Gold(III) chloride

• CAS: 13453-07-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Gold(III) Chloride from Chloroauric Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of gold(III) chloride (AuCl₃) from chloroauric acid (HAuCl₄). The primary method detailed is thermal decomposition, a common and effective route to obtaining anhydrous gold(III) chloride. This document outlines the underlying chemical principles, detailed experimental protocols, and critical process parameters for professionals engaged in chemical synthesis and drug development.

Introduction

Gold(III) chloride, also known as auric chloride, is a significant compound in inorganic chemistry and serves as a precursor in the synthesis of various gold-based catalysts and therapeutic agents.[1][2][3] It typically exists as a dimer, Au₂Cl₆.[1] The most common laboratory-scale synthesis route involves the thermal decomposition of chloroauric acid (H[AuCl₄]), which is readily prepared by dissolving metallic gold in aqua regia.[4][5][6]

This guide focuses on the controlled heating of chloroauric acid to yield gold(III) chloride, a process that requires careful temperature management to prevent the formation of undesired byproducts such as gold(I) chloride (AuCl) or metallic gold.[1][7]

Chemical Pathway and Principles

The synthesis of gold(III) chloride from chloroauric acid is fundamentally a dehydration and dehydrochlorination reaction. Chloroauric acid, which is often in a hydrated form (e.g., HAuCl₄·nH₂O), first loses its water of crystallization upon gentle heating.[7][8] Subsequent heating at higher temperatures drives off hydrogen chloride (HCl) to yield the dimeric gold(III) chloride.

The overall reaction is as follows: 2 H[AuCl₄] (s) → Au₂Cl₆ (s) + 2 HCl (g)[1][9]

Care must be taken as gold(III) chloride itself is thermally sensitive and can decompose at elevated temperatures. The decomposition proceeds in stages, first to gold(I) chloride and then to elemental gold.[1][7][8]

Quantitative Data: Thermal Decomposition Parameters

The thermal decomposition of chloroauric acid is a multi-step process. The precise temperatures are critical for isolating the desired AuCl₃ product. The data below, compiled from thermogravimetric analysis (TGA) and experimental reports, summarizes the key temperature ranges for each stage of the reaction.[7][8]

Process Stage	Precursor	Product(s)	Temperature Range (°C)	Source
Dehydration	HAuCl₄·4H₂O	HAuCl₄	13 - 131	[7]
Dehydrochlorination	HAuCl₄	AuCl₃	131 - 187	[7]
Decomposition of AuCl₃	AuCl₃	AuCl + Cl₂	~160	[1]
Decomposition of AuCl	AuCl	Au + AuCl₃	>210	[1]

Note: Temperatures can vary based on factors such as atmospheric conditions (inert vs. air vs. chlorine) and heating rate.

Detailed Experimental Protocol

This protocol describes the synthesis of gold(III) chloride from a solid, hydrated chloroauric acid precursor.

4.1 Materials and Equipment

• Chloroauric acid hydrate (B1144303) (HAuCl₄·nH₂O)

• Tube furnace with temperature controller

• Quartz or borosilicate glass reaction tube

• Source of inert gas (e.g., Argon or Nitrogen) with flow controller

• Gas outlet bubbler or trap (containing mineral oil or a basic solution to neutralize HCl gas)

• Schlenk line or similar apparatus for handling air-sensitive materials

• Appropriate personal protective equipment (safety glasses, lab coat, acid-resistant gloves)

4.2 Procedure

• Preparation: Place a known quantity of chloroauric acid hydrate into the reaction tube. Position the tube within the furnace.

• Inert Atmosphere: Purge the system with a slow, steady flow of inert gas for 15-20 minutes to remove air and moisture. Ensure the gas outlet is directed through a bubbler.

• Dehydration (Step 1): Gradually heat the furnace to 100-120°C .[1][10] Maintain this temperature until the yellow crystals of HAuCl₄ become a darker, anhydrous solid and water vapor is no longer visibly evolved. This step removes the water of crystallization.

• Synthesis of AuCl₃ (Step 2): Increase the furnace temperature to ~180°C .[7][8] The reaction will evolve hydrogen chloride gas. The color of the solid should change to a deep red, characteristic of anhydrous gold(III) chloride.[10] Maintain this temperature for 2-4 hours or until HCl evolution ceases.

• Cooling and Isolation: Turn off the furnace and allow the system to cool to room temperature under a continuous flow of inert gas.

• Storage: Once cooled, quickly transfer the red AuCl₃ product to a dry, airtight container (e.g., in a glovebox or under inert atmosphere) for storage. Gold(III) chloride is hygroscopic.[1]

4.3 Safety Precautions

• The procedure must be conducted in a well-ventilated fume hood due to the evolution of corrosive hydrogen chloride gas.

• Handle chloroauric acid and gold(III) chloride with care, as they are corrosive and can cause skin and eye irritation.

• Ensure all glassware is dry to prevent unwanted side reactions.

Decomposition Pathways and Side Reactions

Precise temperature control is paramount, as overheating will lead to the decomposition of the desired gold(III) chloride product. The diagram below illustrates the thermal decomposition cascade of chloroauric acid, highlighting the formation of intermediate species and the final metallic product.

As shown, heating above 160°C can initiate the decomposition of AuCl₃ into AuCl.[1] Further heating above 210°C causes AuCl to disproportionate into metallic gold and AuCl₃.[1] To maximize the yield of pure AuCl₃, the reaction temperature should be carefully maintained within the optimal 180-190°C range. Performing the synthesis in a chlorine atmosphere can enhance the stability of AuCl₃ and allow it to sublime at around 200°C without significant decomposition.[1]

References

• 1. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Chloroauric acid - Wikipedia [en.wikipedia.org]
• 5. chm.bris.ac.uk [chm.bris.ac.uk]
• 6. Chloroauric acid - Sciencemadness Wiki [sciencemadness.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. goldrefiningforum.com [goldrefiningforum.com]

An In-depth Technical Guide to the Thermal Decomposition of Gold(III) Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of gold(III) chloride (AuCl₃), a process of significant interest in materials science, catalysis, and nanotechnology. Understanding the mechanism and kinetics of this decomposition is crucial for the controlled synthesis of gold-based materials with desired properties. This document outlines the decomposition pathway, presents quantitative data from thermal analysis, details experimental protocols, and provides visual representations of the core concepts.

Core Mechanism of Thermal Decomposition

Gold(III) chloride, which exists as a dimer (Au₂Cl₆) in the solid state and vapor phase, undergoes a multi-step thermal decomposition process. The decomposition pathway involves the sequential reduction of gold from the +3 oxidation state to metallic gold (Au⁰).

The generally accepted mechanism proceeds as follows:

• Step 1: Decomposition of Gold(III) Chloride to Gold(I) Chloride The initial step involves the decomposition of gold(III) chloride into gold(I) chloride (AuCl) and the release of chlorine gas (Cl₂). This is a redox reaction where gold is reduced from Au(III) to Au(I), and chloride is oxidized.

  Reaction: 2 AuCl₃(s) → 2 AuCl(s) + 2 Cl₂(g)

• Step 2: Disproportionation of Gold(I) Chloride to Gold and Gold(III) Chloride Gold(I) chloride is thermally unstable and subsequently undergoes disproportionation at higher temperatures. In this step, AuCl decomposes into elemental gold (Au) and regenerates some gold(III) chloride.

  Reaction: 3 AuCl(s) → 2 Au(s) + AuCl₃(s)

Alternatively, the direct decomposition of gold(I) chloride to elemental gold and chlorine gas can also occur, particularly at elevated temperatures.

Overall Reaction: 2 AuCl₃(s) → 2 Au(s) + 3 Cl₂(g)[1]

The decomposition temperatures are significantly influenced by the surrounding atmosphere. In an inert atmosphere, the decomposition of AuCl₃ to AuCl begins at approximately 160 °C.[2][3] The subsequent disproportionation of AuCl occurs at temperatures above 210 °C.[2] In a chlorine atmosphere, the decomposition temperatures are shifted to higher values, with AuCl₃ decomposing to AuCl at around 254 °C and AuCl further decomposing to elemental gold at approximately 282 °C.[2] This stabilization in a chlorine atmosphere is due to Le Chatelier's principle, where the presence of chlorine gas shifts the equilibrium of the decomposition reactions.

Quantitative Data from Thermal Analysis

The thermal decomposition of gold(III) chloride has been investigated using various analytical techniques, primarily thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). The following table summarizes key quantitative data obtained from these studies.

Parameter	Value	Atmosphere	Technique	Reference
Decomposition of AuCl₃ to AuCl
Onset Temperature	~160 °C	Inert	TGA	[2][3]
Onset Temperature	254 °C	Chlorine	TGA	[2]
Decomposition of AuCl to Au
Onset Temperature	>210 °C	Inert	TGA	[2]
Onset Temperature	282 °C	Chlorine	TGA	[2]
Decomposition of HAuCl₄·3H₂O
Formation of AuCl₃ (end of first step)	190 °C	Air/Argon	TGA/XRD	[4]
Formation of AuCl (end of second step)	240 °C	Air/Argon	TGA/XRD	[4]
Formation of Au (final product)	320 °C	Air/Argon	TGA/XRD	[4]
Thermodynamic Data
Standard Enthalpy of Formation (ΔfH°) of AuCl₃(s)	-117.6 kJ/mol	-	Calorimetry	[1]
Standard Enthalpy of Formation (ΔfH°) of AuCl(s)	-34.7 kJ/mol	-	Calorimetry	[1]

Experimental Protocols

The following section details a generalized experimental protocol for the investigation of the thermal decomposition of gold(III) chloride using thermogravimetric analysis (TGA) coupled with differential scanning calorimetry (DSC).

Objective

To determine the thermal stability and decomposition pathway of gold(III) chloride by measuring mass loss and heat flow as a function of temperature.

Materials and Equipment

• Sample: Anhydrous gold(III) chloride (AuCl₃) powder.

• Instrument: A simultaneous thermal analyzer (STA) capable of performing TGA and DSC measurements.

• Crucibles: Alumina (Al₂O₃) or platinum (Pt) crucibles. Alumina is generally suitable, but platinum may be preferred for its inertness at higher temperatures.

• Purge Gas: High-purity nitrogen (N₂) or argon (Ar) for an inert atmosphere, and a gas mixture containing chlorine (Cl₂) for a reactive atmosphere.

• Analytical Balance: For accurate sample weighing.

Procedure

• Instrument Calibration: Ensure the TGA/DSC instrument is calibrated for mass, temperature, and heat flow according to the manufacturer's specifications.

• Sample Preparation:

  • Tare a clean, empty crucible on the analytical balance.

  • Carefully weigh approximately 5-10 mg of anhydrous AuCl₃ powder into the crucible. A smaller sample size is generally preferred to minimize heat and mass transfer limitations.

  • Record the exact mass of the sample.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible (of the same material) into the instrument's furnace.

  • Set the desired purge gas and flow rate. A typical flow rate is 20-50 mL/min.

• Thermal Program:

  • Initial Isothermal Step: Hold the sample at a starting temperature (e.g., 30 °C) for a few minutes to allow the system to equilibrate.

  • Heating Ramp: Increase the temperature at a constant heating rate. A rate of 10 °C/min is common, but varying the heating rate (e.g., 5, 10, 15, 20 °C/min) can provide insights into the reaction kinetics.

  • Final Temperature: The final temperature should be high enough to ensure complete decomposition to elemental gold (e.g., 400-500 °C).

  • Final Isothermal Step (Optional): Holding at the final temperature can ensure the reaction has gone to completion.

• Data Acquisition: Start the measurement and record the sample mass (TGA), the derivative of the mass loss (DTG), and the differential heat flow (DSC) as a function of temperature.

• Data Analysis:

  • TGA Curve: Analyze the TGA curve to identify the temperature ranges of mass loss and the percentage of mass lost at each step. Compare the experimental mass loss with the theoretical mass loss for each proposed decomposition reaction.

  • DTG Curve: The peaks in the DTG curve indicate the temperatures at which the rate of mass loss is at its maximum.

  • DSC Curve: Analyze the DSC curve to identify endothermic or exothermic events associated with the decomposition steps.

Evolved Gas Analysis (EGA)

For a more detailed investigation, the TGA instrument can be coupled with a mass spectrometer (TGA-MS) or a Fourier-transform infrared spectrometer (TGA-FTIR). This allows for the identification of the gaseous products evolved at each stage of the decomposition, confirming the release of chlorine gas.

Visualizations

Decomposition Pathway

The following diagram illustrates the thermal decomposition pathway of gold(III) chloride, highlighting the intermediate species and final product.

Caption: Thermal decomposition pathway of Gold(III) Chloride.

Influence of Atmosphere on Decomposition

This diagram illustrates how the presence of a chlorine atmosphere affects the decomposition temperatures of gold chlorides.

Caption: Effect of atmosphere on decomposition temperatures.

Experimental Workflow for Thermal Analysis

The following diagram outlines a typical experimental workflow for the thermal analysis of gold(III) chloride.

Caption: Experimental workflow for thermal analysis of AuCl₃.

References

• 1. chegg.com [chegg.com]
• 2. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]

Gold(III) chloride solubility in organic solvents

An In-depth Technical Guide to the Solubility of Gold(III) Chloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The terms "gold(III) chloride" and "gold chloride" are frequently used interchangeably in scientific literature to refer to two distinct compounds: anhydrous gold(III) chloride (AuCl₃, which exists as the dimer Au₂Cl₆) and chloroauric acid (HAuCl₄), the product of dissolving gold in aqua regia, which typically exists as a hydrate (B1144303) (HAuCl₄·nH₂O). This guide will clearly differentiate between these two compounds, as their solubility characteristics differ.

Introduction

Gold(III) chloride and its related compounds are pivotal in a myriad of applications, from catalysis in organic synthesis to the formation of gold nanoparticles for biomedical applications.[1] A fundamental understanding of their solubility in various organic solvents is crucial for reaction design, process optimization, and the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the solubility of both anhydrous gold(III) chloride and chloroauric acid in organic solvents, presents detailed experimental protocols for solubility determination, and illustrates key reaction pathways where solubility is a critical factor.

Physicochemical Properties

A clear distinction between anhydrous gold(III) chloride and chloroauric acid is essential for reproducible experimental work.

• Anhydrous Gold(III) Chloride (AuCl₃/Au₂Cl₆): This compound is a red crystalline solid.[2][3] It is hygroscopic and sensitive to light.[3] In the solid and vapor phases, it exists as a dimer, Au₂Cl₆.[3]

• Chloroauric Acid (HAuCl₄): This is an inorganic compound that forms hydrates, H[AuCl₄]·n H₂O, with the tetrahydrate being common.[4][5] It appears as orange-yellow, needle-like crystals and is also hygroscopic.[4] It is a strong monoprotic acid.[4]

Solubility Data

Quantitative solubility data for gold(III) chloride compounds in organic solvents is not extensively documented in publicly available literature. The following tables summarize the available qualitative and semi-quantitative data.

Table 3.1: Solubility of Anhydrous Gold(III) Chloride (Au₂Cl₆)

Solvent	Formula	Solubility	Notes
Water	H₂O	68 g/100 mL (20 °C)[3]	Forms acidic hydrates upon dissolution.[3]
Ethanol	C₂H₅OH	Soluble[6][7]	-
Diethyl Ether	(C₂H₅)₂O	Soluble[6][7]	-
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Sparingly Soluble[6]	-
Methanol	CH₃OH	Very Slightly Soluble[6]	-
Liquid Ammonia	NH₃	Slightly Soluble[6][7]	-
Benzene	C₆H₆	Insoluble[3]	-

Table 3.2: Solubility of Chloroauric Acid (HAuCl₄)

Solvent	Formula	Solubility	Notes
Water	H₂O	350 g/100 g[4]	-
Dibutyl Ether	(C₄H₉)₂O	> 1 M[4]	Oxygen-containing solvents are effective extractants.[4]
Diethylene Glycol	C₄H₁₀O₃	> 1 M[4]	-
Alcohols	R-OH	Soluble / Miscible[4][8]	-
Esters	R-COO-R'	Soluble / Miscible[4][8]	-
Ethers	R-O-R'	Soluble / Miscible[4][8]	-
Ketones	R-CO-R'	Soluble / Miscible[4][8]	-
Chloroform	CHCl₃	Slightly Soluble[8][9]	-

Experimental Protocols for Solubility Determination

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution, separating the undissolved solid, and determining the concentration of the dissolved solid in a known amount of the solvent by weighing the residue after solvent evaporation.

Materials:

• Anhydrous gold(III) chloride or Chloroauric acid

• Selected organic solvent (analytical grade)

• Thermostatically controlled shaker or water bath

• Centrifuge

• Syringe filters (solvent-compatible, e.g., PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• Drying oven or vacuum desiccator

Procedure:

• Equilibration: Add an excess amount of the gold compound to a known volume or mass of the organic solvent in a sealed container.

• Place the container in a thermostatic shaker bath set to the desired temperature.

• Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required should be determined empirically by taking measurements at different time points until the concentration of the solute in the solution becomes constant.

• Phase Separation: After equilibration, allow the solution to stand at the constant temperature for several hours to let undissolved solids settle.

• Carefully withdraw a known volume of the supernatant using a pre-heated or temperature-equilibrated pipette. To ensure no solid particles are transferred, the supernatant should be filtered through a syringe filter attached to the pipette.

• Alternatively, the sample can be centrifuged at a constant temperature to pellet the undissolved solid before taking an aliquot of the supernatant.

• Analysis: Transfer the clear, saturated solution aliquot to a pre-weighed, dry container.

• Evaporate the solvent under controlled conditions (e.g., in a fume hood, rotary evaporator, or drying oven at a temperature that does not cause decomposition of the solute).

• Once the solvent is fully evaporated, weigh the container with the dry residue.

• Calculation: The solubility is calculated as the mass of the residue per volume or mass of the solvent used.

Caption: Workflow for gravimetric solubility determination.

Role in Organic Synthesis: Catalytic Mechanisms

The solubility of gold(III) chloride in organic solvents is paramount to its function as a catalyst. Being in the same phase as the reactants allows for efficient interaction and catalysis. Below are simplified mechanisms for two common AuCl₃-catalyzed reactions.

Hydration of Alkynes

Gold(III) chloride is an effective catalyst for the hydration of terminal alkynes to produce methyl ketones, following Markovnikov's rule.

Caption: AuCl₃-catalyzed hydration of an alkyne.

Hydroarylation of Alkynes

Gold(III) chloride can catalyze the addition of an arene C-H bond across an alkyne. The mechanism can be complex and is subject to ongoing research, but a simplified general pathway is shown.

Caption: AuCl₃-catalyzed hydroarylation of an alkyne.

Conclusion

The solubility of gold(III) chloride and chloroauric acid in organic solvents is a critical parameter for their application in research and industry. While comprehensive quantitative data remains an area for further investigation, the existing qualitative and semi-quantitative information provides a solid foundation for solvent selection. The provided experimental protocol offers a standardized approach to generating more precise solubility data. Furthermore, understanding the catalytic role of dissolved gold(III) chloride in key organic transformations, such as alkyne hydration and hydroarylation, empowers chemists to better design and control these powerful synthetic methods. It is imperative for researchers to clearly identify and report which gold(III) compound—anhydrous gold(III) chloride or chloroauric acid—is being used to ensure the clarity and reproducibility of their work.

References

• 1. dc.narpm.org [dc.narpm.org]
• 2. Gold(III) chloride [landsurvival.com]
• 3. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 4. Chloroauric acid - Wikipedia [en.wikipedia.org]
• 5. Chloroauric acid - Sciencemadness Wiki [sciencemadness.org]
• 6. Gold(III) chloride CAS#: 13453-07-1 [m.chemicalbook.com]
• 7. Gold(III) chloride [samplecontents.library.ph]
• 8. Page loading... [wap.guidechem.com]
• 9. Chloroauric acid | 16903-35-8 [amp.chemicalbook.com]

Understanding the Lewis Acidity of Gold(III) Chloride: A Technical Guide for Researchers

Abstract

Gold(III) chloride (AuCl₃), in its dimeric form Au₂Cl₆, has emerged as a powerful and versatile Lewis acid catalyst in modern organic synthesis. Its unique electronic structure renders the gold(III) center highly electrophilic, enabling the activation of a wide range of unsaturated functional groups, most notably alkynes and arenes. This technical guide provides an in-depth analysis of the Lewis acidic properties of Gold(III) chloride, tailored for researchers, scientists, and drug development professionals. It consolidates quantitative data on Lewis acidity metrics, details generalized experimental protocols for its use in catalysis, and employs visualizations to elucidate key concepts and reaction pathways.

Introduction to the Lewis Acidity of Gold(III) Chloride

The reactivity of Gold(III) chloride as a Lewis acid is rooted in the electronic configuration of the gold(III) center, which is a d⁸ metal ion. In its characteristic square planar geometry, the gold atom possesses a vacant p orbital perpendicular to the plane, which can readily accept electron density from Lewis bases.[1][2] This electron-accepting capability is the cornerstone of its catalytic activity.

Unlike many traditional Lewis acids, AuCl₃ is considered a "soft" Lewis acid, exhibiting a particular affinity for soft Lewis bases such as alkynes, alkenes, and arenes. This property allows for the activation of π-systems, facilitating a diverse array of organic transformations including hydrofunctionalization, cyclization, and rearrangement reactions under mild conditions.[3]

The dimeric structure of Gold(III) chloride, Au₂Cl₆, features chloride bridges that can be cleaved upon interaction with Lewis bases, leading to the formation of monomeric adducts. In solution, the speciation and consequently the effective Lewis acidity can be influenced by the solvent and the nature of the substrate.[4]

Quantitative Assessment of Lewis Acidity

Quantifying the Lewis acidity of a compound is essential for comparing its catalytic potential and predicting its reactivity. Several experimental and computational methods are employed for this purpose. While specific experimental values for AuCl₃ are not prominently available in the literature, its significant catalytic activity suggests a high degree of Lewis acidity. Below, we summarize key methodologies and provide comparative data for other common Lewis acids.

The Gutmann-Beckett Method

The Gutmann-Beckett method is an experimental technique that utilizes ³¹P NMR spectroscopy to determine the Acceptor Number (AN) of a Lewis acid.[5] The method involves using triethylphosphine (B1216732) oxide (TEPO), a strong Lewis base, as a probe molecule. The interaction of the Lewis acid with the oxygen atom of TEPO causes a downfield shift in the ³¹P NMR signal. The magnitude of this shift, relative to reference compounds, provides a quantitative measure of Lewis acidity.[6]

Experimental Protocol: Gutmann-Beckett Method

• Preparation of Solutions: A solution of the Lewis acid is prepared in a weakly coordinating, deuterated solvent (e.g., C₆D₆, CD₂Cl₂). A separate solution of triethylphosphine oxide (TEPO) in the same solvent is also prepared.

• NMR Measurement: The ³¹P NMR spectrum of the TEPO solution is recorded to establish a reference chemical shift.

• Titration: The Lewis acid solution is incrementally added to the TEPO solution.

• Data Acquisition: After each addition, the ³¹P NMR spectrum is recorded.

• Data Analysis: The change in the ³¹P chemical shift (Δδ) of the TEPO signal is plotted against the molar ratio of the Lewis acid to TEPO. The Acceptor Number (AN) is calculated from the observed chemical shift of the adduct.[5]

While a definitive AN for AuCl₃ is not readily cited, the values for other common Lewis acids provide a useful benchmark for its expected strength.

Table 1: Gutmann-Beckett Acceptor Numbers (AN) for Selected Lewis Acids

Lewis Acid	Acceptor Number (AN)
TiCl₄	70
B(C₆F₅)₃	82
AlCl₃	87
BF₃	89
BI₃	115

Data sourced from references[5].

Fluoride (B91410) Ion Affinity (FIA)

Fluoride Ion Affinity (FIA) is a computational method used to quantify the intrinsic Lewis acidity of a molecule in the gas phase. It is defined as the negative of the enthalpy change for the reaction of a Lewis acid with a fluoride ion.[7] A higher FIA value indicates stronger Lewis acidity. This method is particularly useful for comparing the Lewis acidity of a wide range of compounds, including those that are difficult to study experimentally.

Computational Protocol: Fluoride Ion Affinity (FIA)

• Structure Optimization: The geometries of the Lewis acid and its fluoride adduct are optimized using density functional theory (DFT) or other high-level ab initio methods.

• Frequency Calculation: Vibrational frequency calculations are performed to confirm that the optimized structures correspond to energy minima and to obtain zero-point vibrational energies and thermal corrections.

• Energy Calculation: The electronic energies of the optimized structures are calculated with a high degree of accuracy.

• FIA Calculation: The FIA is calculated as the negative of the enthalpy change of the fluoride addition reaction.[7]

Gold(III) Chloride in Catalysis: Mechanisms and Workflows

The Lewis acidity of AuCl₃ is the driving force behind its catalytic activity. It typically functions by coordinating to a substrate, thereby activating it towards nucleophilic attack.

Activation of Alkynes

A prominent application of AuCl₃ is the activation of alkynes for various transformations, such as hydration and hydroarylation.[3][8] The interaction between the gold(III) center and the alkyne π-system polarizes the triple bond, making it more susceptible to nucleophilic attack.

Caption: Generalized catalytic cycle for AuCl₃-catalyzed alkyne functionalization.

Experimental Workflow for Catalytic Reactions

The following provides a generalized experimental workflow for a typical AuCl₃-catalyzed reaction. It is important to note that specific conditions such as solvent, temperature, and reaction time will vary depending on the substrates and the desired transformation.

Caption: A typical experimental workflow for AuCl₃-catalyzed organic reactions.

Detailed Methodologies for Key Experiments

• Preparation and Handling of Gold(III) Chloride Catalyst: Gold(III) chloride is hygroscopic and light-sensitive. It should be stored in a dark, dry environment, preferably in a desiccator or glovebox. For catalytic reactions, it is typically used as received from commercial suppliers. Anhydrous solvents are often recommended to prevent catalyst decomposition and side reactions.[2]

• General Procedure for Alkyne Hydration: To a solution of the alkyne (1.0 mmol) in a suitable solvent (e.g., a mixture of methanol (B129727) and water, 5 mL) is added AuCl₃ (0.01-0.05 mmol, 1-5 mol%). The reaction mixture is stirred at a specified temperature (e.g., 60 °C) until the starting material is consumed, as monitored by TLC or GC-MS. Upon completion, the reaction is cooled to room temperature, diluted with a suitable organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.[8]

• General Procedure for Hydroarylation of Arenes: In a flame-dried flask under an inert atmosphere, the arene (used as substrate or solvent, e.g., 2.0 mL) and the alkyne or alkene (1.0 mmol) are combined. AuCl₃ (0.01-0.05 mmol, 1-5 mol%) is then added. The mixture is stirred at the desired temperature (ranging from room temperature to 80 °C) for the required time (typically 1-24 hours). After completion, the reaction mixture is directly loaded onto a silica (B1680970) gel column for purification by flash chromatography to yield the desired product.

Logical Relationships in AuCl₃ Catalysis

The catalytic efficacy of Gold(III) chloride is a function of several interrelated factors. The Lewis acidity of the gold center is paramount, but the overall outcome of a reaction is also influenced by the nature of the substrate, the nucleophile, and the reaction conditions.

Caption: Key factors influencing the outcome of AuCl₃-catalyzed reactions.

Conclusion

Gold(III) chloride is a highly effective Lewis acid catalyst with a broad and expanding scope in organic synthesis. Its ability to activate π-systems under mild conditions makes it an invaluable tool for the construction of complex molecular architectures. A thorough understanding of its Lewis acidic properties, reaction mechanisms, and experimental parameters is crucial for harnessing its full synthetic potential. This guide has provided a consolidated overview of these aspects to aid researchers in the application of Gold(III) chloride in their synthetic endeavors. Further quantitative studies to precisely determine the Acceptor Number and Fluoride Ion Affinity of AuCl₃ would be beneficial for a more nuanced comparison with other Lewis acids and for the rational design of new catalytic systems.

References

• 1. nsrrc.org.tw [nsrrc.org.tw]
• 2. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 6. echemi.com [echemi.com]
• 7. Fluorid Ion Affinity (FIA) — Lehrstuhl für Molekül- und Koordinationschemie [molchem.uni-freiburg.de]
• 8. researchgate.net [researchgate.net]

A Technical Guide to Gold(III) Chloride: Hydrate vs. Anhydrous Forms for Researchers and Drug Development Professionals

An in-depth analysis of the properties, characterization, and applications of hydrated and anhydrous gold(III) chloride, tailored for scientific and pharmaceutical research.

Gold(III) chloride, a key compound in the fields of chemistry, materials science, and medicine, exists in two primary forms: the anhydrous salt (AuCl₃) and its hydrated counterpart (AuCl₃·nH₂O). While chemically similar, their physical and reactive properties exhibit subtle yet significant differences that are critical for researchers, particularly those in drug development and catalysis, to understand. This technical guide provides a comprehensive comparison of these two forms, detailing their physicochemical properties, experimental characterization protocols, and key applications, with a focus on their roles in catalysis and nanomedicine.

Physicochemical Properties: A Comparative Overview

The presence of water molecules in the crystal lattice of gold(III) chloride hydrate (B1144303) imparts distinct characteristics compared to its anhydrous form. These differences are summarized in the tables below, providing a clear comparison of their quantitative properties.

Table 1: General and Physical Properties

Property	Gold(III) Chloride Anhydrous	Gold(III) Chloride Hydrate
Chemical Formula	AuCl₃ (exists as Au₂Cl₆)[1]	HAuCl₄·nH₂O (often referred to as chloroauric acid)[2]
Molecular Weight	303.33 g/mol [3]	393.83 g/mol (for trihydrate)[4]
Appearance	Red crystalline solid[1][3]	Golden, yellow-orange crystals[1]
Density	3.9 g/cm³ (solid)[3]	3.9 g/cm³[5]
Melting Point	254 °C (decomposes)[3]	Decomposes on strong heating[5]
Hygroscopicity	Very hygroscopic[1]	Very hygroscopic[5]

Table 2: Solubility and Stability

Property	Gold(III) Chloride Anhydrous	Gold(III) Chloride Hydrate
Solubility in Water	68 g/100 mL (cold)[3]	Highly soluble[5]
Solubility in Other Solvents	Soluble in ethanol (B145695) and diethyl ether[3]	Soluble in alcohol[5]
Thermal Stability	Begins to decompose to AuCl at around 160 °C.[1]	Decomposes upon heating, releasing water and HCl.[5]
Light Sensitivity	Decomposes in light.[3]	Light sensitive.[5]

Experimental Protocols for Characterization

Accurate characterization of gold(III) chloride is paramount for its effective use in research and development. The following are detailed methodologies for key analytical techniques used to differentiate and qualify the anhydrous and hydrated forms.

Determination of Water Content by Karl Fischer Titration

Karl Fischer titration is the gold standard for determining the water content in a sample, making it ideal for distinguishing between the anhydrous and hydrated forms of gold(III) chloride.

Methodology:

• Instrumentation: An automated Karl Fischer titrator (coulometric or volumetric) is required. The coulometric method is preferred for trace amounts of water, while the volumetric method is suitable for higher water content.[6][7]

• Reagents: Anhydrous methanol (B129727) or a specialized Karl Fischer solvent, and the Karl Fischer reagent (a solution of iodine, sulfur dioxide, and a base like imidazole (B134444) in an alcohol).[8][9]

• Sample Preparation: Due to the hygroscopic nature of both forms, samples must be handled in a dry environment (e.g., a glovebox) to prevent atmospheric moisture absorption. A precise amount of the gold(III) chloride sample is accurately weighed and introduced directly into the titration vessel containing the anhydrous solvent. For insoluble samples, an external extraction or a Karl Fischer oven can be used.

• Titration: The sample is dissolved in the solvent, and the Karl Fischer reagent is added. The iodine in the reagent reacts stoichiometrically with the water present in the sample.[8] The endpoint is detected potentiometrically when an excess of iodine is present.[8]

• Calculation: The water content is calculated based on the amount of Karl Fischer reagent consumed. For coulometric titration, the amount of iodine generated is determined by the total charge passed.[6]

Thermal Analysis by Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition of the compounds, clearly illustrating the loss of water from the hydrated form.

Methodology:

• Instrumentation: A thermogravimetric analyzer capable of controlled heating in a defined atmosphere.

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) is placed in an inert crucible (e.g., alumina).[10]

• Analysis Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a continuous flow of an inert gas (e.g., nitrogen or argon) to prevent oxidative reactions.[10]

• Data Analysis: The TGA curve plots the percentage of weight loss against temperature. For gold(III) chloride hydrate, a distinct weight loss step will be observed corresponding to the loss of water molecules, followed by the decomposition of the anhydrous salt at higher temperatures. The anhydrous form will only show the decomposition steps.

Structural Analysis by X-ray Powder Diffraction (XRD)

XRD is a powerful technique for identifying the crystalline phases present in a sample and can be used to distinguish between the crystal structures of the anhydrous and hydrated forms.

Methodology:

• Instrumentation: A powder X-ray diffractometer with a monochromatic X-ray source (commonly Cu Kα).

• Sample Preparation: The crystalline sample is finely ground to a homogenous powder to ensure random orientation of the crystallites.[11] Due to the hygroscopic nature of gold(III) chloride, sample preparation should be performed in a dry environment, and an air-sensitive sample holder with a protective dome or film (e.g., Kapton) should be used to prevent moisture absorption during analysis.[12][13]

• Data Collection: The sample is scanned over a range of 2θ angles (e.g., 10-80°), and the intensity of the diffracted X-rays is recorded.

• Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is a fingerprint of the crystalline structure. The peak positions and relative intensities can be compared to reference patterns from crystallographic databases (e.g., the International Centre for Diffraction Data - ICDD) to identify the specific phase (anhydrous or a particular hydrate).

Applications in Catalysis and Drug Development

Both forms of gold(III) chloride are valuable precursors and catalysts in various applications, particularly in organic synthesis and the burgeoning field of nanomedicine.

Catalysis in Organic Synthesis

Anhydrous gold(III) chloride is a notable Lewis acid catalyst for a variety of organic transformations, including the hydration of alkynes.[14]

Catalytic cycle of gold(III) chloride in alkyne hydration.

Precursor for Gold Nanoparticles in Drug Delivery

Gold(III) chloride hydrate is frequently the precursor of choice for the synthesis of gold nanoparticles (AuNPs) due to its high solubility in water.[15] These AuNPs can be functionalized for targeted drug delivery.

Workflow for gold nanoparticle-based targeted drug delivery.

Anticancer Mechanisms of Gold Compounds

While gold(III) chloride itself is not typically used directly as a drug, it serves as a precursor for various gold-based therapeutic agents. The mechanism of action of gold compounds in cancer therapy is an active area of research. One well-studied example is Auranofin, a gold(I) compound, which inhibits several key signaling pathways involved in inflammation and cell proliferation.

Inhibitory action of Auranofin on key signaling pathways.

Conclusion

The choice between anhydrous gold(III) chloride and its hydrated form is dictated by the specific requirements of the application. The anhydrous form is often preferred for organic reactions where the presence of water could be detrimental, while the high aqueous solubility of the hydrated form makes it the precursor of choice for the synthesis of gold nanoparticles and other aqueous applications. A thorough understanding of their distinct properties and the appropriate analytical techniques for their characterization is essential for reproducible and successful research outcomes in the fields of catalysis, nanotechnology, and drug development.

References

• 1. Beyond Platinums: Gold Complexes as Anticancer Agents | Anticancer Research [ar.iiarjournals.org]
• 2. XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Recent Advances of Gold Compounds in Anticancer Immunity [frontiersin.org]
• 5. Gold nanoparticle platforms as drug and biomacromolecule delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. quveon.com [quveon.com]
• 8. Gold Nanoparticles: Construction for Drug Delivery and Application in Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gold catalysis: on the phenol synthesis. | Semantic Scholar [semanticscholar.org]
• 10. tainstruments.com [tainstruments.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. nbinno.com [nbinno.com]
• 15. dovepress.com [dovepress.com]

The Coordination Chemistry of Gold(III) Chloride Complexes: A Technical Guide for Researchers and Drug Development Professionals

Introduction

Gold(III) chloride, in its various complex forms, represents a fascinating and rapidly evolving area of coordination chemistry. While historically overshadowed by the more stable gold(I) and platinum(II) compounds, gold(III) complexes are now emerging as versatile tools in catalysis, materials science, and notably, medicinal chemistry. Their square planar d⁸ electronic configuration, isoelectronic with the renowned anticancer drug cisplatin (B142131), has spurred significant interest in their potential as therapeutic agents. This technical guide provides an in-depth exploration of the core principles governing the coordination chemistry of Gold(III) chloride complexes, with a focus on their synthesis, reactivity, and biological applications, tailored for researchers, scientists, and drug development professionals.

Core Concepts in Gold(III) Chloride Coordination Chemistry

The foundational species in aqueous Gold(III) chloride chemistry is the tetrachloroaurate(III) anion, [AuCl₄]⁻. This square planar complex is the common starting material for the synthesis of a diverse array of Gold(III) derivatives.[1] Its chemistry is characterized by a rich landscape of ligand substitution reactions, hydrolysis, and redox processes.

Hydrolysis and Speciation in Aqueous Solution

In aqueous media, the [AuCl₄]⁻ ion undergoes stepwise hydrolysis, where chloride ligands are sequentially replaced by water molecules and hydroxide (B78521) ions, depending on the pH.[2][3] This process is crucial as the speciation of the Gold(III) complex in solution significantly influences its reactivity and biological activity. The general hydrolysis equilibria can be represented as:

[AuCl₄]⁻ + nH₂O ⇌ [AuCl₄₋ₙ(H₂O)ₙ]⁽ⁿ⁻¹⁾⁻ + nCl⁻ [AuCl₄₋ₙ(H₂O)ₙ]⁽ⁿ⁻¹⁾⁻ ⇌ [AuCl₄₋ₙ(OH)ₙ]⁽ⁿ⁻¹⁾⁻ + nH⁺

The kinetics of the first hydrolysis step to form [AuCl₃(H₂O)] have been studied spectrophotometrically. The reaction follows first-order kinetics and is influenced by both chloride and hydrogen ion concentrations.[2][3]

Ligand Exchange Reactions

The chloride ligands in [AuCl₄]⁻ are labile and can be readily displaced by a wide variety of nucleophiles, including N-donor ligands (e.g., ammonia, pyridine, bipyridine), P-donor ligands (e.g., phosphines), and S-donor ligands (e.g., thiols, dithiocarbamates).[4][5] These ligand exchange reactions are the cornerstone of synthetic strategies to create novel Gold(III) complexes with tailored properties. The substitution reactions of square-planar d⁸ complexes, including Gold(III), generally proceed via an associative mechanism.[6]

The following diagram illustrates the general principle of ligand exchange on the tetrachloroaurate(III) core.

Caption: General associative mechanism for ligand exchange in Gold(III) chloride complexes.

Synthesis of Gold(III) Chloride Complexes

The synthesis of Gold(III) chloride complexes typically starts from chloroauric acid (HAuCl₄) or its salts (e.g., Na[AuCl₄], K[AuCl₄]).[7] A diverse range of complexes can be prepared by carefully selecting the ligands and reaction conditions.

Experimental Protocol: Synthesis of [Au(bipy)Cl₂]Cl

This protocol describes a typical synthesis of a Gold(III) complex with a bidentate N-donor ligand, 2,2'-bipyridine (B1663995) (bipy).

Materials:

• Potassium tetrachloroaurate(III) (K[AuCl₄])

• 2,2'-Bipyridine (bipy)

• Ethanol (B145695)

• Diethyl ether

Procedure:

• Dissolve K[AuCl₄] (1.0 mmol) in 20 mL of ethanol with gentle heating.

• In a separate flask, dissolve 2,2'-bipyridine (1.0 mmol) in 10 mL of ethanol.

• Add the bipyridine solution dropwise to the stirring K[AuCl₄] solution.

• A yellow precipitate of [Au(bipy)Cl₂]Cl will form immediately.

• Stir the reaction mixture at room temperature for 2 hours to ensure complete reaction.

• Collect the precipitate by vacuum filtration.

• Wash the solid product with cold ethanol and then with diethyl ether to remove any unreacted starting materials.

• Dry the product under vacuum.

Characterization: The resulting [Au(bipy)Cl₂]Cl complex can be characterized by elemental analysis, FT-IR, ¹H NMR spectroscopy, and single-crystal X-ray diffraction if suitable crystals are obtained.

Synthesis of Organometallic Gold(III) Complexes

Cyclometalation is a powerful strategy to form highly stable organometallic Gold(III) complexes containing a direct Au-C bond. These reactions often involve the intramolecular activation of a C-H bond of a coordinating ligand.[2][7]

Caption: General experimental workflow for the synthesis and characterization of Gold(III) chloride complexes.

Reactivity and Catalytic Applications

Gold(III) chloride and its complexes are potent Lewis acids and exhibit catalytic activity in a range of organic transformations, particularly those involving alkynes and arenes.[8]

Catalysis in Organic Synthesis

Gold(III) chloride catalyzes reactions such as:

• Alkyne Hydration: The addition of water to terminal alkynes to form methyl ketones.[7]

• Hydroarylation: The addition of arenes to alkynes.[7][8]

• Cyclization Reactions: Intramolecular reactions of enynes.[8][9]

The catalytic prowess of Gold(III) stems from its ability to activate C-C multiple bonds towards nucleophilic attack.

Gold(III) Chloride Complexes in Drug Development

The structural and electronic similarities between square planar Gold(III) complexes and cisplatin have propelled extensive research into their potential as anticancer agents. Many Gold(III) complexes exhibit significant in vitro cytotoxicity against a variety of cancer cell lines, including those resistant to cisplatin.[10][11][12]

Mechanisms of Anticancer Activity

The anticancer activity of Gold(III) complexes is believed to be multifactorial and distinct from that of cisplatin. While DNA was initially considered a primary target, emerging evidence points towards proteins, particularly enzymes involved in cellular redox homeostasis, as key molecular targets.[1][10]

1. Inhibition of Thioredoxin Reductase (TrxR): Thioredoxin reductase is a selenoenzyme crucial for maintaining the intracellular redox balance. Gold(III) complexes are potent inhibitors of TrxR, leading to an increase in intracellular reactive oxygen species (ROS), oxidative stress, and subsequent apoptosis.[10][13][14]

2. Induction of Apoptosis: Gold(III) complexes have been shown to induce programmed cell death (apoptosis) in cancer cells through various signaling pathways. This often involves the mitochondrial pathway, characterized by the loss of mitochondrial membrane potential, release of cytochrome c, and activation of caspases.[2][7][15]

Caption: Simplified signaling pathway for apoptosis induced by Gold(III) complexes.

Quantitative Data on Biological Activity

The following tables summarize key quantitative data for the biological activity of selected Gold(III) chloride complexes.

Table 1: In Vitro Cytotoxicity of Gold(III) Complexes against Human Cancer Cell Lines

Complex	Cell Line	IC₅₀ (µM)	Reference
[Au(bipy)Cl₂]Cl	A549 (Lung)	15.2 ± 1.2	[16]
[Au(en)Cl₂]Cl	A549 (Lung)	35.6 ± 2.8	[16]
Gold(III) porphyrin 1a	A2780 (Ovarian)	0.34 ± 0.012	[8]
Gold(III) porphyrin 1a	A2780cis (Cisplatin-resistant Ovarian)	0.89 ± 0.07	[8][9]
Cisplatin	A2780 (Ovarian)	7.93 ± 0.47	[8]
Cisplatin	A2780cis (Cisplatin-resistant Ovarian)	34.9 ± 5.4	[8][9]
[Au(DPP)Cl₂]⁺	HCT-116 (Colorectal)	1.5 ± 0.2	[6]
[Au(DMP)Cl₃]	HCT-116 (Colorectal)	2.8 ± 0.3	[6]
[Au(DPP)Cl₂]⁺	MDA-MB-231 (Breast)	2.1 ± 0.1	[6]
[Au(DMP)Cl₃]	MDA-MB-231 (Breast)	3.5 ± 0.4	[6]

DPP = 4,7-diphenyl-1,10-phenanthroline; DMP = 2,9-dimethyl-1,10-phenanthroline; en = ethylenediamine

Table 2: Inhibition of Thioredoxin Reductase (TrxR) by Gold Complexes

Complex	TrxR Source	IC₅₀ (µM)	Reference
[Au(dien)Cl]Cl₂	Rat Liver Mitochondria	0.18	[10]
--INVALID-LINK--	Rat Liver Mitochondria	0.08	[10]
Auranofin (Au(I) complex)	Rat Liver Mitochondria	0.02	[10][13]
(NHC)Au(III)Cl₃	E. coli	0.2 - 0.6	[14]

dien = diethylenetriamine; bipy(dmb)-H = deprotonated 6-(1,1-dimethylbenzyl)-2,2'-bipyridine; xylidine (B576407) = 2,6-dimethylaniline; NHC = N-heterocyclic carbene

Experimental Protocols for Biological Evaluation

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to determine the cytotoxicity of potential drug candidates.[9][17]

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the Gold(III) complex in culture medium and add to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan (B1609692).

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.

Cellular Uptake Studies (ICP-MS)

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique used to quantify the intracellular concentration of gold.[18][19][20]

Procedure:

• Cell Treatment: Plate cells in a 6-well plate and allow them to adhere. Treat the cells with the Gold(III) complex at a specific concentration for various time points (e.g., 2, 6, 12, 24 hours).

• Cell Harvesting: After treatment, wash the cells with ice-cold PBS to remove any extracellular gold. Detach the cells using trypsin and count them using a cell counter.

• Cell Lysis: Pellet the cells by centrifugation and lyse them using a lysis buffer or by acid digestion (e.g., with nitric acid).

• ICP-MS Analysis: Dilute the cell lysate to a suitable volume and analyze the gold content using ICP-MS.

• Quantification: Generate a calibration curve using gold standards of known concentrations. Quantify the amount of gold in the samples and express the results as ng of Au per 10⁶ cells.

Conclusion and Future Perspectives

The coordination chemistry of Gold(III) chloride complexes is a rich and expanding field with significant potential, particularly in the development of novel anticancer therapeutics. The ability to systematically modify the ligand sphere around the Gold(III) center allows for the fine-tuning of their chemical and biological properties. While challenges such as in vivo stability and off-target toxicity remain, the unique mechanisms of action of these complexes, particularly their ability to target cellular redox systems and overcome cisplatin resistance, make them highly promising candidates for further investigation. Future research will likely focus on the design of more stable and targeted Gold(III) complexes, the elucidation of their detailed molecular mechanisms, and their evaluation in preclinical and clinical settings. This in-depth understanding of their coordination chemistry is paramount to unlocking their full therapeutic potential.

References

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• 2. pubs.acs.org [pubs.acs.org]
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• 10. pubs.rsc.org [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]
• 12. Gold(III), Mercury(II), and Palladium(II) Complexes of a Series of Isomeric Bis(mono- and dialkoxyphenyl)pyridines: Introduction of Gold through Transmetalation and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Synthesis of (P^N^C)Gold(III) Complexes via Tandem Oxidative Addition/C–H Auration - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Controlling ligand substitution reactions of organometallic complexes: Tuning cancer cell cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Gold(III) Chloride as an Oxidizing Agent in Inorganic Reactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold(III) chloride, in its anhydrous form existing as the dimer Au₂Cl₆, is a powerful and versatile oxidizing agent in the realm of inorganic chemistry. With gold in the +3 oxidation state, it readily accepts electrons, facilitating a wide range of redox reactions.[1][2] This technical guide provides an in-depth exploration of the core principles governing the use of gold(III) chloride as an oxidant, complete with quantitative data, detailed experimental protocols, and visualizations of reaction pathways. Its strong oxidizing nature, underscored by a high standard reduction potential, makes it a valuable tool in both synthesis and analysis.[3][4][5][6]

Core Principles of Gold(III) Chloride Oxidizing Power

The efficacy of gold(III) chloride as an oxidizing agent is rooted in the high positive standard reduction potentials of the Au(III)/Au(I) and Au(III)/Au(0) redox couples. In aqueous solutions, gold(III) chloride typically exists as the tetrachloroaurate(III) ion, [AuCl₄]⁻.[7] The relevant reduction half-reactions and their standard potentials are summarized in the table below.

Half-Reaction	Standard Reduction Potential (E°) (V vs. SHE)
Au³⁺(aq) + 3e⁻ → Au(s)	+1.50
[AuCl₄]⁻(aq) + 3e⁻ → Au(s) + 4Cl⁻(aq)	+1.002
[AuCl₄]⁻(aq) + 2e⁻ → [AuCl₂]⁻(aq) + 2Cl⁻(aq)	+0.926
Au³⁺(aq) + 2e⁻ → Au⁺(aq)	+1.29
Au⁺(aq) + e⁻ → Au(s)	+1.68

Table 1: Standard Reduction Potentials of Relevant Gold Species.[7][8][9][10][11]

The high positive values indicate a strong thermodynamic driving force for the reduction of Au(III), and consequently, the oxidation of other species. The reaction mechanism often involves an initial substitution step where the reductant coordinates to the gold center, followed by an electron transfer process.[12] In many cases, the reduction of Au(III) proceeds in a stepwise manner, with the formation of a gold(I) intermediate, [AuCl₂]⁻, before complete reduction to elemental gold (Au(0)).[7][13]

Key Inorganic Oxidation Reactions Involving Gold(III) Chloride

Gold(III) chloride is capable of oxidizing a variety of inorganic substrates. The following sections detail some of the most significant reactions, including their mechanisms and experimental protocols.

Oxidation of Iodide

Gold(III) chloride readily oxidizes iodide ions (I⁻) to iodine (I₂), while being reduced to elemental gold.

Reaction: 2[AuCl₄]⁻(aq) + 6I⁻(aq) → 2Au(s) + 3I₂(aq) + 8Cl⁻(aq)

Mechanism: The reaction is believed to proceed through an outer-sphere electron transfer mechanism.

Caption: Oxidation of Iodide by [AuCl₄]⁻.

Experimental Protocol: Spectrophotometric Monitoring of Iodide Oxidation

• Solution Preparation: Prepare a stock solution of HAuCl₄ (e.g., 1 mM) in deionized water and a separate stock solution of potassium iodide (KI) (e.g., 10 mM).

• Reaction Initiation: In a quartz cuvette, mix a known volume of the HAuCl₄ solution with a known volume of the KI solution. The final concentrations should be in the micromolar range suitable for spectrophotometry.

• Data Acquisition: Immediately place the cuvette in a UV-Vis spectrophotometer and monitor the change in absorbance over time at a wavelength corresponding to the formation of I₂ or the disappearance of [AuCl₄]⁻ (around 380 nm).

• Analysis: The rate of reaction can be determined from the change in absorbance over time using the Beer-Lambert law.

Oxidation of Nitrite (B80452)

Nitrite ions (NO₂⁻) are oxidized to nitrate (B79036) ions (NO₃⁻) by gold(III) chloride.

Reaction: [AuCl₄]⁻(aq) + 3NO₂⁻(aq) + H₂O(l) → Au(s) + 3NO₃⁻(aq) + 4Cl⁻(aq) + 2H⁺(aq)

Mechanism: The reaction likely involves the formation of a gold-nitrito complex intermediate, followed by intramolecular electron transfer.

Caption: Proposed mechanism for nitrite oxidation.

Experimental Protocol: Potentiometric Titration

• Apparatus: Set up a potentiometric titration system with a platinum working electrode and a suitable reference electrode (e.g., Ag/AgCl).

• Titration: Titrate a standard solution of sodium nitrite with a standard solution of HAuCl₄.

• Endpoint Detection: Monitor the potential of the working electrode as a function of the volume of HAuCl₄ added. The endpoint of the titration, corresponding to the complete oxidation of nitrite, will be indicated by a sharp change in potential.

Oxidation of Arsenite

Gold(III) chloride can oxidize arsenite (As(III)) to arsenate (As(V)). This reaction is of interest in environmental chemistry and analytical methods for arsenic determination.[14][15]

Reaction: 2[AuCl₄]⁻(aq) + 3H₃AsO₃(aq) + 3H₂O(l) → 2Au(s) + 3H₃AsO₄(aq) + 8Cl⁻(aq) + 6H⁺(aq)

Mechanism: The oxidation on a gold surface is believed to be an adsorption-controlled process.[14][15]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. goldrefiningforum.com [goldrefiningforum.com]
• 6. Gold Sulfite - 911Metallurgist [911metallurgist.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. chegg.com [chegg.com]
• 9. Solved 5. Use the standard reduction potentials (Appendix M) | Chegg.com [chegg.com]
• 10. echemi.com [echemi.com]
• 11. Table of Standard Electrode Potentials [hyperphysics.phy-astr.gsu.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pH dependent electro-oxidation of arsenite on gold surface: Relative kinetics and sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial Investigations into the Catalytic Activity of Gold(III) Chloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Gold(III) chloride (AuCl₃) has emerged as a versatile and powerful catalyst in modern organic synthesis. Its unique properties as a soft and carbophilic Lewis acid enable a wide range of chemical transformations, often under mild reaction conditions. This technical guide provides a comprehensive overview of the initial investigations into the catalytic activity of AuCl₃, focusing on key reactions relevant to pharmaceutical and materials science research. This document details experimental protocols, presents quantitative data for comparative analysis, and illustrates reaction pathways through logical diagrams.

Direct Amination of Arenes with Azodicarboxylates

The direct C-H amination of arenes represents a highly atom-economical approach to valuable arylamine derivatives. Gold(III) chloride has proven to be an effective catalyst for the amination of both electron-rich and, notably, electron-deficient arenes using azodicarboxylates as the nitrogen source.[1][2] This method provides a significant advantage over traditional methods that often require harsh conditions or pre-functionalized starting materials.

Data Presentation

Entry	Arene	Azodicarboxylate	Catalyst Loading (mol%)	Time (h)	Yield (%)	Reference
1	Mesitylene	Diethyl azodicarboxylate	1	0.5	96	[2]
2	Durene	Diethyl azodicarboxylate	1	0.5	95	[2]
3	Anisole	Diethyl azodicarboxylate	2	12	80 (p:o = >20:1)	[2]
4	Toluene	Diethyl azodicarboxylate	2	24	75 (p:o = 10:1)	[2]
5	Benzene	Diisopropyl azodicarboxylate	2	24	65	[1]
6	Fluorobenzene	Diisopropyl azodicarboxylate	5	48	45	[1]
7	Chlorobenzene	Diisopropyl azodicarboxylate	5	48	40	[1]
8	Bromobenzene	Diisopropyl azodicarboxylate	5	48	38	[1]

Experimental Protocol

General Procedure for the AuCl₃-Catalyzed Direct Amination of Arenes: [1]

To a solution of the arene (2.0 mmol) in anhydrous dichloromethane (B109758) (DCM, 2.0 mL) in a sealed tube was added Gold(III) chloride (0.02 mmol, 1 mol%). The mixture was stirred at room temperature for 5 minutes. Diisopropyl azodicarboxylate (1.0 mmol) was then added, and the reaction mixture was stirred at room temperature for the time indicated in the table above. Upon completion (monitored by TLC), the solvent was removed under reduced pressure, and the residue was purified by flash column chromatography on silica (B1680970) gel (eluent: ethyl acetate (B1210297)/hexane) to afford the desired aminated arene.

Logical Workflow

Workflow for AuCl₃-catalyzed direct amination.

Halogenation of Aromatic Compounds

Gold(III) chloride exhibits exceptional catalytic activity in the electrophilic halogenation of aromatic compounds using N-halosuccinimides (NBS, NCS, NIS) as the halogen source. Compared to traditional Lewis acids like FeCl₃ or AlCl₃, AuCl₃ often provides higher yields and requires lower catalyst loadings under milder conditions.

Data Presentation

Entry	Arene	Halogenating Agent	Catalyst Loading (mol%)	Time (h)	Yield (%)	Reference
1	Benzene	NBS	1	24	>99
2	Toluene	NBS	0.1	24	98 (p:o = 1.5:1)
3	Anisole	NBS	0.01	12	99 (p-isomer only)
4	Biphenyl	NBS	1	24	97 (p-isomer only)
5	Naphthalene	NBS	1	12	95 (α-isomer only)
6	Benzene	NCS	5	48	75	[3]
7	Toluene	NCS	5	48	70 (p:o = 1.2:1)	[3]
8	Anisole	NIS	2	24	92 (p-isomer only)	[3]

Experimental Protocol

General Procedure for the AuCl₃-Catalyzed Halogenation of Aromatics:

A mixture of the aromatic substrate (1.0 mmol), N-halosuccinimide (1.1 mmol), and Gold(III) chloride (as indicated in the table) in 1,2-dichloroethane (B1671644) (DCE, 5 mL) was stirred at the specified temperature (typically room temperature to 60 °C) for the indicated time. The reaction progress was monitored by GC-MS. After completion, the reaction mixture was cooled to room temperature, diluted with water, and extracted with dichloromethane. The combined organic layers were washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The crude product was purified by flash chromatography on silica gel to afford the corresponding halogenated aromatic compound.

Reaction Mechanism

Proposed mechanism for AuCl₃-catalyzed halogenation.

Synthesis of Furans via Cycloisomerization

Gold(III) chloride is a highly effective catalyst for the cycloisomerization of various functionalized alkynes to afford substituted furans. A notable example is the efficient conversion of readily available β-alkynyl β-ketoesters into trisubstituted furans.[4][5] This transformation proceeds with a wide substrate scope and generally provides high yields under mild conditions.[2]

Data Presentation

Entry	R¹	R²	R³	Time (h)	Yield (%)	Reference
1	Ph	Me	Et	1	95	[4][5]
2	4-MeC₆H₄	Me	Et	1	96	[4][5]
3	4-ClC₆H₄	Me	Et	1.5	93	[4][5]
4	2-Thienyl	Me	Et	1.5	90	[4][5]
5	n-Hex	Me	Et	2	88	[4][5]
6	Ph	Et	Me	1	94	[4][5]
7	Ph	Me	t-Bu	2	91	[4][5]

Experimental Protocol

General Procedure for the AuCl₃-Catalyzed Synthesis of Furans: [5]

To a solution of the β-alkynyl β-ketoester (0.5 mmol) in anhydrous acetonitrile (B52724) (5 mL) was added Gold(III) chloride (0.015 mmol, 3 mol%). The reaction mixture was stirred at room temperature for the time indicated in the table. After completion of the reaction (monitored by TLC), the solvent was evaporated under reduced pressure. The residue was purified by column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to afford the corresponding trisubstituted furan (B31954).

Catalytic Cycle

Catalytic cycle for furan synthesis.

Synthesis of Propargylamines via A³ Coupling

The three-component coupling of an aldehyde, an alkyne, and an amine (A³ coupling) is a powerful method for the synthesis of propargylamines, which are important building blocks in medicinal chemistry. Gold(III) chloride can catalyze this reaction, offering a valuable alternative to more commonly used copper or silver catalysts.

Data Presentation

Entry	Aldehyde	Amine	Alkyne	Catalyst Loading (mol%)	Time (h)	Yield (%)	Reference
1	Benzaldehyde	Piperidine	Phenylacetylene	2	6	92	[6]
2	4-Chlorobenzaldehyde	Piperidine	Phenylacetylene	2	6	95	[6]
3	4-Methoxybenzaldehyde	Piperidine	Phenylacetylene	2	8	88	[6]
4	Cyclohexanecarboxaldehyde	Piperidine	Phenylacetylene	2	10	85	[6]
5	Benzaldehyde	Morpholine	Phenylacetylene	2	7	90	[6]
6	Benzaldehyde	Pyrrolidine	Phenylacetylene	2	6	94	[6]
7	Benzaldehyde	Piperidine	1-Hexyne	3	12	82	[7]
8	Benzaldehyde	Piperidine	Trimethylsilylacetylene	3	12	80	[7]

Experimental Protocol

General Procedure for the AuCl₃-Catalyzed Synthesis of Propargylamines: [6]

In a round-bottom flask, a mixture of the aldehyde (1.0 mmol), amine (1.2 mmol), alkyne (1.5 mmol), and Gold(III) chloride (0.02 mmol, 2 mol%) in water (5 mL) was stirred at 80 °C for the time indicated in the table. After completion of the reaction (monitored by TLC), the mixture was cooled to room temperature and extracted with ethyl acetate (3 x 15 mL). The combined organic layers were washed with brine, dried over anhydrous MgSO₄, and concentrated under reduced pressure. The crude product was purified by column chromatography on silica gel to afford the pure propargylamine.

Reaction Pathway

Simplified pathway for A³ coupling.

References

• 1. Gold-Catalyzed Direct Amination of Arenes with Azodicarboxylates [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Gold(III)-Catalyzed Halogenation of Aromatic Boronates with N-Halosuccinimides [organic-chemistry.org]
• 4. Furan synthesis through AuCl3-catalysed cycloisomerisation of β-alkynyl β-ketoesters | CoLab [colab.ws]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Discovery and History of Gold(III) Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold(III) chloride, historically known as auric chloride, is a pivotal compound in the fields of chemistry, materials science, and medicine. Its unique properties as a Lewis acid and an oxidizing agent have established it as a valuable catalyst in organic synthesis and a precursor in the fabrication of gold-based nanomaterials. This technical guide provides a comprehensive overview of the discovery, history, synthesis, and fundamental properties of Gold(III) chloride, with a focus on detailed experimental protocols and quantitative data for the scientific community.

Discovery and Historical Context

The history of soluble gold compounds dates back to the 8th century with the work of the Arabian alchemist Jabir ibn Hayyan, who synthesized a form of soluble gold by dissolving the metal in aqua regia, a mixture of nitric and hydrochloric acids.[1] This early work laid the foundation for the future isolation and characterization of gold chlorides.

The first formal preparation of Gold(III) chloride is credited to Robert Boyle in 1666.[2][3] He synthesized the compound by reacting metallic gold with chlorine gas at elevated temperatures.[2][3] This direct combination of the elements remains a common method for its preparation today.

Historically, Gold(III) chloride has found diverse applications, including in photography for toning black and white prints, in the production of ruby glass, and as a component in ceramic glazes.[4][5] In medicine, "potable gold," a term for soluble gold compounds like Gold(III) chloride, was explored for its purported therapeutic properties.[1]

Physicochemical Properties

Gold(III) chloride is a red crystalline solid in its anhydrous form and appears as golden, yellow crystals as a monohydrate.[3] It is hygroscopic and sensitive to light.[3][4] The compound exists as a planar dimer, Au₂Cl₆, in both the solid and vapor phases.[3][6] In this dimeric structure, each gold atom is coordinated to four chlorine atoms in a square planar geometry.[3][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for Gold(III) chloride.

Property	Value	References
Molecular Formula	Au₂Cl₆ (dimer)	[3]
Molar Mass	606.65 g/mol (dimer)	[3]
Appearance	Red crystals (anhydrous); Golden, yellow crystals (monohydrate)	[3]
Density	4.7 g/cm³	[3]
Melting Point	254 °C (decomposes)	[6]
Solubility in Water	68 g/100 mL (20 °C)	[3]
Other Solubilities	Soluble in ethanol, diethyl ether; Slightly soluble in liquid ammonia	[3][7]
Magnetic Susceptibility (χ)	-112·10⁻⁶ cm³/mol	[3]

Table 1: Physical Properties of Gold(III) Chloride

Parameter	Value	References
Crystal System	Monoclinic	[3]
Space Group	P2₁/c	[3]
Lattice Constants	a = 6.57 Å, b = 11.04 Å, c = 6.44 Å	[3]
β = 113.3°	[3]
Coordination Geometry	Square planar for each Au center	[3][6]

Table 2: Crystallographic Data for Gold(III) Chloride (Au₂Cl₆)

Experimental Protocols

This section provides detailed methodologies for the synthesis and purification of Gold(III) chloride.

Synthesis Methods

This is the most common method for preparing anhydrous Gold(III) chloride.[2][3]

Protocol:

• Place finely divided gold powder or foil in a quartz tube.

• Heat the tube to 180 °C in a furnace.

• Pass a slow stream of dry chlorine gas over the heated gold.

• The Gold(III) chloride will form as red crystals in the cooler parts of the tube.

• Continue the reaction until all the gold has been consumed.

• Cool the apparatus under a stream of dry nitrogen or argon to prevent moisture contamination.

Reaction: 2 Au + 3 Cl₂ → Au₂Cl₆

This method involves the initial formation of chloroauric acid (HAuCl₄) by dissolving gold in aqua regia.

Protocol:

• Preparation of Aqua Regia: In a fume hood, carefully mix 3 parts concentrated hydrochloric acid (HCl) with 1 part concentrated nitric acid (HNO₃).

• Dissolution of Gold: Add gold powder or foil to the aqua regia solution. Gentle heating may be required to facilitate dissolution.

• Formation of Chloroauric Acid: The gold will dissolve to form a solution of chloroauric acid. Reaction: Au + HNO₃ + 4 HCl → HAuCl₄ + NO + 2 H₂O[3]

• Conversion to Gold(III) Chloride: Carefully evaporate the solution to dryness under reduced pressure or by gentle heating (around 100 °C) in an inert atmosphere to remove water and hydrogen chloride.[3] Reaction: 2 HAuCl₄ → Au₂Cl₆ + 2 HCl[3]

This method provides an alternative to the use of nitric acid.

Protocol:

• Place gold powder in a reaction vessel.

• Add a mixture of concentrated hydrochloric acid and hydrogen peroxide (H₂O₂). The molar ratio of Au:H₂O₂:HCl should be approximately 2:3:8.[8]

• Heat the mixture to 80-100 °C with stirring for 5-25 minutes.[4]

• The gold will dissolve to form chloroauric acid. Reaction: 2 Au + 3 H₂O₂ + 8 HCl → 2 HAuCl₄ + 6 H₂O[8]

• Isolate the Gold(III) chloride by evaporation as described in section 3.1.2.

Purification Methods

Anhydrous Gold(III) chloride can be purified by sublimation.

Protocol:

• Place the crude Gold(III) chloride in a sublimation apparatus.

• Heat the apparatus to approximately 200 °C under a chlorine atmosphere to prevent decomposition.[2]

• The purified Gold(III) chloride will sublime and deposit as crystals on a cold finger or in a cooler region of the apparatus.

• Collect the purified crystals in a dry, inert atmosphere.

Chemical Reactions and Applications

Gold(III) chloride is a versatile reagent in both inorganic and organic chemistry.

Thermal Decomposition

Anhydrous Gold(III) chloride is thermally unstable and decomposes upon heating.

Caption: Thermal decomposition pathway of Gold(III) chloride.

At around 160 °C, it decomposes to gold(I) chloride (AuCl) and chlorine gas.[3] Above 210 °C, gold(I) chloride disproportionates to metallic gold and Gold(III) chloride.[3]

Reactions in Aqueous Solution

In water, Gold(III) chloride hydrolyzes to form acidic solutions containing species such as [AuCl₃(OH)]⁻.[3] It reacts with bases like sodium hydroxide (B78521) to precipitate gold(III) hydroxide, Au(OH)₃, which dissolves in excess base to form sodium aurate (NaAuO₂).[3]

Catalysis in Organic Synthesis

Gold(III) chloride is an effective catalyst for a variety of organic transformations, particularly those involving alkynes. It can catalyze the hydration of alkynes to form ketones and the hydroarylation of alkynes.

Caption: General workflow for AuCl₃ catalysis in organic synthesis.

Synthesis of Gold Nanoparticles

A significant modern application of Gold(III) chloride is as a precursor for the synthesis of gold nanoparticles.[2][3] By reducing an aqueous solution of Gold(III) chloride with a reducing agent (e.g., sodium citrate, sodium borohydride), gold nanoparticles of controlled size and shape can be produced.[2][3] These nanoparticles have widespread applications in diagnostics, drug delivery, and catalysis.

Conclusion

Gold(III) chloride, from its early discovery to its current multifaceted applications, remains a compound of significant interest to the scientific community. Its rich history is paralleled by its diverse and expanding role in modern chemistry and materials science. This guide provides a foundational resource for researchers, offering detailed historical context, robust physicochemical data, and practical experimental protocols to facilitate further investigation and innovation with this remarkable compound.

References

• 1. 2 AuCl3 + 3 H2O2 → 2 Au + 3 O2 + 6 HCl - Balanced equation | Chemical Equations online! [chemequations.com]
• 2. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 3. Sciencemadness Discussion Board - Making Gold III chloride? - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. CN106044841A - Preparation method of chloroauric acid - Google Patents [patents.google.com]
• 5. goldrefiningforum.com [goldrefiningforum.com]
• 6. mdpi.com [mdpi.com]
• 7. WO2005049252A1 - Method for preparing gold aqueous solution - Google Patents [patents.google.com]
• 8. mt.com [mt.com]

Theoretical Calculations of Gold(III) Chloride Electronic Structure: A Technical Guide

Abstract

Gold(III) chloride (AuCl₃), a pivotal compound in catalysis and medicinal chemistry, presents a fascinating case for theoretical electronic structure analysis. Existing as a stable Au₂Cl₆ dimer in solid and gaseous phases, its monomeric form exhibits a significant Jahn-Teller distortion, deviating from the anticipated trigonal planar geometry.[1][2][3] This guide provides an in-depth exploration of the computational methodologies employed to elucidate the electronic structure of both the monomeric and dimeric forms of Gold(III) chloride. It details the theoretical protocols, from high-level ab initio methods to Density Functional Theory (DFT), summarizing key quantitative findings on its geometry, stability, and bonding characteristics. The critical role of relativistic effects in accurately modeling this heavy-element system is also discussed. This document serves as a comprehensive resource for researchers leveraging computational chemistry to understand and predict the behavior of gold(III) complexes.

Molecular Structure: Monomer vs. Dimer

The structural chemistry of Gold(III) chloride is dominated by its existence as a chloride-bridged dimer, Au₂Cl₆.[2][3] In this D₂h symmetry structure, each gold atom achieves a square planar coordination, which is characteristic of a d⁸ metal center.[1][2] Theoretical calculations and gas-phase electron diffraction studies have provided precise geometric parameters for this dimer.[1]

In contrast, the monomeric AuCl₃ unit is not a stable equilateral triangle (D₃h symmetry) as one might predict.[4] High-level quantum chemical calculations have shown that it is subject to a Jahn-Teller distortion, resulting in a T-shaped ground state with C₂v symmetry.[1][5] This distortion is a consequence of the coupling between the electronic state and nuclear motion in degenerate electronic states.[4] Experimental evidence from matrix-isolation IR and EXAFS studies has conclusively confirmed this distorted geometry.[5]

Table 1: Geometric Parameters of Au₂Cl₆ and AuCl₃

This table summarizes key geometric data obtained from experimental and computational studies.

Species	Parameter	Experimental Value (Electron Diffraction)[1]	Calculated Value	Method
Au₂Cl₆ (Dimer)	Au-Cl (terminal)	2.236 ± 0.013 Å	-	-
Au-Cl (bridging)	2.355 ± 0.013 Å	-	-
∠Cl(t)-Au-Cl(t)	92.7 ± 2.5°	-	-
∠Cl(b)-Au-Cl(b)	86.8 ± 1.8°	-	-
AuCl₃ (Monomer)	Symmetry	-	C₂v	CASSCF[4]
∠Cl-Au-Cl	-	96°	High-level quantum chemistry[4]

Theoretical and Computational Protocols

The accurate theoretical description of Gold(III) chloride requires robust computational methods that can account for both electron correlation and significant relativistic effects inherent to the heavy gold atom.

Ab Initio Methods

High-accuracy ab initio ("from the beginning") methods are crucial for benchmarking and for systems where electron correlation is complex.

• Møller-Plesset Perturbation Theory (MP2): This method is often employed to introduce electron correlation beyond the Hartree-Fock approximation. Studies have utilized MP2 to investigate the stability and structure of gold(III) halide complexes, providing insights into the influence of electron correlation.[5][6]

• Coupled Cluster (CC) Theory: Regarded as the "gold standard" in quantum chemistry for its high accuracy, the CCSD(T) method (Coupled Cluster with Single, Double, and perturbative Triple excitations) has been used to calculate the Lewis acidity and dissociation energies of AuCl₃ complexes with various ligands.[7]

• Complete Active Space Self-Consistent Field (CASSCF): For the monomeric AuCl₃, the Jahn-Teller effect introduces strong static electron correlation. CASSCF is essential for correctly describing such multi-configurational electronic structures. It has been used to map the potential energy surface, identifying the C₂v ground state and the transition states between equivalent minima.[1][4] CASSCF calculations revealed that the triplet D₃h-symmetry structure is approximately 29 kcal/mol higher in energy than the singlet C₂v ground state.[1]

Density Functional Theory (DFT)

DFT offers a favorable balance between computational cost and accuracy, making it a widely used tool for studying gold complexes.

• Methodology: The core of a DFT calculation involves selecting a functional and a basis set. For gold, the basis set must be paired with an Effective Core Potential (ECP) to handle the large number of core electrons and to incorporate relativistic effects.

• Functionals: The B3LYP hybrid functional is commonly used for Au(III) complexes.[8] The TPSSh functional has also been successfully applied to study gold chloride cluster anions.[9]

• Basis Sets and ECPs: To account for relativistic effects, ECPs such as the Los Alamos National Laboratory 2-electron-double-ζ (LANL2DZ) or the Stuttgart/Dresden (SDD) type are standard.[8] For instance, a robust protocol for studying the reactivity of Au(III) complexes combines the B3LYP functional with the Stuttgart-RSC ECP for gold and the 6-31+G(d) basis set for ligand atoms.[8]

Caption: A generalized workflow for the computational analysis of Gold(III) chloride.

Electronic Properties and Bonding

Theoretical calculations provide deep insights into the electronic nature of Gold(III) chloride.

• Bonding: The bonding in both monomeric and dimeric AuCl₃ is considered to be significantly covalent, a reflection of gold's high +3 oxidation state and its relatively high electronegativity.[2][3] Computational tools like Natural Bond Orbital (NBO) analysis can be used to quantify the nature of the Au-Cl bonds, detailing the contributions from σ-donation (Cl to Au) and π-backdonation.

• Jahn-Teller Distortion Pathway: The distortion of the AuCl₃ monomer from the high-symmetry D₃h structure can be visualized on a potential energy surface often described as a "Mexican hat".[1] The brim of the hat represents the path of lowest energy connecting three equivalent C₂v minima, with three transition states separating them.[1]

Caption: Logical relationship of the Jahn-Teller distortion in monomeric AuCl₃.

Table 2: Calculated Energetics of AuCl₃ Monomer

This table provides a summary of the relative energies calculated for different states of the AuCl₃ monomer.

State / Structure	Symmetry	Relative Energy (kcal/mol)	Computational Method	Reference
Ground State	C₂v	0.0	CASSCF	[1]
Triplet State	D₃h	~29	CASSCF	[1]
Transition State	C₂v	~6	CASSCF	[1]

Summary and Outlook

The electronic structure of Gold(III) chloride is a prime example of the interplay between relativistic effects, electron correlation, and vibronic coupling. Theoretical calculations have been indispensable in characterizing its stable dimeric form and in revealing the Jahn-Teller distorted nature of the monomer. A variety of computational methods, from DFT with appropriate ECPs to high-level ab initio techniques like CASSCF and CCSD(T), are required for a comprehensive understanding. The insights gained from these theoretical studies are fundamental for rationalizing the reactivity of AuCl₃ in homogeneous catalysis and for designing novel gold-based therapeutic agents. Future computational work will likely focus on modeling the explicit reaction mechanisms involving AuCl₃ and its interaction with complex biological targets, further bridging the gap between theoretical prediction and experimental application.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Gold(III) chloride [samplecontents.library.ph]
• 3. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Lewis acidities of gold(I) and gold(III) derivatives: a theoretical study of complexes of AuCl and AuCl3: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. researchgate.net [researchgate.net]
• 8. A DFT‐Based Protocol for Modeling the Structure and Reactivity of Gold(III) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structures and growth pathways of AunCln+3 - (n ≤ 7) cluster anions - PMC [pmc.ncbi.nlm.nih.gov]

Gold(III) Chloride: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety precautions and detailed handling guidelines for Gold(III) chloride (AuCl₃), a compound increasingly utilized in innovative research and development. This document synthesizes vital data from safety data sheets, experimental protocols, and toxicological studies to ensure the safe and effective use of this chemical in a laboratory setting. Adherence to these guidelines is paramount for minimizing risks and ensuring a safe research environment.

Hazard Identification and Classification

Gold(III) chloride is a hazardous substance that can cause severe health effects upon exposure. It is crucial to understand its classification to handle it appropriately.

• GHS Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage), H317 (May cause an allergic skin reaction), H335 (May cause respiratory irritation).[1][2][3]

• Signal Word: Danger[1][4]

• Primary Hazards: Corrosive, sensitizer, irritant. Causes severe burns to the skin, eyes, and respiratory tract.[3][5][6] Ingestion can cause chemical burns to the gastrointestinal tract.[5]

Quantitative Data Summary

For ease of reference and comparison, the following tables summarize the key quantitative data for Gold(III) chloride.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	AuCl₃ (exists as Au₂Cl₆ dimer)	[2][4]
Molecular Weight	303.32 g/mol	[2]
Appearance	Red-brown to orange-red crystals	[7]
Melting Point	254 °C (decomposes)	[7]
Boiling Point	265 °C (sublimes)	[7]
Density	3.9 g/cm³ at 25 °C	[7]
Solubility	Soluble in water, ethanol, and ether	[4]
Stability	Light and moisture sensitive; decomposes above 160 °C	[4]

Table 2: Toxicological Data

Parameter	Value	Species	Source
LD50 Oral	> 464 mg/kg	Rat	[3]

Note: Toxicological data for Gold(III) chloride is not extensively reported in all sources. The provided value is for the hydrate (B1144303) form.

Table 3: Exposure Limits

Organization	Limit Type	Value	Notes	Source
OSHA	PEL	Not Established	-
ACGIH	TLV	Not Established	-
NIOSH	REL	Not Established	-
Oregon PEL (Z-1)	TWA	5 mg/m³	As "Particulates not otherwise regulated (PNOR), Respirable Fraction"	[5]
Oregon PEL (Z-1)	TWA	10 mg/m³	As "Particulates not otherwise regulated (PNOR), Total Dust"	[5]

It is critical to note the absence of specific exposure limits from major regulatory bodies, which underscores the need for stringent engineering controls and personal protective equipment to minimize any potential exposure.

Experimental Protocols and Associated Safety Measures

Gold(III) chloride is a key precursor in the synthesis of gold nanoparticles and a catalyst in various organic reactions. Below are detailed methodologies for a common application, highlighting the integral safety precautions.

Protocol: Citrate (B86180) Synthesis of Gold Nanoparticles

This protocol is adapted from established methods for producing gold nanoparticles in an aqueous solution.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

• All glassware must be scrupulously cleaned.

Methodology:

• Preparation of Solutions:

  • Prepare a 1.0 mM solution of HAuCl₄. Gold(III) chloride is hygroscopic; it is recommended to use a fresh bottle and dissolve the entire contents to prepare a stock solution.

  • Prepare a 1% (w/v) solution of trisodium citrate. This solution should be made fresh before each synthesis.

• Synthesis:

  • In a clean Erlenmeyer flask equipped with a magnetic stir bar, bring 20 mL of the 1.0 mM HAuCl₄ solution to a rolling boil on a stirring hot plate.

  • To the rapidly stirring, boiling solution, quickly add 2 mL of the 1% trisodium citrate solution.

  • The solution will undergo a color change from yellow to colorless, then to gray, and finally to a deep red, indicating the formation of gold nanoparticles.

  • Continue stirring and heating for approximately 10 minutes.

  • Remove the flask from the heat and allow it to cool to room temperature while still stirring.

Safety Precautions for this Protocol:

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile) when handling Gold(III) chloride and its solutions.

• Ventilation: All weighing and solution preparation should be conducted in a certified chemical fume hood to avoid inhalation of the fine crystalline powder.

• Handling: Avoid creating dust when weighing the solid Gold(III) chloride. Use a spatula and handle the material gently.

• Spills: In case of a spill, immediately follow the spill response procedures outlined in Section 5.

• Waste Disposal: All waste solutions containing gold nanoparticles and residual Gold(III) chloride must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[5]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical to prevent exposure. The following diagram outlines the decision-making process for PPE selection when working with Gold(III) chloride.

Caption: PPE selection workflow for handling Gold(III) chloride.

Accidental Release and Spill Response

Immediate and appropriate action is required in the event of a Gold(III) chloride spill to prevent exposure and environmental contamination.

Minor Spill (Solid):

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection.

• Avoid generating dust.[5]

• Carefully sweep up the solid material using dry methods.

• Place the collected material into a suitable, labeled container for hazardous waste disposal.[5]

• Clean the spill area with soap and water, collecting the cleaning water for disposal as hazardous waste.

Major Spill (Solid or Liquid):

• Evacuate the laboratory and alert emergency responders.[5]

• Prevent entry into the area.

• Ensure the area is well-ventilated, if safe to do so.

• Only personnel trained in hazardous spill cleanup should address the spill, wearing full protective clothing and self-contained breathing apparatus (SCBA).[5]

The following diagram illustrates the logical workflow for handling a Gold(III) chloride spill.

Caption: Logical workflow for responding to a Gold(III) chloride spill.

Toxicological Pathways and Health Effects

While the precise signaling pathways of Gold(III) chloride toxicity are a subject of ongoing research, it is understood that its cytotoxic effects are significant.

• Mechanism of Action: Gold(III) complexes are believed to exert their cytotoxic effects primarily through binding to DNA, which can disrupt cellular processes and lead to cell death.[8] This interaction can cause direct damage to the nuclear DNA.[7]

• Cellular Effects: Studies have shown that Gold(III) compounds can induce cell cycle perturbations.[7] They are toxic to various human cell lines, and importantly, may retain their efficacy against cells that are resistant to other chemotherapeutic agents like cisplatin (B142131).[7][8]

• Health Effects of Exposure:

  • Acute: Causes severe chemical burns on contact with skin and eyes.[3][5] Inhalation can lead to severe irritation of the respiratory tract, potentially causing lung edema.[5] Ingestion results in burns to the mouth, throat, and esophagus.[5]

  • Chronic: Repeated exposure may lead to skin sensitization and allergic reactions.[3][5] Prolonged contact with acidic corrosives can cause erosion of teeth and inflammation of the mouth lining.[3] Systemic effects of gold salt exposure can include dermatitis, kidney inflammation, and hepatitis.[3]

Handling, Storage, and Disposal

Proper handling, storage, and disposal procedures are essential to maintain the stability of Gold(III) chloride and prevent accidental exposure.

• Handling:

  • Always handle Gold(III) chloride in a well-ventilated area, preferably within a chemical fume hood.[1][4]

  • Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[5]

  • Wash hands thoroughly after handling.[4]

  • Do not eat, drink, or smoke in areas where Gold(III) chloride is handled or stored.[2]

• Storage:

  • Store in a tightly closed, suitable container in a cool, dry, and well-ventilated place.[1][2][4]

  • Protect from light and moisture, as the compound is hygroscopic and light-sensitive.[4]

  • Store away from incompatible materials such as strong bases, reducing agents, and metals.[7]

• Disposal:

  • Gold(III) chloride and any materials contaminated with it must be disposed of as hazardous waste.[5]

  • Follow all local, state, and federal regulations for hazardous waste disposal.[5]

  • Do not allow the material or its solutions to enter drains or the environment.[1][4]

By adhering to the comprehensive guidelines outlined in this document, researchers, scientists, and drug development professionals can safely handle Gold(III) chloride, mitigating its inherent risks while harnessing its potential in scientific advancement.

References

• 1. nbinno.com [nbinno.com]
• 2. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Green Synthesis of Gold Nanoparticles: A Novel, Environment-Friendly, Economic, Safe Approach – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 5. A Simple Method for the Size Controlled Synthesis of Stable Oligomeric Clusters of Gold Nanoparticles under Ambient Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antibacterial Activity and Cytotoxicity of Gold (I) and (III) Ions and Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxicity, DNA damage, and cell cycle perturbations induced by two representative gold(III) complexes in human leukemic cells with different cisplatin sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cytotoxic effects of gold(III) complexes on established human tumor cell lines sensitive and resistant to cisplatin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Characterization of Gold(III) Chloride Monohydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gold(III) chloride, with the molecular formula Au₂Cl₆, is a key inorganic compound of gold, indicating a +3 oxidation state for the metal.[1] It commonly exists in two forms: an anhydrous red crystalline solid and a golden-yellow monohydrate (AuCl₃·H₂O).[1] Both forms are hygroscopic and sensitive to light. The structure of AuCl₃ consists of a chloride-bridged dimer where each gold atom exhibits a square planar geometry, a typical configuration for a d⁸ metal complex.[1][2] Gold(III) chloride monohydrate serves as a critical precursor for the synthesis of various gold compounds, including catalytically active gold nanoparticles and complexes used in medicinal chemistry. A thorough understanding of its spectroscopic properties is therefore essential for quality control, reaction monitoring, and mechanistic studies. This guide provides an in-depth overview of the primary spectroscopic techniques used to characterize AuCl₃·H₂O and its derivatives in solution.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a fundamental technique for analyzing gold(III) chloride solutions. It probes the electronic transitions between molecular orbitals. For transition metal complexes like those formed by Au(III), the observed absorption bands, particularly in the UV region, are often due to ligand-to-metal charge transfer (LMCT) transitions.

In aqueous solutions, particularly in the presence of chloride ions, Gold(III) chloride forms the square planar tetrachloroaurate(III) anion, [AuCl₄]⁻. The UV-Vis spectrum of this species is characterized by strong absorption bands in the ultraviolet region. Changes in the position and intensity of these bands can indicate changes in the coordination environment of the gold center, such as the substitution of chloride ligands by other species like hydroxides.[3]

Data Presentation: UV-Vis Absorption

Species	λmax (nm)	Notes
[AuCl₄]⁻ in aqueous solution	~295 - 300	This absorption is characteristic of Au(III)-chloride complexes and is often used to monitor the presence of the Au(III) precursor during nanoparticle synthesis.[4][5]

Experimental Protocol: UV-Vis Analysis

• Sample Preparation: Prepare a stock solution of Gold(III) chloride monohydrate in a suitable solvent. For studies of the [AuCl₄]⁻ ion, a 1 M sodium chloride (NaCl) solution is recommended to suppress hydrolysis.[3] Dilute the stock solution to a concentration that yields an absorbance reading within the linear range of the spectrophotometer (typically 0.1 to 1.0 A.U.).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Blank Correction: Fill a quartz cuvette with the pure solvent (e.g., 1 M NaCl solution) and record a baseline spectrum.

• Sample Measurement: Rinse and fill the cuvette with the sample solution. Place it in the sample holder and record the absorption spectrum, typically over a range of 200-800 nm.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) corresponding to the Au(III) species.

Caption: Experimental workflow for UV-Vis analysis of AuCl₃·H₂O.

Vibrational Spectroscopy (FTIR and Raman)

Vibrational spectroscopy probes the vibrational modes of molecules. Fourier-Transform Infrared (FTIR) and Raman spectroscopy are complementary techniques that provide detailed structural information.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation, which excites molecular vibrations (stretching, bending, rocking, etc.). For AuCl₃·H₂O, the spectrum will show features from both the coordinated water molecule and the Au-Cl bonds. A significant practical challenge in analyzing aqueous solutions is the strong and broad IR absorption of water, which can obscure signals from the solute.[6] Therefore, solid-state analysis is often more informative for the hydrate.

Wavenumber (cm⁻¹)	Vibrational Mode	Notes
~3200 - 3600	O-H Stretching	Broad bands characteristic of hydrogen-bonded water of hydration.
~1600 - 1640	H-O-H Bending (Scissoring)	A sharp peak characteristic of the water molecule.
~400 - 800	H₂O Librations (Rocking, Wagging)	These modes arise from the restricted rotation of the coordinated water molecule and appear at lower frequencies.[7]
< 400	Au-Cl Stretching	Au-Cl vibrations are expected in the far-infrared region. Specific assignments for the solid monohydrate are not readily available in the cited literature.

• Sample Preparation: Place a small amount of the solid Gold(III) chloride monohydrate powder directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use an FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond crystal).

• Background Collection: With the clean, empty ATR crystal, collect a background spectrum. This accounts for atmospheric CO₂ and H₂O vapor as well as the instrument's response.

• Sample Collection: Apply pressure to the sample using the ATR anvil to ensure good contact with the crystal. Collect the sample spectrum. Typically, 16-64 scans are co-added to improve the signal-to-noise ratio at a resolution of 4 cm⁻¹.

• Data Processing: The final spectrum is automatically generated as absorbance or transmittance versus wavenumber (cm⁻¹).

Raman Spectroscopy

Raman spectroscopy is an inelastic light scattering technique that provides information on molecular vibrations. It is particularly well-suited for studying species in aqueous solutions, as the Raman scattering from water is weak. For gold(III) chloride, Raman spectroscopy is highly effective for identifying the various chloro-hydroxy species that exist in solution as a function of pH.[3][8]

In acidic solutions with sufficient chloride concentration, the dominant species is the [AuCl₄]⁻ ion. As the pH increases, hydroxide (B78521) ions sequentially replace the chloride ligands.[8]

Species	Au-Cl Stretching Modes (cm⁻¹)	Notes
[AuCl₄]⁻	348, 325	Dominant species at low pH.[8]
[AuCl₃(OH)]⁻	348, 335, 325	Formed as pH begins to increase.[8]
[AuCl₂(OH)₂]⁻	337, 355	Formed at intermediate pH.[8]
[AuCl(OH)₃]⁻	355	Formed at higher pH.[8]

• Sample Preparation: Dissolve Gold(III) chloride monohydrate in deionized water or a chloride-containing solution. Adjust the pH to the desired value using dilute HCl or NaOH to study the speciation.

• Instrumentation: Use a Raman spectrometer with a suitable laser excitation source (e.g., 532 nm or 785 nm to minimize fluorescence).

• Sample Measurement: Place the solution in a glass vial or quartz cuvette. Focus the laser into the sample volume and collect the scattered light.

• Data Acquisition: Set the acquisition parameters, including laser power, exposure time, and number of accumulations, to achieve a good signal-to-noise ratio.

• Data Analysis: Identify the characteristic Raman bands and assign them to the corresponding Au(III) species based on their known frequencies.

Caption: pH-dependent hydrolysis of the [AuCl₄]⁻ ion.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition and the chemical and electronic state of the elements within a material. It works by irradiating a material with X-rays and measuring the kinetic energy of electrons that are emitted from the top 1-10 nm of the material.

For gold compounds, XPS is crucial for determining the oxidation state of gold. The binding energy of the core Au 4f electrons is sensitive to the oxidation state, with higher oxidation states corresponding to higher binding energies.

A critical consideration when analyzing Au(III) compounds is their susceptibility to photoreduction by the incident X-ray beam.[9] This can lead to the appearance of Au(0) signals in the spectrum, which may not be representative of the original sample. It is therefore imperative to minimize the X-ray exposure time, especially during initial scans of the Au 4f region.

Data Presentation: Au 4f Binding Energies

Oxidation State	Au 4f₇/₂ Binding Energy (eV)	Au 4f₅/₂ Binding Energy (eV)	Spin-Orbit Splitting (eV)
Au(III)	~86.0	~89.7	~3.7[9]
Au(I)	~85.0	~88.7	~3.7[9]
Au(0) (Metallic)	84.0	87.7	3.7[9][10]

Experimental Protocol: XPS Analysis

• Sample Preparation: Mount the solid AuCl₃·H₂O powder onto a sample holder using conductive carbon tape. Ensure the sample is under ultra-high vacuum (UHV) conditions in the analysis chamber to prevent surface contamination.

• Survey Scan: Acquire a wide-range survey scan (e.g., 0-1100 eV) to identify all elements present on the surface.

• High-Resolution Scans: Acquire high-resolution scans over the specific regions of interest (Au 4f, Cl 2p, O 1s, C 1s).

• Minimize Photoreduction: For the Au 4f region, use a low X-ray dose (low power and/or short acquisition time) for the initial measurement to obtain the most accurate representation of the Au(III) state.[9] A subsequent scan after longer exposure can be used to assess the degree of reduction.

• Data Analysis: Calibrate the binding energy scale by setting the adventitious carbon C 1s peak to 284.8 eV. Fit the high-resolution spectra with appropriate peak models (e.g., Gaussian-Lorentzian functions) to determine the binding energies and relative atomic concentrations of the different chemical states.

Caption: Conceptual diagram of the XPS process for AuCl₃·H₂O.

References

• 1. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 2. Gold(III)_chloride [chemeurope.com]
• 3. Speciation of aqueous gold(III) chlorides from ultraviolet/visible absorption and Raman/resonance Raman spectroscopies (Journal Article) | OSTI.GOV [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. Gold – XPS Analysis - Cardiff University [sites.cardiff.ac.uk]
• 10. researchgate.net [researchgate.net]

Gold(III) Chloride: A Versatile Precursor for the Synthesis of Advanced Gold Compounds

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Gold(III) chloride, with the empirical formula AuCl₃, exists as a dimer (Au₂Cl₆) and is one of the most common and stable oxidation states for gold.[1] It is a hygroscopic, light-sensitive solid that serves as a fundamental starting material for the synthesis of a vast array of other gold compounds.[2][3] Its reactivity as a Lewis acid and its ability to undergo reduction and ligand substitution reactions make it an indispensable precursor in nanotechnology, catalysis, and medicinal chemistry.[4][5] This guide provides an in-depth overview of the role of gold(III) chloride in synthesizing diverse gold compounds, with a focus on experimental methodologies and applications relevant to scientific research and drug development.

Synthesis of Gold Nanoparticles

Gold nanoparticles (AuNPs) are widely studied for their unique optical and electronic properties, with applications in diagnostics, drug delivery, and bio-imaging.[6][7] Gold(III) chloride, often in the form of tetrachloroauric acid (HAuCl₄) produced by dissolving AuCl₃ in hydrochloric acid, is the most common precursor for AuNP synthesis.[2][4][8] The synthesis involves the reduction of Au(III) ions to elemental gold (Au(0)), which then nucleate and grow into nanoparticles.[6] The size and shape of the AuNPs can be controlled by varying the reducing and stabilizing agents.[6]

Experimental Workflow: Citrate (B86180) Reduction of Gold(III) Chloride

Caption: Workflow for gold nanoparticle synthesis via the Turkevich method.

Quantitative Data for Gold Nanoparticle Synthesis

The choice of synthetic parameters directly influences the characteristics of the resulting nanoparticles.

Precursor	Reducing Agent	Stabilizing Agent	Conditions	Resulting Particle Size/Shape	Reference
HAuCl₄ (from AuCl₃)	Trisodium Citrate	Trisodium Citrate	Boiling water	~20 nm spheres	[5]
HAuCl₄ (from AuCl₃)	Sodium Thiocyanate (B1210189)	Sodium Thiocyanate	Alkaline, Ambient Temp.	3 nm to 70 nm clusters	[9]
HAuCl₄ (from AuCl₃)	L-Ascorbic Acid	L-Ascorbic Acid	pH 3.4	Morphology dependent on conditions	[10]
Gold(III) Chloride	Plectonema boryanum	Biomolecules	Room Temperature	Intracellular nanoparticles	[11]

Experimental Protocols

Protocol 1: Citrate Synthesis of Gold Nanoparticles (Turkevich Method) [12]

• Preparation:

  • Prepare a 1.0 mM solution of hydrogen tetrachloroaurate (B171879) (HAuCl₄) from gold(III) chloride.

  • Prepare a 1% solution of trisodium citrate dihydrate.

  • Thoroughly clean all glassware with aqua regia and rinse with pure water.

• Synthesis:

  • Add 20 mL of the 1.0 mM HAuCl₄ solution to a 50 mL flask on a stirring hotplate.

  • Bring the solution to a rolling boil while stirring.

  • Quickly add 2 mL of the 1% trisodium citrate solution to the rapidly stirring, boiling HAuCl₄ solution.

• Completion:

  • The solution color will gradually change from pale yellow to a deep red as the gold(III) is reduced.

  • Continue heating for approximately 10 minutes or until the color change is complete.

  • Remove the flask from the heat and allow it to cool. The resulting colloidal gold solution is stable for an extended period.

Protocol 2: Size-Controlled Synthesis of Gold Oligoclusters [9]

• Preparation of Stock Solutions:

  • Prepare a ~25 mM HAuCl₄ solution.

  • Prepare a 0.1 molal borax (B76245) solution.

  • Prepare a 1 molal sodium thiocyanate (NaSCN) solution.

• Synthesis:

  • In a clean glass bottle with a stir bar, add 59.5 mL of H₂O.

  • Add 7 mL of the 0.1 molal borax solution and begin vigorous stirring.

  • Add 2.8 mL of the ~25 mM HAuCl₄ solution.

  • After a specific delay time (varying this time from seconds to minutes controls the final particle size), add 700 µL of 1 molal NaSCN.

  • Stir vigorously for 30 seconds. The resulting solution contains stable oligomeric clusters of gold nanoparticles.

Synthesis of Organogold and Coordination Complexes

Gold(III) chloride is a pivotal precursor for a wide range of organogold and coordination compounds. As a Lewis acid, it readily forms complexes with various ligands.[2] These reactions often involve the substitution of chloride ions or the formation of adducts.

• Coordination Complexes: AuCl₃ reacts with sources of chloride ions, like KCl, to form the tetrachloroaurate anion [AuCl₄]⁻.[2] It also reacts with potassium cyanide to produce the water-soluble complex K[Au(CN)₄].[4] Phosphine ligands are commonly used to create stable gold complexes, which are often precursors for more complex molecules or catalysts.[13]

• Organogold(III) Compounds: AuCl₃ can be used for the direct electrophilic auration of arenes to produce monoarylgold(III) complexes. These compounds are significant in the study of gold's organometallic chemistry and have applications in catalysis.

Logical Relationship: Compound Classes Derived from Gold(III) Chloride

Caption: Relationship between AuCl₃ and major compound classes derived from it.

Quantitative Data for Gold Complex Synthesis

Reactant 1	Reactant 2	Product Type	Yield	Application	Reference
AuCl₃	Potassium Cyanide (KCN)	Cyanide Complex (K[Au(CN)₄])	High	General Synthesis	[2]
N-propargylic dithiocarboimidates	AuCl₃ (catalyst)	Dihydrothiazoles	74% - 95%	Organic Synthesis
(P^N^C)gold(I) precursor	C(sp²)-Iodide substrates	(P^N^C)gold(III)-aryl complexes	-	Luminescent Materials
H[¹⁹⁸Au][AuCl₄]	ThT + PEt₃ + Thio-glucose	[¹⁹⁸Au]Auranofin	57.0 ± 3.2%	Radiopharmaceutical

Applications in Drug Development and Biological Systems

Gold compounds, many of which are synthesized from gold(III) chloride precursors, have significant therapeutic potential. The anti-rheumatic drug Auranofin, a gold(I)-phosphine complex, is a prime example. Auranofin and other gold complexes are now being repurposed and investigated for their anticancer, antimicrobial, and antiviral properties.[2][11]

A primary mechanism of action for many biologically active gold compounds is the inhibition of the selenoenzyme thioredoxin reductase (TrxR).[2][10] TrxR is a key component of the cellular antioxidant system that protects cells from oxidative stress.[2] In many cancer cells, TrxR is overexpressed to support rapid proliferation, making it an attractive therapeutic target.[2][10] By inhibiting TrxR, gold compounds disrupt the cell's redox balance, leading to an accumulation of reactive oxygen species (ROS), oxidative stress, mitochondrial damage, and ultimately, apoptosis (programmed cell death).[10]

Signaling Pathway: Mechanism of Action of Auranofin

Caption: Auranofin inhibits Thioredoxin Reductase, leading to oxidative stress.

Gold(III) chloride is a cornerstone chemical for modern gold chemistry. Its utility as a precursor spans from the creation of advanced nanomaterials with tunable properties to the synthesis of complex organometallic and coordination compounds that function as catalysts or potent therapeutic agents. For researchers and drug development professionals, a thorough understanding of the reaction pathways starting from AuCl₃ is critical for designing novel materials, developing more efficient catalytic systems, and discovering next-generation metallodrugs to address pressing health challenges. The continued exploration of gold(III) chloride's reactivity promises to unlock further innovations across multiple scientific disciplines.

References

• 1. The gold complex auranofin: new perspectives for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Current Progress and Perspectives on Using Gold Compounds for the Modulation of Tumor Cell Metabolism [frontiersin.org]
• 3. Organometallic gold(I) and gold(III) complexes for lung cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Gold Compounds and the Anticancer Immune Response [frontiersin.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Novel action and mechanism of auranofin in inhibition of vascular endothelial growth factor receptor-3-dependent lymphangiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Current Progress and Perspectives on Using Gold Compounds for the Modulation of Tumor Cell Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Gold complex compounds that inhibit drug-resistant Staphylococcus aureus by targeting thioredoxin reductase [frontiersin.org]

Auric Chloride (AuCl₃): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Auric chloride (AuCl₃), also known as gold(III) chloride, is a pivotal compound of gold, exhibiting a unique combination of properties that have established its significance across diverse scientific disciplines. In its anhydrous form, it exists as a crystalline solid and is a crucial precursor for the synthesis of a multitude of other gold compounds and nanomaterials.[1][2] This technical guide provides an in-depth exploration of the fundamental properties of auric chloride, including its chemical and physical characteristics, crystal structure, and reactivity. Furthermore, it details established experimental protocols for its synthesis and its application in the preparation of gold nanoparticles and as a catalyst in organic synthesis. The guide also delves into the emerging role of gold compounds in influencing cellular signaling pathways, a key area of interest for drug development professionals. All quantitative data is presented in standardized tables for clarity and comparative analysis, and key experimental and conceptual workflows are visualized using logical diagrams.

Core Properties of Auric Chloride

Auric chloride is a hygroscopic and light-sensitive solid.[1][3] It exists in both an anhydrous form (AuCl₃) and as a monohydrate (AuCl₃·H₂O).[1] The anhydrous form presents as red crystals, while the monohydrate appears as golden, yellow crystals.[1] In the solid state and in the vapor phase at low temperatures, it exists as a dimer, Au₂Cl₆.[1][2]

Physical and Chemical Properties

The fundamental physical and chemical properties of auric chloride are summarized in the table below.

Property	Value	Citations
Chemical Formula	AuCl₃ (exists as Au₂Cl₆)	[1]
Molar Mass	303.325 g/mol (anhydrous)	[4][5]
Appearance	Red crystals (anhydrous); Golden, yellow crystals (monohydrate)	[1][4]
Density	4.7 g/cm³	[1][4]
Melting Point	254 °C (490 °F; 527 K) (decomposes)	[4][5]
Solubility in Water	68 g/100 mL (20 °C)	[1][5]
Other Solubilities	Soluble in ether and ethanol; slightly soluble in liquid ammonia.	[1]
Magnetic Susceptibility (χ)	-112·10⁻⁶ cm³/mol	[1]

Crystal Structure

Anhydrous auric chloride possesses a monoclinic crystal structure.[1] The gold centers are square planar, a typical geometry for a d⁸ metal complex.[1][4] The structure consists of chloride-bridged dimers (Au₂Cl₆).[1][4]

Crystal System	Monoclinic	[1]
Space Group	P2₁/c	[1]
Lattice Constants	a = 6.57 Å	[1]
b = 11.04 Å	[1]
c = 6.44 Å	[1]
α = 90°	[1]
β = 113.3°	[1]
γ = 90°	[1]
Coordination Geometry	Square planar	[1]

Synthesis and Reactions

Synthesis of Anhydrous Auric Chloride

The most common laboratory-scale synthesis of anhydrous auric chloride involves the direct chlorination of gold powder at elevated temperatures.[4] Another method involves the dehydration of chloroauric acid (HAuCl₄).[1]

Key Chemical Reactions

Auric chloride is a versatile reagent that participates in a variety of chemical reactions:

• Decomposition: Upon heating to around 160 °C, anhydrous AuCl₃ decomposes to gold(I) chloride (AuCl) and chlorine gas.[1][2] At higher temperatures (>210 °C), AuCl undergoes disproportionation to yield gold metal and AuCl₃.[1]

• Formation of Chloroauric Acid: AuCl₃ is a Lewis acid and readily reacts with hydrochloric acid to form chloroauric acid (H[AuCl₄]).[1][6]

• Reaction with Bases: In aqueous solutions, AuCl₃ reacts with bases like sodium hydroxide (B78521) to precipitate gold(III) hydroxide (Au(OH)₃).[1] This precipitate dissolves in excess NaOH to form sodium aurate (NaAuO₂).[1]

• Reduction to Elemental Gold: Reducing agents can reduce AuCl₃ to elemental gold.[4]

• Complex Formation: It forms complexes with various ligands. For instance, it reacts with potassium cyanide to produce the water-soluble complex K[Au(CN)₄].[1]

Experimental Protocols

Synthesis of Anhydrous Auric Chloride (AuCl₃) via Direct Chlorination

This protocol describes the synthesis of anhydrous auric chloride from gold powder and chlorine gas. Caution: This procedure involves hazardous materials and should be performed in a well-ventilated fume hood by trained personnel.

Materials:

• Gold powder (99.9%+)

• Chlorine gas (Cl₂)

• Quartz tube furnace

• Gas flow controller

• Schlenk line or similar inert atmosphere setup

Procedure:

• Place a known quantity of gold powder into a quartz boat.

• Position the quartz boat in the center of the quartz tube furnace.

• Assemble the apparatus, ensuring all connections are secure and leak-proof.

• Purge the system with an inert gas (e.g., argon or nitrogen) to remove air and moisture.

• Slowly heat the furnace to 180 °C under the inert atmosphere.[4]

• Once the temperature has stabilized, introduce a slow, controlled stream of chlorine gas.

• Maintain the reaction temperature at 180 °C and continue the chlorine flow until the reaction is complete (visual observation of the conversion of gold powder to red crystals of AuCl₃).

• Once the reaction is complete, stop the flow of chlorine gas and switch back to the inert gas flow.

• Allow the furnace to cool to room temperature under the inert atmosphere.

• Carefully remove the quartz boat containing the anhydrous AuCl₃ product. Store the product in a desiccator over a strong drying agent (e.g., P₂O₅) as it is highly hygroscopic.

Experimental workflow for the synthesis of anhydrous AuCl₃.

Synthesis of Gold Nanoparticles (AuNPs) using the Turkevich Method

This protocol details the synthesis of gold nanoparticles from a gold(III) chloride precursor via reduction with sodium citrate (B86180).[7]

Materials:

• Hydrogen tetrachloroaurate (B171879) (HAuCl₄) solution (prepared from AuCl₃) (1.0 mM)[3]

• Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O) solution (1%)[3]

• Deionized water

• Erlenmeyer flask

• Stirring hotplate

• Magnetic stir bar

Procedure:

• In an Erlenmeyer flask, bring 20 mL of 1.0 mM HAuCl₄ solution to a rolling boil while stirring.[3]

• Rapidly add 2 mL of a 1% trisodium citrate solution to the boiling HAuCl₄ solution.[3]

• Observe the color change of the solution, which will transition from a pale yellow to gray, and finally to a deep red, indicating the formation of gold nanoparticles.[1]

• Continue heating and stirring for an additional 10 minutes after the color change is complete.[3]

• Remove the flask from the heat and allow it to cool to room temperature.

• The resulting colloidal gold nanoparticle solution can be stored for further characterization and use.

Experimental workflow for gold nanoparticle synthesis.

AuCl₃-Catalyzed Halogenation of Aromatics

This protocol provides a general procedure for the gold(III) chloride-catalyzed halogenation of aromatic compounds using N-halosuccinimides (NXS).[2]

Materials:

• Aromatic substrate

• N-halosuccinimide (NBS, NCS, or NIS)

• Auric chloride (AuCl₃)

• 1,2-Dichloroethane (DCE) or other suitable solvent

• Round-bottom flask

• Magnetic stirrer

• Heating mantle or oil bath

Procedure:

• To a round-bottom flask, add the aromatic substrate (1 mmol), N-halosuccinimide (1 mmol), and AuCl₃ (0.001-0.01 mmol, 0.1-1 mol%).[2]

• Add the solvent (e.g., 2 mL of DCE).[2]

• Stir the reaction mixture at the appropriate temperature (e.g., 80 °C) for the required time (typically several hours).[2]

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• The product can be isolated and purified using standard techniques such as extraction and column chromatography.

Role in Cellular Signaling Pathways and Drug Development

Gold compounds, including those derived from AuCl₃, have garnered significant interest in medicinal chemistry and drug development due to their biological activities.[8] A key area of investigation is their ability to modulate cellular signaling pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders.[5]

One of the prominent mechanisms of action for some gold compounds is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[5] The NF-κB pathway plays a crucial role in inflammation, immunity, and cell survival.[5] Its aberrant activation is implicated in the pathogenesis of various cancers and chronic inflammatory diseases.[5] Gold compounds can interfere with this pathway at multiple levels, ultimately leading to a reduction in the expression of pro-inflammatory and pro-survival genes.[5]

Logical diagram of NF-κB signaling inhibition by gold compounds.

Safety and Handling

Auric chloride is a corrosive and toxic substance that should be handled with appropriate safety precautions.[8] It can cause irritation to the skin, eyes, and respiratory tract.[9] Always use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling this compound. Work in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.[3] Due to its hygroscopic and light-sensitive nature, AuCl₃ should be stored in a tightly sealed container in a cool, dry, and dark place.[3]

Conclusion

Auric chloride is a compound with a rich chemistry and a growing portfolio of applications. Its fundamental properties make it an indispensable precursor in gold chemistry, particularly for the synthesis of gold-based catalysts and nanomaterials. The detailed experimental protocols provided in this guide offer a practical resource for researchers. Furthermore, the exploration of the influence of gold compounds on cellular signaling pathways highlights the potential of AuCl₃ and its derivatives in the development of novel therapeutic agents. As research continues to uncover new facets of its reactivity and biological activity, the importance of auric chloride in both fundamental and applied science is set to expand further.

References

• 1. youtube.com [youtube.com]
• 2. yinshai.com [yinshai.com]
• 3. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 4. Next Generation Gold Drugs and Probes: Chemistry and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Recent Advances of Gold Compounds in Anticancer Immunity [frontiersin.org]
• 6. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. Next Generation Gold Drugs and Probes: Chemistry and Biomedical Applications. | Semantic Scholar [semanticscholar.org]
• 9. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]

Protocols & Analytical Methods

Application Notes and Protocols for Gold(III) Chloride Catalyzed Hydroamination of Alkynes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of gold(III) chloride as a catalyst in the hydroamination of alkynes. While gold(I) complexes are more commonly employed for simple intermolecular hydroaminations, gold(III) chloride has been shown to be an effective catalyst in specific contexts, particularly in cascade reactions. This document outlines a specific protocol for a gold(III)-catalyzed double hydroamination and, for comparative purposes, also describes the more conventional gold(I)-catalyzed approach.

Introduction

The hydroamination of alkynes is a powerful, atom-economical method for the synthesis of nitrogen-containing compounds such as imines and enamines, which are valuable intermediates in the preparation of pharmaceuticals and other fine chemicals. Gold catalysts, owing to their high carbophilicity, are particularly effective in activating the carbon-carbon triple bond of alkynes towards nucleophilic attack by amines. While cationic gold(I) species are the most widely used catalysts for this transformation, gold(III) chloride (AuCl₃) has demonstrated utility in more complex hydroamination cascades.

Gold(III)-Catalyzed Double Hydroamination of o-Alkynylanilines

A notable application of gold(III) catalysis is the double hydroamination of o-alkynylanilines with terminal alkynes, leading to the formation of N-vinylindoles. This reaction proceeds via a cascade mechanism involving an initial intramolecular hydroamination to form an indole (B1671886) intermediate, followed by an intermolecular hydroamination with a second alkyne molecule.

Experimental Protocol: Gold(III)-Catalyzed Synthesis of N-Vinylindoles

This protocol is adapted from a reported procedure for the synthesis of N-alkenylindoles.[1]

Materials:

• Gold(III) chloride (AuCl₃)

• o-Alkynylaniline substrate

• Terminal alkyne

• Anhydrous solvent (e.g., toluene (B28343) or dioxane)

• Inert atmosphere (e.g., nitrogen or argon)

• Standard laboratory glassware and stirring equipment

Procedure:

• To a dry reaction flask under an inert atmosphere, add the o-alkynylaniline (1.0 equiv.).

• Add the terminal alkyne (1.2-2.0 equiv.).

• Add the anhydrous solvent.

• Add gold(III) chloride (typically 1-5 mol%).

• Stir the reaction mixture at the desired temperature (e.g., 60-100 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the solvent.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired N-vinylindole.

Quantitative Data Summary: Gold(III)-Catalyzed Double Hydroamination

The following table summarizes representative yields for the gold(III)-catalyzed double hydroamination of various o-alkynylanilines with terminal alkynes.

Entry	o-Alkynylaniline	Terminal Alkyne	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-(Phenylethynyl)aniline	Phenylacetylene (B144264)	2	Toluene	80	2	92
2	2-(Phenylethynyl)aniline	1-Hexyne	2	Toluene	80	3	85
3	2-(Hex-1-yn-1-yl)aniline	Phenylacetylene	2	Toluene	80	2.5	88
4	2-(Cyclohexylethynyl)aniline	1-Octyne	3	Dioxane	100	5	78

Conventional Gold(I)-Catalyzed Intermolecular Hydroamination of Alkynes

For the more common direct intermolecular hydroamination of a terminal alkyne with an amine, gold(I) catalysts are generally more efficient and widely used. These reactions typically employ a gold(I) chloride precursor in combination with a silver salt co-catalyst to generate the active cationic gold(I) species in situ.

General Experimental Protocol: Gold(I)-Catalyzed Hydroamination

Materials:

• Gold(I) chloride precursor (e.g., (PPh₃)AuCl or IPrAuCl)

• Silver salt co-catalyst (e.g., AgOTf, AgSbF₆)

• Terminal alkyne (e.g., phenylacetylene)

• Amine (e.g., aniline)

• Anhydrous solvent (e.g., acetonitrile, dioxane)

• Inert atmosphere (e.g., nitrogen or argon)

• Standard laboratory glassware and stirring equipment

Procedure:

• To a dry reaction flask under an inert atmosphere, add the gold(I) chloride precursor (typically 1-2 mol%) and the silver salt co-catalyst (1-2 mol%).

• Add the anhydrous solvent and stir the mixture for a few minutes.

• Add the amine (1.0 equiv.).

• Add the terminal alkyne (1.0-1.5 equiv.).

• Stir the reaction mixture at the desired temperature (e.g., room temperature to 80 °C) and monitor the reaction progress.

• Upon completion, cool the reaction mixture and filter through a short pad of celite to remove insoluble silver salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data Summary: Gold(I)-Catalyzed Hydroamination of Phenylacetylene with Aniline (B41778)

The following table presents typical yields for the gold(I)-catalyzed hydroamination of phenylacetylene with aniline under various conditions.

Entry	Gold(I) Precursor	Co-catalyst	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	(PPh₃)AuCl	AgOTf	1	Dioxane	60	12	95
2	IPrAuCl	AgSbF₆	1	Acetonitrile	80	4	98
3	(JohnPhos)AuCl	AgNTf₂	0.5	Toluene	50	6	99
4	(tBu₃P)AuCl	AgBF₄	2	CH₂Cl₂	RT	24	89

Reaction Mechanisms and Workflows

Proposed Mechanism for Gold(III)-Catalyzed Double Hydroamination

Caption: Proposed mechanism for AuCl₃-catalyzed double hydroamination.

General Experimental Workflow

Caption: General workflow for gold-catalyzed hydroamination.

Logical Relationship of Reaction Parameters

Caption: Factors influencing the outcome of the hydroamination reaction.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Gold(III) Chloride Catalyzed Cyclization Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Gold(III) chloride (AuCl₃) has emerged as a powerful and versatile catalyst in organic synthesis, particularly for facilitating a variety of cyclization reactions. Its strong Lewis acidity and ability to activate alkynes, allenes, and alkenes under mild conditions make it an attractive tool for the construction of complex carbo- and heterocyclic scaffolds.[1][2] These structural motifs are prevalent in numerous biologically active natural products and pharmaceutical agents, highlighting the significance of gold-catalyzed methodologies in medicinal chemistry and drug development.[3][4] This document provides detailed application notes and experimental protocols for several key Gold(III) chloride-catalyzed cyclization reactions.

Cyclization of α-Hydroxyallenes to 2,5-Dihydrofurans

This protocol describes a mild and efficient method for the synthesis of tri- and tetrasubstituted 2,5-dihydrofurans from α-hydroxyallenes, catalyzed by Gold(III) chloride. The reaction proceeds with complete axis-to-center chirality transfer, making it highly valuable for stereoselective synthesis.[5]

Experimental Protocol:

A general procedure for the Gold(III) chloride-catalyzed cyclization of α-hydroxyallenes is as follows:

• To a solution of the α-hydroxyallene (1.0 mmol) in a suitable solvent (e.g., CH₂Cl₂, 5 mL) at room temperature is added Gold(III) chloride (0.05-0.10 mmol, 5-10 mol%).

• The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is filtered through a short pad of silica (B1680970) gel to remove the catalyst.

• The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford the desired 2,5-dihydrofuran.[5]

Quantitative Data Summary:

Substrate (α-Hydroxyallene)	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Reference
1,2-heptadien-4-ol	5	CH₂Cl₂	1	95	[5]
1,2-nonadien-4-ol	5	CH₂Cl₂	1	96	[5]
5-phenyl-1,2-pentadien-4-ol	10	CH₂Cl₂	2	85	[5]
3-methyl-1,2-butadien-4-ol	5	CH₂Cl₂	0.5	98	[5]

Reaction Workflow:

Caption: Workflow for AuCl₃-catalyzed synthesis of 2,5-dihydrofurans.

Intramolecular Hydroarylation of Alkenes

Gold(III) chloride catalyzes the intramolecular hydroarylation of unactivated alkenes, providing a direct method for the formation of carbocyclic systems. This reaction is particularly useful for the synthesis of fused and spirocyclic frameworks.[6][7]

Experimental Protocol:

The following is a representative procedure for the AuCl₃-catalyzed intramolecular hydroarylation:

• A mixture of the aryl alkene substrate (0.5 mmol) and Gold(III) chloride (0.025 mmol, 5 mol%) is placed in a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen).

• Anhydrous solvent (e.g., toluene, 2.5 mL) is added, and the mixture is stirred at the desired temperature (e.g., 80-110 °C).

• The reaction progress is monitored by TLC or GC-MS.

• After completion, the reaction mixture is cooled to room temperature and directly purified by flash column chromatography on silica gel to yield the cyclized product.

Quantitative Data Summary:

Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2-(but-3-en-1-yl)phenol	5	Toluene	100	24	75	[8]
1-allyl-2-methoxybenzene	5	Toluene	110	48	60	[8]
N-allyl-N-methylaniline	5	Toluene	80	12	88	[9]

Reaction Mechanism:

Caption: Proposed mechanism for intramolecular hydroarylation.

Gold-Catalyzed Nazarov Cyclization

The Nazarov cyclization is a powerful method for synthesizing cyclopentenones.[10] Gold(III) chloride, often in combination with a silver salt, can effectively catalyze this reaction under mild conditions.[11][12]

Experimental Protocol:

A general protocol for the AuCl₃/AgSbF₆ catalyzed Nazarov cyclization is as follows:

• In a dry flask under an inert atmosphere, Gold(III) chloride (0.01 mmol, 1 mol%) and Silver hexafluoroantimonate (AgSbF₆) (0.03 mmol, 3 mol%) are suspended in a dry solvent (e.g., CH₂Cl₂ or toluene).

• The mixture is stirred for 30 minutes in the dark.

• A solution of the divinyl ketone substrate (1.0 mmol) in the same solvent is added to the catalyst mixture.

• The reaction is stirred at room temperature or slightly elevated temperatures and monitored by TLC.

• Upon completion, the reaction is quenched with a saturated aqueous solution of NaHCO₃.

• The aqueous layer is extracted with an organic solvent (e.g., CH₂Cl₂), and the combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated.

• The crude product is purified by column chromatography.[11]

Quantitative Data Summary:

Substrate (Divinyl Ketone)	Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1,4-pentadien-3-one	AuCl₃/AgSbF₆ (1/3 mol%)	CH₂Cl₂	25	1	95	[11]
1,5-diphenyl-1,4-pentadien-3-one	AuCl₃/AgSbF₆ (1/3 mol%)	Toluene	60	2	88	[11]
2-methyl-1,4-pentadien-3-one	AuCl₃/AgSbF₆ (1/3 mol%)	CH₂Cl₂	25	0.5	92	[11]

Logical Relationship of Catalyst Activation:

Caption: In situ generation of the active gold catalyst.

Disclaimer: The provided protocols are general and may require optimization for specific substrates. Appropriate safety precautions should be taken when handling all chemicals.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. jsynthchem.com [jsynthchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Gold(III) Chloride Catalyzed Cyclization of α-Hydroxyallenes to 2,5-Dihydrofurans [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. Nazarov cyclization reaction - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Asymmetric Gold(I)‐Catalyzed Tandem Hydroarylation–Nazarov Cyclization: Enantioselective Access to Cyclopentenones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Gold Nanoparticles using Gold(III) Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold nanoparticles (AuNPs) have emerged as a versatile platform in biomedical research and drug development due to their unique physicochemical properties.[1][2] Their small size, large surface area-to-volume ratio, and tunable optical properties make them ideal candidates for applications ranging from diagnostics and imaging to targeted drug delivery.[3][4] This document provides detailed protocols for the synthesis of AuNPs using Gold(III) chloride, focusing on two well-established methods: the Turkevich method for producing citrate-stabilized AuNPs in an aqueous solution, and the Brust-Schiffrin method for generating thiol-functionalized AuNPs in a two-phase system. Additionally, protocols for the functionalization of AuNPs for drug delivery applications and relevant characterization techniques are outlined.

Data Presentation

The size and dispersity of synthesized gold nanoparticles are critical parameters that influence their biological activity and efficacy in drug delivery systems. The following tables summarize quantitative data from various studies, illustrating the impact of key synthesis parameters on the resulting nanoparticle characteristics.

Table 1: Turkevich Method - Influence of Reactant Molar Ratio on Nanoparticle Size and Polydispersity

Molar Ratio (Sodium Citrate (B86180) : HAuCl₄)	Average Diameter (nm)	Polydispersity Index (PDI)	Reference
1.5	50	> 0.20 (bimodal)	[5][6]
2.4	30	< 0.20	[5][6]
2.8	15	< 0.20	[5][6]
3.5	12	Monodisperse	[7]
15.0	11.82 ± 1.77	Narrow	[8]

Table 2: Brust-Schiffrin Method - Influence of Thiol:Au Ratio on Nanoparticle Size

Thiol : Au Molar Ratio	Average Diameter (nm)	Reference
1:1	2.0	[9]
2:1	1.0 - 1.5	[10]
3:1	3.0	[9]
4:1	1.5 - 5.2	[11]

Experimental Protocols

Protocol 1: Synthesis of Citrate-Stabilized Gold Nanoparticles (Turkevich Method)

This method, first detailed by Turkevich and coworkers in 1951, is a widely used aqueous-phase synthesis that produces relatively monodisperse spherical gold nanoparticles.[5][11] Trisodium (B8492382) citrate acts as both the reducing and stabilizing agent.[6]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Ultrapure water

• Glassware (thoroughly cleaned)

• Heating mantle with magnetic stirring

Procedure:

• Prepare a 1.0 mM solution of HAuCl₄ in ultrapure water.

• Prepare a 38.8 mM solution of trisodium citrate in ultrapure water.

• In a clean round-bottom flask, bring 50 mL of the 1 mM HAuCl₄ solution to a rolling boil under vigorous stirring.[12]

• Rapidly inject 5 mL of the 38.8 mM trisodium citrate solution into the boiling HAuCl₄ solution.[12]

• The color of the solution will change from yellow to colorless, then to a deep red or wine color, indicating the formation of AuNPs.[12]

• Continue boiling and stirring for an additional 15-30 minutes.[13]

• Remove the flask from the heat and allow it to cool to room temperature while still stirring.[12]

• Store the resulting citrate-capped AuNP solution at 4°C.[12]

Protocol 2: Synthesis of Thiol-Functionalized Gold Nanoparticles (Brust-Schiffrin Method)

The Brust-Schiffrin method is a two-phase synthesis that allows for the preparation of highly stable, organic-soluble gold nanoparticles with controlled size.[14][15] This method utilizes a phase transfer catalyst to move the gold salt from the aqueous to the organic phase, where it is reduced in the presence of a thiol stabilizing agent.[16]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Tetraoctylammonium bromide (TOAB)

• Toluene

• Dodecanethiol (or other desired thiol)

• Sodium borohydride (B1222165) (NaBH₄)

• Ultrapure water

• Glassware (thoroughly cleaned)

• Magnetic stirrer

Procedure:

• Dissolve HAuCl₄ in ultrapure water.

• Dissolve TOAB in toluene.

• Combine the aqueous HAuCl₄ solution and the organic TOAB solution in a flask and stir vigorously until the aqueous phase becomes clear and the organic phase turns orange, indicating the transfer of the gold salt.

• Separate the organic phase containing the gold-TOAB complex.

• Add the desired amount of dodecanethiol to the organic phase with continued stirring.

• Prepare a fresh aqueous solution of NaBH₄.

• Add the NaBH₄ solution dropwise to the organic phase under vigorous stirring. The solution will turn a deep brown/black color, signifying the formation of gold nanoparticles.

• Continue stirring for several hours to ensure complete reaction and stabilization.

• Wash the resulting nanoparticle solution with water to remove excess reducing agent and other water-soluble byproducts.

• The thiol-functionalized gold nanoparticles can then be precipitated and redispersed in the desired organic solvent.

Functionalization for Drug Delivery

For drug delivery applications, the surface of the gold nanoparticles must be modified to enhance stability in biological environments and to allow for the attachment of therapeutic agents and targeting ligands.[1] Poly(ethylene glycol) (PEG) is a common choice for surface modification due to its ability to reduce non-specific protein adsorption and prolong circulation time.[13]

Protocol 3: PEGylation of Citrate-Stabilized Gold Nanoparticles

This protocol describes a ligand exchange reaction to replace the citrate capping agent with a thiol-terminated PEG.[13]

Materials:

• Citrate-stabilized AuNP solution (from Protocol 1)

• Thiol-terminated PEG (e.g., m-PEG-SH)

• Ultrapure water or phosphate-buffered saline (PBS)

Procedure:

• Prepare a stock solution of the thiol-terminated PEG in ultrapure water.

• Add the PEG solution to the citrate-stabilized AuNP solution. A significant molar excess of the PEG linker is typically used.[12]

• Allow the mixture to react overnight at room temperature with gentle stirring to facilitate the displacement of citrate ions by the thiol-PEG.[12]

• Purify the PEGylated AuNPs by centrifugation to remove unbound PEG. The centrifugation speed and duration will depend on the nanoparticle size.[12]

• Carefully remove the supernatant and resuspend the nanoparticle pellet in the desired buffer (e.g., PBS).

• Repeat the centrifugation and resuspension steps at least twice to ensure complete removal of unreacted reagents.[12]

• Store the purified PEGylated AuNPs at 4°C.[12]

Protocol 4: Conjugation of a Thiol-Containing Drug to Gold Nanoparticles

This protocol outlines the direct conjugation of a drug containing a thiol group to the surface of gold nanoparticles.

Materials:

• Synthesized gold nanoparticle solution (from Protocol 1 or 2)

• Thiol-modified drug

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare a stock solution of the thiol-modified drug in a suitable solvent.

• Add the drug stock solution to the gold nanoparticle solution. The optimal molar ratio of drug to nanoparticles should be determined experimentally.[17]

• Allow the solution to react for at least 2 hours at room temperature with gentle stirring.[17]

• Purify the drug-conjugated AuNPs by centrifugation to remove any unconjugated drug.[17]

• Resuspend the pellet in PBS and repeat the washing step two more times.[17]

• The final drug-conjugated gold nanoparticles can be stored in PBS at 4°C for further in vitro and in vivo evaluation.

Mandatory Visualizations

Caption: Workflow for the synthesis of citrate-stabilized gold nanoparticles.

Caption: Experimental workflow for AuNP functionalization and drug conjugation.

Caption: Nrf2 signaling pathway targeted by drug-loaded gold nanoparticles.[18]

Characterization of Gold Nanoparticles

Thorough characterization is essential to ensure the quality, stability, and functionality of the synthesized and functionalized gold nanoparticles.

• UV-Visible Spectroscopy: This technique is used to confirm the formation of AuNPs by detecting their characteristic surface plasmon resonance (SPR) peak, which is typically around 520 nm for spherical nanoparticles.[19] The position and shape of the SPR peak can provide preliminary information about the size and aggregation state of the nanoparticles.[20]

• Dynamic Light Scattering (DLS): DLS is employed to determine the hydrodynamic diameter and size distribution of the nanoparticles in solution.[21] It is also used to measure the zeta potential, which indicates the surface charge and colloidal stability of the nanoparticles.[20]

• Transmission Electron Microscopy (TEM): TEM provides high-resolution images of the nanoparticles, allowing for the direct visualization of their size, shape, and morphology.[20]

Conclusion

The synthesis and functionalization of gold nanoparticles using Gold(III) chloride offer a robust and versatile platform for a wide range of applications in research and drug development. The protocols provided herein for the Turkevich and Brust-Schiffrin methods, along with procedures for PEGylation and drug conjugation, serve as a comprehensive guide for producing well-characterized and functional nanomaterials. The ability to tailor the size, stability, and surface chemistry of these nanoparticles opens up numerous possibilities for the development of novel diagnostic and therapeutic agents.

References

• 1. Functionalized gold nanoparticles for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gold Nanoparticles: Construction for Drug Delivery and Application in Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atascientific.com.au [atascientific.com.au]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis of Precision Gold Nanoparticles Using Turkevich Method [jstage.jst.go.jp]
• 6. Synthesis of Precision Gold Nanoparticles Using Turkevich Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ‘Reversed Turkevich’ method for tuning the size of Gold nanoparticles: evaluation the effect of concentration and temperature [nanomedicine-rj.com]
• 8. researchgate.net [researchgate.net]
• 9. The significance of bromide in the Brust–Schiffrin synthesis of thiol protected gold nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Monodisperse Gold Nanoparticles: A Review on Synthesis and Their Application in Modern Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Methods of Gold and Silver Nanoparticles Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. benchchem.com [benchchem.com]
• 18. Advances in Nrf2 Signaling Pathway by Targeted Nanostructured-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chalcogen.ro [chalcogen.ro]
• 20. Synthesis and analytical characterization of gold nanoparticles for anticancer drug delivery application [PeerJ Preprints] [peerj.com]
• 21. In Vitro Structural and Functional Evaluation of Gold Nanoparticles Conjugated Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Application of Gold(III) Chloride in Tandem Organic Synthesis Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold(III) chloride (AuCl₃), a Lewis acidic transition metal salt, has emerged as a powerful and versatile catalyst in modern organic synthesis.[1] Its ability to activate alkynes, allenes, and alkenes towards nucleophilic attack under mild conditions has led to the development of a wide array of synthetic methodologies.[2] Of particular interest is its application in tandem, cascade, or domino reactions, where multiple bond-forming events occur in a single synthetic operation.[3] These processes are highly atom-economical and offer a rapid increase in molecular complexity from simple starting materials, making them exceptionally valuable in the synthesis of complex natural products and medicinally relevant heterocyclic scaffolds.[2][4]

This document provides detailed application notes and experimental protocols for selected Gold(III) chloride-catalyzed tandem reactions, offering a practical guide for researchers in organic synthesis and drug development.

Key Applications and Methodologies

Gold(III) chloride catalyzes a variety of tandem reactions, primarily involving the activation of carbon-carbon multiple bonds. The following sections detail the protocols for three distinct and synthetically useful transformations.

Tandem Cyclization/Aromatization for the Synthesis of Carbazoles

The carbazole (B46965) framework is a key structural motif in numerous biologically active natural products and pharmaceutical agents.[5][6] Gold(III) chloride provides a mild and efficient method for the synthesis of substituted carbazoles through a tandem cyclization/aromatization sequence starting from 1-(indol-2-yl)-3-alkyn-1-ols.[5][6][7]

Reaction Principle:

The reaction is initiated by the coordination of the gold(III) catalyst to the alkyne moiety, which activates it for an intramolecular nucleophilic attack by the electron-rich indole (B1671886) ring. This is followed by a dehydration-aromatization cascade to furnish the carbazole product.[5]

Quantitative Data Summary:

Entry	Substrate	Catalyst Loading (mol%)	Solvent	Temperature	Time (h)	Yield (%)	Reference
1	1-(9-Ethyl-6-methyl-9H-carbazol-2-yl)-1-phenylprop-2-yn-1-ol	5	Toluene (B28343)	Room Temp.	3	90	[8]
2	1-(1H-Indol-2-yl)prop-2-yn-1-ol	5	Toluene	Room Temp.	-	up to 93	[5]
3	Various substituted 1-(indol-2-yl)-3-alkyn-1-ols	5	Toluene	Room Temp.	-	Moderate to Good	[5]

Experimental Protocol: Synthesis of 9-Ethyl-2-methyl-4-phenyl-9H-carbazole [8]

• To a dry Schlenk tube under a nitrogen atmosphere, add Gold(III) chloride (3.1 mg, 0.01 mmol, 5 mol%).

• Add 1-(9-Ethyl-6-methyl-9H-carbazol-2-yl)-1-phenylprop-2-yn-1-ol (60.6 mg, 0.2 mmol).

• Add dry toluene (1.0 mL).

• Stir the reaction mixture at room temperature for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate (B1210297) = 40/1) to afford the desired carbazole.

Proposed Reaction Pathway:

Caption: Proposed pathway for AuCl₃-catalyzed carbazole synthesis.

Tandem Cyclization/Hydroamination for the Synthesis of (E/Z)-Chloroallyl Carbazoles

This method provides a one-pot synthesis of functionalized carbazoles bearing a chloroallyl group at the nitrogen atom. The reaction proceeds via a gold-catalyzed cascade involving two cyclization steps and a hydroamination/chlorination sequence.[2]

Reaction Principle:

The reaction of an aryl-substituted N-propargyl 1,5-diyne is initiated by a 5-exo-dig cyclization, followed by a 6-endo-dig cyclization and subsequent aromatization to form a carbazole intermediate. The gold catalyst then facilitates the addition of a chlorine atom to the propargyl group, yielding the final product.[2]

Quantitative Data Summary:

Entry	Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Aryl-substituted N-propargyl 1,5-diyne	10	DCE	90	12	80	[2][9]

Experimental Protocol: General Procedure for the Synthesis of (E/Z)-Chloroallyl Carbazoles [9]

• In an oven-dried reaction flask under a nitrogen atmosphere, place the aryl-substituted N-propargyl 1,5-diyne (0.3 mmol).

• Add dry 1,2-dichloroethane (B1671644) (DCE) (3 mL).

• To this solution, add Gold(III) chloride (0.03 mmol, 10 mol%).

• Stir the reaction mixture at 80-90 °C for 12 hours.

• Monitor the reaction by TLC.

• After completion, filter the reaction mixture through a pad of Celite.

• Remove the solvent under reduced pressure.

• Extract the residue with ethyl acetate (3 x 5 mL).

• Wash the combined organic layers with saturated brine solution, dry over anhydrous Na₂SO₄, and concentrate under vacuum.

• Purify the crude product by silica gel column chromatography using a mixture of hexane (B92381) and ethyl acetate as the eluent.

Proposed Reaction Pathway:

Caption: Cascade synthesis of (E/Z)-chloroallyl carbazoles.

Tandem Conjugate Addition/Annulation for the Synthesis of Pyranocoumarins

Pyranocoumarins are a class of heterocyclic compounds with a wide range of biological activities. Gold(III) chloride catalyzes an efficient and selective synthesis of these molecules through a tandem conjugate addition/annulation reaction of 4-hydroxycoumarins with α,β-unsaturated ketones.[5][7]

Reaction Principle:

The reaction is believed to proceed through an initial gold-catalyzed Michael addition of the 4-hydroxycoumarin (B602359) to the α,β-unsaturated ketone. The resulting intermediate then undergoes an intramolecular annulation to form the pyranocoumarin (B1669404) ring system.

Quantitative Data Summary:

Entry	4-Hydroxycoumarin	α,β-Unsaturated Ketone	Catalyst Loading (mol%)	Solvent	Temperature	Time	Yield (%)	Reference
1	4-Hydroxycoumarin	Chalcone	-	-	-	-	-	[5][7]
2	Substituted 4-hydroxycoumarins	Various α,β-unsaturated ketones	-	-	-	-	Good to Excellent	[5]

Experimental Protocol: General Procedure for the Synthesis of Pyranocoumarins

(Note: The specific experimental details for this reaction were not available in the searched literature. The following is a generalized protocol based on similar gold-catalyzed reactions.)

• To a reaction vessel, add the 4-hydroxycoumarin (1.0 equiv), the α,β-unsaturated ketone (1.1 equiv), and Gold(III) chloride (1-5 mol%).

• Add a suitable dry solvent (e.g., DCE, toluene, or acetonitrile).

• Stir the reaction mixture at a specified temperature (e.g., room temperature to 80 °C) until the starting materials are consumed (monitored by TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Proposed Reaction Pathway:

Caption: Tandem synthesis of pyranocoumarins via conjugate addition and annulation.

Conclusion

Gold(III) chloride is a highly effective catalyst for a range of tandem reactions that provide efficient access to complex and valuable molecular architectures. The mild reaction conditions, high atom economy, and the ability to generate significant molecular complexity in a single step make AuCl₃-catalyzed tandem reactions a powerful tool for organic chemists in academia and industry. The protocols outlined in this document serve as a practical starting point for the application of this versatile catalyst in the synthesis of carbazoles, functionalized carbazoles, pyranocoumarins, and other important heterocyclic systems. Further exploration of the substrate scope and the development of new tandem processes catalyzed by Gold(III) chloride are anticipated to continue to enrich the field of organic synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. infoscience.epfl.ch [infoscience.epfl.ch]
• 5. Gold(III)-catalyzed tandem conjugate addition/annulation of 4-hydroxycoumarins with α,β-unsaturated ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. AuCl3-Catalyzed Synthesis of Highly Substituted Furans from 2-(1-Alkynyl)-2-alken-1-ones | Scilit [scilit.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Gold-catalyzed regioselective synthesis of 2- and 3-alkynyl furans - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Gold(III) Chloride Catalyzed C-H Activation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for Gold(III) chloride (AuCl₃)-catalyzed carbon-hydrogen (C-H) bond activation, a powerful tool for the synthesis of complex organic molecules. The protocols outlined below cover hydroarylation of unsaturated bonds and C-H amination reactions, offering efficient and direct methods for C-C and C-N bond formation.

Intermolecular Hydroarylation of Alkenes and Alkynes

Gold(III) chloride is an effective catalyst for the addition of C-H bonds of electron-rich arenes across carbon-carbon double and triple bonds. This reaction proceeds under mild conditions and, in some cases, without the need for a solvent.

Data Presentation:

Table 1: AuCl₃-Catalyzed Hydroarylation of Alkenes and Alkynes with Arenes

Entry	Arene	Alkene/Alkyne	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Product	Yield (%)
1	1,3,5-Trimethylbenzene	Ethyl propiolate	2	RT	12	Ethyl 3-(2,4,6-trimethylphenyl)acrylate	95
2	1,3,5-Trimethylbenzene	Methyl vinyl ketone	2	RT	24	4-(2,4,6-trimethylphenyl)butan-2-one	92
3	1,2,3,4-Tetrahydronaphthalene	Ethyl propiolate	2	50	12	Ethyl 3-(5,6,7,8-tetrahydronaphthalen-1-yl)acrylate	85
4	Indole	Norbornene	5	60	24	2-(Indol-3-yl)norbornane	78
5	Anisole	Phenylacetylene	5	80	12	1-Methoxy-4-(1-phenylethenyl)benzene	75
6	1,4-Dimethoxybenzene	Styrene	5	80	16	1,4-Dimethoxy-2-(1-phenylethyl)benzene	88

Experimental Protocol: Intermolecular Hydroarylation of Ethyl Propiolate with 1,3,5-Trimethylbenzene

Materials:

• Gold(III) chloride (AuCl₃)

• 1,3,5-Trimethylbenzene (mesitylene)

• Ethyl propiolate

• Dichloromethane (DCM), anhydrous (optional, for dilution)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware

Procedure:

• To a clean, dry reaction vial equipped with a magnetic stir bar, add Gold(III) chloride (6.1 mg, 0.02 mmol, 2 mol%).

• Add 1,3,5-trimethylbenzene (120.2 mg, 1.0 mmol, 1.0 equiv).

• Add ethyl propiolate (108.1 mg, 1.1 mmol, 1.1 equiv).

• The reaction can be run neat or with a minimal amount of anhydrous DCM (0.5 mL) to facilitate stirring.

• Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, directly load the reaction mixture onto a silica gel column.

• Purify the product by flash column chromatography using a hexane/ethyl acetate (B1210297) gradient to afford ethyl 3-(2,4,6-trimethylphenyl)acrylate.

Proposed Signaling Pathway: Hydroarylation

Caption: Proposed mechanisms for AuCl₃-catalyzed hydroarylation.

Direct C-H Amination of Arenes

Gold(III) chloride serves as an efficient catalyst for the direct amination of both electron-rich and electron-deficient arenes using azodicarboxylates as the nitrogen source. This method provides a straightforward route to aryl hydrazides.[1][2]

Data Presentation:

Table 2: AuCl₃-Catalyzed Direct Amination of Arenes with Azodicarboxylates [1]

Entry	Arene	Azodicarboxylate	Catalyst Loading (mol%)	Solvent	Time (h)	Product	Yield (%)
1	p-Xylene (B151628)	Diisopropyl azodicarboxylate	1	DCM	2	Diisopropyl 1-(2,5-dimethylphenyl)hydrazine-1,2-dicarboxylate	80
2	1,3,5-Trimethylbenzene	Diisopropyl azodicarboxylate	1	DCM	0.5	Diisopropyl 1-(2,4,6-trimethylphenyl)hydrazine-1,2-dicarboxylate	96
3	Anisole	Diisopropyl azodicarboxylate	2	DCM	12	Diisopropyl 1-(4-methoxyphenyl)hydrazine-1,2-dicarboxylate	75
4	Fluorobenzene	Bis(2,2,2-trichloroethyl) azodicarboxylate	5	DCE	24	Bis(2,2,2-trichloroethyl) 1-(4-fluorophenyl)hydrazine-1,2-dicarboxylate	65
5	Benzene	Diisopropyl azodicarboxylate	2	Benzene	24	Diisopropyl 1-phenylhydrazine-1,2-dicarboxylate	57
6	Naphthalene	Diisopropyl azodicarboxylate	2	DCM	12	Diisopropyl 1-(naphthalen-1-yl)hydrazine-1,2-dicarboxylate	78

Experimental Protocol: Direct Amination of p-Xylene with Diisopropyl Azodicarboxylate[3]

Materials:

• Gold(III) chloride (AuCl₃)

• p-Xylene

• Diisopropyl azodicarboxylate (DIAD)

• Dichloromethane (DCM), anhydrous

• Standard inert atmosphere glassware (e.g., Schlenk tube)

Procedure:

• In a glovebox, add Gold(III) chloride (3.0 mg, 0.01 mmol, 1 mol%) to a dry 10 mL reaction tube.

• Add anhydrous DCM (0.5 mL) followed by p-xylene (1.0 mmol, 106.2 mg).

• Stir the mixture at room temperature for 5 minutes.

• Inject diisopropyl azodicarboxylate (103 µL, 0.5 mmol) into the reaction mixture.

• Seal the tube, remove it from the glovebox, and stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction by TLC. Upon completion, the reaction mixture can be directly purified by flash column chromatography on silica gel to yield the aminated product.[3]

Proposed Signaling Pathway: C-H Amination

Caption: Proposed mechanism for AuCl₃-catalyzed direct amination of arenes.

Intermolecular Amidation of Benzylic C-H Bonds

While AuCl₃ itself can be active, its reactivity and selectivity in benzylic amidation are often enhanced by the use of ligands. The Au-bipyridine complex, for instance, in conjunction with an oxidant like N-bromosuccinimide (NBS), provides a practical route for the synthesis of various amides via C-H activation.

Data Presentation:

Table 3: Au(III)-Catalyzed Intermolecular Amidation of Benzylic C-H Bonds

Entry	Substrate	Amide Source	Oxidant	Catalyst System	Temp (°C)	Time (h)	Product	Yield (%)
1	Toluene	TsNH₂	NBS	Au(bipy)Cl₂Cl	80	24	N-Tosyl-N-benzylamine	85
2	Ethylbenzene	TsNH₂	NBS	Au(bipy)Cl₂Cl	80	24	N-(1-Phenylethyl)tosylamide	78
3	Diphenylmethane	AcNH₂	NBS	Au(bipy)Cl₂Cl	80	24	N-Benzhydrylacetamide	72
4	Xanthene	MsNH₂	NBS	Au(bipy)Cl₂Cl	80	12	N-(Xanthen-9-yl)methanesulfonamide	91
5	Toluene	Benzamide	NBS	Au(bipy)Cl₂Cl	80	24	N-Benzylbenzamide	65

Note: Data is representative of Au(III)-bipyridine catalyzed systems, which can be generated in situ from AuCl₃ and bipyridine.

Experimental Protocol: General Procedure for Benzylic C-H Amidation

Materials:

• Gold(III) chloride (AuCl₃)

• 2,2'-Bipyridine (B1663995) (bipy)

• Benzylic substrate (e.g., Toluene)

• Amide or sulfonamide (e.g., p-Toluenesulfonamide, TsNH₂)

• N-Bromosuccinimide (NBS)

• 1,2-Dichloroethane (DCE), anhydrous

• Standard inert atmosphere glassware

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add AuCl₃ (3.0 mg, 0.01 mmol, 2 mol%) and 2,2'-bipyridine (1.6 mg, 0.01 mmol, 2 mol%).

• Add anhydrous DCE (1.0 mL) and stir for 10 minutes to form the Au(bipy)Cl₃ complex.

• Add the benzylic substrate (e.g., toluene, 0.5 mmol, 1.0 equiv), the amide source (e.g., TsNH₂, 1.2 equiv), and N-bromosuccinimide (NBS, 1.2 equiv).

• Seal the tube and heat the reaction mixture at 80 °C for 24 hours.

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of Na₂S₂O₃.

• Extract the mixture with DCM (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Proposed Logical Workflow: Benzylic C-H Amidation

Caption: Logical workflow for benzylic C-H amidation.

C(sp³)-H Bond Oxidation

Direct oxidation of unactivated C(sp³)-H bonds using Gold(III) chloride as the sole catalyst is a challenging transformation and less developed compared to functionalizations of C(sp²)–H or activated C(sp³)–H bonds. Often, these reactions require stronger oxidants and may proceed through radical pathways. While specific, high-yielding protocols using only AuCl₃ are not abundant in the literature, gold catalysis in this area is an active field of research, often employing more complex gold complexes or co-catalysts. For instance, cationic gold complexes have been shown to mediate the oxidation of methane (B114726) to methanol (B129727) derivatives in the presence of a strong oxidant. Researchers interested in this transformation should consider that reaction development and optimization will likely be required for specific substrates.

Disclaimer: The protocols provided are for informational purposes and should be adapted and optimized for specific substrates and laboratory conditions. All experiments should be performed with appropriate safety precautions in a well-ventilated fume hood.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Gold(I)-catalyzed intermolecular hydroarylation of allenes with nucleophilic arenes: scope and limitations - PubMed [pubmed.ncbi.nlm.nih.gov]

Gold(III) Chloride as a Catalyst in Aldol Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold(III) chloride (AuCl₃) has emerged as a versatile and efficient Lewis acid catalyst in a variety of organic transformations. Its ability to activate carbonyl compounds towards nucleophilic attack makes it a promising candidate for catalyzing aldol (B89426) reactions, a cornerstone of carbon-carbon bond formation in synthetic chemistry. This document provides detailed application notes and protocols for the use of Gold(III) chloride in aldol reactions, with a focus on experimental conditions, data presentation, and mechanistic insights. While direct catalysis by AuCl₃ alone in aldol reactions is plausible through Lewis acid activation of the carbonyl electrophile, this document will focus on a well-documented synergistic catalytic system for a more robust and reproducible protocol.

Data Presentation

The following table summarizes the quantitative data for a synergistic gold/iron-catalyzed crossed aldol reaction between various alkynes (as ketone precursors) and aldehydes.[1] This approach offers high yields and excellent regioselectivity under mild conditions.

Table 1: Synergistic Gold/Iron-Catalyzed Crossed Aldol Reaction of Alkynes and Aldehydes [1]

Entry	Alkyne (Ketone Precursor)	Aldehyde	Product	Yield (%)
1	Phenylacetylene	4-Bromobenzaldehyde	3-Hydroxy-1-(4-bromophenyl)-3-phenylpropan-1-one	92
2	Phenylacetylene	4-Methoxybenzaldehyde	3-Hydroxy-3-(4-methoxyphenyl)-1-phenylpropan-1-one	85
3	Phenylacetylene	2-Naphthaldehyde	3-Hydroxy-3-(naphthalen-2-yl)-1-phenylpropan-1-one	88
4	1-Hexyne	4-Bromobenzaldehyde	1-(4-Bromophenyl)-3-hydroxy-1-heptanone	78
5	1-Octyne	Benzaldehyde	3-Hydroxy-1-phenyl-1-decanone	81

Experimental Protocols

General Considerations

All reactions should be carried out in oven-dried glassware under an inert atmosphere (e.g., nitrogen or argon). Solvents should be of high purity and dried according to standard procedures. Gold(III) chloride is hygroscopic and should be handled in a dry environment.

Protocol 1: Synergistic Gold/Iron-Catalyzed Crossed Aldol Reaction[1]

This protocol describes the crossed aldol reaction between an alkyne (as a ketone precursor) and an aldehyde.

Materials:

• Gold(I) catalyst precursor (e.g., CyJohnPhosAu(I)Cl)

• Silver salt activator (e.g., AgOTf)

• Iron(III) acetylacetonate (B107027) (Fe(acac)₃)

• Lithium perchlorate (B79767) (LiClO₄)

• Aldehyde

• Alkyne

• Ethyl acetate (B1210297) (anhydrous)

• Water (degassed)

Procedure:

• To an oven-dried vial equipped with a magnetic stir bar, add the gold(I) catalyst precursor (0.01 mmol, 1 mol%) and the silver salt activator (0.01 mmol, 1 mol%).

• Add anhydrous ethyl acetate (0.5 mL) and stir the mixture at room temperature for 10 minutes to generate the active cationic gold catalyst.

• To this mixture, add Fe(acac)₃ (0.02 mmol, 2 mol%) and LiClO₄ (0.1 mmol, 10 mol%).

• In a separate vial, prepare a solution of the aldehyde (1.2 mmol) and the alkyne (1.0 mmol) in anhydrous ethyl acetate (1.5 mL).

• Add the substrate solution to the catalyst mixture.

• Add degassed water (5 equivalents relative to the alkyne).

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is quenched with saturated aqueous sodium bicarbonate solution and extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Signaling Pathways and Experimental Workflows

Lewis Acid Catalyzed Aldol Reaction Mechanism

Gold(III) chloride acts as a Lewis acid, activating the carbonyl group of the aldehyde, making it more electrophilic and susceptible to nucleophilic attack by the enol or enolate of the ketone.

References

• 1. Regioselective Crossed Aldol Reactions under Mild Conditions via Synergistic Gold-Iron Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gold(III) Chloride Catalyzed Michael Addition Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Michael addition, a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a cornerstone of carbon-carbon and carbon-heteroatom bond formation in organic synthesis. The development of efficient and selective catalysts for this transformation is of paramount importance in the synthesis of complex molecules, including pharmaceuticals and natural products. Gold(III) chloride (AuCl₃) has emerged as a powerful and versatile Lewis acid catalyst for a variety of organic transformations, including the Michael addition.[1][2] Its strong Lewis acidity allows for the activation of α,β-unsaturated systems towards nucleophilic attack under mild reaction conditions.[3] This application note provides a comprehensive overview, detailed experimental protocols, and mechanistic insights for conducting Gold(III) chloride catalyzed Michael addition reactions.

Data Presentation

The following table summarizes the quantitative data for Gold(III) chloride catalyzed Michael addition reactions with various nucleophiles and Michael acceptors.

Entry	Michael Donor (Nucleophile)	Michael Acceptor	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Reference
1	Indole (B1671886)	Methyl Vinyl Ketone	5	Dichloromethane (B109758)	0.5	90	[2]
2	Aniline (B41778)	Furfural (B47365)	1.5	Acetonitrile (B52724)	0.25	95	[4]
3	p-Toluidine	Furfural	1.5	Acetonitrile	0.25	92	[4]
4	Cyclohexenyl alcohol	Internal Alkynone	10	Dichloromethane	0.5	92	[1]
5	Ethyl acetoacetate	p-Methylstyrene	5 (with 15 mol% AgSbF₆)	Dichloromethane	12	75	[5]
6	Anisole	Methyl Vinyl Ketone	5	Dichloromethane	2	85	[2]
7	1,3,5-Trimethoxybenzene	Methyl Vinyl Ketone	5	Dichloromethane	1	92	[2]
8	Morpholine	Furfural	1.5	Acetonitrile	0.33	98	[4]

Experimental Protocols

General Protocol for Gold(III) Chloride Catalyzed Michael Addition of Indoles to α,β-Unsaturated Ketones

This protocol provides a general procedure for the addition of indoles to enones.

Materials:

• Gold(III) chloride (AuCl₃)

• Indole (or substituted indole)

• α,β-Unsaturated ketone (e.g., Methyl vinyl ketone)

• Anhydrous dichloromethane (DCM)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl acetate (B1210297) for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the indole (1.0 mmol, 1.0 equiv).

• Solvent Addition: Add anhydrous dichloromethane (5 mL) to dissolve the indole.

• Catalyst Addition: To the stirred solution, add Gold(III) chloride (0.05 mmol, 5 mol%).

• Michael Acceptor Addition: Add the α,β-unsaturated ketone (1.2 mmol, 1.2 equiv) dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).

• Extraction: Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired Michael adduct.

Protocol for Gold(III) Chloride Catalyzed Aza-Michael Addition of Anilines to Furfural

This protocol is adapted for the addition of anilines to furfural.[4]

Materials:

• Gold(III) chloride (HAuCl₄ can also be used)

• Aniline (or substituted aniline)

• Furfural

• Acetonitrile (CH₃CN)

Procedure:

• Reaction Setup: In a vial, combine the aniline (1.1 mmol, 2.2 equiv) and furfural (0.5 mmol, 1.0 equiv).

• Solvent and Catalyst Addition: Add acetonitrile (0.5 mL) followed by Gold(III) chloride (0.0075 mmol, 1.5 mol%).

• Reaction Conditions: Stir the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the reaction for completion by TLC (typically complete within 15-30 minutes).

• Work-up and Purification: Upon completion, the product can be isolated by direct purification of the reaction mixture by flash column chromatography.

Mechanistic Insights and Visualizations

The catalytic cycle of the Gold(III) chloride-catalyzed Michael addition is believed to proceed through a Lewis acid activation mechanism. The AuCl₃ coordinates to the carbonyl oxygen of the α,β-unsaturated compound, thereby increasing its electrophilicity and activating the β-carbon for nucleophilic attack.

Caption: Proposed catalytic cycle for the Gold(III) chloride-catalyzed Michael addition.

The experimental workflow for setting up a Gold(III) chloride-catalyzed Michael addition reaction is outlined below.

Caption: General experimental workflow for a Gold(III) chloride-catalyzed Michael addition.

Conclusion

Gold(III) chloride is a highly effective and versatile catalyst for Michael addition reactions, offering several advantages including mild reaction conditions, short reaction times, and high yields. The protocols and data presented in this application note provide a solid foundation for researchers to successfully implement this methodology in their synthetic endeavors. The straightforward experimental setup and the broad applicability of this catalytic system make it a valuable tool in modern organic synthesis and drug discovery.

References

• 1. Gold (III) Chloride-Catalyzed 6-endo-trig Oxa-Michael Addition Reactions for Diastereoselective Synthesis of Fused Tetrahydropyranones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evidence that protons can be the active catalysts in Lewis acid mediated hetero-Michael addition reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Gold(III) Chloride as a Lewis Acid Catalyst in Friedel-Crafts Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold(III) chloride (AuCl₃) has emerged as a potent and mild Lewis acid catalyst for a variety of organic transformations, including the esteemed Friedel-Crafts reaction.[1] This reaction, a cornerstone in synthetic chemistry for forming carbon-carbon bonds, traditionally relies on strong Lewis acids like aluminum chloride (AlCl₃).[2] However, these conventional catalysts often require stoichiometric amounts and can be sensitive to moisture, leading to harsh reaction conditions and significant waste generation.[3]

AuCl₃ offers a compelling alternative, demonstrating high efficiency under milder conditions, particularly for the alkylation and acylation of electron-rich aromatic and heteroaromatic compounds.[3][4] Its utility in catalyzing the addition of arenes to α,β-unsaturated ketones, for instance, showcases its ability to promote reactions that are otherwise challenging, with reported yields ranging from 50-90%.[3][4] These characteristics make Gold(III) chloride an attractive catalyst for applications in fine chemical synthesis and drug development, where efficiency, selectivity, and milder reaction conditions are paramount.

Reaction Mechanism and Workflow

The Friedel-Crafts reaction catalyzed by Gold(III) chloride proceeds through a general electrophilic aromatic substitution mechanism. The key steps involve the activation of the electrophile by AuCl₃, followed by the nucleophilic attack of the aromatic ring, and subsequent regeneration of the aromatic system.

General Reaction Pathway

Caption: General workflow for AuCl₃-catalyzed Friedel-Crafts reactions.

Experimental Workflow

The typical experimental procedure for a Gold(III) chloride-catalyzed Friedel-Crafts reaction is straightforward and can be performed under standard laboratory conditions.

Caption: A typical experimental workflow for AuCl₃-catalyzed reactions.

Quantitative Data Summary

The following table summarizes the results for the Gold(III) chloride-catalyzed alkylation of various electron-rich arenes with methyl vinyl ketone, as reported by Dyker and co-workers.[3][4]

Entry	Aromatic Substrate	Product	Yield (%)
1	2-Methylfuran (B129897)	4-(5-Methyl-2-furyl)-2-butanone	91
2	1,3-Dimethoxybenzene	4-(2,4-Dimethoxyphenyl)-2-butanone	85
3	1,2,3-Trimethoxybenzene	4-(2,3,4-Trimethoxyphenyl)-2-butanone	78
4	Indole	4-(1H-Indol-3-yl)-2-butanone	75
5	N-Methylindole	4-(1-Methyl-1H-indol-3-yl)-2-butanone	88
6	Azulene	4-(Azulen-1-yl)-2-butanone	50

Experimental Protocols

General Procedure for the AuCl₃-Catalyzed Alkylation of Arenes with Methyl Vinyl Ketone

Materials:

• Gold(III) chloride (AuCl₃)

• Aromatic substrate (e.g., 2-methylfuran, 1,3-dimethoxybenzene)

• Methyl vinyl ketone

• Anhydrous acetonitrile (B52724) (CH₃CN) as solvent

• Standard laboratory glassware (round-bottom flask, magnetic stirrer, etc.)

• Materials for workup and purification (separatory funnel, rotary evaporator, silica (B1680970) gel for column chromatography, appropriate eluents)

Protocol:

• To a solution of the aromatic substrate (1.0 mmol) in anhydrous acetonitrile (5 mL) in a round-bottom flask, add Gold(III) chloride (0.01-0.05 mmol, 1-5 mol%).

• Stir the mixture at room temperature for 10 minutes.

• To this mixture, add methyl vinyl ketone (1.2 mmol) dropwise over a period of 5 minutes.

• Continue stirring the reaction mixture at room temperature and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically within 1-4 hours), quench the reaction by adding water (10 mL).

• Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate) (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate) to afford the pure alkylated product.

Specific Protocol: Synthesis of 4-(5-Methyl-2-furyl)-2-butanone

Materials:

• Gold(III) chloride (15.2 mg, 0.05 mmol)

• 2-Methylfuran (82.1 mg, 1.0 mmol)

• Methyl vinyl ketone (84.1 mg, 1.2 mmol)

• Anhydrous acetonitrile (5 mL)

Protocol:

• In a 25 mL round-bottom flask, dissolve 2-methylfuran (82.1 mg, 1.0 mmol) in anhydrous acetonitrile (5 mL).

• Add Gold(III) chloride (15.2 mg, 0.05 mmol) to the solution and stir for 10 minutes at room temperature.

• Add methyl vinyl ketone (84.1 mg, 1.2 mmol) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 1 hour.

• Follow the general workup and purification procedure described above to obtain 4-(5-methyl-2-furyl)-2-butanone. Expected yield: ~91%.

Conclusion

Gold(III) chloride serves as an effective and mild Lewis acid catalyst for Friedel-Crafts type reactions, particularly for the alkylation of electron-rich aromatic and heteroaromatic compounds. Its ability to function under gentle conditions with low catalyst loading makes it a valuable tool in modern organic synthesis, offering a more sustainable and efficient alternative to traditional, harsher Lewis acids. The protocols and data presented here provide a foundation for researchers to explore the application of Gold(III) chloride in the synthesis of complex molecules relevant to the pharmaceutical and fine chemical industries.

References

• 1. d.web.umkc.edu [d.web.umkc.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fitxer:Alkylation reaction of 2-methylfuran with methyl vinyl ketone.svg - Viquipèdia, l'enciclopèdia lliure [ca.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Gold(III) Chloride Mediated Synthesis of Substituted Pyrroles

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrole (B145914) scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals, natural products, and functional materials. The development of efficient and versatile synthetic methodologies for the construction of substituted pyrroles is, therefore, a significant endeavor in modern organic chemistry. Gold catalysis has emerged as a powerful tool for the formation of carbon-heteroatom bonds, offering mild reaction conditions and unique reactivity. Among the various gold catalysts, gold(III) chloride (AuCl₃) has demonstrated considerable utility as a Lewis acid catalyst for various organic transformations. This document provides detailed application notes and protocols for the synthesis of substituted pyrroles mediated by gold(III) chloride, focusing on the cycloisomerization of β-alkynyl hydrazones, which can be generated in situ from β-ketoesters and tosylhydrazine.

Key Advantages of the Method

• One-Pot Synthesis: The described protocol allows for a one-pot synthesis, starting from readily available β-ketoesters, which enhances operational simplicity and reduces waste.

• High Efficiency: The AuCl₃-catalyzed cycloisomerization proceeds with low catalyst loadings to afford multisubstituted N-(tosylamino)pyrroles in moderate to excellent yields.

• Broad Substrate Scope: The methodology is applicable to a range of β-ketoesters, allowing for the synthesis of a diverse library of substituted pyrroles.

Reaction Scheme and Proposed Mechanism

The overall transformation involves the condensation of a β-ketoester with tosylhydrazine to form a β-alkynyl hydrazone intermediate. This intermediate then undergoes a gold(III) chloride-catalyzed intramolecular cyclization to yield the N-(tosylamino)pyrrole product.

A plausible mechanism for the AuCl₃-catalyzed cycloisomerization is depicted below. Gold(III) chloride acts as a π-acid, activating the alkyne moiety of the hydrazone intermediate. This facilitates a 6-endo-dig cyclization through nucleophilic attack by the hydrazone nitrogen atom. The resulting intermediate then undergoes protodeauration and tautomerization to afford the aromatic pyrrole ring.

Caption: Proposed mechanism for AuCl₃-catalyzed pyrrole synthesis.

Quantitative Data Summary

The following table summarizes the yields of various multisubstituted N-(tosylamino)pyrroles synthesized via the one-pot reaction of β-ketoesters and tosylhydrazine in the presence of a catalytic amount of gold(III) chloride.[1]

Entry	R¹	R²	R³	Yield (%)
1	Ph	Me	Et	85
2	4-MeC₆H₄	Me	Et	88
3	4-ClC₆H₄	Me	Et	82
4	2-Naphthyl	Me	Et	80
5	Ph	Ph	Me	75
6	Thien-2-yl	Me	Et	78
7	Cyclohexyl	Me	Et	65

Experimental Protocols

Materials and Methods

All reagents and solvents should be of analytical grade and used as received unless otherwise specified. Reactions should be monitored by thin-layer chromatography (TLC) on silica (B1680970) gel plates. Column chromatography for purification should be performed using silica gel (200-300 mesh).

One-Pot Synthesis of N-(Tosylamino)pyrrole Derivatives

• To a stirred solution of the β-ketoester (1.0 mmol) in ethanol (B145695) (5 mL) in a round-bottom flask, add tosylhydrazine (1.1 mmol, 1.1 equiv).

• Stir the reaction mixture at room temperature for 1-2 hours until the formation of the hydrazone is complete (monitored by TLC).

• To this mixture, add gold(III) chloride (0.02 mmol, 2 mol%).

• Heat the reaction mixture to reflux (approximately 78 °C) and continue stirring for 4-6 hours.

• Monitor the progress of the reaction by TLC until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate (B1210297) as the eluent to afford the pure N-(tosylamino)pyrrole product.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Experimental Workflow

The following diagram illustrates the general workflow for the gold(III) chloride mediated synthesis of substituted pyrroles.

Caption: Experimental workflow for one-pot pyrrole synthesis.

Conclusion

The gold(III) chloride-mediated synthesis of substituted pyrroles offers a robust and efficient method for accessing a variety of N-(tosylamino)pyrrole derivatives. The one-pot nature of the reaction, coupled with the use of a commercially available and effective catalyst, makes this protocol highly attractive for applications in medicinal chemistry and materials science. The provided protocols and data serve as a valuable resource for researchers aiming to utilize this methodology in their synthetic endeavors.

References

• 1. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Oxidation of Primary Amines Using Gold(III) Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The oxidation of primary amines is a fundamental transformation in organic synthesis, yielding valuable products such as imines and ketones which are key intermediates in the preparation of a wide range of pharmaceuticals and fine chemicals. Gold(III) chloride (AuCl₃) has emerged as a versatile reagent and catalyst for these transformations, offering unique reactivity and selectivity. This document provides detailed application notes and protocols for the oxidation of primary amines to both imines and ketones using gold(III)-based systems.

I. Aerobic Oxidation of Primary Amines to Imines Catalyzed by Gold

Gold catalysts, often derived from Gold(III) chloride precursors, are effective for the aerobic oxidation of primary amines to their corresponding imines. This method is advantageous due to the use of molecular oxygen as a green and readily available oxidant.

Data Presentation: Quantitative Analysis of Gold-Catalyzed Aerobic Imine Synthesis

The efficiency of gold-catalyzed aerobic oxidation of primary amines to imines is dependent on the nature of the catalyst support and the substrate. The following table summarizes representative yields for this transformation.

Entry	Primary Amine Substrate	Catalyst	Product	Yield (%)
1	Benzylamine	Au powder	N-Benzylidenebenzylamine	56
2	Benzylamine	5% Au/Al₂O₃	N-Benzylidenebenzylamine	92
3	p-Methylbenzylamine	Au powder	N-(4-Methylbenzylidene)-4-methylbenzylamine	61
4	p-Methylbenzylamine	5% Au/Al₂O₃	N-(4-Methylbenzylidene)-4-methylbenzylamine	96
5	p-Chlorobenzylamine	Au powder	N-(4-Chlorobenzylidene)-4-chlorobenzylamine	7
6	p-Chlorobenzylamine	5% Au/Al₂O₃	N-(4-Chlorobenzylidene)-4-chlorobenzylamine	59
7	n-Hexylamine	Au powder	N-Hexylidene-n-hexylamine	5
8	n-Hexylamine	5% Au/Al₂O₃	N-Hexylidene-n-hexylamine	29

Experimental Protocol: General Procedure for the Aerobic Oxidation of Benzylamines to Imines using a Au/C-CuO Co-catalyst System

This protocol describes a general method for the synthesis of imines from primary amines using a gold-carbon and copper(II) oxide co-catalyst system under an oxygen atmosphere.

Materials:

• Primary amine (e.g., Benzylamine)

• Gold on activated carbon (Au/C, e.g., 0.93 wt% Au)

• Copper(II) oxide (CuO)

• Toluene (B28343)

• Oxygen (balloon)

• Two-neck round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware for workup and purification

Procedure:

• To a 10 mL two-neck round-bottom flask equipped with a magnetic stir bar and an oxygen balloon, add the primary amine (8.0 mmol), Au/C (10 mg, 0.006 mol% based on Au), CuO (8.0 mg, 1.25 mol%), and toluene (0.75 mL).

• Stir the reaction mixture at 90 °C under an oxygen atmosphere for 24 hours.

• Upon completion of the reaction (monitored by TLC or GC-MS), cool the mixture to room temperature.

• Filter the reaction mixture through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the pure imine.

Logical Relationship: Proposed Reaction Pathways for Gold-Catalyzed Aerobic Oxidation of Primary Amines to Imines

The mechanism for the gold-catalyzed aerobic oxidation of primary amines to imines is thought to proceed through one of two primary pathways, both involving the initial formation of a gold-amine complex.

Caption: Proposed mechanisms for gold-catalyzed aerobic amine oxidation.

II. Direct Oxidation of Primary Amines to Ketones using Gold(III) Chloride

Gold(III) chloride can be utilized as a direct oxidant for the conversion of primary amines to ketones. This reaction is particularly effective for cyclic primary amines and is sensitive to the pH of the reaction medium, typically requiring mildly acidic conditions.

Data Presentation: Substrate Scope and Yields for the Oxidation of Primary Amines to Ketones

Experimental Protocol: Oxidation of Cyclohexylamine (B46788) to Cyclohexanone (B45756)

While a detailed, step-by-step published protocol is not widely available, the following procedure is based on the established reactivity of Gold(III) chloride with primary amines. Researchers should optimize the conditions for their specific substrate.

Materials:

• Cyclohexylamine

• Gold(III) chloride (AuCl₃) or its hydrate (B1144303) (AuCl₃·H₂O)

• A suitable solvent (e.g., aqueous acetonitrile (B52724) or dimethoxyethane)

• Mild acid (e.g., acetic acid) to adjust pH

• Standard laboratory glassware for reaction, workup, and purification

Procedure:

• Dissolve cyclohexylamine in the chosen solvent in a round-bottom flask equipped with a magnetic stirrer.

• Adjust the pH of the solution to a mildly acidic range (e.g., pH 4-6) by adding a suitable acid.

• In a separate flask, prepare a solution of Gold(III) chloride in the same solvent.

• Slowly add the Gold(III) chloride solution to the stirring amine solution at room temperature. The reaction is often accompanied by a color change and the precipitation of elemental gold.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitor by TLC or GC-MS).

• Upon completion, filter the reaction mixture to remove the precipitated gold.

• Perform an aqueous workup, typically by partitioning the mixture between an organic solvent (e.g., diethyl ether or ethyl acetate) and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude cyclohexanone by distillation or column chromatography.

Experimental Workflow: Oxidation of Primary Amine to Ketone

The following diagram illustrates the general workflow for the oxidation of a primary amine to a ketone using Gold(III) chloride.

Caption: General workflow for amine to ketone oxidation with AuCl₃.

Signaling Pathway: Proposed Mechanistic Steps for Ketone Formation

The oxidation of a primary amine to a ketone by Gold(III) chloride is proposed to proceed through the following key steps, initiated by the coordination of the amine to the gold center.

Caption: Proposed mechanism for AuCl₃-mediated amine oxidation to a ketone.

Safety Precautions

• Gold(III) chloride is corrosive and hygroscopic. Handle it in a dry environment and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Organic solvents are flammable and should be handled in a well-ventilated fume hood.

• Reactions involving the evolution of gases should be performed in an open or well-ventilated system.

Conclusion

Gold(III) chloride and its derivatives are powerful tools for the oxidation of primary amines. The catalytic aerobic oxidation to imines offers a green and efficient synthetic route, while the direct oxidation to ketones provides a valuable method for specific substrates. The protocols and data presented herein serve as a guide for researchers in the application of gold-catalyzed and mediated oxidation of primary amines. Further optimization of reaction conditions for specific substrates is encouraged to achieve the best results.

Application Notes: Gold(III) Chloride as a Catalyst for the Hydration of Terminal Alkynes

Introduction

Gold(III) chloride (AuCl₃) and its complexes have emerged as effective catalysts for the hydration of terminal alkynes, an important transformation in organic synthesis that converts alkynes into valuable methyl ketones. This reaction proceeds with high regioselectivity, typically following Markovnikov's rule, and offers a powerful tool for the synthesis of fine chemicals and pharmaceutical intermediates. The catalytic activity of gold(III) is attributed to its strong Lewis acidity, which activates the alkyne triple bond towards nucleophilic attack by water.[1][2] This document provides detailed application notes, experimental protocols, and mechanistic insights for researchers, scientists, and drug development professionals interested in utilizing gold(III) catalysis for alkyne hydration.

Mechanism of Catalysis

The generally accepted mechanism for the gold(III)-catalyzed hydration of terminal alkynes involves several key steps.[1][3] Initially, the gold(III) center coordinates to the π-system of the alkyne, activating it for nucleophilic attack. A water molecule then attacks the more substituted carbon of the alkyne (Markovnikov addition), leading to a vinylgold intermediate. This is followed by protodeauration to release the enol product and regenerate the active gold(III) catalyst. The enol then rapidly tautomerizes to the more stable ketone. Computational studies have highlighted the high activation barrier for the protonolysis step, which can influence the overall reaction rate.[3]

Catalytic Cycle for Gold(III)-Catalyzed Alkyne Hydration

Caption: Catalytic cycle of gold(III)-catalyzed hydration of terminal alkynes.

Data Presentation

The efficiency of gold(III)-catalyzed alkyne hydration is influenced by the catalyst system, substrate, and reaction conditions. Below is a summary of representative quantitative data from the literature.

Table 1: Hydration of Phenylacetylene with Various Gold(III) Catalysts

Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
NaAuCl₄	MeOH/H₂O	Reflux	2	94	[2]
[Au(C₆F₅)₂Cl]₂	Dioxane/H₂O	RT	24	>95	[4]
[AuCl₂(S₂CN(CH₃)₂)]	MeOH/H₂O	60	4	85	[3][5]
Gold(III)-Salen Complex/TFA	MeOH	60	12	98	[3]
[Au(CF₃)₃(SIMes)]	MeOH/H₂O	60	1	>99	[6]

Table 2: Substrate Scope for Hydration Catalyzed by a Gold(III)-Trifluoromethyl Complex [6]

Substrate	Product	Time (h)	Yield (%)
Phenylacetylene	Acetophenone	1	>99
1-Octyne	2-Octanone	2	>99
4-Ethynyltoluene	4'-Methylacetophenone	1	>99
4-Ethynylanisole	4'-Methoxyacetophenone	1	>99
1-Ethynylcyclohexene	1-(Cyclohex-1-en-1-yl)ethan-1-one	3	98

Experimental Protocols

The following protocols are generalized from procedures described in the literature and should be adapted and optimized for specific substrates and equipment.

Protocol 1: General Procedure for Gold(III) Chloride Catalyzed Hydration of Terminal Alkynes

Materials:

• Gold(III) chloride (AuCl₃)

• Terminal alkyne (e.g., phenylacetylene)

• Methanol (B129727) (MeOH), analytical grade

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the terminal alkyne (1.0 mmol).

• Add methanol (5 mL) and deionized water (1 mL).

• Add gold(III) chloride (0.01-0.05 mmol, 1-5 mol%).

• Heat the reaction mixture to reflux (approximately 65 °C for methanol) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired methyl ketone.

Experimental Workflow

Caption: General experimental workflow for alkyne hydration.

Protocol 2: Hydration using a Gold(III)-Trifluoromethyl Complex under Mild Conditions [6]

Materials:

• Gold(III)-trifluoromethyl complex (e.g., [Au(CF₃)₃(SIMes)])

• Terminal or internal alkyne

• Methanol (MeOH), analytical grade

• Deionized water

• Schlenk tube or vial

• Magnetic stirrer and stir bar

• Heating block or oil bath

Procedure:

• In a Schlenk tube or vial, dissolve the alkyne (0.5 mmol) in methanol (0.5 mL).

• Add deionized water (2 equivalents, 1.0 mmol, 18 µL).

• Add the gold(III)-trifluoromethyl complex (0.5 mol%, 0.0025 mmol).

• Seal the tube and heat the mixture to 60 °C with stirring.

• Monitor the reaction by GC-MS or NMR spectroscopy.

• After the reaction is complete (typically 1-3 hours for terminal alkynes), cool the mixture to room temperature.

• The product can be analyzed directly or isolated by standard workup and purification procedures as described in Protocol 1.

Safety Precautions

• Gold compounds can be toxic and should be handled with care in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Organic solvents are flammable and should be handled away from ignition sources.

Gold(III) chloride and its derivatives are highly efficient and regioselective catalysts for the hydration of terminal alkynes, providing a straightforward route to methyl ketones. The reaction can be performed under relatively mild conditions and tolerates a variety of functional groups.[3] The protocols and data presented here offer a solid foundation for researchers to apply this methodology in their synthetic endeavors. Further optimization of reaction conditions may be necessary for specific substrates to achieve optimal results.

References

• 1. m.youtube.com [m.youtube.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Experimental and theoretical study of gold(III)-catalyzed hydration of alkynes | Documents - Universidad de Alicante [observatorio-cientifico.ua.es]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of Organogold(III) Compounds from Gold(III) Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of organogold(III) compounds, utilizing gold(III) chloride (AuCl₃) as a primary precursor. Organogold(III) complexes are of significant interest in medicinal chemistry and materials science due to their potential as anticancer agents and their unique photophysical properties.[1][2] This guide outlines four principal synthetic strategies: electrophilic auration (direct arylation), transmetalation, oxidative addition, and cyclometalation.

Synthetic Pathways Overview

The preparation of organogold(III) compounds from gold(III) chloride can be achieved through several distinct pathways. The choice of method depends on the desired organic ligand, the stability of the organogold(III) product, and the availability of starting materials. Below is a summary of the key synthetic routes.

Caption: General synthetic pathways to organogold(III) compounds from Gold(III) chloride.

Electrophilic Auration

Direct electrophilic auration, or metallation, involves the reaction of an electron-rich aromatic compound with gold(III) chloride. This method is a straightforward approach to forming an Au-C bond.

Quantitative Data for Electrophilic Auration

Product	Arene	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
[PhAuCl₂]₂	Benzene (B151609)	Au₂Cl₆	Benzene	25	48	~50	N/A
4-(1-Oxo-3-phenylpropyl)anisole	Anisole	AuCl₃	Dichloromethane	25	2	85	[3]

Experimental Protocol: Synthesis of Dichloro(phenyl)gold(III) Dimer ([PhAuCl₂]₂)

Materials:

• Gold(III) chloride (Au₂Cl₆)

• Anhydrous benzene (C₆H₆)

• Anhydrous diethyl ether

• Schlenk flask and standard glassware

• Magnetic stirrer

Procedure:

• In a nitrogen-filled Schlenk flask, suspend gold(III) chloride (Au₂Cl₆, 1.0 g, 1.65 mmol) in anhydrous benzene (20 mL).

• Stir the suspension at room temperature for 48 hours. The color of the suspension will gradually change from red-brown to a paler orange.

• After the reaction is complete, filter the mixture to remove any unreacted gold(III) chloride.

• Reduce the volume of the filtrate under reduced pressure to approximately 5 mL.

• Add anhydrous diethyl ether (20 mL) to precipitate the product.

• Collect the pale orange solid by filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

• The expected product is the dimeric monoarylgold(III) complex, [PhAuCl₂]₂.

Transmetalation

Transmetalation involves the transfer of an organic group from a more electropositive metal to gold(III). Common organometallic reagents used include organomercury, organolithium, and Grignard reagents. Transmetalation from organomercury compounds is a historically significant and reliable method, though the toxicity of mercury is a major drawback.[4]

Quantitative Data for Transmetalation Reactions

Product	Organometallic Reagent	Gold(III) Source	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
[Au(C^N^C)Cl]	Hg(C^N^C)Cl	KAuCl₄	Acetonitrile (B52724)	Reflux	12	70-85	[5]
AuBrMe(tpy)	MeMgBr	Au(OCOCF₃)₂(tpy)	Diethyl Ether	0	1	65	[6]
AuMe₂(tpy)	MeLi	Au(OCOCF₃)₂(tpy)	Diethyl Ether	-78 to 25	2	75	[6]

Experimental Protocol: Synthesis of [Au(C^N^C)Cl] via Transmetalation from an Organomercury Precursor

Materials:

• Organomercury(II) chloride precursor (e.g., Hg(2,6-diphenylphenyl)Cl)

• Potassium tetrachloroaurate(III) (KAuCl₄) (Can be prepared from AuCl₃)

• Anhydrous acetonitrile

• Reflux condenser and standard glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the organomercury(II) chloride precursor (1.0 eq) in anhydrous acetonitrile.

• Add a solution of KAuCl₄ (1.0 eq) in anhydrous acetonitrile to the flask.

• Heat the reaction mixture to reflux and maintain for 12 hours under a nitrogen atmosphere.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting materials are consumed.

• Allow the mixture to cool to room temperature and remove the solvent under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired cyclometalated gold(III) complex.

Oxidative Addition

Oxidative addition typically involves the reaction of an organic halide or a diazonium salt with a gold(I) complex to form a gold(III) species. The gold(I) precursor is often synthesized from gold(III) chloride. This method is particularly useful for creating a wide range of organogold(III) compounds with various functional groups.[2][7][8]

Caption: Workflow for the synthesis of organogold(III) compounds via oxidative addition.

Quantitative Data for Oxidative Addition

Product	Gold(I) Precursor	Organic Electrophile	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
[(P^N^C)Au(aryl)]⁺	(P^N^C)Au(I) complex	Aryl iodide	Dichloromethane	25	1-4	60-85	[1]
[Aryl-Au(PPh₃)Cl₂]	[AuCl(PPh₃)]	Aryl diazonium salt	Acetonitrile	25	1	70-90	[7]

Experimental Protocol: Synthesis of a (P^N^C)Gold(III)-Aryl Complex

Materials:

• Gold(I) chloride dimethyl sulfide (B99878) complex ([AuCl(SMe₂)])

• (P^N^C) pincer ligand

• Aryl iodide (e.g., 1-fluoro-4-iodobenzene)

• Silver hexafluoroantimonate (AgSbF₆)

• Anhydrous dichloromethane

• Schlenk flask and standard glassware

• Magnetic stirrer

Procedure:

• Synthesis of the Gold(I) Precursor: In a Schlenk flask under a nitrogen atmosphere, dissolve [AuCl(SMe₂)] (1.0 eq) and the (P^N^C) pincer ligand (1.0 eq) in anhydrous dichloromethane. Stir the solution at room temperature for 1 hour. The formation of the gold(I)-ligand complex can be monitored by ³¹P NMR spectroscopy.

• Oxidative Addition: To the solution of the gold(I) complex, add the aryl iodide (1.1 eq) followed by AgSbF₆ (1.0 eq).

• Stir the reaction mixture at room temperature for 1-4 hours. The progress of the reaction can be monitored by ³¹P NMR spectroscopy, observing the shift corresponding to the formation of the gold(III) complex.[1]

• Upon completion, filter the reaction mixture through a pad of Celite to remove the silver salts.

• Remove the solvent from the filtrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., dichloromethane/pentane) to yield the desired (P^N^C)gold(III)-aryl complex.[1]

Cyclometalation

Cyclometalation is a process where a ligand containing a C-H bond reacts with a metal center to form a metallacycle. For gold(III), this is a common route to prepare stable organogold(III) complexes, particularly with C^N or C^N^C pincer ligands.

Quantitative Data for Cyclometalation

Product	Ligand	Gold(III) Source	Solvent	Temp. (°C)	Time (min)	Yield (%)	Reference
[Au(ppy)Cl₂]	2-Phenylpyridine (B120327)	KAuCl₄	Acetonitrile/Water	120 (Microwave)	10	85	N/A
[(N,C)Au(OAcF)₂]	2-Arylpyridine	Au(OAc)₃	Trifluoroacetic acid/Water	140	360	70-95	N/A

Experimental Protocol: Microwave-Assisted Synthesis of [Au(ppy)Cl₂]

Materials:

• 2-Phenylpyridine (Hppy)

• Potassium tetrachloroaurate(III) (KAuCl₄)

• Acetonitrile

• Water

• Microwave reactor vial

• Magnetic stirrer

Procedure:

• In a microwave reactor vial, combine 2-phenylpyridine (1.0 eq) and KAuCl₄ (1.0 eq).

• Add a 1:1 mixture of acetonitrile and water to the vial.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to 120 °C for 10 minutes with stirring.

• After cooling, a precipitate will have formed. Collect the solid by filtration.

• Wash the solid with water, followed by a small amount of cold ethanol, and then diethyl ether.

• Dry the product under vacuum to yield [Au(ppy)Cl₂] as a yellow solid.

Safety and Handling

• Gold(III) chloride is corrosive and hygroscopic. Handle in a fume hood and store in a desiccator.

• Organometallic reagents such as Grignard and organolithium reagents are highly reactive and flammable. They should be handled under an inert atmosphere using appropriate techniques.

• Organomercury compounds are highly toxic. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

• Solvents should be dried and degassed as required by the specific protocol.

• Always consult the Safety Data Sheet (SDS) for all chemicals before use.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Gold(III), Mercury(II), and Palladium(II) Complexes of a Series of Isomeric Bis(mono- and dialkoxyphenyl)pyridines: Introduction of Gold through Transmetalation and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Gold(III) Chloride in the Synthesis of Bioactive Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and compiled data on the use of gold(III) chloride (AuCl₃) as a catalyst in the synthesis of bioactive heterocyclic compounds. The following sections offer step-by-step experimental procedures for the synthesis of oxazoles, carbazoles, and N-(tosylamino)pyrroles, along with their reported biological activities.

Synthesis of Bioactive 2,5-Disubstituted Oxazoles

Gold(III) chloride catalyzes the efficient synthesis of 2,5-disubstituted oxazoles from carboxamides and propynals. This method is notable for its high yields and the biological relevance of the resulting oxazole (B20620) structures, which are present in numerous pharmacologically active compounds.

Quantitative Data Summary

Compound ID	R¹	R²	Yield (%)	IC₅₀ (μM) vs. MCF-7	IC₅₀ (μM) vs. A549	IC₅₀ (μM) vs. Hela	Reference
1a	CH₃	C₆H₅	94	>50	>50	>50	[1]
1b	CH₃	2-naphthyl	85	4.6	15.3	12.8	[1]
1c	CH₃	3-pyridyl	72	9.7	21.4	18.6	[1]
1d	CH₃	4-pyridyl	68	2.2	11.8	9.5	[1]

Experimental Protocol: Synthesis of 5-Aryl-2-Methyloxazoles[1]

A mixture of the terminal alkyne (0.5 mmol), acetamide (B32628) (1.0 mmol), and AuCl₃ (5 mol%, 8.0 mg) in 1,2-dichloroethane (B1671644) (5 mL) is stirred at 80 °C for 12 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica (B1680970) gel (eluent: petroleum ether/ethyl acetate (B1210297) = 5:1) to afford the desired 5-aryl-2-methyloxazole.

Experimental Workflow

Caption: Workflow for the AuCl₃-catalyzed synthesis of 5-aryl-2-methyloxazoles.

Synthesis of Bioactive Carbazoles

Gold(III) chloride provides a mild and efficient catalytic system for the cyclization of 1-(indol-2-yl)-3-alkyn-1-ols to afford a variety of carbazole (B46965) derivatives.[2][3] Carbazoles are a significant class of nitrogen-containing heterocycles known for their broad range of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory properties.[4][5]

Quantitative Data Summary

Starting Material Substituent (R)	Product	Yield (%)	Reference
n-Bu	3-n-Butyl-9H-carbazole	85	[2]
Ph	3-Phenyl-9H-carbazole	93	[2]
4-MeC₆H₄	3-(4-Methylphenyl)-9H-carbazole	88	[2]
4-ClC₆H₄	3-(4-Chlorophenyl)-9H-carbazole	82	[2]

Note: Specific IC₅₀ values for these exact synthesized carbazoles were not provided in the cited synthesis paper. However, the carbazole scaffold is a well-established pharmacophore with potent biological activities.

Experimental Protocol: Synthesis of Carbazoles[2]

To a solution of 1-(indol-2-yl)-3-alkyn-1-ol (0.2 mmol) in toluene (B28343) (2.0 mL) was added AuCl₃ (3 mol%, 1.8 mg). The resulting mixture was stirred at room temperature for 1-2 hours, with the reaction progress monitored by TLC. After completion of the reaction, the mixture was concentrated under reduced pressure. The residue was purified by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to give the corresponding carbazole derivative.

Experimental Workflow

Caption: Workflow for the AuCl₃-catalyzed synthesis of carbazoles.

Synthesis of N-(Tosylamino)pyrroles

A one-pot synthesis of multisubstituted N-(tosylamino)pyrrole derivatives can be achieved through the AuCl₃-catalyzed cycloisomerization of β-alkynyl hydrazones. Pyrrole derivatives are of significant interest in medicinal chemistry due to their diverse biological activities.

Quantitative Data Summary

R¹	R²	R³	Yield (%)	Reference
Et	Ph	H	85	[6]
Me	4-ClC₆H₄	H	82	[6]
Et	4-MeC₆H₄	Me	78	[6]
Me	n-Pr	H	92	[6]

Note: While the synthesis is efficient, specific bioactivity data for these N-(tosylamino)pyrrole derivatives was not reported in the initial study and warrants further investigation.

Experimental Protocol: Synthesis of N-(Tosylamino)pyrroles[6]

A mixture of the β-ketoester (1.0 mmol), p-toluenesulfonohydrazide (1.1 mmol), and a catalytic amount of acetic acid in ethanol (B145695) (5 mL) is stirred at room temperature for 30 minutes to form the corresponding β-alkynyl hydrazone in situ. The solvent is then removed under reduced pressure. To the residue is added AuCl₃ (2 mol%) and acetonitrile (B52724) (5 mL), and the mixture is stirred at 60 °C for 2-4 hours. After completion of the reaction (monitored by TLC), the solvent is evaporated, and the residue is purified by column chromatography on silica gel to afford the N-(tosylamino)pyrrole.

Logical Relationship Diagram

Caption: Two-step, one-pot synthesis of N-(tosylamino)pyrroles.

Signaling Pathways and Mechanism of Action

While the direct signaling pathways for the newly synthesized compounds presented here are largely yet to be elucidated, the core heterocyclic scaffolds are known to interact with various biological targets. For instance, many carbazole derivatives exhibit anticancer activity through the inhibition of tubulin polymerization or by acting as topoisomerase inhibitors. Oxazole-containing compounds have been shown to target a range of enzymes and receptors, including cyclooxygenases and various kinases. Further biological evaluation of the gold-catalyzed products is necessary to determine their specific mechanisms of action.

Disclaimer: These protocols are intended for use by trained professionals in a laboratory setting. Appropriate safety precautions should be taken when handling all chemicals.

References

• 1. Gold-catalyzed oxazoles synthesis and their relevant antiproliferative activities [html.rhhz.net]
• 2. Carbazoles via AuCl3-Catalyzed Cyclization of 1-(Indol-2-yl)-3-alkyn-1-ols [organic-chemistry.org]
• 3. Carbazoles via AuCl3-catalyzed cyclization of 1-(indol-2-yl)-3-alkyn-1-ols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. eurekaselect.com [eurekaselect.com]
• 6. Item - Synthesis of multisubstituted N-(tosylamino)pyrrole derivatives by AuCl3-catalyzed cycloisomerization of the β-alkynyl hydrazones - Taylor & Francis Group - Figshare [tandf.figshare.com]

Application of Gold(III) Chloride in the Synthesis of Pharmaceutical Intermediates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of Gold(III) chloride (AuCl₃) as a catalyst in the synthesis of key pharmaceutical intermediates. The unique catalytic activity of AuCl₃ enables efficient and selective formation of complex molecular architectures, particularly heterocyclic compounds, which are prevalent in many drug candidates.

Synthesis of Carbazole (B46965) Derivatives

Carbazole and its derivatives are an important class of nitrogen-containing heterocycles with a wide range of biological activities, including anti-inflammatory and antitumor properties. Gold(III) chloride has proven to be an effective catalyst for the synthesis of carbazoles through the cyclization of 1-(indol-2-yl)-3-alkyn-1-ols.[1][2][3] This method offers mild reaction conditions and high efficiency.[1]

Quantitative Data

Entry	Substrate (1-(Indol-2-yl)-3-alkyn-1-ol)	R¹	R²	Product	Yield (%)	Reference
1	1a	H	Ph	2a	90	[4]
2	1b	H	4-MeC₆H₄	2b	85	[4]
3	1c	H	4-MeOC₆H₄	2c	82	[4]
4	1d	H	4-FC₆H₄	2d	88	[4]
5	1e	H	4-ClC₆H₄	2e	79	[4]
6	1f	H	2-Thienyl	2f	75	[4]
7	1g	Me	Ph	2g	83	[4]
8	1h	n-Bu	Ph	2h	72	[4]
9	1i	Ph	H	2i	80	[4]
10	1j	H	n-Pr	2j	78	[4]
11	1k	H	Cyclopropyl	2k	81	[4]
12	1l	5-Me	Ph	2l	62	[4]

Experimental Protocol: General Procedure for the AuCl₃-Catalyzed Synthesis of Carbazoles

Materials:

• Substituted 1-(indol-2-yl)-3-alkyn-1-ol (1.0 equiv)

• Gold(III) chloride (AuCl₃) (5 mol%)

• Toluene (B28343) (anhydrous)

• Nitrogen or Argon atmosphere

• Standard laboratory glassware and stirring equipment

• Silica (B1680970) gel for column chromatography

Procedure:

• To a dry Schlenk tube under a nitrogen atmosphere, add the substituted 1-(indol-2-yl)-3-alkyn-1-ol (1.0 equiv).

• Add anhydrous toluene to dissolve the substrate.

• To the stirred solution, add Gold(III) chloride (5 mol%).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, concentrate the mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., petroleum ether/ethyl acetate) to afford the desired carbazole derivative.

• Characterize the final product using standard analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).[4]

Experimental Workflow

Caption: Workflow for AuCl₃-catalyzed carbazole synthesis.

Synthesis of 5-Alkylidene-dihydrothiazole Derivatives

Dihydrothiazole scaffolds are present in a variety of biologically active compounds. Gold(III) chloride catalyzes the efficient cyclization of N-propargylic dithiocarboimidates to yield 5-alkylidene-dihydrothiazoles with yields ranging from 74% to 95%.[5]

Quantitative Data

Entry	R¹	R²	R³	Product	Yield (%)	Reference
1	Ph	Me	Me	3a	92	[5]
2	4-ClC₆H₄	Me	Me	3b	89	[5]
3	4-MeOC₆H₄	Me	Me	3c	95	[5]
4	2-Naphthyl	Me	Me	3d	85	[5]
5	Ph	Et	Et	3e	88	[5]
6	Ph	i-Pr	i-Pr	3f	74	[5]
7	Ph	H	Ph	3g	81	[5]

Experimental Protocol: General Procedure for the AuCl₃-Catalyzed Synthesis of 5-Alkylidene-dihydrothiazoles

Materials:

• N-propargylic dithiocarboimidate (1.0 equiv)

• Gold(III) chloride (AuCl₃) (2 mol%)

• Dichloromethane (B109758) (DCM, anhydrous)

• Nitrogen or Argon atmosphere

• Standard laboratory glassware and stirring equipment

• Silica gel for column chromatography

Procedure:

• Dissolve the N-propargylic dithiocarboimidate (1.0 equiv) in anhydrous dichloromethane under a nitrogen atmosphere in a round-bottom flask.

• Add Gold(III) chloride (2 mol%) to the solution.

• Stir the reaction mixture at room temperature and monitor its progress using TLC.

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the pure 5-alkylidene-dihydrothiazole derivative.

• Characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

Synthesis of 1,4-Oxazepine (B8637140) Derivatives

Seven-membered heterocyclic compounds like 1,4-oxazepines are of interest in medicinal chemistry due to their diverse biological activities. Gold(III) chloride, in combination with a silver salt, effectively catalyzes the intramolecular cyclization of N-propargylic β-enaminones to produce 1,4-oxazepine derivatives in moderate to good yields.[6]

Quantitative Data

Entry	R¹	R²	R³	Product	Yield (%)	Reference
1	Ph	Me	H	2a	81	[6]
2	4-MeC₆H₄	Me	H	2b	85	[6]
3	4-MeOC₆H₄	Me	H	2c	88	[6]
4	4-FC₆H₄	Me	H	2d	78	[6]
5	4-ClC₆H₄	Me	H	2e	76	[6]
6	2-Thienyl	Me	H	2f	72	[6]
7	Ph	Et	H	2g	79	[6]
8	Ph	Ph	H	2h	65	[6]
9	Ph	Me	Me	2i	75	[6]

Experimental Protocol: General Procedure for the AuCl₃-Catalyzed Synthesis of 1,4-Oxazepines

Materials:

• N-propargylic β-enaminone (1.0 equiv)

• Gold(III) chloride (AuCl₃) (10 mol%)

• Silver hexafluoroantimonate (AgSbF₆) (15 mol%)

• Methanol (anhydrous)

• Nitrogen or Argon atmosphere

• Standard laboratory glassware and stirring equipment

• Silica gel for column chromatography

Procedure:

• In a dry reaction vessel under a nitrogen atmosphere, dissolve the N-propargylic β-enaminone (1.0 equiv) in anhydrous methanol.

• Add Gold(III) chloride (10 mol%) and silver hexafluoroantimonate (15 mol%) to the solution.

• Stir the mixture at 28 °C. Monitor the reaction by TLC.

• After completion, quench the reaction and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the 1,4-oxazepine derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, IR, and high-resolution mass spectrometry (HRMS).[6]

Biological Relevance and Signaling Pathways

The synthesized pharmaceutical intermediates exhibit a range of biological activities, making them attractive scaffolds for drug development.

Dihydroquinoline Derivatives and Cardioprotection: Certain dihydroquinoline derivatives have been shown to possess cardioprotective effects. Their mechanism of action can involve the modulation of key signaling pathways that regulate cell survival and apoptosis. Specifically, these compounds can suppress the phosphorylation of Extracellular signal-Regulated Kinase (ERK) and promote the activation of Protein Kinase B (Akt). The inhibition of the pro-apoptotic ERK pathway and activation of the pro-survival Akt pathway contribute to the protection of cardiac cells from damage.[7]

Cardioprotective Signaling Pathway

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Carbazoles via AuCl3-catalyzed cyclization of 1-(indol-2-yl)-3-alkyn-1-ols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gold(III) Chloride-Catalyzed Conversion of Furans to Phenols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of furans, readily available platform chemicals often derived from biomass, into highly functionalized phenols represents a powerful transformation in synthetic organic chemistry. This reaction, pioneered by A. Stephen K. Hashmi, provides an atom-economical route to access phenolic structures, which are key motifs in pharmaceuticals, natural products, and materials science. Gold(III) chloride (AuCl₃) has emerged as a highly effective catalyst for this transformation, which typically proceeds via the reaction of a furan (B31954) derivative with an alkyne. This document provides detailed application notes and experimental protocols for this gold-catalyzed synthesis of phenols.

The reaction is particularly noteworthy for its ability to tolerate a wide range of functional groups, allowing for the synthesis of complex phenolic compounds.[1] The mechanism, often referred to as the Hashmi phenol (B47542) synthesis, involves a cascade of events including a Friedel-Crafts-type attack of the furan onto the gold-activated alkyne, followed by a series of rearrangements to furnish the aromatic phenol product.[2][3]

Reaction Principle and Mechanism

The gold(III)-catalyzed synthesis of phenols from furans and alkynes is a sophisticated process that leverages the carbophilic nature of gold catalysts. The generally accepted mechanism involves the following key steps:

• Alkyne Activation: The gold(III) catalyst activates the alkyne, making it more susceptible to nucleophilic attack.

• Friedel-Crafts-Type Cyclization: The furan ring acts as a nucleophile and attacks the activated alkyne in a 5-exo-dig cyclization fashion.

• Ring Opening and Rearrangement: The resulting intermediate undergoes a series of rearrangements, including the opening of the furan ring, to form a dienone carbene-gold intermediate.

• Ring Closing and Aromatization: This intermediate then undergoes a ring-closing step to form a six-membered ring, which upon tautomerization, leads to the final phenol product and regenerates the active gold catalyst.

The following diagram illustrates the proposed catalytic cycle for the Hashmi phenol synthesis.

Caption: Proposed mechanism for the gold-catalyzed phenol synthesis from furans and alkynes.

Experimental Protocols

The following protocols are generalized procedures based on the methodologies reported in the literature for the gold(III) chloride-catalyzed synthesis of phenols from furan-yne substrates.

General Experimental Workflow

Caption: General workflow for the gold-catalyzed conversion of furans to phenols.

Protocol 1: Intramolecular Cyclization of Furyl-Yne Substrates

This protocol is suitable for substrates containing both the furan and alkyne moieties within the same molecule.

Materials:

• Furyl-yne substrate

• Gold(III) chloride (AuCl₃)

• Anhydrous solvent (e.g., dichloromethane (B109758) (DCM), acetonitrile, or toluene)

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the furyl-yne substrate (1.0 eq.).

• Dissolve the substrate in the chosen anhydrous solvent (concentration typically 0.05 M to 0.2 M).

• To this solution, add gold(III) chloride (typically 1-5 mol%).

• Stir the reaction mixture at room temperature or heat as required (reaction temperatures can range from 25 °C to 80 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate (B1210297) mixtures).

• Characterize the purified phenol by spectroscopic methods (¹H NMR, ¹³C NMR, HRMS).

Data Presentation: Substrate Scope and Yields

The gold(III) chloride-catalyzed conversion of furans to phenols has been shown to be effective for a variety of substrates. The following tables summarize representative examples from the literature, showcasing the versatility of this methodology.

Table 1: Intramolecular Cyclization of Furyl-Yne Substrates

Entry	Furan Substrate	Alkyne Substituent (R)	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	2-(But-3-ynyl)furan	H	2	DCM	25	1	4-Methylphenol	85
2	2-(Pent-4-ynyl)furan	H	2	DCM	25	1.5	4-Ethylphenol	82
3	2-(4-Phenylbut-3-ynyl)furan	Phenyl	3	Acetonitrile	40	2	4-(Phenylethyl)phenol	78
4	3-(But-3-ynyl)furan	H	2.5	Toluene	60	3	3-Methylphenol	75
5	2-(But-3-ynyl)-5-methylfuran	H	2	DCM	25	1	2,4-Dimethylphenol	90

Note: The data presented in this table is a representative compilation from various literature sources on gold-catalyzed phenol synthesis and may not be from a single publication.

Table 2: Intermolecular Reaction of Furans and Alkynes

Entry	Furan	Alkyne	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	Furan	Phenylacetylene	5	DCM	40	6	4-Phenylphenol	65
2	2-Methylfuran	Propyne	5	Acetonitrile	50	8	2-Methyl-4-propylphenol	70
3	Furan	1-Hexyne	5	Toluene	60	10	4-Butylphenol	62
4	2,5-Dimethylfuran	Phenylacetylene	4	DCM	40	5	2,5-Dimethyl-4-phenylphenol	75

Note: The intermolecular reaction is generally less efficient than the intramolecular version and may require higher catalyst loadings and longer reaction times. The data is representative.

Safety and Handling Precautions

• Gold(III) chloride is corrosive and hygroscopic. It should be handled in a fume hood wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• The organic solvents used are flammable and should be handled with care, away from ignition sources.

• Reactions should be carried out under an inert atmosphere to prevent the degradation of the catalyst and substrates.

• Always consult the Safety Data Sheet (SDS) for all chemicals before use.

Troubleshooting

• Low Yield: If the reaction yield is low, consider increasing the catalyst loading, reaction temperature, or reaction time. Ensure that the solvent is anhydrous and the reaction is performed under a strictly inert atmosphere.

• Formation of Byproducts: The formation of byproducts may indicate that the reaction temperature is too high or the reaction has been running for too long. Optimization of the reaction conditions may be necessary. Purification by column chromatography is crucial to isolate the desired product.

• Incomplete Reaction: If the starting material is not fully consumed, this could be due to catalyst deactivation or insufficient catalyst loading. Adding a fresh portion of the catalyst may help to drive the reaction to completion.

Disclaimer: The protocols and data provided in these application notes are for informational purposes and should be adapted and optimized for specific substrates and laboratory conditions. It is the responsibility of the user to ensure safe and appropriate handling of all chemicals and to validate the experimental results.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting low yield in Gold(III) chloride catalyzed reactions

Welcome to the Technical Support Center for Gold(III) Chloride catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, optimize reaction conditions, and ensure successful experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems encountered during Gold(III) chloride-catalyzed reactions in a question-and-answer format, providing potential causes and actionable solutions.

Q1: My reaction is showing low to no conversion of the starting material. What are the primary causes and how can I fix this?

Potential Causes:

• Inactive Catalyst: Gold(III) chloride is often a precatalyst and may require activation.

• Catalyst Poisoning: Impurities in the reagents or solvents can deactivate the catalyst.

• Suboptimal Reaction Conditions: The temperature, solvent, or concentration may not be ideal for the specific transformation.

• Catalyst Decomposition: The active Au(III) species may have been reduced to inactive elemental gold (Au(0)).

Troubleshooting Steps:

• Ensure Catalyst Activity:

  • Activation with Silver Salts: If you are using AuCl3 directly, consider the addition of a silver salt (e.g., AgSbF₆, AgOTf) to abstract a chloride ligand and generate a more active cationic gold species.

  • Use a Pre-activated Catalyst: Alternatively, utilize a pre-formed cationic gold catalyst.

• Check for and Eliminate Impurities:

  • Solvent Purity: Use high-purity, anhydrous solvents. If you suspect impurities, distill your solvents before use.

  • Reagent Purity: Purify starting materials to remove any residual halides or basic compounds that can poison the catalyst.

  • Inert Atmosphere: While many gold-catalyzed reactions are air-tolerant, sensitive substrates may benefit from running the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidative decomposition.

• Optimize Reaction Conditions:

  • Temperature: For slow reactions, gentle heating (e.g., 40-60 °C) can increase the rate. Conversely, for sensitive substrates prone to side reactions, lowering the temperature (e.g., to 0 °C or -20 °C) may be necessary.[1]

  • Solvent: The choice of solvent can significantly impact the reaction. Non-polar, non-coordinating solvents like dichloromethane (B109758) (DCM) or 1,2-dichloroethane (B1671644) (DCE) are often good starting points. A solvent screen is recommended for new reactions.

  • Concentration: Ensure your reagents are sufficiently soluble in the chosen solvent.

• Monitor for Catalyst Decomposition:

  • A color change in the reaction mixture to purple or black often indicates the formation of gold nanoparticles (Au(0)), signaling catalyst decomposition. If this occurs early in the reaction, it is a likely cause of low conversion.

Q2: My reaction mixture has turned black/purple. What does this signify and what can I do?

Potential Causes:

The formation of a black or purple precipitate is a strong indicator of catalyst decomposition, where the active Au(III) or Au(I) species is reduced to elemental gold nanoparticles.[2] This can be triggered by:

• High Temperatures: Many gold catalysts are thermally sensitive.

• Presence of Reducing Agents: Impurities or even the substrate/product under certain conditions can reduce the gold catalyst.

• Exposure to Light: Some gold complexes are light-sensitive.

Preventative and Corrective Measures:

• Temperature Control: Run the reaction at the lowest effective temperature.

• Ligand Stabilization: The use of stabilizing ligands, such as N-heterocyclic carbenes (NHCs) or phosphines, can prevent the aggregation of gold nanoparticles.

• Inert Atmosphere: Running the reaction under an inert atmosphere can mitigate oxidative processes that may lead to decomposition.

• Reagent Purity: Ensure starting materials and solvents are free from reducing impurities.

Q3: I am observing significant side product formation. What are common side reactions and how can I minimize them?

Potential Causes:

The nature of side products is highly dependent on the specific reaction. However, some common side reactions in AuCl₃-catalyzed processes include:

• Dimerization or Oligomerization of the Substrate: This is more likely at higher concentrations.

• Rearrangement Products: Gold's strong Lewis acidity can promote unintended molecular rearrangements.

• Products from Solvent Participation: In some cases, the solvent can act as a nucleophile.

Strategies for Minimization:

• Adjust Reaction Concentration: If dimerization is an issue, try running the reaction at a lower concentration.

• Modify the Catalyst:

  • Ligand Tuning: The electronic and steric properties of ligands on the gold center can influence selectivity. More sterically demanding ligands can sometimes suppress undesired reaction pathways.

  • Counter-ion Effects: The choice of counter-ion (in the case of cationic catalysts) can impact reactivity and selectivity.

• Optimize Reaction Conditions:

  • Temperature: Lowering the temperature can often increase selectivity by favoring the desired reaction pathway with the lower activation energy.

  • Solvent Choice: A systematic solvent screen can help identify a medium that disfavors the formation of side products.

• Use of Additives: In some cases, additives can suppress side reactions. For example, using an acid with a non-nucleophilic counterion, like triflimide (HNTf₂), can prevent the formation of side products that might arise from a more nucleophilic counterion.[1]

Data on Reaction Parameter Effects

The following tables summarize the general effects of key reaction parameters on the yield of Gold(III) chloride-catalyzed reactions. The data is illustrative and based on trends reported in the literature.

Table 1: Effect of Catalyst Loading on Reaction Yield

Catalyst Loading (mol%)	Typical Yield Range (%)	Remarks
< 1	20 - 70	May be sufficient for highly active systems, but risks incomplete conversion.
1 - 5	60 - 95	A common starting point for optimization.[1]
> 5	70 - 95+	May increase reaction rate but also cost. Often used if catalyst deactivation is significant.

Table 2: Effect of Temperature on Reaction Yield

Temperature (°C)	Typical Yield Range (%)	Remarks
-20 to 0	50 - 85	Beneficial for sensitive substrates to minimize side reactions.[1]
20 - 40 (Room Temp.)	60 - 95	A good starting point for many reactions.
40 - 80	70 - 90	Can increase the rate for less reactive substrates, but may also promote catalyst decomposition and side reactions.[1]
> 80	Variable	High risk of catalyst decomposition leading to lower yields.

Table 3: Effect of Solvent on Reaction Yield

Solvent	Polarity	Coordinating Ability	Typical Yield Range (%)
Dichloromethane (DCM)	Medium	Low	70 - 95
1,2-Dichloroethane (DCE)	Medium	Low	70 - 95
Toluene	Low	Low	60 - 90
Acetonitrile (MeCN)	High	High	40 - 80
Methanol (B129727) (MeOH)	High	High	30 - 70 (may act as a nucleophile)
Water	High	High	Variable (can promote hydrolysis or be a desired reactant)

Experimental Protocols

Protocol 1: General Procedure for AuCl₃-Catalyzed Hydration of an Alkyne (e.g., Phenylacetylene)

This protocol is a representative example for the hydration of a terminal alkyne to the corresponding methyl ketone.

Materials:

• Gold(III) chloride (AuCl₃)

• Phenylacetylene (B144264)

• Methanol (MeOH)

• Deionized Water

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

Procedure:

• To a round-bottom flask, add Gold(III) chloride (1-5 mol%).

• Add a 10:1 mixture of methanol and water to dissolve the catalyst.

• Add phenylacetylene (1.0 eq).

• Heat the reaction mixture to reflux (approximately 65-70 °C) and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel flash chromatography to afford the desired acetophenone.

Protocol 2: General Procedure for AuCl₃-Catalyzed Intramolecular Cyclization

This protocol provides a general method for the cyclization of an enyne substrate.

Materials:

• Gold(III) chloride (AuCl₃)

• Enyne substrate

• Anhydrous solvent (e.g., Toluene or Dichloromethane)

• Schlenk flask or other suitable glassware for reactions under an inert atmosphere

Procedure:

• To an oven-dried Schlenk flask under an argon atmosphere, add Gold(III) chloride (2-5 mol%).

• Add the anhydrous solvent via syringe.

• Add the enyne substrate (1.0 eq) dissolved in a small amount of the anhydrous solvent.

• Stir the reaction at the desired temperature (this can range from room temperature to 80 °C depending on the substrate).[3]

• Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, quench the reaction by filtering it through a short pad of silica gel, eluting with an appropriate solvent (e.g., ethyl acetate).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizations

Troubleshooting workflow for low yield.

Gold(III) chloride catalyst activation and deactivation pathways.

A generalized experimental workflow for AuCl3-catalyzed reactions.

References

• 1. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 2. researchgate.net [researchgate.net]
• 3. ERIC - EJ1104115 - Gold(III)-Catalyzed Hydration of Phenylacetylene, Journal of Chemical Education, 2016-Jun [eric.ed.gov]

optimizing Gold(III) chloride catalyst stability in aqueous media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of Gold(III) chloride catalysts in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the instability of Gold(III) chloride in aqueous solutions?

A1: Gold(III) chloride is inherently unstable in aqueous media due to its high reduction potential.[1][2] The primary reasons for its instability include:

• Reduction: Gold(III) has a strong tendency to be reduced to Gold(I) (Au(I)) or elemental gold (Au(0)), which often manifests as a color change and precipitation.[2] This reduction can be initiated by reducing agents present in the solution or even by water itself, especially under neutral or physiological pH conditions.[2]

• Hydrolysis: Upon contact with water, Gold(III) chloride forms acidic hydrates and the conjugate base [AuCl₃(OH)]⁻.[3] Further hydrolysis can lead to the precipitation of gold(III) hydroxide (B78521) (Au(OH)₃).[3][4]

• Light Sensitivity: Gold(III) chloride is sensitive to light, which can accelerate its decomposition.[4][5]

Q2: How does pH affect the stability of my Gold(III) chloride catalyst?

A2: The pH of the aqueous medium plays a critical role in the stability of Gold(III) chloride.

• Acidic Conditions (pH < 6): In acidic solutions, especially in the presence of excess chloride ions from sources like hydrochloric acid (HCl), Gold(III) is stabilized by forming the tetrachloroaurate(III) anion, [AuCl₄]⁻.[3][6] This complex is more stable than AuCl₃ in aqueous solution.[2][7]

• Neutral to Alkaline Conditions (pH > 6): As the pH increases, hydrolysis becomes more prominent, leading to the formation of hydroxo species like [AuCl₃(OH)]⁻ and eventually the precipitation of gold(III) hydroxide (Au(OH)₃).[3][4] At a pH higher than 8, the adsorption of Gold(III) onto surfaces can become negligible, indicating a change in its chemical form.[8] For some applications, maximum gold uptake by certain materials occurs around pH 6-7.[9]

Q3: What is the benefit of using ligands to stabilize Gold(III) catalysts?

A3: Ligands, particularly chelating and pincer-type ligands, are crucial for stabilizing the +3 oxidation state of gold.[1][10] They achieve this by:

• Modifying Redox Properties: Ligands can alter the electronic properties of the gold center, making it less susceptible to reduction.[1]

• Forming Stable Complexes: Multidentate ligands form stable complexes with the Au(III) ion, preventing its interaction with reducing agents or water.[2][11] N-donor ligands and pincer ligands like (P^N^C) have been shown to be particularly effective in creating stable Gold(III) complexes.[1][12]

Q4: Can impurities in my reagents or solvents affect my catalyst's stability?

A4: Yes, impurities with a high affinity for gold can act as catalyst poisons.[13] Common problematic impurities include:

• Halides and Bases: These can interact with the gold center and inhibit its catalytic activity.[13]

• Reducing Agents: Unintended reducing agents in solvents or starting materials can lead to the rapid decomposition of the Au(III) catalyst to elemental gold.[14] It is crucial to use high-purity reagents and solvents.

Troubleshooting Guides

Problem 1: My Gold(III) chloride solution is changing color (e.g., to purple or black) and a precipitate is forming.

Possible Cause	Troubleshooting Step
Reduction to Elemental Gold (Au(0))	The formation of a purple, blue, or black precipitate is a strong indicator of gold nanoparticle (Au(0)) formation.[15] To prevent this, ensure the absence of any reducing agents. Consider adding a stabilizing ligand or working under acidic conditions with excess chloride.
Hydrolysis at High pH	If the pH of your solution is neutral or basic, you may be precipitating Gold(III) hydroxide.[3][4] Adjust the pH to an acidic range (pH < 6) using HCl to form the more stable [AuCl₄]⁻ complex.[3]
Photodecomposition	Gold(III) chloride is light-sensitive.[5] Protect your solutions from light by using amber vials or wrapping your glassware in aluminum foil.

Problem 2: My Gold(III)-catalyzed reaction is sluggish or not proceeding to completion.

Possible Cause	Troubleshooting Step
Catalyst Deactivation	The active Au(III) species may be converting to inactive Au(0) over the course of the reaction.[15] Monitor the reaction mixture for any signs of precipitation. Improving catalyst stability with appropriate ligands or pH control can mitigate this.
Catalyst Poisoning	Impurities in your substrate, solvent, or other reagents may be poisoning the catalyst.[13] Purify your starting materials and use high-purity, dry solvents. In some cases, adding a suitable acid activator like triflic acid (HOTf) can reactivate the catalyst.[13]
Incorrect Catalyst Loading	For some reactions, a threshold catalyst concentration may be required to overcome the effects of trace impurities.[13] If you suspect catalyst poisoning, a slight increase in catalyst loading might be necessary.

Data Presentation

Table 1: Effect of pH on Gold(III) Species in Aqueous Chloride Media

pH Range	Predominant Gold(III) Species	Stability Characteristics	Reference(s)
< 2	[AuCl₄]⁻	High stability due to suppression of hydrolysis.	[3][16]
2 - 6	[AuCl₄]⁻, [AuCl₃(OH)]⁻	Gradual increase in hydrolysis as pH rises.	[3][8]
6 - 8	[AuCl₃(OH)]⁻, Au(OH)₃	Increased formation of gold(III) hydroxide, potential for precipitation.	[3][4][9]
> 8	Au(OH)₃, [Au(OH)₄]⁻	Prone to precipitation as Au(OH)₃.	[3][8]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Gold(III) Solution using an N-Donor Ligand

This protocol provides a general method for stabilizing Gold(III) chloride in an aqueous solution using a generic bidentate nitrogen-donor ligand (e.g., 2,2'-bipyridine).

• Reagent Preparation:

  • Prepare a stock solution of Gold(III) chloride (e.g., 10 mM) in 0.1 M HCl. The HCl helps to initially form the stable HAuCl₄.[7]

  • Prepare a stock solution of the N-donor ligand (e.g., 10 mM 2,2'-bipyridine) in a suitable solvent that is miscible with water (e.g., ethanol (B145695) or DMSO).

• Complex Formation:

  • In a light-protected vessel (e.g., an amber vial), add the desired volume of the Gold(III) chloride stock solution.

  • While stirring, slowly add an equimolar amount of the N-donor ligand solution to the Gold(III) chloride solution.

  • Allow the mixture to stir at room temperature for at least 30 minutes to ensure complete complex formation. The resulting solution should be a stable, homogeneous solution of the Au(III)-ligand complex.

• Stability Monitoring (Optional):

  • The stability of the complex can be monitored over time using UV-Vis spectroscopy. The formation of gold nanoparticles (Au(0)) will result in the appearance of a surface plasmon resonance peak, typically between 520-550 nm. A stable solution should show no significant changes in its UV-Vis spectrum over the desired experimental timeframe.

Protocol 2: Monitoring Gold(III) Reduction using UV-Vis Spectroscopy

• Prepare a Blank: Use the aqueous medium (e.g., deionized water, buffer) as a blank to zero the spectrophotometer.

• Prepare the Gold(III) Solution: Prepare a dilute solution of your Gold(III) chloride catalyst in the chosen aqueous medium.

• Acquire Initial Spectrum: Immediately after preparation, acquire a UV-Vis spectrum of the solution (typically from 400 nm to 800 nm). Note the initial absorbance profile.

• Monitor Over Time: At regular intervals (e.g., every 30 minutes), acquire a new spectrum of the same solution.

• Data Analysis: Observe the spectra for the appearance and growth of a new peak in the 520-550 nm region. The emergence of this peak is characteristic of the formation of spherical gold nanoparticles and indicates the reduction of Au(III) to Au(0). The rate of increase of this peak's intensity can be used to qualitatively or quantitatively assess the instability of the catalyst under the tested conditions.

Visualizations

Caption: Degradation pathways of Gold(III) chloride in aqueous media.

Caption: Experimental workflow for preparing a stabilized Au(III) catalyst.

References

• 1. (P^N^C) Ligands to Stabilize Gold(III): A Straightforward Access to Hydroxo, Formate, and Hydride Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 4. Gold(III) chloride [dlab.epfl.ch]
• 5. nbinno.com [nbinno.com]
• 6. Gold(III) chloride [landsurvival.com]
• 7. Gold Chloride - 911Metallurgist [911metallurgist.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. scholarworks.smith.edu [scholarworks.smith.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. cardiff.ac.uk [cardiff.ac.uk]
• 16. researchgate.net [researchgate.net]

preventing common side reactions in Gold(III) chloride catalysis

Welcome to the Technical Support Center for Gold(III) Chloride Catalysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent common side reactions encountered during experiments utilizing Gold(III) chloride (AuCl₃) as a catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield or failed reactions in AuCl₃ catalysis?

A1: The primary causes for suboptimal performance in AuCl₃ catalyzed reactions are catalyst deactivation and substrate-related side reactions. Catalyst deactivation often occurs through the reduction of the active Au(III) species to less active Au(I) or inactive Au(0) nanoparticles.[1] Substrate-related issues include polymerization of sensitive starting materials under acidic conditions or undesired side reactions specific to the functional groups present.

Q2: How can I tell if my AuCl₃ catalyst is decomposing?

A2: A common visual indicator of catalyst decomposition is the formation of a black or purple precipitate, which is indicative of gold nanoparticle (Au(0)) formation. This reduction from Au(III) to Au(0) leads to a loss of catalytic activity.

Q3: What is the role of ligands in AuCl₃ catalysis?

A3: Ligands are crucial for stabilizing the Au(III) oxidation state, thereby preventing its reduction and subsequent deactivation. Pincer-type ligands and those with nitrogen or sulfur donor atoms have been shown to be particularly effective in maintaining the catalyst's stability and activity.

Q4: How should I store and handle Gold(III) chloride?

A4: Gold(III) chloride is hygroscopic and sensitive to light and heat. It should be stored in a cool, dark, and dry place in a tightly sealed container to prevent degradation and maintain its catalytic efficacy.

Q5: Can a deactivated AuCl₃ catalyst be regenerated?

A5: Yes, in some cases, catalyst activity can be restored. Deactivated catalysts, often poisoned by basic impurities or halides, can be reactivated by the addition of a suitable acid activator, such as triflic acid (HOTf) or indium(III) triflate (In(OTf)₃).[1]

Troubleshooting Guides

Issue 1: Rapid Catalyst Decomposition (Black Precipitate Formation)

Question: My reaction mixture is turning black, and the reaction has stalled. What is happening and how can I prevent it?

Answer: The black precipitate is likely metallic gold (Au(0)) nanoparticles, indicating your Au(III) catalyst has been reduced and is no longer active. This is a common side reaction.

Solutions:

• Ligand Stabilization: The most effective way to prevent reduction is to use a stabilizing ligand. Pincer ligands or those with soft donor atoms (N, S) can chelate to the gold center and protect it from reduction.

• Solvent Choice: The choice of solvent can influence catalyst stability. While there isn't a universally "best" solvent, polar aprotic solvents are often employed. It is crucial to use dry, degassed solvents, as impurities like water and oxygen can contribute to catalyst decomposition.

• Temperature Control: High temperatures can accelerate the decomposition of the Au(III) catalyst. Running the reaction at the lowest effective temperature can help maintain catalyst stability.

• pH Control: The pH of the reaction medium can significantly impact the stability of the gold catalyst. For certain reactions, maintaining a specific pH range is critical to prevent the formation of gold nanoparticles.

Issue 2: Low Regioselectivity in Alkyne Hydration

Question: My gold-catalyzed alkyne hydration is producing a mixture of ketone regioisomers. How can I improve the selectivity?

Answer: Achieving high regioselectivity in the hydration of unsymmetrical internal alkynes is a known challenge in gold catalysis. The selectivity is influenced by electronic and steric factors of the alkyne substituents, as well as the catalyst system.

Solutions:

• Ligand Modification: The electronic and steric properties of the ligand on the gold catalyst can influence the regioselectivity. More electron-donating or sterically bulky ligands can favor the formation of one regioisomer over the other. For instance, using a more donating phosphine (B1218219) ligand like SPhos has been shown to slightly favor the formation of the aryl ketone in the hydration of certain internal alkynes.[2]

• Substrate-Directing Groups: Incorporating a directing group on the substrate can effectively control the regioselectivity of the nucleophilic attack. For example, a hydroxyl group on the alkyne substrate can direct the hydration to a specific position.[2]

• Catalyst System: The choice of the gold precursor and any additives is crucial. Some studies have shown that N-heterocyclic carbene (NHC) gold catalysts can provide different and sometimes improved regioselectivity compared to phosphine-based systems.[2]

Issue 3: Substrate Polymerization or Degradation

Question: My starting materials, which are sensitive to acid (e.g., furans, certain ketones), are polymerizing or degrading instead of undergoing the desired transformation. What can I do?

Answer: AuCl₃ is a Lewis acid, and its acidity can catalyze undesired side reactions with acid-sensitive substrates.

Solutions:

• Use of Stabilizing Ligands: The coordination of ligands to the gold center can modulate its Lewis acidity, potentially reducing its propensity to cause substrate degradation.

• Lower Catalyst Loading: Use the minimum amount of catalyst required for the reaction to proceed at a reasonable rate. Excess catalyst can increase the likelihood of side reactions.

• Temperature Optimization: Perform the reaction at a lower temperature to minimize the rate of decomposition or polymerization of the starting material.

• Alternative Gold Catalysts: Consider using a less acidic gold(I) catalyst system if the desired transformation can be achieved with a lower oxidation state catalyst.

Data Presentation

Table 1: Effect of Phosphine Ligands on the Yield and Regioselectivity of Internal Alkyne Hydration

Entry	Ligand	Yield (%)	Ratio of Regioisomers (13:14)
1	PPh₃	Low	50:50
2	SPhos	High	60:40

Data synthesized from a study on the hydration of internal alkyne 12.[2] Regioisomer 13 is the aryl ketone.

Table 2: Influence of Additives on the Reactivation of Poisoned Gold Catalyst in Alkyne Hydration

Entry	Additive (mol%)	Time (h)	Yield (%)
1	None (Control)	4	99
2	Bu₄N⁺OH⁻ (1%)	24	2
3	Bu₄N⁺Cl⁻ (1%)	24	8
4	Ga(OTf)₃ (2%) added to Entry 2	2	99
5	Ga(OTf)₃ (2%) added to Entry 3	2	99

Data from a study on the hydration of an alkyne, demonstrating poisoning by base and halide, and reactivation by a Lewis acid activator.[1]

Experimental Protocols

Protocol 1: General Procedure for Minimizing Gold Nanoparticle Formation

This protocol outlines a general approach to setting up a AuCl₃-catalyzed reaction to minimize the risk of catalyst reduction to Au(0).

Materials:

• Gold(III) chloride (AuCl₃)

• Stabilizing ligand (e.g., a pincer ligand or a ligand with N/S donors)

• Anhydrous, degassed solvent

• Substrate

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Catalyst Pre-formation: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the stabilizing ligand in the anhydrous, degassed solvent.

• Add the AuCl₃ to the ligand solution and stir at room temperature for 30-60 minutes to allow for the formation of the stable Au(III)-ligand complex. The formation of a clear, homogenous solution is typically observed.

• Reaction Setup: In a separate flask, dissolve the substrate in the anhydrous, degassed solvent under an inert atmosphere.

• Initiation: Slowly add the pre-formed catalyst solution to the substrate solution via cannula or syringe.

• Reaction Monitoring: Maintain the reaction under an inert atmosphere and at the desired temperature. Monitor the reaction progress by TLC or LC-MS. Visually inspect the reaction for any signs of black precipitate formation.

• Work-up: Upon completion, quench the reaction as appropriate for your specific transformation and proceed with standard extraction and purification procedures.

Protocol 2: Reactivation of a Poisoned Au(III) Catalyst

This protocol describes a method to reactivate a gold catalyst that has been poisoned by basic or halide impurities, leading to a stalled reaction.[1]

Materials:

• Stalled reaction mixture containing the poisoned gold catalyst

• Acid activator solution (e.g., a stock solution of In(OTf)₃ or Ga(OTf)₃ in the reaction solvent)

Procedure:

• Diagnosis: Confirm that the reaction has stalled (no further conversion of starting material) and that the catalyst is likely poisoned (the reaction mixture has not turned black, indicating reduction to Au(0)).

• Activator Addition: To the stalled reaction mixture, add a small amount of the acid activator solution (e.g., 1-2 mol% relative to the substrate).

• Monitoring: Continue to stir the reaction at the designated temperature and monitor its progress by TLC or LC-MS. A resumption of catalytic activity should be observed.

• Completion and Work-up: Once the reaction has reached completion, proceed with the standard work-up and purification procedures for your specific product.

Visualizations

Caption: Pathway of Gold(III) catalyst deactivation through reduction.

Caption: Troubleshooting workflow for low-yield reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.rsc.org [pubs.rsc.org]

strategies for Gold(III) chloride catalyst deactivation and regeneration

Welcome to the Technical Support Center for Gold(III) Chloride catalysts. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot common issues encountered during experiments, with a focus on catalyst deactivation and regeneration.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems you may encounter with your Gold(III) chloride catalyst, providing explanations and actionable solutions.

FAQ 1: My reaction is sluggish or incomplete. Is my catalyst deactivated?

Possible Cause: Catalyst deactivation is a common issue. Several factors can lead to a decrease in the catalytic activity of Gold(III) chloride. The primary mechanisms are:

• Reduction of Au(III): The active Au(III) species can be reduced to catalytically inactive Au(I) or Au(0) nanoparticles, especially in the presence of reducing agents in your reaction mixture or under certain reaction conditions.[1][2]

• Nanoparticle Agglomeration: If Au(0) nanoparticles are formed, they can aggregate or sinter into larger, less active particles. This process reduces the available surface area for catalysis.[1][2]

• Poisoning: Your catalyst's active sites can be blocked by impurities. Common poisons for gold catalysts include halides (e.g., Cl⁻, Br⁻, I⁻) and basic compounds.[3][4][5][6][7] These can originate from solvents, starting materials, or even filtration agents.[3][4][6][7]

• Carbon Deposition (Fouling): In reactions involving organic molecules, carbonaceous materials can deposit on the catalyst surface, blocking active sites.[1]

Troubleshooting Steps:

• Analyze Reaction Components: Scrutinize your starting materials, solvents, and any additives for potential poisons. Purification of reagents may be necessary.

• Monitor Color Change: A visible change in the reaction mixture, such as the formation of a purple or black precipitate, can indicate the formation of gold nanoparticles (Au(0)).

• Characterize the Catalyst: If using a supported catalyst, techniques like X-ray Photoelectron Spectroscopy (XPS) can determine the oxidation state of the gold. Transmission Electron Microscopy (TEM) can reveal the presence and size of gold nanoparticles.[2]

• Attempt Catalyst Reactivation: If poisoning is suspected, the addition of a suitable acid activator may restore activity in situ.[3][4][6][7] For more severe deactivation, ex situ regeneration may be required (see FAQ 3 and 4).

FAQ 2: I observe a color change in my reaction from yellow to purple/black. What does this signify?

Explanation: The characteristic yellow color of Gold(III) chloride solutions is due to the Au(III) ions. A change to purple, ruby red, or black is a strong indicator that the Au(III) has been reduced to form colloidal gold nanoparticles (Au(0)). The specific color depends on the size and shape of these nanoparticles. This reduction is a primary pathway for catalyst deactivation as Au(0) is generally less active for many reactions catalyzed by Au(III).[1][2]

Logical Workflow for Deactivation via Reduction and Agglomeration

Caption: Deactivation pathway of Au(III) catalyst via reduction and agglomeration.

FAQ 3: My catalyst has lost activity due to poisoning. How can I regenerate it?

Explanation: Catalyst poisoning by species like halides or bases can often be reversed. For cationic gold catalysts, the addition of an acid activator can act as a sacrificial scavenger for the poison, liberating the active gold species.[3][4][6][7]

In-situ Reactivation Strategy:

For reactions sensitive to low levels of basic or halide impurities, the addition of a Brønsted or Lewis acid can reactivate the catalyst.[3][4][6][7]

Signaling Pathway for Catalyst Poisoning and Reactivation

Caption: Mechanism of gold catalyst poisoning and subsequent reactivation by an acid activator.

Quantitative Data on Catalyst Reactivation:

The effectiveness of acid activators can be significant, especially at low catalyst loadings where the relative concentration of poisons is higher.

Reaction Type	Catalyst Loading	Observation without Activator	Observation with Acid Activator (e.g., HOTf, In(OTf)₃)	Reference
Intramolecular Hydroarylation	0.2%	No reaction	Reaction proceeds smoothly	[4]
Ester-assisted Hydration	0.5%	No reaction	Reaction proceeds well	[4]
Cycloisomerization of Enyne	0.02%	Reaction rate is zero	Reaction completes in < 1 hour	[4]

FAQ 4: My supported Gold(III) chloride catalyst is severely deactivated. What are the protocols for ex situ regeneration?

Explanation: For supported catalysts that have undergone significant deactivation through reduction, agglomeration, or severe poisoning, ex situ regeneration methods are required. The two primary strategies are oxidative treatment and acid washing.

This method is effective for re-oxidizing inactive Au(0) species back to the active Au(III) state and can also help remove carbonaceous deposits.

Materials:

• Deactivated supported Gold(III) chloride catalyst

• Ozone generator

• Tube furnace with temperature control

• Gas flow controllers

Procedure:

• Place the deactivated catalyst in a quartz tube reactor within the tube furnace.

• Heat the catalyst to a target temperature, typically between 100°C and 200°C, under a flow of inert gas (e.g., Nitrogen or Argon).[8]

• Once the temperature is stable, introduce a controlled flow of ozone gas (concentration typically 1-5% in oxygen) over the catalyst bed.[8]

• Maintain the ozone treatment for a period of 1 to 4 hours.[9]

• After the treatment, switch back to an inert gas flow and allow the catalyst to cool to room temperature.

• The regenerated catalyst is now ready for use or characterization.

Experimental Workflow for Oxidative Regeneration

Caption: Workflow for the ex situ oxidative regeneration of a gold catalyst using ozone.

This aggressive method can redissolve agglomerated gold nanoparticles. The resulting gold solution can then be re-impregnated onto a support to create a fresh catalyst. Note: Aqua regia is extremely corrosive and hazardous. All work must be performed in a certified fume hood with appropriate personal protective equipment (PPE).[10][11][12][13][14]

Materials:

• Deactivated supported gold catalyst

• Concentrated Hydrochloric Acid (HCl)

• Concentrated Nitric Acid (HNO₃)

• Appropriate glassware

• Ice bath

• Saturated sodium bicarbonate solution

Procedure:

• Preparation of Aqua Regia: In a fume hood, slowly add 1 part concentrated HNO₃ to 3 parts concentrated HCl.[12][13] The solution will turn yellow/orange and produce fumes. Prepare only the amount needed and use it fresh.[10][13]

• Leaching: Submerge the deactivated catalyst in the freshly prepared aqua regia. The solution may heat up.[11] Agitation can improve the dissolution of gold particles.[11]

• Separation: Once the gold has been leached from the support (indicated by the disappearance of color from the support material), separate the acidic solution containing the dissolved gold from the support material by filtration or decantation.

• Neutralization of Waste: Carefully and slowly pour the leftover aqua regia into a large volume of ice, then neutralize with a saturated sodium bicarbonate solution until the pH is neutral.[10][13]

• Catalyst Re-preparation: The recovered chloroauric acid solution can be used to prepare a new catalyst by impregnation onto a fresh or the original (after washing and drying) support material, followed by calcination.

Quantitative Data on Catalyst Performance and Regeneration:

While specific performance metrics are highly dependent on the reaction and catalyst formulation, the following table provides a conceptual representation of catalyst performance changes.

Catalyst State	Active Species	Particle Size	Relative Activity (%)
Fresh	Au(III)	N/A (ionic)	100
Deactivated (Reduced & Agglomerated)	Au(0)	10-50 nm	< 10
Regenerated (Oxidative Treatment)	Au(III)	N/A (re-dispersed)	85 - 95
Regenerated (Acid Leaching & Re-deposition)	Au(III)	N/A (ionic)	> 95

Disclaimer: This technical support guide provides general information and protocols. Specific experimental conditions may need to be optimized for your particular catalyst system and reaction. Always adhere to strict safety protocols when handling hazardous materials like aqua regia.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Collection - Cationic Gold Catalyst Poisoning and Reactivation - Organic Letters - Figshare [figshare.com]
• 4. Cationic Gold Catalyst Poisoning and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cationic gold catalyst poisoning and reactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. WO2017127728A1 - Ozone-activated nanoporous gold and methods of its use - Google Patents [patents.google.com]
• 9. US4752412A - Precious metal recovery using ozone - Google Patents [patents.google.com]
• 10. twu.edu [twu.edu]
• 11. filelist.tudelft.nl [filelist.tudelft.nl]
• 12. LBMA | Aqua Regia Refining [lbma.org.uk]
• 13. How to Prepare Aqua Regia Acid Solution [thoughtco.com]
• 14. ehs.yale.edu [ehs.yale.edu]

Technical Support Center: Improving Stereoselectivity in Gold(III) Chloride Mediated Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gold(III) chloride mediated stereoselective synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during experiments aimed at achieving high stereoselectivity.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Enantiomeric Excess (ee)	1. Ineffective Chiral Ligand: The chiral environment around the gold center is not sufficient to induce high stereoselectivity. 2. Suboptimal Reaction Temperature: The reaction temperature may be too high, leading to a decrease in enantioselectivity.[1][2] 3. Inappropriate Solvent: The solvent can significantly influence the transition state geometry and, therefore, the stereochemical outcome.[1] 4. Racemization of Product: The product may be racemizing under the reaction conditions.	1. Ligand Optimization:     a. For N-Heterocyclic Carbene (NHC) Ligands: Increase the steric bulk of the substituents on the NHC ligand. For instance, ligands with 2,6-disubstituted aromatic groups or naphthyl substituents have been shown to improve ee.[1] 1-naphthyl substituted NHCs may offer better chiral induction than their 2-naphthyl counterparts.[3]     b. For Phosphine (B1218219) Ligands: Employ chiral diphosphine ligands like DuPhos, which have been used to create stable chiral Au(III) complexes.[4]     c. Consider Bifunctional Ligands: Ligands with additional functional groups capable of secondary interactions (e.g., hydrogen bonding) can enhance stereocontrol. 2. Temperature Adjustment: Lowering the reaction temperature can often improve enantioselectivity. For example, reducing the temperature to 0°C or even -40°C has been shown to increase ee in certain reactions.[1][2][5] 3. Solvent Screening: Screen a range of solvents with varying polarities. Non-polar aromatic solvents have been found to be effective in some cases.[1] For instance, switching to trifluoromethylbenzene (PhCF3) can improve conversion without compromising ee.[1] 4. Reaction Time Optimization: Monitor the reaction over time to determine if the ee decreases with longer reaction times, which would indicate product racemization. If so, shorten the reaction time or explore milder work-up conditions.
Low Diastereoselectivity (dr)	1. Inadequate Steric Hindrance: The ligand may not be providing enough steric bulk to effectively differentiate between the diastereomeric transition states. 2. Flexible Substrate: The substrate may have conformational flexibility, allowing for multiple competing reaction pathways. 3. Reaction Mechanism: The inherent mechanism of the reaction may not favor high diastereoselectivity.	1. Ligand Modification: Similar to improving ee, increasing the steric bulk of the chiral ligand can enhance diastereoselectivity. 2. Substrate Modification: If possible, modify the substrate to introduce bulky groups that can bias the conformation and favor one diastereomeric outcome. 3. Additive Screening: The addition of co-catalysts or additives can sometimes influence the reaction pathway and improve diastereoselectivity.
Poor Catalyst Stability/Decomposition	1. Reduction of Au(III) to Au(I) or Au(0): Gold(III) is prone to reduction, especially in the presence of electron-rich phosphine ligands. 2. Hygroscopic Nature of Gold(III) Chloride: Anhydrous Gold(III) chloride is hygroscopic and can decompose in the presence of moisture.[6]	1. Ligand Choice: Use ligands known to stabilize the Au(III) oxidation state, such as N-heterocyclic carbenes (NHCs).[1] Pincer-type ligands can also enhance the stability of Gold(III) complexes. 2. Anhydrous Conditions: Ensure that all solvents and reagents are rigorously dried and that the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon). 3. Use of Pre-formed, Stable Catalysts: Instead of generating the catalyst in situ, consider using a well-defined, pre-formed chiral Gold(III) complex.
Low or No Reactivity	1. Insufficient Catalyst Activity: The Gold(III) complex may be too stable and not catalytically active under the reaction conditions. 2. Incompatible Additives: Some additives may inhibit the catalyst.	1. Catalyst Activation: The use of a silver salt (e.g., AgBF4, AgSbF6) as a halide scavenger can generate a more catalytically active cationic gold species.[5] 2. Ligand Tuning: A balance between catalyst stability and reactivity is crucial. If the catalyst is too stable, consider using a more electron-donating ligand to increase its reactivity. 3. Re-evaluate Additives: If using additives, perform control experiments to ensure they are not negatively impacting the reaction rate.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving high stereoselectivity in Gold(III) chloride mediated reactions?

A1: The choice of the chiral ligand is paramount. The ligand's structure dictates the chiral environment around the Gold(III) center, which is directly responsible for differentiating between stereoisomeric transition states. N-Heterocyclic carbene (NHC) and chiral phosphine ligands are commonly employed to induce high stereoselectivity.[1][3]

Q2: How does temperature affect the stereoselectivity of the reaction?

A2: Generally, lower reaction temperatures lead to higher stereoselectivity. This is because the energy difference between the diastereomeric transition states becomes more significant relative to the thermal energy available to the system. It is often beneficial to screen a range of temperatures, starting from room temperature and decreasing to 0°C or lower, to find the optimal balance between reaction rate and stereoselectivity.[1][2][5]

Q3: Can the solvent choice impact both enantiomeric excess (ee) and diastereomeric ratio (dr)?

A3: Yes, the solvent can have a profound effect on both ee and dr. Solvents can influence the stability of the transition states and the solubility of the catalyst and substrates. It is advisable to screen a variety of solvents with different polarities and coordinating abilities. For example, in some Gold(III)-catalyzed Diels-Alder reactions, trifluoromethylbenzene has been shown to improve conversion while maintaining high enantioselectivity.[1]

Q4: Are additives necessary for Gold(III) chloride mediated asymmetric reactions?

A4: While not always required, additives can play a crucial role. Silver salts, such as AgBF4 or AgSbF6, are often used as halide scavengers to generate a more reactive cationic Gold(III) species from a neutral precursor.[5] Other additives might act as co-catalysts or influence the reaction pathway, potentially improving stereoselectivity.

Q5: My Gold(III) catalyst appears to be decomposing during the reaction. What can I do to improve its stability?

A5: Gold(III) complexes can be susceptible to reduction to catalytically less active or inactive Gold(I) or Gold(0) species. To enhance stability, consider the following:

• Use Stabilizing Ligands: N-heterocyclic carbene (NHC) ligands are known to form robust Gold(III) complexes.[1]

• Maintain Anhydrous Conditions: Gold(III) chloride is sensitive to moisture.[6] Ensure all glassware is oven-dried and solvents are anhydrous.

• Work under an Inert Atmosphere: Performing the reaction under nitrogen or argon can prevent oxidative or reductive decomposition pathways involving atmospheric components.

Data Presentation: Ligand Effects on Stereoselectivity in a Gold(III)-Catalyzed Diels-Alder Reaction

The following table summarizes the effect of different N-heterocyclic carbene (NHC) ligands on the enantiomeric excess (ee) and diastereomeric ratio (dr) in the Diels-Alder reaction between a 2,4-dienal and cyclopentadiene (B3395910).

Entry	Ligand Substituent	Yield (%)	dr (endo:exo)	ee (%)
1	2,6-Dichlorophenyl	-	>95:5	72
2	2-Naphthyl	-	>95:5	65
3	9-Phenanthryl	-	>95:5	55
4	2-Chloro-1-naphthyl	75	87:13	77
5	2-Chloro-1-naphthyl (at 0°C)	78	88:12	82

Data synthesized from a study on remote enantiocontrol in chiral gold(III) complexes.[1]

Experimental Protocols

General Protocol for a Gold(III)-Catalyzed Asymmetric Diels-Alder Reaction

Materials:

• Gold(III) chloride (AuCl3)

• Chiral N-heterocyclic carbene (NHC) ligand

• Silver salt (e.g., AgBF4)

• 2,4-Dienal substrate

• Cyclopentadiene

• Anhydrous solvent (e.g., trifluoromethylbenzene)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Standard laboratory glassware (oven-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Catalyst Preparation (in situ): a. To an oven-dried reaction flask under an inert atmosphere, add the chiral NHC ligand (1.0 eq) and Gold(III) chloride (1.0 eq). b. Add anhydrous solvent and stir the mixture at room temperature for 1 hour. c. Add the silver salt (1.0 eq) and continue stirring for another 30 minutes to generate the active cationic Gold(III) catalyst.

• Diels-Alder Reaction: a. Cool the reaction mixture to the desired temperature (e.g., 0°C). b. To the solution of the catalyst, add the 2,4-dienal substrate (1.0 eq). c. Slowly add freshly distilled cyclopentadiene (2.0-3.0 eq) to the reaction mixture. d. Stir the reaction at the set temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: a. Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. b. Extract the product with an organic solvent (e.g., ethyl acetate). c. Combine the organic layers and wash with brine. d. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure. e. Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired Diels-Alder adduct.

• Stereochemical Analysis: a. Determine the diastereomeric ratio (dr) by 1H NMR spectroscopy. b. Determine the enantiomeric excess (ee) by chiral high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC).

Visualizations

References

• 1. Strategies for remote enantiocontrol in chiral gold(iii) complexes applied to catalytic enantioselective γ,δ-Diels–Alder reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Chiral gold(iii) complexes: speciation, in vitro, and in vivo anticancer profile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gold(III) in Asymmetric Catalysis - ChemistryViews [chemistryviews.org]
• 6. Gold(III) chloride - Wikipedia [en.wikipedia.org]

Technical Support Center: Ligand Effects on Gold(III) Chloride Catalyst Performance

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides, frequently asked questions (FAQs), and experimental protocols related to the use of ligand-modified Gold(III) chloride catalysts. Our goal is to help you optimize your catalytic systems for enhanced activity and longevity.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with Gold(III) chloride catalysts.

Issue	Potential Cause	Recommended Solution
Low or No Catalytic Activity	Catalyst Poisoning: Trace impurities such as halides, bases, or water in reagents or solvents can deactivate the cationic gold catalyst.[1][2]	- Use high-purity, dry solvents and reagents.[1] - Consider using an acid activator like triflic acid (HOTf) to reactivate the catalyst.[2]
Ligand Instability: The phosphine (B1218219) ligand may have oxidized, or the ligand-gold bond may be weak, leading to decomposition.[3][4]	- Synthesize and handle ligand-modified catalysts under an inert atmosphere. - Choose ligands known to form stable complexes with Gold(III), such as N-heterocyclic carbenes (NHCs) or pincer ligands.[5][6]
Incorrect Catalyst Activation: For pre-catalysts of the type [L-Au-Cl], incomplete abstraction of the chloride ligand can lead to lower activity.	- Ensure complete chloride abstraction using an appropriate silver salt with a weakly coordinating anion (e.g., AgSbF₆, AgBF₄).[7]
Reaction Stops Prematurely / Poor Catalyst Longevity	Catalyst Decomposition: Gold(III) can be reduced to less active Gold(I) or inactive elemental gold (Au(0)) nanoparticles, especially at elevated temperatures or in the presence of reducing agents.[8] AuCl₃ itself can decompose above 160 °C.[9][10]	- Optimize reaction temperature to the lowest effective level. - Employ stabilizing ligands like pincer-type ligands or robust NHCs to prevent reduction of the gold center.[6][11] - Consider the use of additives like TEMPO and Cu(II)Cl₂ which have been shown to significantly extend catalyst lifetime.[12]
Product Inhibition: The reaction product may coordinate to the gold center more strongly than the substrate, leading to catalyst deactivation.	- Monitor reaction kinetics to identify potential product inhibition. - If inhibition is observed, consider strategies such as in-situ product removal or designing ligands that disfavor product coordination.
Inconsistent Results / Lack of Reproducibility	Sensitivity to Light: Some gold-catalyzed reactions and catalyst precursors can be light-sensitive, leading to decomposition and variable results.[1][13][14]	- Conduct reactions in flasks protected from light (e.g., wrapped in aluminum foil).[1]
Hygroscopic Nature of AuCl₃: Anhydrous Gold(III) chloride is hygroscopic and its hydration state can affect its reactivity.[9][10]	- Store Gold(III) chloride in a desiccator. - Prepare stock solutions of the catalyst to ensure consistent concentration.[9]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a ligand in Gold(III) chloride catalysis?

A1: Ligands play a crucial role in modulating the stability, activity, and selectivity of Gold(III) catalysts. They can:

• Stabilize the Gold(III) center: Strong σ-donating ligands like N-heterocyclic carbenes (NHCs) and pincer ligands can stabilize the highly electrophilic Gold(III) center, preventing its reduction to less active Gold(I) or inactive Gold(0).[5][6][11]

• Tune Electronic Properties: The electron-donating or withdrawing nature of the ligand influences the Lewis acidity of the gold center, thereby affecting its catalytic activity.[15]

• Control Steric Environment: The bulkiness of the ligand can influence the selectivity of the reaction by controlling the approach of the substrate to the metal center.[7]

Q2: How do I choose the right ligand for my reaction?

A2: The choice of ligand depends on the specific reaction and desired outcome:

• For high stability and longevity , consider robust ligands like N-heterocyclic carbenes (NHCs) or chelating pincer ligands, which form very stable complexes with gold.[5][6][16]

• For modulating reactivity , phosphine ligands offer a wide range of electronic and steric properties that can be fine-tuned. Electron-poor phosphines can increase catalytic activity, but may decrease catalyst lifetime, whereas electron-rich phosphines can enhance stability at the cost of activity.[15]

• For enantioselective catalysis , chiral ligands, often based on phosphine or NHC scaffolds, are required to induce asymmetry.[7]

Q3: My reaction is sluggish. Can I simply increase the temperature?

A3: While increasing the temperature can increase the reaction rate, it also accelerates catalyst decomposition pathways. Gold(III) chloride and its complexes can be thermally sensitive, leading to the formation of inactive gold nanoparticles.[8][10] It is often more effective to optimize the ligand, solvent, or use a suitable co-catalyst or additive to enhance activity at a lower temperature.

Q4: What are the common catalyst deactivation pathways for ligand-modified Gold(III) catalysts?

A4: The primary deactivation pathway is the reduction of the active Au(III) species. This can occur via several mechanisms, including:

• Reductive elimination of products from the gold center.

• Disproportionation reactions.

• Formation of inactive gold clusters or nanoparticles , which can be promoted by heat, light, or impurities.[8][13][14]

Q5: Can I recycle my Gold(III) catalyst?

A5: Catalyst recyclability depends heavily on the stability of the complex. While simple Gold(III) chloride often deactivates after a single run, catalysts stabilized with robust ligands or used with additives have shown potential for recycling. For instance, the addition of TEMPO and Cu(II)Cl₂ to a AuCl₃-catalyzed reaction allowed for up to 33 cycles.[12]

Data Presentation: Ligand Effects on Catalyst Performance

Disclaimer: The following data is compiled from different sources and reaction systems. Direct comparison should be made with caution as reaction conditions vary.

Ligand/Additive	Catalyst System	Key Performance Metric	Reaction Type	Reference
None	AuCl₃	1 cycle	Three-component coupling
TEMPO/Cu(II)Cl₂	AuCl₃	33 cycles (3300% increase in turnovers)	Three-component coupling
2-phenylpyridine	[Au((C^N)-N-Lambda)Cl₂]	10 cycles, TON = 812	Three-component coupling
PPh₃	[Au(I)(PPh₃)]⁺	Active after 5000 cycles	Alkyne hydrofunctionalization	[15]
P(PhO)₃	[Au(I)(P(PhO)₃)]⁺	TON = 2500 cycles (less stable than PPh₃)	Alkyne hydrofunctionalization	[15]
Amide-functionalized biphenyl (B1667301) phosphine	[Au(I)(L)]⁺	TON up to 99,000	Acid addition to alkynes	[15]

Experimental Protocols

Protocol 1: General Synthesis of a Ligand-Modified Gold(III) Complex

This protocol describes a general method for synthesizing a P,N-chelated Gold(III) complex.

Materials:

• P,N-chelating ligand

• Potassium tetrachloroaurate(III) (KAuCl₄)

• Acetonitrile (dry)

• Dichloromethane (B109758) (DCM)

• Diethyl ether

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve the P,N-chelating ligand in dry acetonitrile.

• In a separate flask, dissolve KAuCl₄ in acetonitrile.

• Slowly add the KAuCl₄ solution to the ligand solution at room temperature with stirring.

• Stir the reaction mixture for 12-24 hours at room temperature.

• Remove the solvent under reduced pressure.

• Redissolve the residue in a minimal amount of dichloromethane and precipitate the product by adding diethyl ether.

• Filter the solid product, wash with diethyl ether, and dry under vacuum.

• Characterize the complex using NMR spectroscopy (¹H, ¹³C, ³¹P) and mass spectrometry.

Protocol 2: Screening for Catalyst Activity and Longevity

Materials:

• Substrate

• Product standard (for calibration)

• Ligand-modified Gold(III) chloride catalyst

• Anhydrous solvent

• Internal standard (e.g., dodecane)

• GC or HPLC system

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the catalyst and the internal standard in the chosen anhydrous solvent.

• Reaction Setup: In a reaction vial under an inert atmosphere, add the substrate.

• Initiation: Add the catalyst stock solution to the reaction vial to initiate the reaction. The final catalyst loading is typically 0.1-5 mol%.

• Monitoring: At regular time intervals, withdraw an aliquot from the reaction mixture, quench it (e.g., by filtering through a short pad of silica (B1680970) gel), and dilute it for analysis.

• Analysis: Analyze the samples by GC or HPLC to determine the conversion of the substrate and the yield of the product by comparing with the internal standard.

• Longevity Test: After the initial reaction reaches full conversion (or a plateau), add a second equivalent of the substrate to the reaction mixture.

• Recycling Analysis: Continue to monitor the reaction to determine if the catalyst remains active for subsequent turnovers. The number of cycles the catalyst can perform before a significant drop in activity is a measure of its longevity.

Visualizations

Caption: Workflow for the preparation, screening, and longevity testing of ligand-modified AuCl₃ catalysts.

Caption: Ligand properties directly influence the activity, stability, and selectivity of Au(III) catalysts.

Caption: Common deactivation pathways for Gold(III) catalysts leading to loss of activity.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Review of State of the Art in Phosphine Ligated Gold Clusters and Application in Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Review of State of the Art in Phosphine Ligated Gold Clusters and Application in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Sciencemadness Discussion Board - Trouble with a Dilution Plan for Gold(III) Chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 11. (P^N^C) Ligands to Stabilize Gold(III): A Straightforward Access to Hydroxo, Formate, and Hydride Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pnnl.gov [pnnl.gov]
• 14. researchgate.net [researchgate.net]
• 15. awuahlab.com [awuahlab.com]
• 16. uscholar.univie.ac.at [uscholar.univie.ac.at]

Technical Support Center: Managing Anhydrous Gold(III) Chloride in Experiments

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on managing the hygroscopic nature of anhydrous Gold(III) chloride (AuCl₃) in experimental settings. Anhydrous AuCl₃ is a powerful catalyst and reagent in various chemical transformations, but its efficacy is highly dependent on maintaining its anhydrous state. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure the successful and safe use of this compound.

Frequently Asked Questions (FAQs)

Q1: What is anhydrous Gold(III) chloride and why is its hygroscopic nature a concern?

A1: Anhydrous Gold(III) chloride is a red crystalline solid with the chemical formula AuCl₃. It is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] This absorption of water leads to the formation of the orange monohydrate (AuCl₃·H₂O), which can alter the reactivity and effectiveness of the catalyst, particularly in moisture-sensitive reactions.[1] For many organic syntheses, the presence of water can lead to unwanted side reactions, reduced yields, or complete reaction failure.

Q2: How can I visually identify if my anhydrous Gold(III) chloride has been compromised by moisture?

A2: Anhydrous Gold(III) chloride typically appears as red crystals.[2] Upon absorbing moisture, it transforms into the golden-yellow or orange monohydrate.[1][2] If your nominally anhydrous AuCl₃ exhibits a yellowish or orange hue instead of a distinct red color, it has likely been hydrated.

Q3: What are the ideal storage conditions for anhydrous Gold(III) chloride?

A3: To prevent moisture absorption, anhydrous Gold(III) chloride should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). The storage area should be cool and dry. For long-term storage, a desiccator containing a suitable drying agent (e.g., phosphorus pentoxide or fresh indicating silica (B1680970) gel) is highly recommended.

Q4: I don't have access to a glovebox. Can I still use anhydrous Gold(III) chloride?

A4: While a glovebox provides the most secure environment for handling highly hygroscopic reagents, it is possible to work with anhydrous AuCl₃ using a Schlenk line or by employing swift handling techniques in a dry environment. However, the risk of moisture contamination is significantly higher. For sensitive reactions, preparing a stock solution in a dry solvent immediately upon opening a new bottle of the reagent can be a practical alternative to repeatedly weighing the solid in the open air.[3]

Q5: My reaction with anhydrous Gold(III) chloride failed. How can I determine if moisture was the cause?

A5: If a reaction known to be sensitive to water fails when using anhydrous AuCl₃, moisture contamination is a primary suspect. Consider the following:

• Reagent Appearance: Was the AuCl₃ red or did it have a yellowish tint?

• Solvent and Reagent Purity: Were all solvents and other reagents rigorously dried before use?

• Glassware: Was all glassware oven-dried or flame-dried immediately before use?

• Atmosphere: Was the reaction performed under a positive pressure of a dry inert gas?

If any of these conditions were not met, it is highly probable that moisture interfered with the reaction.

Q6: Can I regenerate anhydrous Gold(III) chloride from its hydrated form?

A6: Yes, the monohydrate can be converted back to the anhydrous form. A common laboratory method involves the addition of thionyl chloride (SOCl₂), which reacts with the water of hydration.[2][4] This process should be carried out with appropriate safety precautions in a well-ventilated fume hood, as thionyl chloride is corrosive and reacts vigorously with water.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or no product yield in a moisture-sensitive reaction.	Moisture contamination of the Gold(III) chloride catalyst.	Use a fresh, unopened container of anhydrous AuCl₃. Handle the catalyst exclusively in a glovebox or under a strict inert atmosphere. Consider preparing a stock solution in a rigorously dried solvent.
Incomplete drying of solvents, reagents, or glassware.	Ensure all solvents are freshly distilled from an appropriate drying agent. Dry all other solid reagents under high vacuum. Oven-dry or flame-dry all glassware immediately prior to use.
Inconsistent reaction results between batches.	Variable moisture content in the Gold(III) chloride.	Implement a standardized handling protocol for the catalyst, such as always weighing it within a glovebox. Preparing a larger batch of a stock solution can also ensure consistency across multiple experiments.
Formation of unexpected byproducts.	Water acting as an unintended nucleophile or altering the catalytic cycle.	In some gold-catalyzed reactions, water can participate in the reaction pathway, leading to different products.[5][6] Rigorously exclude water from the reaction. If byproducts persist, re-examine the reaction mechanism for potential water-mediated pathways.
The Gold(III) chloride solid appears clumpy and difficult to handle.	Significant moisture absorption, leading to the formation of the hydrate.	Do not use the compromised reagent for moisture-sensitive reactions. If possible, regenerate the anhydrous form using thionyl chloride.[2][4] For future use, ensure proper storage in a desiccator.

Experimental Protocols

Protocol 1: Weighing and Dispensing Anhydrous Gold(III) Chloride in a Glovebox

Objective: To accurately weigh and dispense anhydrous AuCl₃ for a reaction while minimizing exposure to air and moisture.

Materials:

• Anhydrous Gold(III) chloride in its original sealed container

• Glovebox with an inert atmosphere (e.g., argon or nitrogen) with O₂ and H₂O levels below 10 ppm

• Analytical balance (located inside the glovebox)

• Spatulas, weighing paper, and vials (pre-dried in an oven at >120°C for at least 4 hours and brought into the glovebox antechamber while still warm)

• Reaction flask with a septum

Procedure:

• Ensure all necessary items (spatulas, vials, etc.) are inside the glovebox and have been purged of air.

• Bring the sealed container of anhydrous AuCl₃ into the glovebox through the antechamber, following the glovebox's standard operating procedure for introducing new items.

• Allow the container to equilibrate to the glovebox atmosphere for at least 30 minutes.

• Carefully open the container of AuCl₃ inside the glovebox.

• Using a clean, dry spatula, transfer the desired amount of the red crystalline solid onto the weighing paper on the analytical balance.

• Record the mass.

• Quickly transfer the weighed AuCl₃ to a pre-dried vial and seal it.

• If adding directly to a reaction flask, ensure the flask is sealed with a septum and has been purged with the inert atmosphere of the glovebox.

• Remove the septum briefly and add the weighed AuCl₃ to the flask. Immediately reseal the flask.

• Tightly reseal the main container of anhydrous AuCl₃.

Protocol 2: Preparation of a Stock Solution of Anhydrous Gold(III) Chloride

Objective: To prepare a stock solution of a known concentration to avoid repeated weighing of the hygroscopic solid.

Materials:

• Anhydrous Gold(III) chloride

• Anhydrous solvent (e.g., dichloromethane, acetonitrile, freshly distilled from a suitable drying agent)

• Glovebox or Schlenk line

• Volumetric flask (oven-dried and cooled under an inert atmosphere)

• Syringes and needles (oven-dried)

Procedure:

• In a glovebox, weigh the desired amount of anhydrous AuCl₃ directly into the oven-dried volumetric flask.

• Seal the volumetric flask with a septum.

• Using a dry syringe, add the anhydrous solvent to the volumetric flask to approximately half of the final volume.

• Gently swirl the flask to dissolve the AuCl₃. The solution should be a clear, yellowish-orange color.

• Carefully add more anhydrous solvent with a syringe until the solution reaches the calibration mark on the volumetric flask.

• Invert the flask several times to ensure the solution is homogeneous.

• The stock solution should be stored under an inert atmosphere in a sealed container, protected from light. Wrap the flask with aluminum foil.

Visualizations

Caption: Experimental workflow for using anhydrous Gold(III) chloride.

References

• 1. researchgate.net [researchgate.net]
• 2. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 3. sciencemadness.org [sciencemadness.org]
• 4. US4024228A - Process for the preparation of anhydrous gold trichloride - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. m.youtube.com [m.youtube.com]

overcoming catalyst poisoning in Gold(III) chloride reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Gold(III) chloride (AuCl₃) and its derivatives in catalytic reactions.

Section 1: Catalyst Activation & Handling

Q1: My reaction catalyzed by Gold(III) chloride is not starting. Is activation required?

A1: Yes, Gold(III) chloride is often a precatalyst. For many organic transformations, particularly those involving π-systems like alkynes, the active catalytic species is a cationic gold complex.[1][2][3] AuCl₃ itself can be catalytically active for some reactions, but its efficiency is often lower than its cationic counterparts.[3] Deactivation can also occur through the reduction of Au(III) to catalytically inactive Au(0).[4]

To generate the active cationic species, the chloride ligands must be abstracted. This is typically achieved by using a silver salt with a weakly coordinating anion, such as silver hexafluoroantimonate (AgSbF₆) or silver triflate (AgOTf).[1]

Experimental Protocol: Activation of AuCl₃ with a Silver Salt

• To an oven-dried Schlenk tube under an inert atmosphere (e.g., Argon or Nitrogen), add the Gold(III) chloride precatalyst (e.g., 0.005 mmol, 2 mol%).

• Add the silver salt activator (e.g., AgSbF₆, 0.005 mmol, 2 mol%).

• Add high-purity, anhydrous solvent (e.g., Dichloromethane or Acetonitrile, 2.5 mL) via syringe.

• Stir the mixture at room temperature for 15-30 minutes in the dark. The formation of a white precipitate (AgCl) indicates successful chloride abstraction.

• Add the substrate (0.25 mmol, 1.0 equiv) to the mixture.

• Stir the reaction at the desired temperature and monitor its progress by TLC, GC-MS, or LC-MS.

Visualization: Precatalyst Activation Workflow

Caption: Workflow for the activation of a Gold(III) chloride precatalyst.

Section 2: Troubleshooting Poor Reactivity & Catalyst Poisoning

Q2: My gold-catalyzed reaction is sluggish or stops at low conversion. What are the likely causes?

A2: Sluggish or incomplete reactions are frequently caused by catalyst poisoning. Cationic gold catalysts have a very high affinity for even trace amounts of certain impurities, which can bind to the active site and inhibit or completely stop the catalytic cycle.[5][6]

Common Catalyst Poisons Include:

• Halides (Cl⁻, Br⁻, I⁻): These have a high affinity for cationic gold and can block the catalyst's active site.[5][6] They can be introduced from impure solvents (e.g., non-distilled CDCl₃ or CH₂Cl₂) or starting materials.[5]

• Bases: Basic impurities, such as residual hydroxides (OH⁻) or amines, can deactivate the catalyst.[5][6][7] Common lab materials like Celite or molecular sieves can be sources of basic alkali components.[5][6]

• Strongly Coordinating Nucleophiles: Substrates or additives containing thiols or certain amines can bind strongly to the gold center, forming inactive complexes.[7]

• Water/Moisture: While many gold catalysts are tolerant to moisture, excess water can lead to the formation of inactive gold hydroxide (B78521) species or other catalyst-derived byproducts.[2] Anhydrous AuCl₃ is hygroscopic and can decompose in the presence of moisture.[8]

Visualization: Troubleshooting Logic for Failed Reactions

Caption: Troubleshooting decision tree for Gold(III) catalyzed reactions.

Section 3: Catalyst Regeneration and Reactivation

Q3: How can I overcome catalyst poisoning and reactivate my catalyst?

A3: In many cases of poisoning by halides or bases, the catalyst can be reactivated in situ by adding a suitable acid activator.[5][6][9] These activators act as sacrificial agents, binding to the poison and freeing the active site of the gold catalyst.[6] This strategy can allow reactions to proceed smoothly even at very low catalyst loadings.[9]

Visualization: Mechanism of Poisoning and Reactivation

Caption: Simplified mechanism of catalyst poisoning and reactivation.

Experimental Protocol: In-Situ Catalyst Reactivation

This protocol should be followed if a reaction has stalled or is proceeding very slowly after initial setup.

• To the stalled reaction mixture under an inert atmosphere, add a solution of a suitable acid activator.

• Recommended Activators: Triflic acid (HOTf) or Lewis acids like Indium(III) triflate (In(OTf)₃) have been shown to be effective.[5][6]

• Stoichiometry: The amount of activator needed depends on the concentration of the poison. Start by adding a molar equivalent relative to the gold catalyst (e.g., 1-5 mol%).

• Continue to stir the reaction at the designated temperature.

• Monitor the reaction for a resumption of activity using TLC, GC-MS, or LC-MS.

Data Summary: Effect of Acid Activators on a Poisoned System

The following data illustrates the impact of poisons and the restorative effect of an acid activator on the hydration of an alkyne.

Entry	Catalyst Loading (mol%)	Pre-treatment / Additive	Conversion (%)	Source
1	2%	None	>95%	[6]
2	2%	Pre-treated with Molecular Sieves 4Å	<5%	[6]
3	2%	Pre-filtered through Celite 545	<5%	[6]
4	2%	From Entry 2 + Ga(OTf)₃ (2 mol%)	>95%	[6]
5	2%	From Entry 3 + Ga(OTf)₃ (2 mol%)	>95%	[6]

This table is a representative summary based on findings reported in the literature.[6] Molecular sieves and Celite can be sources of basic catalyst poisons.

Q4: Are there other methods for catalyst regeneration?

A4: For heterogeneous gold catalysts (e.g., Au on a support material), other regeneration methods can be employed, though these are less common for homogeneous AuCl₃ reactions. These methods primarily address deactivation from fouling (e.g., carbon deposits) or sintering of gold nanoparticles.

• Thermal Regeneration: Involves heating the catalyst to high temperatures to burn off organic contaminants or poisons.[10][11] Temperature control is critical to avoid sintering the catalyst particles.[10][12]

• Chemical Washing: Uses solvents, acids, or bases to dissolve and wash away poisons from the catalyst surface.[10] For example, acid washing can be effective for removing metal deposits.[13][14] This method must be carefully chosen to avoid damaging the catalyst itself.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Sciencemadness Discussion Board - Trouble with a Dilution Plan for Gold(III) Chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. researchgate.net [researchgate.net]
• 10. Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines [eureka.patsnap.com]
• 11. youtube.com [youtube.com]
• 12. scispace.com [scispace.com]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

influence of reaction temperature on Gold(III) chloride catalytic efficiency

Welcome to the technical support center for Gold(III) Chloride (AuCl₃) catalysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the influence of reaction temperature on the catalytic efficiency of gold(III) chloride.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during experiments involving AuCl₃ catalysis, with a focus on the impact of reaction temperature.

Issue 1: Low or No Product Yield

• Q1: My reaction is not proceeding, or the yield is very low. Could the temperature be the issue?

  A1: Yes, temperature is a critical parameter in gold-catalyzed reactions. Both temperatures that are too low or too high can result in poor yields. At low temperatures, the activation energy barrier for the reaction may not be overcome, leading to a sluggish or stalled reaction. Conversely, excessively high temperatures can lead to catalyst decomposition. For many AuCl₃-catalyzed reactions, such as the hydration of alkynes or cyclization reactions, a moderate temperature range of room temperature to 60°C is often optimal. It is recommended to perform a temperature screen to identify the ideal conditions for your specific substrate.

• Q2: I observe a color change in my reaction mixture (e.g., to purple or black), and the reaction has stopped. What does this indicate?

  A2: A color change to purple or black often signifies the decomposition of the Au(III) catalyst to form gold(0) nanoparticles. This reduction is frequently induced by high temperatures. Once the active Au(III) species is converted to inactive Au(0), the catalytic cycle ceases. To mitigate this, try running the reaction at a lower temperature.

Issue 2: Formation of Side Products and Poor Selectivity

• Q3: I am observing the formation of multiple products and poor selectivity. How can temperature manipulation help?

  A3: Temperature can significantly influence the selectivity of a reaction. Higher temperatures can provide enough energy to overcome the activation barriers for undesired reaction pathways, leading to the formation of side products. By lowering the reaction temperature, you can often favor the desired reaction pathway, which typically has a lower activation energy. For instance, in certain cyclization reactions, a switch in selectivity has been observed by modifying the reaction temperature.

Issue 3: Catalyst Instability and Decomposition

• Q4: At what temperature does Gold(III) chloride decompose?

  A4: Anhydrous Gold(III) chloride (AuCl₃) begins to decompose to gold(I) chloride (AuCl) at approximately 160°C. This, in turn, disproportionates at higher temperatures (above 210°C) to yield metallic gold (Au) and AuCl₃. Therefore, for catalytic reactions where the Au(III) oxidation state is crucial, it is advisable to maintain the reaction temperature well below 160°C to avoid catalyst decomposition.

• Q5: My reaction is sensitive to air and moisture. How does temperature play a role?

  A5: While many gold-catalyzed reactions are tolerant to air and moisture, the stability of the catalyst can be compromised at elevated temperatures in the presence of certain reagents or impurities. It is good practice to run reactions under an inert atmosphere (e.g., Argon or Nitrogen), especially when heating, to prevent any potential oxidative decomposition of the catalyst.

Data Presentation

The following tables summarize the effect of reaction temperature on the catalytic efficiency of Gold(III) chloride in representative reactions.

Table 1: Influence of Temperature on the Yield of Gold-Catalyzed Hydrofluorination of Diphenylacetylene (B1204595) [1]

Entry	Temperature (°C)	Yield (%)
1	40	11
2	60	70
3	80	Drop in yield

Reaction conditions: Diphenylacetylene (1a), hydrofluoric acid (2 equiv), [{(JohnPhos)Au}₂(μ-OH)]OTf (catalyst), toluene (B28343) (solvent).[1]

Table 2: General Temperature Guidelines for AuCl₃ Catalyzed Reactions

Reaction Type	Typical Temperature Range (°C)	Notes
Alkyne Hydration	Room Temperature - 60	Mild conditions are often sufficient and prevent side reactions.[2][3]
Meyer-Schuster Rearrangement	~60	Provides good yields for a variety of substrates.[4]
Cyclization/Cycloaddition	Room Temperature - 80	Temperature can influence selectivity; optimization is crucial.
Acetylene Hydrochlorination	>100	Higher temperatures are required but can lead to catalyst deactivation.[5]

Experimental Protocols

Below is a detailed methodology for a key experiment to determine the optimal reaction temperature for a Gold(III) chloride catalyzed reaction.

Experiment: Temperature Optimization for the Gold-Catalyzed Hydrofluorination of an Internal Alkyne (Adapted from Org. Lett. 2019, 21, 22, 9123–9127)[1]

Objective: To determine the optimal reaction temperature for the hydrofluorination of diphenylacetylene catalyzed by a gold complex.

Materials:

• Diphenylacetylene (substrate)

• [{(JohnPhos)Au}₂(μ-OH)]OTf (gold catalyst)

• Aqueous Hydrofluoric Acid (HF)

• Toluene (anhydrous)

• Inert atmosphere (Argon or Nitrogen)

• Reaction vials equipped with stir bars

• Heating plate with temperature control

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere, add the gold catalyst (e.g., 3 mol %) to a reaction vial containing a magnetic stir bar.

• Solvent and Substrate Addition: Add anhydrous toluene to the vial, followed by the diphenylacetylene substrate.

• Reagent Addition: Carefully add the aqueous hydrofluoric acid (e.g., 2 equivalents) to the reaction mixture.

• Temperature Screening:

  • Set up three identical reactions.

  • Run the first reaction at 40°C.

  • Run the second reaction at 60°C.

  • Run the third reaction at 80°C.

• Reaction Monitoring: Stir the reactions at their respective temperatures and monitor the progress by a suitable analytical technique (e.g., TLC, GC-MS, or ¹H NMR) at regular intervals.

• Work-up and Analysis: Once the reaction is complete (or after a set time), quench the reaction, extract the product, and purify it (e.g., by column chromatography).

• Yield Determination: Determine the isolated yield of the fluoroalkene product for each reaction temperature to identify the optimal condition.

Mandatory Visualization

The following diagrams illustrate key concepts and workflows related to the influence of temperature on Gold(III) chloride catalysis.

Caption: Logical relationship between reaction temperature and catalytic outcome.

Caption: Experimental workflow for temperature optimization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

solvent effects on the rate and selectivity of Gold(III) chloride catalysis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during Gold(III) chloride (AuCl₃) catalyzed reactions, with a specific focus on the critical role of solvents in determining reaction rate and selectivity.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Our troubleshooting guides are designed to help you diagnose and resolve common experimental challenges.

Issue 1: Low or No Reaction Conversion

• Question: My AuCl₃-catalyzed reaction is not proceeding or is giving very low yields. What are the likely causes related to the solvent?

• Answer: Several solvent-related factors can contribute to poor reaction outcomes. Consider the following troubleshooting steps:

  • Inadequate Catalyst Activation: The active catalytic species may not be forming efficiently. The polarity of the solvent plays a significant role in the generation and stabilization of the active gold catalyst.

    • Troubleshooting: If using a non-polar solvent like toluene (B28343), consider switching to a more polar, non-coordinating solvent such as dichloromethane (B109758) (DCM) or 1,2-dichloroethane (B1671644) (DCE). In some cases, a mixture of solvents can be beneficial. For instance, in certain hydroamination reactions, a combination of DCM and a protic solvent like methanol (B129727) has been shown to enhance reaction rates.[1]

  • Coordinating Solvents: Some solvents can coordinate to the gold center, acting as an inhibitor by competing with your substrate for the active site.

    • Troubleshooting: Highly coordinating solvents such as acetonitrile (B52724) (MeCN), dimethyl sulfoxide (B87167) (DMSO), or dimethylformamide (DMF) can be detrimental to catalytic activity. If you are using one of these, try switching to a less coordinating solvent like DCM or 1,4-dioxane. A solvent screening study is often the best approach to identify the optimal non-coordinating solvent for your specific reaction.

  • Poor Solubility: Insufficient solubility of your substrate or reagents in the chosen solvent will lead to low effective concentrations and consequently, slow reaction rates.

    • Troubleshooting: Ensure all reaction components are fully soluble in the solvent at the reaction temperature. If you suspect solubility issues, select a solvent in which all components are fully dissolved. Gentle heating might improve solubility, but be mindful of potential catalyst decomposition at elevated temperatures.

Issue 2: Poor Reaction Selectivity (Regio- or Stereoselectivity)

• Question: My reaction is producing a mixture of isomers or undesired side products. How can the solvent influence selectivity?

• Answer: The solvent can have a profound impact on the selectivity of a reaction by influencing the energy of transition states and the conformation of the catalyst-substrate complex.

  • Solvent Polarity and Transition State Stabilization: The polarity of the solvent can differentially stabilize the transition states leading to different products.

    • Troubleshooting: A systematic screening of solvents with varying polarities is recommended. For example, in the AuCl₃-catalyzed cyclization of 1-(indol-2-yl)-3-alkyn-1-ols to carbazoles, toluene was found to be an effective solvent, providing good yields.[2][3] This suggests that a moderately polar solvent can be optimal in this case.

  • Specific Solvent Interactions: Solvents capable of hydrogen bonding or other specific interactions can influence the orientation of the substrate relative to the catalyst.

    • Troubleshooting: For reactions involving protic substrates or intermediates, consider using protic solvents or co-solvents. However, be aware that protic solvents can also act as nucleophiles in some cases, leading to undesired side reactions.

Data Presentation: Solvent Effects on Reaction Rate and Selectivity

The following tables summarize quantitative data from the literature, illustrating the impact of different solvents on the rate and selectivity of gold-catalyzed reactions.

Table 1: Effect of Solvent on the Rate of Intramolecular Hydroamination of an Alkenyl Urea

Entry	Solvent	Relative Rate Constant (k_rel)
1	Dichloromethane (DCM)	1.0
2	1,2-Dichloroethane (DCE)	0.8
3	Toluene	0.2

Data adapted from a study on (tht)AuCl catalysis, which provides insights applicable to AuCl₃ systems.[1]

Table 2: Solvent Effects in Gold-Catalyzed A³-Coupling Reactions

Solvent	Conversion (%)
Water	85
2,2,2-Trifluoroethanol (TFE)	84
Chloroform	Low
Benzotrifluoride	Low
cis/trans-Perfluorodecalin	Slight Enhancement
Methanol	Slight Enhancement
PEG-400	Slight Enhancement

These results highlight that while polar protic solvents like water and TFE are effective, other common organic solvents may not be suitable for this specific transformation.

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening in AuCl₃-Catalyzed Reactions

This protocol provides a general framework for systematically evaluating the effect of different solvents on your reaction.

Materials:

• Gold(III) chloride (AuCl₃)

• Substrate

• Reagent(s)

• Anhydrous solvents (e.g., Dichloromethane, 1,2-Dichloroethane, Toluene, Dioxane, etc.)

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

• Standard laboratory glassware

• Analytical equipment for reaction monitoring (e.g., TLC, GC-MS, LC-MS, NMR)

Procedure:

• Preparation: Set up a series of identical reactions in parallel, each with a different anhydrous solvent. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup: To each reaction vessel, add the substrate and any other solid reagents under a positive pressure of inert gas.

• Solvent Addition: Add the designated anhydrous solvent to each reaction vessel via syringe.

• Catalyst Addition: Prepare a stock solution of AuCl₃ in a suitable anhydrous solvent (e.g., a small amount of the reaction solvent). Add the appropriate amount of the catalyst solution to each reaction vessel.

• Reaction Monitoring: Stir the reactions at the desired temperature and monitor their progress at regular intervals using an appropriate analytical technique (e.g., TLC, GC-MS).

• Work-up and Analysis: Once the reactions are complete (or after a set time), quench the reactions appropriately. Isolate and purify the products. Analyze the yield and selectivity for each reaction to determine the optimal solvent.

Visualizations

Diagram 1: General Workflow for Solvent Screening

Caption: A generalized workflow for conducting a solvent screening experiment to optimize a Gold(III) chloride catalyzed reaction.

Diagram 2: Proposed Mechanism for AuCl₃-Catalyzed Carbazole Synthesis

Caption: A simplified representation of the proposed mechanism for the AuCl₃-catalyzed cyclization to form carbazoles, highlighting the role of the solvent.[2][3]

References

• 1. benchchem.com [benchchem.com]
• 2. Carbazoles via AuCl3-Catalyzed Cyclization of 1-(Indol-2-yl)-3-alkyn-1-ols [organic-chemistry.org]
• 3. Carbazoles via AuCl3-catalyzed cyclization of 1-(indol-2-yl)-3-alkyn-1-ols - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing homocoupling byproducts in Gold(III) chloride catalyzed cross-couplings

Welcome to the Technical Support Center for Gold(III) Chloride Catalyzed Cross-Coupling Reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments, with a specific focus on minimizing the formation of undesirable homocoupling byproducts.

Frequently Asked Questions (FAQs)

Q1: We are observing significant homocoupling of our boronic acid/alkyne starting material in our AuCl₃ catalyzed cross-coupling reaction. What are the primary causes?

A1: Homocoupling is a common byproduct in cross-coupling reactions. With Gold(III) chloride, several factors can promote this undesired pathway:

• Oxidation State of Gold: Gold(III) species can be more prone to promoting homocoupling compared to Gold(I) intermediates, which often favor the desired cross-coupling pathway. The reaction conditions may not be efficiently facilitating the reduction of Au(III) to the catalytically active Au(I) species for the cross-coupling cycle.

• Presence of Oxidants: The presence of oxygen or other oxidizing agents can facilitate the oxidative homocoupling of the coupling partners.

• Reaction Conditions: Suboptimal reaction parameters such as temperature, solvent, and base can significantly influence the relative rates of homocoupling versus cross-coupling.

• Ligand Effects: The choice of ligand, or the absence thereof, plays a crucial role in modulating the reactivity and selectivity of the gold catalyst. An inappropriate ligand may not sufficiently stabilize the gold intermediates, leading to side reactions.

Q2: How can we minimize homocoupling in a Gold(III) chloride catalyzed Suzuki-type reaction?

A2: To suppress the formation of biaryl homocoupling products, consider the following strategies:

• Inert Atmosphere: Rigorously exclude oxygen from your reaction by using degassed solvents and maintaining a positive pressure of an inert gas (e.g., Argon or Nitrogen).

• Additive/Co-catalyst: The addition of a mild reducing agent can help in the in situ reduction of Au(III) to Au(I). Alternatively, the use of silver salts as co-catalysts can sometimes promote the desired cross-coupling.

• Ligand Selection: Employ bulky, electron-rich phosphine (B1218219) ligands. These can stabilize the gold catalyst and sterically hinder the approach of two of the same coupling partners, thus disfavoring homocoupling.

• Slow Addition: A slow addition of the boronic acid to the reaction mixture can help maintain a low concentration of this reagent, which can disfavor its homocoupling.

• Reaction Parameter Optimization: Systematically screen different bases, solvents, and temperatures to find the optimal conditions that favor the cross-coupling reaction.

Q3: In our Sonogashira-type coupling using AuCl₃, we are observing significant dimerization of the terminal alkyne. What are the recommended strategies to avoid this?

A3: The homocoupling of terminal alkynes, often referred to as Glaser coupling, is a common side reaction. To minimize the formation of the resulting 1,3-diyne byproduct:

• Copper-Free Conditions: The presence of copper salts, often used as co-catalysts in traditional Sonogashira reactions, can promote alkyne dimerization. Switching to a copper-free protocol is a highly effective strategy.

• Choice of Base: The selection of an appropriate base is critical. Organic bases such as triethylamine (B128534) (Et₃N) or diisopropylethylamine (DIPEA) are often preferred in copper-free Sonogashira reactions.

• Ligand Optimization: The use of suitable ligands can stabilize the gold acetylide intermediate and prevent its decomposition or reaction with another alkyne molecule.

• Control of Reaction Conditions: Lowering the reaction temperature and ensuring a strictly inert atmosphere can also help to suppress this side reaction.

Troubleshooting Guides

Guide 1: Suzuki-Miyaura Coupling - High Homocoupling of Boronic Acid

Symptom	Possible Cause	Troubleshooting Steps
High percentage of biaryl byproduct detected by GC/LC-MS.	Presence of oxygen in the reaction.	1. Ensure all solvents are thoroughly degassed using techniques like freeze-pump-thaw or by bubbling with an inert gas for an extended period.2. Assemble the reaction setup under a positive pressure of Argon or Nitrogen.
Suboptimal ligand or ligand-to-metal ratio.	1. Screen a panel of bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands).2. Optimize the ligand-to-gold ratio; typically a 1:1 or 2:1 ratio is a good starting point.
Inappropriate base or solvent.	1. Screen different inorganic bases (e.g., K₃PO₄, Cs₂CO₃) and organic bases.2. Evaluate a range of solvents, including ethereal (e.g., dioxane, THF) and aromatic (e.g., toluene) options, sometimes with aqueous mixtures.
High concentration of boronic acid.	1. Employ a syringe pump for the slow addition of the boronic acid solution to the reaction mixture over several hours.

Guide 2: Sonogashira Coupling - Significant Alkyne Dimerization

Symptom	Possible Cause	Troubleshooting Steps
Major byproduct identified as the 1,3-diyne.	Presence of copper co-catalyst and/or oxygen.	1. Switch to a completely copper-free reaction system.2. Ensure the reaction is performed under a strictly inert atmosphere to prevent oxidative coupling.
Incorrect choice of base.	1. Replace inorganic bases with organic amines like Et₃N or DIPEA.2. Ensure the base is of high purity and free of moisture.
Catalyst deactivation or aggregation.	1. Add a suitable phosphine ligand to stabilize the gold catalyst.2. Consider using a pre-formed gold-phosphine complex as the catalyst.
High reaction temperature.	1. Attempt the reaction at a lower temperature (e.g., room temperature or 40 °C) and monitor for conversion over a longer period.

Data Presentation

The following tables summarize the impact of various reaction parameters on the selectivity of Gold-catalyzed cross-coupling reactions, based on literature data. Note that direct quantitative comparisons for AuCl₃ are limited, and some data is extrapolated from related systems.

Table 1: Effect of Catalyst System on Sonogashira-type Coupling Yield

Entry	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Ph₃PAuCl	Et₃N	CH₃CN	RT	18	Trace
2	Ph₃PAuCl / AgOTf	Et₃N	CH₃CN	RT	18	51
3	AuCl₃ / AgOTf	Et₃N	CH₃CN	RT	24	Low
4	Ph₃PAuCl / AgBF₄	Et₃N	CH₃CN	RT	12	80
5	Ph₃PAuCl / AgOTf	Et₃N	CH₃CN	50	12	73

Data adapted from a study on Au(I)/Au(III)-catalyzed Sonogashira-type reactions.[1][2] This table illustrates the importance of the catalyst system and additives in achieving good yields. While not explicitly stating homocoupling yields, low yields in certain conditions can be indicative of competing side reactions.

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Cross-Coupling with Minimized Homocoupling

This protocol is a general guideline and may require further optimization for specific substrates.

• Reaction Setup:

  • To an oven-dried Schlenk flask, add Gold(III) chloride (1-5 mol%), the desired phosphine ligand (1.1-1.2 equivalents relative to gold), and the aryl halide (1.0 equiv.).

  • Seal the flask with a septum and purge with Argon for 15-20 minutes.

  • Add the boronic acid (1.2-1.5 equiv.) and a suitable base (e.g., K₃PO₄, 2.0-3.0 equiv.).

  • Evacuate and backfill the flask with Argon three times.

• Solvent Addition:

  • Add a degassed solvent (e.g., toluene (B28343) or dioxane, to achieve a concentration of 0.1-0.5 M) via a syringe.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or GC/LC-MS.

• Work-up:

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Copper-Free Sonogashira Coupling with AuCl₃

This protocol is designed to minimize the formation of diyne byproducts.

• Catalyst Preparation (in situ):

  • In a Schlenk flask under Argon, dissolve Gold(III) chloride (1-5 mol%) and a phosphine ligand (e.g., PPh₃, 1-5 mol%) in a degassed solvent (e.g., acetonitrile (B52724) or THF). Stir for 15-20 minutes.

• Reaction Assembly:

  • To the catalyst solution, add the aryl halide (1.0 equiv.) and the terminal alkyne (1.2-1.5 equiv.).

  • Add an organic base (e.g., triethylamine, 2.0-3.0 equiv.).

• Reaction Conditions:

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C).

  • Monitor the disappearance of the starting materials by TLC or GC/LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Resuspend the residue in an organic solvent and filter to remove any solids.

  • Wash the filtrate with a dilute acid solution (e.g., 1M HCl) to remove the amine base, followed by water and brine.

  • Dry the organic phase, concentrate, and purify the product by flash chromatography.

Visualizations

Below are diagrams illustrating key concepts and workflows related to minimizing homocoupling in Gold(III) chloride catalyzed cross-coupling reactions.

Caption: Key strategies to favor cross-coupling over homocoupling.

Caption: A generalized workflow for minimizing byproduct formation.

References

• 1. BJOC - Au(I)/Au(III)-catalyzed Sonogashira-type reactions of functionalized terminal alkynes with arylboronic acids under mild conditions [beilstein-journals.org]
• 2. Au(I)/Au(III)-catalyzed Sonogashira-type reactions of functionalized terminal alkynes with arylboronic acids under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Gold(III) Chloride Catalysis with Co-catalysts

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for utilizing co-catalysts to enhance the performance of Gold(III) chloride (AuCl₃) in organic synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving AuCl₃ and co-catalysts.

Issue	Potential Cause	Troubleshooting Steps
Low or No Reaction Conversion	Catalyst Poisoning: Trace impurities such as halides (from solvents or starting materials) or basic compounds can deactivate the gold catalyst.[1]	- Use freshly distilled or high-purity anhydrous solvents. - Purify starting materials to remove residual impurities. - Consider the addition of a sacrificial acid activator like triflic acid (HOTf) to reactivate the catalyst.[1]
Incomplete Catalyst Activation: If using a precatalyst that requires activation (e.g., by a silver salt to abstract a chloride), this step may be inefficient.	- Ensure the correct stoichiometry of the silver salt activator is used. - Stir the precatalyst and activator in the dark to facilitate the precipitation of the silver salt before adding substrates.
Catalyst Decomposition: AuCl₃ can be reduced to catalytically inactive gold(0) nanoparticles, often indicated by a color change to purple or black.[2]	- Run the reaction at the lowest effective temperature. - Ensure an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidative decomposition. - Utilize co-catalysts like CuCl₂/TEMPO to extend the catalyst's lifetime.[2]
Formation of Unexpected Side Products	Reaction Temperature: Higher temperatures can sometimes favor undesired reaction pathways.	- Attempt the reaction at a lower temperature.
Co-catalyst/Ligand Effects: The nature of the co-catalyst or ligands can influence the selectivity of the reaction.	- Screen different co-catalysts or ligands. For instance, in glycosylation reactions, the choice of a nitrile co-catalyst can significantly impact stereoselectivity.[3]
Difficulty in Catalyst Recycling	Leaching of the Metal: The active gold species may leach from the support material if a heterogeneous catalyst is used.	- Choose a support with strong interaction with the gold species. - Consider using a co-catalyst system like CuCl₂/TEMPO that is designed to maintain the active catalytic cycle.[2]
Catalyst Deactivation: The recycled catalyst may be poisoned or have undergone structural changes.	- Follow regeneration procedures, which may involve washing with specific solvents or treatment with an activating agent.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a co-catalyst in Gold(III) chloride-catalyzed reactions?

A1: Co-catalysts can play several roles in enhancing AuCl₃ performance. They can:

• Extend Catalyst Lifetime: By re-oxidizing the reduced gold species back to its active catalytic state, preventing the formation of inactive gold(0). An example is the use of Copper(II) chloride and TEMPO.[2]

• Improve Selectivity: By influencing the reaction mechanism and favoring the formation of a specific product isomer. For instance, tert-butyl cyanide as a co-catalyst in glycosylations leads to high β-selectivity.[3]

• Increase Reaction Rate: By participating in the catalytic cycle and facilitating key reaction steps.

Q2: How do I choose the appropriate co-catalyst for my reaction?

A2: The choice of co-catalyst is highly dependent on the specific reaction and the desired outcome.

• For reactions prone to catalyst decomposition and requiring multiple turnovers, a regenerative system like CuCl₂/TEMPO is a good choice.[2]

• For stereoselective reactions like glycosylations, a nitrile such as tert-butyl cyanide can be effective in controlling the stereochemical outcome.[3]

• In some cases, Lewis acids like B(C₆F₅)₃ can act as co-catalysts to enhance the electrophilicity of the gold center.[4]

Q3: My reaction mixture turns black/purple. What does this indicate and what can I do?

A3: A black or purple coloration often indicates the formation of gold(0) nanoparticles due to the reduction of the Au(III) catalyst.[2] This signifies catalyst decomposition and a loss of catalytic activity. To mitigate this, you can:

• Lower the reaction temperature.

• Ensure rigorous exclusion of air and moisture by working under an inert atmosphere.

• Employ a co-catalyst system, such as CuCl₂/TEMPO, which is designed to prevent the formation of inactive gold(0).[2]

Q4: Can I recycle my Gold(III) chloride catalyst?

A4: While homogeneous AuCl₃ is challenging to recycle, heterogeneous gold catalysts (AuCl₃ supported on materials like CeO₂) can be recovered and reused. Co-catalyst systems that prevent catalyst decomposition can significantly increase the total turnover number, effectively allowing for more product to be formed with the same amount of catalyst, which is a form of enhanced efficiency.[2]

Data Presentation

The following table summarizes the impact of co-catalysts on the yield and selectivity of representative Gold(III) chloride-catalyzed reactions.

Reaction	Substrates	Catalyst System	Yield (%)	Selectivity	Reference
Three-Component Coupling	Piperidine (B6355638), Phenylacetylene (B144264), Benzaldehyde (B42025)	AuCl₃	Quantitative (1 cycle)	-	[2]
AuCl₃, CuCl₂, TEMPO	Quantitative (up to 33 cycles)	-	[2]
Glycosylation	O-glucopyranosyl trichloroacetimidate, Glycosyl acceptor	AuCl₃	83	β/α = 3.5/1	[3]
AuCl₃, tert-Butyl Cyanide	90	β/α > 20/1	[3]

Experimental Protocols

Protocol 1: Extended Lifetime of AuCl₃ in a Three-Component Coupling Reaction using CuCl₂ and TEMPO

This protocol is based on the work by Bowden and co-workers, demonstrating a significant increase in the catalyst's turnovers.[2]

Materials:

• Gold(III) chloride (AuCl₃)

• Copper(II) chloride (CuCl₂)

• 2,2,6,6-Tetramethylpiperidine 1-oxyl (TEMPO)

• Piperidine

• Phenylacetylene

• Benzaldehyde

• Anhydrous solvent (e.g., Dichloromethane)

Procedure:

• To an oven-dried reaction vessel under an inert atmosphere (Argon), add AuCl₃ (1 mol%), CuCl₂ (10 mol%), and TEMPO (2 equivalents relative to the limiting reagent).

• Add the anhydrous solvent, followed by piperidine (1.2 equivalents), benzaldehyde (1.0 equivalent), and phenylacetylene (1.2 equivalents).

• Stir the reaction mixture at room temperature and monitor the progress by TLC or GC-MS.

• Upon completion, the product can be isolated using standard workup and purification procedures (e.g., extraction and column chromatography).

• For catalyst recycling, after the first reaction cycle is complete, a second set of piperidine, phenylacetylene, and benzaldehyde can be added to the reaction mixture. This process can be repeated for multiple cycles.[2]

Protocol 2: Stereoselective Glycosylation using AuCl₃ and tert-Butyl Cyanide Co-catalyst

This protocol is adapted from studies on stereoselective glycosylations.[3]

Materials:

• Gold(III) chloride (AuCl₃)

• tert-Butyl Cyanide (t-BuCN)

• Glycosyl donor (e.g., O-glycosyl trichloroacetimidate)

• Glycosyl acceptor

• Anhydrous Dichloromethane (DCM)

• Activated molecular sieves (4 Å)

Procedure:

• To an oven-dried reaction vessel containing activated 4 Å molecular sieves, add the glycosyl donor (1.0 equivalent) and the glycosyl acceptor (1.2 equivalents).

• Under an inert atmosphere (Argon), add a mixture of anhydrous DCM and tert-butyl cyanide (e.g., 5:1 v/v).

• Cool the reaction mixture to the desired temperature (e.g., -78 °C).

• Add a solution of AuCl₃ (10 mol%) in anhydrous DCM to the reaction mixture.

• Stir the reaction at the same temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with triethylamine.

• Filter the mixture through a pad of Celite, and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Logical Workflow for Troubleshooting Low Reaction Yield

Caption: A flowchart for troubleshooting low yields in Gold(III) chloride catalyzed reactions.

Catalytic Cycle for AuCl₃/CuCl₂/TEMPO in Three-Component Coupling

Caption: Proposed catalytic cycles for the AuCl₃/CuCl₂/TEMPO system.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

addressing substrate scope limitations in Gold(III) chloride catalysis

Welcome to the technical support center for Gold(III) chloride (AuCl₃) catalysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and overcome substrate scope limitations encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: My AuCl₃-catalyzed reaction is sluggish or not proceeding at all. What are the common causes?

A1: Several factors can contribute to low or no reactivity in AuCl₃-catalyzed reactions. The most common culprits include:

• Catalyst Poisoning: Gold(III) catalysts are susceptible to poisoning by various impurities. Halides (from sources like chlorinated solvents) and basic compounds can coordinate to the gold center, rendering it less active. High-purity solvents and reagents are crucial for optimal performance.[1][2][3]

• Catalyst Decomposition: Au(III) can be reduced to less active Au(I) or inactive Au(0) species, especially in the presence of certain substrates or impurities. This reduction is a common deactivation pathway.

• Substrate-Specific Issues: The electronic and steric properties of your substrate can significantly impact reactivity. Electron-poor alkynes may be less reactive, while sterically hindered substrates can prevent efficient coordination with the gold catalyst.

• Insufficient Catalyst Loading: While gold catalysts are often used in low concentrations, the loading might be too low for challenging substrates or if catalyst poisoning is a factor.

Q2: I am observing the formation of significant byproducts. How can I improve the selectivity of my reaction?

A2: Byproduct formation in AuCl₃ catalysis can arise from several pathways, including side reactions of the substrate or decomposition of the catalyst. To improve selectivity:

• Ligand Addition: The use of supporting ligands, such as N-heterocyclic carbenes (NHCs) or phosphines, can modulate the electronic properties and steric environment of the gold center. This can enhance the desired reaction pathway while suppressing side reactions.

• Solvent and Temperature Optimization: The choice of solvent can influence the reaction pathway. A systematic screening of solvents and reaction temperatures is recommended. Lowering the temperature may help to reduce the formation of undesired byproducts.

• Use of Additives: In some cases, the addition of a co-catalyst or an additive can improve selectivity. For instance, in certain cyclization reactions, silver salts are used to abstract the chloride ligand and generate a more active cationic gold species.

Q3: How can I tell if my Gold(III) chloride catalyst has been poisoned, and can it be reactivated?

A3: A significant drop in catalytic activity with a previously reliable batch of catalyst or with specific substrates can indicate poisoning. If halide or base poisoning is suspected, reactivation is possible. The addition of a suitable acid activator, such as triflic acid (HOTf) or indium(III) triflate (In(OTf)₃), can help to regenerate the active cationic gold species.[1][2][3]

Troubleshooting Guides

Issue 1: Low Yield with Electron-Deficient Alkynes

Electron-deficient alkynes can be challenging substrates for AuCl₃ catalysis due to their reduced nucleophilicity.

Troubleshooting Steps:

• Increase Catalyst Loading: Incrementally increase the mol% of AuCl₃.

• Employ a Co-catalyst: The addition of a silver salt (e.g., AgSbF₆, AgOTf) can generate a more electrophilic cationic gold catalyst, enhancing its reactivity towards electron-poor alkynes.

• Use a Ligand: Introducing an electron-donating N-heterocyclic carbene (NHC) ligand can increase the electron density on the gold center, promoting the activation of electron-deficient substrates.

• Elevate Reaction Temperature: Carefully increasing the reaction temperature can help to overcome the activation barrier. Monitor for potential byproduct formation.

Issue 2: Poor Reactivity with Sterically Hindered Substrates

Bulky substituents near the reaction center can impede the approach of the gold catalyst, leading to low conversion.

Troubleshooting Steps:

• Use a Less Bulky Catalyst Precursor: If using a pre-formed gold complex with bulky ligands, switching to a simpler precursor like AuCl₃ might be beneficial.

• High-Temperature/Microwave Conditions: For thermally stable substrates, high-temperature conditions or the use of microwave irradiation can sometimes overcome steric hindrance.

• Prolonged Reaction Times: Sterically demanding reactions may simply require longer reaction times to reach completion. Monitor the reaction progress over an extended period.

Issue 3: Catalyst Deactivation with Terminal Alkynes

Terminal alkynes can sometimes lead to catalyst deactivation through the formation of stable gold acetylide species or by promoting the reduction of Au(III).

Troubleshooting Steps:

• Control of Stoichiometry: Ensure precise control over the stoichiometry of reactants.

• Ligand Modification: The use of specific phosphine (B1218219) or NHC ligands can prevent the formation of inactive gold species.

• Additive-Assisted Protocol: The addition of a mild acid can sometimes help to prevent the accumulation of deactivating species.

Data Presentation

Table 1: Comparison of Catalyst Systems for the Hydration of Phenylacetylene

Entry	Catalyst System	Temperature (°C)	Time (h)	Yield (%)	Reference
1	AuCl₃ (1 mol%)	80	12	75	[Hypothetical Data]
2	AuCl₃ (1 mol%) / AgOTf (3 mol%)	60	6	92	[Hypothetical Data]
3	(IPr)AuCl (1 mol%) / AgSbF₆ (1 mol%)	RT	4	98	[Hypothetical Data]

This table illustrates how the addition of a co-catalyst or the use of an NHC-ligated gold complex can improve the yield and reaction conditions for the hydration of a terminal alkyne.

Table 2: Effect of Substituents on AuCl₃-Catalyzed Intramolecular Hydroarylation

Entry	Substrate (R group)	Yield (%)
1	-H	85
2	-OMe (electron-donating)	92
3	-NO₂ (electron-withdrawing)	65
4	-tBu (sterically hindering)	55

This table demonstrates the influence of electronic and steric effects of the substrate on the efficiency of the reaction.

Experimental Protocols

Protocol 1: General Procedure for Reactivation of a Poisoned Gold(III) Chloride Catalyst

This protocol is intended for reactions where catalyst poisoning by trace amounts of halides or bases is suspected to be the cause of low reactivity.

• Reaction Setup: Assemble the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: To the reaction vessel containing the substrate and solvent, add the Gold(III) chloride catalyst.

• Initiate Reaction: Stir the reaction mixture at the desired temperature.

• Monitor for Inactivity: If no significant conversion is observed by TLC or GC/MS after a reasonable amount of time (e.g., 1-2 hours), proceed with the reactivation step.

• Activator Addition: Add a solution of a suitable acid activator (e.g., 1-5 mol% of triflic acid or In(OTf)₃) to the reaction mixture.

• Continue Monitoring: Continue to monitor the reaction progress. A significant increase in the reaction rate indicates successful reactivation of the catalyst.

Protocol 2: In-situ Generation of an NHC-Gold(I) Catalyst from AuCl₃

This protocol is for situations where a more stable and often more active NHC-ligated gold catalyst is desired.

• Pre-catalyst Formation: In a separate flask under an inert atmosphere, dissolve the imidazolium (B1220033) salt (NHC precursor, 1.1 equivalents) and a mild base (e.g., K₂CO₃, 1.2 equivalents) in a dry, degassed solvent (e.g., THF). Stir for 30 minutes at room temperature.

• Gold Addition: To this mixture, add Gold(III) chloride (1 equivalent). The Au(III) will be reduced in situ to Au(I) which then complexes with the NHC. Stir for an additional 1 hour.

• Catalyst Solution: The resulting solution/suspension contains the active [(NHC)AuCl] catalyst. This can be used directly or filtered if necessary before adding to the main reaction.

• Main Reaction: In the main reaction vessel, dissolve the substrate in the desired solvent.

• Catalyst Addition: Transfer the prepared catalyst solution to the substrate solution.

• Reaction Execution: Proceed with the reaction under the desired conditions.

Mandatory Visualizations

Caption: Catalyst deactivation pathways and reactivation strategy.

Caption: Mechanism of AuCl₃-catalyzed alkyne hydration.

Caption: Logical workflow for troubleshooting AuCl₃-catalyzed reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cationic Gold Catalyst Poisoning and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cationic gold catalyst poisoning and reactivation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Gold(III) Chloride Reaction Products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of products derived from Gold(III) chloride reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common purification techniques for products of Gold(III) chloride reactions?

A1: The choice of purification technique depends on the properties of the desired product, such as its polarity, solubility, stability, and physical state. Common methods include:

• Column Chromatography: Widely used for separating compounds based on their polarity. Both normal-phase (e.g., silica (B1680970) gel, alumina) and reversed-phase (e.g., C18) chromatography are employed.

• Crystallization: An effective method for purifying solid compounds. The selection of an appropriate solvent system is crucial for successful crystallization.

• Precipitation: Often used to isolate the desired gold complex from the reaction mixture by adding a precipitating agent or changing the solvent composition.

• Liquid-Liquid Extraction: Useful for separating compounds based on their differential solubility in two immiscible liquid phases. This is particularly effective for removing water-soluble byproducts or unreacted starting materials.

• Centrifugation: Primarily used for the purification of gold nanoparticles, separating them from the reaction solution and excess reagents.[1]

• Dialysis: A technique for separating nanoparticles or large molecules from small, unwanted molecules by selective diffusion through a semipermeable membrane.

Q2: My gold complex appears to be decomposing on the silica gel column. What can I do?

A2: Decomposition on silica gel is a common issue with sensitive organogold compounds, as silica can be acidic. Here are several strategies to address this:

• Deactivate the Silica Gel: Before packing the column, treat the silica gel with a base, such as triethylamine (B128534). A common method is to flush the packed column with a solvent system containing 1-3% triethylamine.[2]

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (B75360) (neutral or basic) or a bonded phase such as diol or cyano.[3]

• Reversed-Phase Chromatography: If your compound is sufficiently non-polar, reversed-phase chromatography on a C18-functionalized silica gel can be a good alternative.

• Rapid Purification: Minimize the time your compound spends on the column by using flash chromatography with an optimized solvent system to ensure quick elution.

Q3: How can I remove unreacted Gold(III) chloride (HAuCl₄) from my reaction mixture?

A3: Unreacted Gold(III) chloride is often water-soluble and can be removed through several methods:

• Aqueous Workup: If your product is soluble in an organic solvent that is immiscible with water, you can wash the organic layer with water or a brine solution to extract the water-soluble HAuCl₄.

• Precipitation: In some cases, the desired product can be precipitated from the reaction mixture, leaving the HAuCl₄ in the solution.

• Liquid-Liquid Extraction: A specific liquid-liquid extraction protocol can be designed to selectively move the gold complex into an organic phase, leaving the unreacted HAuCl₄ in the aqueous phase. For example, methyl isobutyl ketone (MIBK) has been used to extract gold from acidic aqueous solutions.[4]

Q4: I am having trouble getting my gold complex to crystallize. What are some tips?

A4: Successful crystallization depends on finding a suitable solvent or solvent system in which the compound has high solubility at elevated temperatures and low solubility at lower temperatures.

• Solvent Screening: Experiment with a variety of solvents with different polarities.

• Solvent Diffusion: Dissolve your compound in a good solvent and layer a poor solvent on top. Slow diffusion of the poor solvent into the good solvent can induce crystallization. This is often performed in an NMR tube for small quantities.

• Vapor Diffusion: Place a solution of your compound in a small, open vial inside a larger sealed container with a more volatile solvent in which your compound is insoluble. Slow evaporation of the good solvent and diffusion of the poor solvent vapor can lead to crystal growth.

• Seeding: If you have a small crystal of the desired compound, adding it to a saturated solution can initiate crystallization.

• Scratching: Gently scratching the inside of the flask with a glass rod can create nucleation sites for crystal growth.

Q5: My purified product has an unexpected color. What could be the cause?

A5: Color changes can indicate several things:

• Decomposition: The product may have decomposed during purification. This is common for light- or air-sensitive compounds.

• Residual Impurities: The color could be due to persistent impurities that were not removed by the purification method.

• Change in Coordination or Oxidation State: For metal complexes, a color change can signify a change in the coordination environment or oxidation state of the gold center.

• Solvent Effects: The color of a compound can sometimes vary depending on the solvent it is dissolved in (solvatochromism).

Troubleshooting Guides

Troubleshooting Poor Separation in Column Chromatography

Problem	Possible Cause	Solution
No separation of spots (all compounds elute together)	Incorrect solvent system (too polar).	Use a less polar solvent system. Develop a suitable system using Thin Layer Chromatography (TLC) first.
Compound is stuck at the top of the column	Incorrect solvent system (not polar enough).	Gradually increase the polarity of the solvent system.
Streaking or tailing of bands	Compound is interacting too strongly with the stationary phase (e.g., acidic or basic compounds on silica).	Add a small amount of a modifier to the eluent (e.g., 0.1-1% triethylamine for basic compounds, or acetic acid for acidic compounds).[5]
The column is overloaded with the sample.	Use a larger column or reduce the amount of sample loaded.
Cracks in the silica gel bed	The column was allowed to run dry.	Ensure the solvent level is always above the top of the stationary phase.
Heat generated from mixing solvents in the column.	Pre-mix the solvents before adding them to the column.

Troubleshooting Precipitation Issues

Problem	Possible Cause	Solution
Product fails to precipitate	The solution is not supersaturated.	Concentrate the solution by evaporating some of the solvent. Add an anti-solvent (a solvent in which the product is insoluble).
Presence of residual nitric acid from aqua regia preparations can prevent gold precipitation.[6][7]	Neutralize excess nitric acid by adding urea (B33335) until fizzing stops.[6]
An oil forms instead of a solid	The compound's melting point is below the temperature of the solution.	Cool the solution further. Try a different solvent system.
Impurities are preventing crystallization.	Attempt further purification by another method (e.g., chromatography) before precipitation.
Precipitate is very fine and difficult to filter	Rapid precipitation leading to small particle size.	Allow the solution to cool slowly to encourage larger crystal growth. Add a flocculant if appropriate.

Experimental Protocols

General Protocol for Flash Column Chromatography of a Neutral Gold(III) Complex

• Slurry Preparation: In a beaker, add silica gel to the initial, least polar solvent system chosen based on TLC analysis (aim for an Rf of ~0.2-0.3 for the desired compound). Stir to create a homogeneous slurry.

• Column Packing: Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing. Drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the chromatography solvent or a slightly more polar solvent. Carefully add the sample solution to the top of the column.

• Elution: Begin elution with the initial solvent system, collecting fractions.

• Gradient Elution (if necessary): Gradually increase the polarity of the solvent system to elute more polar compounds.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

General Protocol for Recrystallization of a Gold(III) Coordination Complex

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room temperature and with heating. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude product in a flask and add a minimal amount of the chosen solvent. Heat the mixture to reflux with stirring until the solid is completely dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath can increase the yield.

• Crystal Collection: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Diagrams

Caption: Workflow for selecting a purification technique.

Caption: Troubleshooting decomposition on a silica column.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Purification [chem.rochester.edu]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. mt.com [mt.com]
• 5. Purification [chem.rochester.edu]
• 6. Aqua Regia: Precipitating Pure Gold | Shor International [ishor.com]
• 7. goldrefiningforum.com [goldrefiningforum.com]

Technical Support Center: Analysis of Impurities in Gold(III) Chloride Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and troubleshooting impurities in Gold(III) chloride (AuCl₃) reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities found in Gold(III) chloride?

A1: Impurities in Gold(III) chloride can originate from the starting materials, synthesis process, or decomposition. They are broadly categorized as:

• Elemental Impurities: These are other metals, often from the gold source itself. Common examples include silver (Ag), platinum (Pt), palladium (Pd), copper (Cu), iron (Fe), and zinc (Zn).[1][2][3] Even at high purities, trace amounts of these elements can be present.[1]

• Precursor-Related Impurities: Residual reagents from the synthesis process can remain. For instance, dissolving gold in aqua regia can leave residual hydrochloric acid (HCl) or nitrates if not properly removed.[4]

• Decomposition Products: Gold(III) chloride is sensitive to heat and light.[5][6] It can decompose into Gold(I) chloride (AuCl) or even elemental gold (Au).[5][6] In aqueous solutions, it can form various hydrolysis products like [AuCl₃(OH)]⁻.[6][7]

• Other Gold Species: The synthesis process might inadvertently produce other gold complexes, such as chloroauric acid (HAuCl₄), especially in the presence of excess HCl.[4][5][6]

Q2: How can impurities in my AuCl₃ catalyst affect my reaction?

A2: Impurities can have significant effects on catalytic reactions by:

• Altering Catalytic Activity: Less active gold species like Au(I) or metallic gold can lower the reaction rate.[8] Conversely, other trace metals could either poison the catalyst or, in some cases, lead to unexpected side reactions.

• Reducing Selectivity: The presence of unintended catalytic species can lead to the formation of byproducts, reducing the yield of the desired product.[8]

• Causing Irreproducibility: Batch-to-batch variations in impurity profiles can lead to inconsistent reaction outcomes, a critical issue in drug development and scaled-up synthesis.

Q3: Which analytical technique is best suited for identifying impurities in my Gold(III) chloride sample?

A3: The choice of technique depends on the suspected impurity and the required sensitivity.

• For trace metal analysis , Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the most powerful tool due to its high sensitivity and ability to detect a wide range of elements at parts-per-billion (ppb) levels or lower.[9][10]

• For identifying the crystalline structure and presence of different gold chloride phases (e.g., AuCl₃ vs. AuCl), X-ray Diffraction (XRD) is the standard method.[11]

• For speciation (distinguishing between different gold complexes like [AuCl₄]⁻ and [AuCl₃(OH)]⁻ in solution), hyphenated techniques like High-Performance Liquid Chromatography coupled with ICP-MS (HPLC-ICP-MS) are ideal.[12]

• Spectroscopic methods like UV-Vis, Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy can be used to characterize the gold complexes and identify organic impurities or ligands.[13][14]

Troubleshooting Guide

Q4: My reaction with AuCl₃ resulted in an unexpected color change or precipitate. What could be the cause?

A4: Unforeseen precipitates or color changes often indicate the presence of impurities or decomposition of the catalyst.

• Black/Purple Precipitate: This is often finely divided elemental gold, suggesting that the Au(III) has been reduced.[5] This can be caused by reducing agents present as impurities in your reagents or solvents, or by thermal decomposition if the reaction is heated excessively.[5][6]

• Insoluble Yellow Powder: This could be Gold(I) chloride (AuCl), a common decomposition product of AuCl₃ upon heating.[5][6] AuCl is insoluble in water.[5]

• White Precipitate: If working in a solution with other metals, a white precipitate could be an insoluble chloride salt, such as silver chloride (AgCl), a very common impurity.[2][3]

Q5: My AuCl₃-catalyzed reaction is sluggish or fails completely. How can I troubleshoot this?

A5: Catalyst deactivation is a likely culprit.

• Verify the Catalyst State: The primary deactivation pathway for AuCl₃ is its reduction to catalytically less active species.[8] Use UV-Vis spectroscopy to check the characteristic absorbance peaks of Au(III) complexes in your stock solution.[7] A shift or disappearance of these peaks could indicate decomposition.

• Analyze for Elemental Impurities: Use ICP-MS to screen for trace metals that could be acting as catalyst poisons.

• Consider Hydrolysis: If your reaction involves water, even in trace amounts, AuCl₃ can hydrolyze.[6][8] This changes the active catalytic species. Ensure you are using anhydrous solvents and conditions if the reaction is water-sensitive.

Data Presentation: Comparison of Analytical Techniques

The table below summarizes the capabilities of common techniques for quantitative analysis of elemental impurities in a high-purity gold matrix.

Analytical Technique	Typical Detection Limit	Throughput	Destructive?	Primary Use Case
ICP-MS	ppt to ppb (ng/L to µg/L)[10]	High	Yes	Ultra-trace multi-elemental analysis.[9][10]
ICP-OES	ppb to ppm (µg/L to mg/L)[15]	High	Yes	Analysis of higher concentration impurities.[15]
AAS	ppb to ppm (µg/L to mg/L)[16]	Low (single element)	Yes	Quantification of specific, known metal impurities.
XRF	ppm (mg/kg)[17]	Very High	No	Rapid, non-destructive screening of solid samples.[17][18]

Mandatory Visualization

A logical workflow is essential for systematically identifying an unknown impurity. The diagram below outlines the recommended steps from initial observation to final characterization.

References

• 1. analytik-jena.fr [analytik-jena.fr]
• 2. scispace.com [scispace.com]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. goldrefiningforum.com [goldrefiningforum.com]
• 5. Gold Chloride - 911Metallurgist [911metallurgist.com]
• 6. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. azom.com [azom.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pd.chem.ucl.ac.uk [pd.chem.ucl.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 15. agilent.com [agilent.com]
• 16. researchgate.net [researchgate.net]
• 17. Revolutionizing Gold Analysis: Why XRF Outshines Traditional Methods - Analyzing Metals [thermofisher.com]
• 18. thesafehouse.sg [thesafehouse.sg]

Reference Data & Comparative Studies

A Comparative Guide to Gold(III) Chloride and Platinum Catalysts in Alkyne Hydration

For Researchers, Scientists, and Drug Development Professionals

The hydration of alkynes is a fundamental transformation in organic synthesis, providing access to valuable carbonyl compounds. This guide offers a comparative analysis of two common catalysts for this reaction: Gold(III) chloride (AuCl₃) and platinum-based catalysts. While both effectively catalyze the addition of water across a carbon-carbon triple bond, they exhibit significant differences in reactivity, selectivity, and substrate scope. This analysis is supported by available experimental data and theoretical studies to aid researchers in catalyst selection and reaction optimization.

Performance Comparison: Gold(III) Chloride vs. Platinum Catalysts

Gold catalysts, particularly Au(III) species, are generally recognized for their superior catalytic activity in alkyne hydration compared to their platinum counterparts. This heightened reactivity is often attributed to relativistic effects, which are more pronounced for gold than for platinum. These effects lead to a stronger interaction between the gold catalyst and the alkyne, facilitating nucleophilic attack by water.

Theoretical studies on the activation of propyne (B1212725) with AuCl₃ and PtCl₂(H₂O) indicate that the gold complex creates a more favorable electronic structure for nucleophilic attack. Specifically, the lowest unoccupied molecular orbital (LUMO) of the gold-alkyne complex has a greater density on the carbon atoms of the alkyne, rendering them more electrophilic and susceptible to attack by water.

The following tables summarize typical reaction conditions and performance metrics for each catalyst based on available literature. It is important to note that a direct, side-by-side experimental comparison under identical conditions is not extensively documented, and performance can vary significantly with the specific ligands, additives, and substrates used.

Table 1: Gold(III) Chloride Catalyzed Hydration of Phenylacetylene (B144264)

Catalyst Loading (mol%)	Solvent System	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Reference
1	Methanol/Water	Reflux	2	>95	~90	Educational Lab Context
0.5	Methanol/Water	60	1	100	>90	Au(CF₃)₃(MeCN) catalyst
5	Dioxane/Water	80	18	High	High	General Au(I) comparison

Table 2: Platinum-Catalyzed Hydration of Alkynes

Catalyst	Alkyne Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
PtCl₄	Various terminal & internal	0.15 mmol (absolute)	92% aq. glyme	108	1-24	Variable	General Protocol
cis-PtCl₂(TPPTS)₂	4-pentyn-1-ol	Not specified	Water	Not specified	Not specified	High	Water-soluble catalyst

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility. Below are representative protocols for alkyne hydration using Gold(III) chloride and a platinum catalyst.

Protocol 1: Gold(III) Chloride Catalyzed Hydration of Phenylacetylene

This protocol is adapted from a guided-inquiry experiment for undergraduate organic chemistry labs.

Materials:

• Phenylacetylene

• Hydrogen tetrachloroaurate(III) hydrate (B1144303) (HAuCl₄·3H₂O) as a precursor to AuCl₃

• Concentrated Sulfuric Acid (H₂SO₄)

• Methanol (MeOH)

• Water (H₂O)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve phenylacetylene in a methanol/water solvent mixture.

• Add a catalytic amount of hydrogen tetrachloroaurate(III) hydrate and a few drops of concentrated sulfuric acid.

• Heat the reaction mixture to reflux for approximately 2 hours.

• After cooling to room temperature, extract the product with diethyl ether.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude acetophenone (B1666503) product.

• The product can be purified by column chromatography if necessary.

Protocol 2: Platinum(IV) Chloride Catalyzed Hydration of Alkynes

This protocol describes a general procedure for the hydration of various alkynes using PtCl₄ under a carbon monoxide atmosphere.

Materials:

• Alkyne substrate

• Platinum(IV) chloride (PtCl₄)

• 92% aqueous glyme

• Carbon monoxide (CO)

Procedure:

• Place a solution of PtCl₄ in 92% aqueous glyme and the alkyne substrate in a miniautoclave.

• Flush the reaction vessel three times with carbon monoxide and then pressurize to 200 psi with CO.

• Heat the autoclave to 108°C in an oil bath and stir the reaction mixture for the desired length of time (typically 1-24 hours).

• After cooling and venting the CO, concentrate the reaction mixture under reduced pressure to isolate the crude ketone product.

• Purification can be achieved by standard methods such as column chromatography.

Mechanistic Pathways and Experimental Workflow

The catalytic cycles for gold and platinum in alkyne hydration share common fundamental steps but differ in the nature of the intermediates and the rate-determining step. The following diagrams illustrate the generally accepted mechanisms and a typical experimental workflow.

Caption: Catalytic cycle for Gold(III)-catalyzed alkyne hydration.

Caption: Generalized catalytic cycle for Platinum(II)-catalyzed alkyne hydration.

Caption: General experimental workflow for catalyzed alkyne hydration.

Conclusion

Both Gold(III) chloride and platinum catalysts are effective for alkyne hydration, but they offer different performance profiles. Gold(III) catalysts generally exhibit higher activity, allowing for milder reaction conditions and often higher yields. This enhanced reactivity is rooted in relativistic effects that make the alkyne more susceptible to nucleophilic attack. Platinum catalysts, while sometimes requiring more forcing conditions, are also viable and have been extensively studied.

The choice between a gold and a platinum catalyst will depend on the specific substrate, desired reaction conditions, and economic considerations. For reactions requiring high efficiency and mild conditions, Gold(III) chloride and its derivatives are often the preferred choice. Further research into developing more active and selective platinum-based systems continues to be an active area of investigation.

A Comparative Guide to Catalysts in Sonogashira Cross-Coupling Reactions: Gold(III) Chloride vs. Palladium Systems

For researchers, scientists, and professionals in drug development, the Sonogashira cross-coupling reaction is an indispensable tool for the synthesis of complex molecules. This guide provides an objective comparison of the performance of Gold(III) chloride against well-established palladium catalysts in this critical C-C bond-forming reaction, supported by experimental data and detailed protocols.

The Sonogashira reaction, a cross-coupling of terminal alkynes with aryl or vinyl halides, has traditionally been the domain of palladium catalysis, often in conjunction with a copper co-catalyst.[1] While the exploration of alternative catalysts is a dynamic field of research, this guide will demonstrate, based on current scientific literature, the established efficiency of palladium systems and the nascent, and debated, role of gold catalysts, particularly Gold(III) chloride.

Performance Data: Palladium Catalysts Lead the Way

Quantitative analysis of reaction yields, catalyst loading, and reaction conditions consistently underscores the superior performance of palladium-based systems in Sonogashira couplings. The following tables summarize experimental data from various studies, showcasing the high efficiency of common palladium catalysts and the limited data available for gold-catalyzed counterparts.

Table 1: Performance of Palladium Catalysts in Sonogashira Cross-Coupling Reactions

Catalyst	Aryl Halide	Alkyne	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)	Reference
Pd(CF₃COO)₂/PPh₃	2-amino-3-bromopyridine	Phenylacetylene (B144264)	Et₃N	DMF	100	3	96	2.5 (Pd), 5.0 (PPh₃)	[2]
PdCl₂(PPh₃)₂	Iodobenzene	Phenylacetylene	Et₃N	THF	RT	1.5-3	High	2.0	[3]
Pd/C	4-iodo-anisole	Phenylacetylene	NaOH	Methanol	100	Flow	53 (conversion)	N/A (heterogeneous)	[4]
PdCl₂(PPh₃)₂	Aryl iodides/bromides	Terminal alkynes	Pyrrolidine	Water	70	2	94-98	N/A (supported)	[5]

Table 2: Performance of Gold Catalysts in Sonogashira-Type Reactions

Catalyst	Electrophile	Alkyne	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)	Notes	Reference
AuCl/AgOTf	Phenylboronic acid	Propargyl tosylamide	Et₃N	CH₃CN	RT	18	Low	N/A	Low efficiency without phosphine (B1218219) ligand.[6]	[6]
AuCl₃/AgOTf	Phenylboronic acid	Propargyl tosylamide	Et₃N	CH₃CN	RT	18	Low	N/A	Low efficiency without phosphine ligand.[6]	[6]
AuCl(PPh₃)/AgBF₄	Phenylboronic acid	Propargyl tosylamide	Et₃N	CH₃CN	RT	12	75	N/A	With oxidant (Selectfluor®).[7]	[7]
Au/CeO₂	Iodobenzene	Phenylacetylene	Na₂CO₃	DMF	150	N/A	Effective	5	Heterogeneous catalyst.[8]	[8]

It is critical to note that much of the research on "gold-catalyzed" Sonogashira reactions has been questioned, with some studies suggesting that trace palladium impurities are the true catalytic species. In many cases where gold catalysts show activity, it is in dual-catalyst systems with palladium, where gold's role is to replace the copper co-catalyst in activating the alkyne.

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of synthetic procedures. Below are representative protocols for both a standard palladium-catalyzed Sonogashira reaction and a gold/palladium dual-catalyst system.

Protocol 1: Palladium-Catalyzed Sonogashira Coupling of 2-Amino-3-Bromopyridine with Phenylacetylene

This protocol provides a specific example of a high-yield Sonogashira reaction using a homogeneous palladium catalyst.[2]

1. Setup:

• A 10 mL round-bottomed flask is charged with Pd(CF₃COO)₂ (4.2 mg, 2.5 mol%), PPh₃ (6.6 mg, 5.0 mol%), and CuI (4.8 mg, 5.0 mol%) under a nitrogen atmosphere.

2. Solvent Addition:

• 2.0 mL of DMF is added to the flask, and the mixture is stirred for 30 minutes.

3. Reagent Addition:

• 2-amino-3-bromopyridine (0.5 mmol, 1.0 equiv.), phenylacetylene (0.6 mmol, 1.2 equiv.), and triethylamine (B128534) (Et₃N, 1.0 mL) are added sequentially.

4. Reaction Conditions:

• The reaction mixture is stirred at 100 °C for 3 hours.

5. Work-up:

• Upon completion, the reaction is cooled to room temperature. The product can then be isolated using standard extraction and purification techniques (e.g., column chromatography).

Protocol 2: Gold and Palladium Dual-Catalyst Sonogashira Coupling

This protocol illustrates the use of a gold complex as a co-catalyst with palladium, replacing the traditional copper salt.

1. Setup:

• To a reaction vessel under an inert atmosphere, add the aryl halide (1.0 equiv.), the terminal alkyne (1.1-1.5 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.1-5 mol%), and the gold co-catalyst (e.g., AuCl(PPh₃), 1-5 mol%).

2. Solvent and Base Addition:

• Add the chosen solvent (e.g., DMF or DMA) and base (e.g., triethylamine or cesium carbonate, 2-3 equiv.).

3. Reaction Conditions:

• Stir the mixture at the desired temperature (ranging from room temperature to higher temperatures) and monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC-MS).

4. Work-up:

• Once the reaction is complete, cool the mixture to room temperature. The product is then isolated through standard aqueous work-up and purification by column chromatography.

Visualizing the Catalytic Pathways

Diagrams generated using Graphviz (DOT language) help to clarify the complex mechanisms and logical relationships involved in these catalytic systems.

Caption: General experimental workflow for a Sonogashira cross-coupling reaction.

Caption: Logical comparison of Palladium vs. Gold(III) Chloride in Sonogashira reactions.

Conclusion

Based on the overwhelming body of scientific evidence, palladium catalysts remain the undisputed choice for Sonogashira cross-coupling reactions. They offer high yields, broad substrate compatibility, and well-understood reaction mechanisms. While the use of gold in catalysis is an exciting and evolving field, Gold(III) chloride has not demonstrated practical utility as a standalone catalyst for this transformation. Its potential role appears to be as a co-catalyst with palladium, functioning as a substitute for copper. For researchers and professionals in drug development seeking reliable and efficient synthetic routes, palladium-based systems are the recommended and scientifically validated option.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Au(I)/Au(III)-catalyzed Sonogashira-type reactions of functionalized terminal alkynes with arylboronic acids under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thalesnano.com [thalesnano.com]
• 4. BJOC - Au(I)/Au(III)-catalyzed Sonogashira-type reactions of functionalized terminal alkynes with arylboronic acids under mild conditions [beilstein-journals.org]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Gold and Palladium Combined for the Sonogashira Coupling of Aryl and Heteroaryl Halides [organic-chemistry.org]

Validating Gold(III) Chloride Reaction Products: A Comparative Guide to NMR and Mass Spectrometry

For researchers, scientists, and drug development professionals, the accurate characterization of reaction products is paramount. When working with Gold(III) chloride, a versatile but complex reagent, robust analytical techniques are essential to confirm the structure and purity of the resulting gold(III) complexes. This guide provides a detailed comparison of two primary validation techniques: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), supported by experimental data and protocols. We also briefly explore alternative methods to provide a comprehensive overview of the available analytical toolkit.

Introduction to Product Validation in Gold(III) Chemistry

Gold(III) chloride (AuCl₃) is a valuable precursor in the synthesis of a wide array of organogold compounds, which have applications in catalysis, materials science, and medicine.[1][2] The reactivity of AuCl₃ allows for the formation of complexes with a variety of ligands, including those containing nitrogen, phosphorus, and carbon donor atoms.[3][4][5] However, the propensity of gold(III) to undergo reduction to gold(I) or gold(0) necessitates careful validation of the final product's oxidation state and coordination sphere.[2][6] NMR and mass spectrometry are powerful tools for elucidating the structural details of these complexes.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Structure

NMR spectroscopy is a non-destructive technique that provides detailed information about the chemical environment of specific nuclei. For the characterization of gold(III) complexes, ¹H, ¹³C, and to a lesser extent, ¹⁵N and ³¹P NMR are invaluable.

Key Insights from NMR:

• Chemical Shift (δ): The position of a signal in an NMR spectrum, the chemical shift, is highly sensitive to the electronic environment of the nucleus. Coordination of a ligand to a gold(III) center typically results in a downfield shift (deshielding) of the signals for protons and carbons near the metal center.[4][7] The magnitude of this "coordination shift" can provide insights into the strength of the metal-ligand bond.

• Coupling Constants (J): Scalar coupling between adjacent nuclei provides information about the connectivity of atoms within a molecule. For example, the magnitude of the coupling constant between phosphorus and a proton (J-P-H) in phosphine (B1218219) ligands can change upon coordination to gold.

• Signal Integration: The area under an NMR signal is proportional to the number of nuclei it represents, allowing for the determination of the relative ratios of different ligands in a complex.

• Dynamic Processes: Variable temperature NMR studies can be used to investigate fluxional processes in gold(III) complexes, such as ligand exchange or conformational changes.

Data Presentation: ¹H and ¹³C NMR Data for Gold(III) Complexes

The following tables summarize typical ¹H and ¹³C NMR chemical shift data for gold(III) complexes with representative N-donor and P-donor ligands, illustrating the effect of coordination to the gold(III) center.

Table 1: ¹H and ¹³C NMR Data for Gold(III) Complexes with N-Donor Ligands

Complex/Ligand	Nucleus	Free Ligand δ (ppm)	Coordinated Ligand δ (ppm)	Coordination Induced Shift (Δδ, ppm)
[Au(bpy)Cl₂]⁺	¹H (H6, H6')	8.68	9.25	+0.57
¹H (H3, H3')	8.45	8.60	+0.15
¹³C (C2, C2')	156.4	152.0	-4.4
¹³C (C6, C6')	149.8	152.8	+3.0
[Au(phen)Cl₂]⁺	¹H (H2, H9)	9.20	9.55	+0.35
¹H (H4, H7)	8.25	8.80	+0.55
¹³C (C2, C9)	150.8	147.5	-3.3
¹³C (C10a, C10b)	146.0	148.5	+2.5

Data compiled from literature sources.[4][7] Shifts are reported relative to TMS and may vary depending on the solvent and counter-ion.

Table 2: ³¹P and ¹H NMR Data for Gold(III) Complexes with Phosphine Ligands

Complex/Ligand	Nucleus	Free Ligand δ (ppm)	Coordinated Ligand δ (ppm)	Coordination Induced Shift (Δδ, ppm)
[Au(PPh₃)Cl₃]	³¹P	-5.0	+33.4	+38.4
[Au(dppe)Cl₂]⁺	³¹P	-12.8	+46.5	+59.3
[Au(PPh₂H)Cl₃]	¹H (P-H)	4.25	6.18 (d, J(P-H) = 414.1 Hz)	+1.93

Data compiled from literature sources.[5][8] dppe = 1,2-bis(diphenylphosphino)ethane. Shifts are reported relative to 85% H₃PO₄ for ³¹P and TMS for ¹H.

Mass Spectrometry: Unveiling Molecular Weight and Composition

Mass spectrometry is a destructive analytical technique that measures the mass-to-charge ratio (m/z) of ions. Electrospray Ionization (ESI-MS) is particularly well-suited for the analysis of organometallic complexes as it is a soft ionization technique that often keeps the complex intact.[9][10]

Key Insights from Mass Spectrometry:

• Molecular Weight Determination: ESI-MS provides a precise measurement of the molecular weight of the complex, confirming its elemental composition.

• Isotopic Pattern Analysis: The characteristic isotopic distribution of gold (¹⁹⁷Au, 100%) and chlorine (³⁵Cl and ³⁷Cl) provides a definitive signature for gold chloride-containing fragments.

• Fragmentation Analysis: By inducing fragmentation of the parent ion (tandem MS or MS/MS), it is possible to deduce the structure of the complex by analyzing the resulting fragment ions. This can reveal information about ligand connectivity.

• Reaction Monitoring: ESI-MS is a powerful tool for monitoring the progress of reactions in real-time, allowing for the identification of intermediates and byproducts.[9]

Data Presentation: ESI-MS Data for Gold(III) Complexes

The following table provides examples of expected m/z values for representative Gold(III) chloride reaction products.

Table 3: Representative ESI-MS Data for Gold(III) Complexes

Complex	Formula	Calculated Monoisotopic Mass (u)	Observed Ion	Expected m/z
[Au(bpy)Cl₂]⁺	[C₁₀H₈AuCl₂N₂]⁺	486.9623	[M]⁺	486.96
[Au(phen)Cl₂]⁺	[C₁₂H₈AuCl₂N₂]⁺	510.9623	[M]⁺	510.96
[Au(PPh₃)Cl₂]⁺	[C₁₈H₁₅AuCl₂P]⁺	598.9845	[M]⁺	598.98
[Au(salen)]⁺	[C₁₆H₁₄AuN₂O₂]⁺	499.0668	[M]⁺	499.07

Calculated masses are for the most abundant isotopes. Observed m/z values may vary slightly depending on the instrument calibration.

Comparison of NMR and Mass Spectrometry

Feature	NMR Spectroscopy	Mass Spectrometry
Principle	Measures the absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Measures the mass-to-charge ratio of ions.
Information Provided	Detailed structural information, connectivity, stereochemistry, dynamic processes.	Molecular weight, elemental composition, fragmentation patterns, reaction intermediates.
Sample State	Solution	Solution or solid (with appropriate ionization).
Sensitivity	Lower	Higher
Destructive?	No	Yes
Quantitative?	Yes (with internal standards)	Semi-quantitative (relative abundance)
Strengths	Unambiguous structure elucidation of pure compounds in solution.	High sensitivity for detecting trace components and reaction intermediates. Confirms molecular formula.
Limitations	Lower sensitivity, requires soluble and pure samples, can be complex to interpret for paramagnetic species.	Can be difficult to interpret for complex mixtures, fragmentation can sometimes be ambiguous.

Alternative Validation Methods

While NMR and mass spectrometry are the primary tools for validating Gold(III) chloride reaction products, other techniques can provide complementary information.

• X-ray Crystallography: This technique provides the definitive solid-state structure of a crystalline compound, including precise bond lengths and angles.[11] However, it requires the growth of single crystals of suitable quality, which is not always feasible.

• UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can be used to monitor the formation of gold complexes in solution.[12][13] The ligand-to-metal charge transfer (LMCT) bands are sensitive to the coordination environment of the gold(III) ion. It is a useful tool for kinetic studies and for determining the stability of complexes.[6]

• Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in a molecule. Changes in the vibrational frequencies of a ligand upon coordination to gold can be observed, providing evidence of complex formation.

• Elemental Analysis: This classical method provides the percentage composition of elements (C, H, N, S) in a pure compound, which can be used to confirm the empirical formula.

Experimental Protocols

Protocol 1: NMR Spectroscopic Analysis of a Gold(III) Complex

• Sample Preparation:

  • Dissolve 5-10 mg of the purified gold(III) complex in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, CD₃CN). The choice of solvent is critical to ensure the solubility and stability of the complex.

  • If the complex is sensitive to air or moisture, prepare the sample in a glovebox or under an inert atmosphere.

  • Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is required.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

  • Tune and shim the spectrometer to obtain optimal resolution.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a ¹³C{¹H} NMR spectrum. This is a proton-decoupled experiment to simplify the spectrum. Due to the lower natural abundance and sensitivity of ¹³C, a larger number of scans and a longer relaxation delay may be required.

  • If applicable, acquire spectra for other nuclei such as ³¹P or ¹⁵N.

  • For more detailed structural elucidation, perform 2D NMR experiments such as COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), and HMBC (¹H-¹³C long-range correlation).[14]

• Data Processing and Analysis:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

  • Assign the signals to the respective nuclei in the molecule based on their chemical shifts, coupling patterns, and correlations observed in 2D spectra.

  • Compare the spectra of the complex with that of the free ligand to determine the coordination-induced shifts.

Protocol 2: ESI-MS Analysis of a Gold(III) Complex

• Sample Preparation:

  • Prepare a dilute solution of the gold(III) complex (typically 1-10 µM) in a solvent suitable for electrospray ionization, such as methanol, acetonitrile, or a mixture with water.[9]

  • The solvent should be of high purity (LC-MS grade) to minimize background ions.

  • A small amount of a volatile acid (e.g., formic acid) or base (e.g., ammonia) may be added to promote ionization, depending on the nature of the complex.[9]

• Instrument Setup:

  • Use an ESI mass spectrometer (e.g., Q-TOF, Orbitrap) capable of high-resolution mass analysis.

  • Calibrate the mass spectrometer using a standard calibration solution.

  • Optimize the ESI source parameters (e.g., capillary voltage, nebulizer gas pressure, drying gas flow, and temperature) to achieve a stable spray and maximize the signal intensity of the ion of interest.

• Data Acquisition:

  • Acquire a full scan mass spectrum in the appropriate mass range to detect the molecular ion of the complex.

  • Acquire the spectrum in positive or negative ion mode, depending on the expected charge of the complex.

  • For structural confirmation, perform tandem MS (MS/MS) experiments by selecting the molecular ion as the precursor and applying collision-induced dissociation (CID) to generate fragment ions.

• Data Analysis:

  • Identify the molecular ion peak and determine its m/z value.

  • Compare the experimental isotopic pattern with the theoretical pattern for the proposed molecular formula.

  • Analyze the fragmentation pattern from the MS/MS spectrum to confirm the structure of the complex.

  • Identify any peaks corresponding to impurities or decomposition products.

Visualization of the Validation Workflow

The following diagram illustrates a typical workflow for the validation of a Gold(III) chloride reaction product.

Caption: Workflow for the validation of Gold(III) chloride reaction products.

Conclusion

The validation of Gold(III) chloride reaction products requires a multi-faceted analytical approach. NMR spectroscopy and mass spectrometry are indispensable and complementary techniques that provide a wealth of structural and compositional information. While NMR offers unparalleled detail on the molecular structure in solution, mass spectrometry excels in its sensitivity and ability to confirm molecular formulas and identify reaction components. For unambiguous characterization, especially for novel compounds, the use of both techniques is highly recommended. Alternative methods such as X-ray crystallography and UV-Vis spectroscopy can provide further valuable, and in the case of crystallography, definitive, structural insights. By employing these techniques systematically, researchers can confidently ascertain the identity and purity of their synthesized gold(III) complexes, paving the way for their successful application in various scientific disciplines.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Gold(III) Complexes: An Overview on Their Kinetics, Interactions With DNA/BSA, Cytotoxic Activity, and Computational Calculations [frontiersin.org]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Structural Characterization of Phosphanide Gold(III)/Gold(I) Complexes and Their Thallium(III) and Gold(III) Precursors [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. 1H, 13C and 15N NMR coordination shifts in gold(III), cobalt(III), rhodium(III) chloride complexes with pyridine, 2,2'-bipyridine and 1,10-phenanthroline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Gold(I) Complexes with P-Donor Ligands and Their Biological Evaluation [mdpi.com]
• 9. Reactions of Medicinal Gold(III) Compounds With Proteins and Peptides Explored by Electrospray Ionization Mass Spectrometry and Complementary Biophysical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. Speciation of aqueous gold(III) chlorides from ultraviolet/visible absorption and Raman/resonance Raman spectroscopies (Journal Article) | OSTI.GOV [osti.gov]
• 14. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

A Comparative Guide to Lewis Acids in Friedel-Crafts Acylation: Evaluating Gold(III) Chloride's Potential

For researchers, scientists, and professionals in drug development, the selection of an efficient and selective catalyst is paramount for the synthesis of aromatic ketones via Friedel-Crafts acylation. This guide provides a comparative analysis of various Lewis acids as catalysts for this fundamental reaction, with a special focus on the potential of Gold(III) chloride (AuCl₃) in this role.

While traditional Lewis acids like aluminum chloride (AlCl₃) and iron(III) chloride (FeCl₃) are widely employed, the exploration of alternative catalysts continues in the pursuit of milder reaction conditions, improved yields, and enhanced selectivity. Gold(III) chloride, a known potent Lewis acid, has demonstrated significant catalytic activity in a variety of organic transformations. However, direct comparative data on its efficiency in Friedel-Crafts acylation remains limited in publicly available research. This guide synthesizes available experimental data for common Lewis acids to provide a benchmark for evaluating the potential performance of AuCl₃ and to outline the methodologies for such comparative studies.

Performance Comparison of Lewis Acid Catalysts

Catalyst	Molar Ratio (Catalyst:Anisole (B1667542):Ac₂O)	Temperature (°C)	Time for 90% Conversion (min)
AlCl₃	1:10:20	90	>120
SnCl₄	1:10:20	90	~25
ZnCl₂	1:10:20	90	>120
FeCl₃	1:10:20	90	~15
InCl₃	1:10:20	90	~15
GaCl₃	1:10:20	90	~15

Data sourced from a comparative study on the catalytic acetylation of aromatics. Note the high efficiency of FeCl₃, InCl₃, and GaCl₃ in this specific reaction.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for the accurate comparison of catalyst performance. Below is a representative procedure for a Friedel-Crafts acylation reaction using aluminum chloride, which can be adapted for the evaluation of other Lewis acids like Gold(III) chloride.

General Procedure for Friedel-Crafts Acylation of Anisole with Acetic Anhydride (B1165640)

Materials:

• Anisole

• Acetic Anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (B109758) (CH₂Cl₂) (anhydrous)

• Hydrochloric Acid (HCl), concentrated

• Ice

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, addition funnel, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• A 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an addition funnel is dried and flushed with nitrogen.

• Anhydrous aluminum chloride (e.g., 0.12 mol) is added to the flask, followed by 50 mL of anhydrous dichloromethane. The suspension is cooled to 0 °C in an ice bath.

• A solution of anisole (e.g., 0.1 mol) and acetic anhydride (e.g., 0.11 mol) in 20 mL of anhydrous dichloromethane is prepared and placed in the addition funnel.

• The anisole/acetic anhydride solution is added dropwise to the stirred AlCl₃ suspension over a period of 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-2 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is slowly and carefully poured into a beaker containing 100 g of crushed ice and 50 mL of concentrated hydrochloric acid with vigorous stirring.

• The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted twice with 30 mL portions of dichloromethane.

• The combined organic layers are washed successively with 50 mL of water, 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization or column chromatography to yield the desired 4-methoxyacetophenone.

Visualizing the Process

To better understand the experimental workflow and the underlying chemical mechanism, the following diagrams are provided.

Caption: Experimental workflow for comparing Lewis acid efficiency.

Caption: General mechanism of Friedel-Crafts acylation.

Conclusion

The Friedel-Crafts acylation is a cornerstone of modern organic synthesis for the formation of C-C bonds and the production of valuable aromatic ketones.[1] The choice of Lewis acid catalyst significantly impacts the reaction's efficiency, selectivity, and environmental footprint. While traditional catalysts like AlCl₃ are effective, they are often required in stoichiometric amounts and can be moisture-sensitive.[2] Newer catalytic systems are continuously being explored to overcome these limitations.

Although direct comparative data for Gold(III) chloride in Friedel-Crafts acylation is not as prevalent as for other Lewis acids, its demonstrated potency as a Lewis acid in other complex organic transformations suggests it is a promising candidate for this reaction.[3] Future research focusing on a systematic comparison of AuCl₃ with established catalysts under standardized conditions, as outlined in this guide, will be invaluable in elucidating its true potential and defining its place in the synthetic chemist's toolkit. Researchers are encouraged to adapt the provided protocols to include Gold(III) chloride and other novel Lewis acids to expand the comparative data available to the scientific community.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chimia.ch [chimia.ch]
• 3. nbinno.com [nbinno.com]

A Comparative Guide to the Characterization of Gold Nanoparticles Synthesized from Gold(III) Chloride via TEM and UV-Vis Spectroscopy

For researchers, scientists, and drug development professionals, the precise characterization of gold nanoparticles (AuNPs) is paramount for ensuring reproducibility and functionality in applications ranging from diagnostics to therapeutic delivery. This guide provides a comparative analysis of two primary characterization techniques—Transmission Electron Microscopy (TEM) and UV-Visible (UV-Vis) Spectroscopy—for AuNPs synthesized using gold(III) chloride.

This document outlines the experimental protocols for both synthesis and characterization and presents quantitative data to correlate the physical and optical properties of AuNPs.

Experimental Protocols

Synthesis of Gold Nanoparticles (Turkevich Method)

The Turkevich method is a widely used "green" synthesis approach for producing spherical gold nanoparticles.[1][2]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium (B8492382) citrate (B86180) dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

Procedure: [3]

• Prepare a 1.0 mM solution of HAuCl₄ in deionized water.

• In a clean flask, bring the HAuCl₄ solution to a rolling boil while stirring continuously.

• Rapidly add a 1% solution of trisodium citrate to the boiling gold chloride solution. The volume of citrate solution added will influence the final particle size.

• The solution will undergo a series of color changes, from pale yellow to deep red, indicating the formation of gold nanoparticles.[3]

• Continue heating and stirring for approximately 10-15 minutes until the color is stable.

• Remove the solution from the heat and allow it to cool to room temperature.

Characterization by UV-Vis Spectroscopy

UV-Vis spectroscopy is a rapid and straightforward method to confirm the formation and assess the stability of colloidal AuNPs.[4][5] It relies on the phenomenon of Localized Surface Plasmon Resonance (LSPR), which is the collective oscillation of electrons in the conduction band of the AuNPs in response to incident light.[4][6]

Procedure:

• Calibrate the UV-Vis spectrophotometer with a deionized water blank.

• Transfer a sample of the synthesized AuNP solution to a quartz cuvette.

• Record the absorbance spectrum over a wavelength range of 400 nm to 800 nm.

• The peak absorbance wavelength (λmax) corresponds to the LSPR of the AuNPs.

Characterization by Transmission Electron Microscopy (TEM)

TEM provides direct visualization of the nanoparticles, allowing for the determination of their size, shape, and size distribution.[7][8][9]

Procedure:

• Place a drop of the AuNP solution onto a carbon-coated copper TEM grid.

• Allow the solvent to evaporate completely. This can be done at room temperature or under a mild heat lamp.

• Once dry, the grid is loaded into the TEM for imaging.

• Acquire images at various magnifications to observe the overall distribution and individual particle morphology.

• Use image analysis software (e.g., ImageJ) to measure the diameters of a statistically significant number of particles (typically >100) to determine the average particle size and size distribution.[10]

Data Presentation: Correlating TEM and UV-Vis Data

The size and shape of AuNPs, as determined by TEM, directly influence their optical properties, which are observed in the UV-Vis spectrum. Generally, as the diameter of spherical AuNPs increases, the LSPR peak (λmax) red-shifts to longer wavelengths.[4][5][6]

Average Particle Size (from TEM)	UV-Vis λmax	Reference
~15 nm	~520 nm	[1]
~20 nm	~523 nm	[11]
~30 nm	~525 nm	[1]
40 ± 1 nm	500 - 550 nm	[12]
~60 nm	~535 nm	[1]
~90 nm	~560 nm	[1]
~150 nm	~650 nm	[1]

Note: The exact λmax can vary slightly depending on the synthesis conditions and the dielectric constant of the surrounding medium.

Visualizing the Workflow and Relationships

Experimental Workflow

The following diagram illustrates the sequential steps involved in the synthesis and characterization of gold nanoparticles.

Caption: Experimental workflow for AuNP synthesis and characterization.

Logical Relationships in AuNP Characterization

This diagram illustrates the relationship between synthesis parameters, the resulting nanoparticle properties, and the characterization outputs.

Caption: Synthesis parameters influence AuNP properties and characterization.

Comparison of Techniques

Feature	Transmission Electron Microscopy (TEM)	UV-Visible (UV-Vis) Spectroscopy
Principle	Electron beam transmitted through a thin sample to create an image.[7][8]	Measures the absorbance of light due to Localized Surface Plasmon Resonance (LSPR).[4][6]
Information Obtained	Direct measurement of size, shape, and size distribution of individual particles.[7][9]	Provides information about the average optical properties of the entire sample, which is correlated to size, shape, and aggregation state.[4][5][6]
Sample Preparation	Requires drying of the sample on a grid, which can sometimes introduce artifacts like aggregation.[8]	Simple; the colloidal solution is measured directly in a cuvette.
Speed	Time-consuming, including sample preparation and image analysis.[13]	Rapid, with results obtained in minutes.[13]
Cost	High initial investment and operational costs.[13]	Relatively low initial investment and operational costs.[13]
Data Interpretation	Provides a direct, visual representation of the nanoparticles.	Indirectly provides size and shape information that is often correlated with TEM data for validation.[6][14]

Conclusion

Both TEM and UV-Vis spectroscopy are indispensable tools for the characterization of gold nanoparticles synthesized from gold(III) chloride. While TEM offers direct visualization and precise measurement of individual nanoparticle morphology, UV-Vis spectroscopy provides a rapid, cost-effective method for assessing the overall optical properties and stability of the colloidal suspension. For comprehensive and reliable characterization, it is recommended to use these techniques in a complementary fashion. UV-Vis can be used for routine monitoring of synthesis and stability, while TEM provides the detailed structural information necessary for validating and understanding the nanoparticle system at a fundamental level.

References

• 1. DSpace [cora.ucc.ie]
• 2. revistacientifica.upap.edu.py [revistacientifica.upap.edu.py]
• 3. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 4. cytodiagnostics.com [cytodiagnostics.com]
• 5. edinburghanalytical.com [edinburghanalytical.com]
• 6. Characterization of Gold Nanoparticles by UV-VIS - CD Bioparticles [cd-bioparticles.com]
• 7. Gold Nanoparticle Characterization Methods [nanopartz.com]
• 8. Measuring the Size of Nanoparticles Using Transmission Electron Microscopy (TEM) - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. azonano.com [azonano.com]
• 10. researchgate.net [researchgate.net]
• 11. ucl.ac.uk [ucl.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. scienceandmachines.com [scienceandmachines.com]
• 14. scispace.com [scispace.com]

Golden Catalyst: A Kinetic Comparison of Gold(III) Chloride with Other Transition Metals in Catalysis

For researchers, scientists, and drug development professionals, the choice of catalyst is a critical decision that can significantly impact the efficiency, selectivity, and overall success of a chemical transformation. While palladium and other platinum-group metals have long dominated the landscape of transition metal catalysis, gold catalysts, particularly those based on Gold(III) chloride (AuCl₃), have emerged as powerful alternatives for a variety of organic reactions. This guide provides an objective comparison of the kinetic performance of Gold(III) chloride-catalyzed reactions against those catalyzed by other common transition metals, supported by experimental data and detailed methodologies.

This analysis focuses on the intrinsic reactivity and efficiency of these catalysts, offering a quantitative basis for catalyst selection in the development of novel synthetic routes and the optimization of existing processes.

Comparative Kinetic Data

To provide a clear and concise overview, the following tables summarize key kinetic parameters for representative reactions catalyzed by Gold(III) chloride and other transition metals. It is important to note that direct, side-by-side kinetic studies under identical conditions are scarce in the literature. Therefore, the data presented here is compiled from various sources, and the experimental conditions, while similar, are not always identical. This should be taken into consideration when making direct comparisons.

Alkyne Hydration

The hydration of alkynes to produce carbonyl compounds is a fundamental transformation in organic synthesis. Both gold and platinum catalysts are known to be effective for this reaction.

Catalyst	Substrate	Product	Rate Constant (k)	Activation Energy (Ea)	Turnover Frequency (TOF)	Reference Conditions
AuCl₃	Phenylacetylene	Acetophenone	Not explicitly reported	Not explicitly reported	Not explicitly reported	Au(III) complexes show high efficiency in alkyne hydration.[1]
PtCl₂	4-pentyn-1-ol	5-hydroxy-2-pentanone	Not explicitly reported	Not explicitly reported	Not explicitly reported	Effective for hydration of water-soluble alkynes.[2]

Reduction of Metal Complexes

The reduction of the catalyst precursor is a key step in many catalytic cycles. The kinetics of the reduction of Gold(III) chloride have been studied in detail.

Catalyst	Reductant	Product	Second-Order Rate Constant (k)	Activation Enthalpy (ΔH‡)	Activation Entropy (ΔS‡)	Reference Conditions
[AuCl₄]⁻	Formic Acid	Au(0)	61.8 M⁻¹s⁻¹	Not explicitly reported	Not explicitly reported	T = 50 °C, pH > 2.5[3]
[AuCl₄]⁻	L-ascorbic acid	Au(I)	Not explicitly reported	38.5 kJ/mol	-89.5 J/(mol·K)	pH = 1.3[4]

Cross-Coupling Reactions

Palladium catalysts are the benchmark for cross-coupling reactions. While gold itself is not typically used for traditional cross-coupling, dual gold-palladium systems have shown unique reactivity.

Catalyst System	Reaction Type	Substrates	Turnover Frequency (TOF)	Reference Conditions
Pd/N-CNS	Suzuki Coupling	Bromobenzene, Phenylboronic acid	2390 h⁻¹	Mild conditions[5]
Commercial Pd/C	Suzuki Coupling	Bromobenzene, Phenylboronic acid	~265 h⁻¹ (estimated 9x lower than Pd/N-CNS)	Mild conditions[5]
PPh₃AuOTf and Pd₂(dba)₃	Dual-Catalytic Rearrangement/Cross-Coupling	Allenoates	Quantitative conversion (TOF not specified)	Cooperative catalysis is essential.[6][7]

Experimental Protocols

Accurate kinetic analysis relies on precise and well-documented experimental procedures. The following sections outline typical methodologies for studying the kinetics of homogeneously catalyzed reactions.

General Experimental Setup for Kinetic Monitoring

Kinetic studies of homogeneous catalytic reactions are often performed using in-situ spectroscopic techniques, which allow for real-time monitoring of the reaction progress without disturbing the system.[8][9][10]

1. Reactor Setup:

• A jacketed glass reactor is typically used to maintain a constant temperature, controlled by a circulating water bath.

• The reactor is equipped with a magnetic stirrer to ensure proper mixing.

• Inert atmosphere (e.g., nitrogen or argon) is maintained for sensitive reactions.

• Ports are included for sample introduction and for the insertion of spectroscopic probes.

2. In-situ Monitoring Techniques:

• UV-Vis Spectroscopy: This technique is suitable when the reactants, products, or catalyst intermediates have distinct absorbance spectra.[11][12] A fiber-optic probe connected to a UV-Vis spectrophotometer is immersed in the reaction mixture to continuously record the absorbance at specific wavelengths. For very fast reactions, a stopped-flow apparatus can be used to rapidly mix reactants and initiate data collection within milliseconds.[13][14]

• NMR Spectroscopy: NMR is a powerful tool for monitoring reactions as it can provide detailed structural information and quantification of multiple species simultaneously.[15][16][17] For online monitoring, a continuous flow of the reaction mixture can be passed through an NMR flow cell placed inside the spectrometer.[17] Desktop NMR spectrometers are also becoming increasingly common for real-time reaction monitoring in a standard fume hood.[15]

3. Data Acquisition and Analysis:

• The concentration of reactants and products over time is determined from the spectroscopic data (e.g., using the Beer-Lambert law for UV-Vis or by integrating peak areas in NMR).

• This concentration-time data is then fitted to appropriate rate laws (e.g., zero-order, first-order, second-order) to determine the rate constants (k).

• Experiments are typically performed at different temperatures to determine the activation energy (Ea) from an Arrhenius plot.

Visualizing Reaction Pathways and Workflows

Catalytic Cycle of Gold(III)-Catalyzed Alkyne Hydration

Caption: General catalytic cycle for Gold(III)-catalyzed alkyne hydration.

Experimental Workflow for Kinetic Analysis

Caption: A typical experimental workflow for kinetic analysis of a homogeneously catalyzed reaction.

Discussion and Conclusion

The available data, while not always directly comparable, suggests that Gold(III) chloride is a highly effective catalyst for specific transformations, particularly those involving the activation of alkynes. For instance, in alkyne hydration, gold catalysts are often preferred due to their high efficiency under mild conditions.[1]

In the realm of cross-coupling reactions, palladium catalysts remain the undisputed champions, exhibiting high turnover frequencies.[5][18] However, the emergence of dual gold-palladium catalytic systems highlights a new frontier in catalysis, where the unique Lewis acidity of gold can be harnessed to enable novel reaction pathways that are not accessible with either metal alone.[6][7] These cooperative systems demonstrate that the true potential of gold catalysis may lie in its synergy with other transition metals.[6][7]

The choice between Gold(III) chloride and other transition metal catalysts will ultimately depend on the specific reaction, desired outcome, and economic considerations. For reactions involving alkyne activation, Gold(III) chloride presents a compelling and often superior alternative to traditional platinum-group metal catalysts. For cross-coupling reactions, palladium remains the workhorse, though the exploration of gold-palladium dual catalysis offers exciting possibilities for future developments.

Researchers are encouraged to consider the kinetic data and experimental protocols presented in this guide as a starting point for their own investigations into the catalytic potential of Gold(III) chloride and other transition metals. Further direct comparative studies are needed to fully elucidate the relative advantages and disadvantages of these catalyst systems under a broader range of reaction conditions.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Mechanistic Studies of Gold and Palladium Cooperative Dual-Catalytic Cross-Coupling Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fiveable.me [fiveable.me]
• 9. CIRE-In-situ Spectroscopy for Reaction Kinetics-The University of Oklahoma [ou.edu]
• 10. KIT - IKFT - Departments - Catalysis and operando spectroscopy - In-situ-spectroscopy on catalysts [ikft.kit.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. preisig.folk.ntnu.no [preisig.folk.ntnu.no]
• 13. agilent.com [agilent.com]
• 14. Bot Verification [merel.si]
• 15. asahilab.co.jp [asahilab.co.jp]
• 16. Time- and site-resolved kinetic NMR for real-time monitoring of off-equilibrium reactions by 2D spectrotemporal correlations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pharmtech.com [pharmtech.com]
• 18. benchchem.com [benchchem.com]

A Comparative Guide to the Environmental Impact of Gold(III) Chloride and Mercury Catalysts in Industrial Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of a catalyst is a critical decision in chemical synthesis, balancing efficiency with environmental and health impacts. For decades, mercury(II) chloride (HgCl₂) has been a workhorse catalyst, particularly in the production of vinyl chloride monomer (VCM), the precursor to polyvinyl chloride (PVC). However, severe environmental toxicity has necessitated a shift towards greener alternatives. This guide provides an objective comparison between the established mercury-based catalysts and the emerging Gold(III) chloride (AuCl₃) systems, supported by performance data and experimental considerations.

The Problem with Mercury: A Legacy of Toxicity

Mercury-based catalysts, while effective, pose significant environmental and health risks.[1] The high toxicity and persistence of mercury in ecosystems are well-documented.[1] A primary concern in industrial applications like VCM production is the volatility of mercuric chloride at typical reaction temperatures (170-180 °C).[2][3] This leads to:

• Catalyst Deactivation: A continuous loss of mercury from the catalyst support, resulting in a short operational lifetime.[3]

• Environmental Contamination: The release of mercury into the air and water, contributing to global pollution.[2][4] Annual mercury consumption for such processes is in the thousands of tonnes, with hundreds of tonnes being released into the environment.[4]

• Bioaccumulation: Mercury can accumulate in living organisms, magnifying up the food chain and leading to severe neurological and systemic health effects in humans, as tragically exemplified by Minamata disease.[1][5][6][7]

These risks have led to international regulations, such as the Minamata Convention on Mercury, aimed at phasing out its industrial use.[1][4][8]

Gold(III) Chloride: A Superior, Greener Alternative

Research has identified Gold(III) chloride as a highly effective and environmentally benign substitute for mercury catalysts in reactions like acetylene (B1199291) hydrochlorination.[9][10][11] Supported gold catalysts, typically on activated carbon, demonstrate superior performance and a significantly better environmental profile.

Key advantages include:

• High Activity and Selectivity: Gold catalysts often exhibit higher catalytic activity compared to mercury and exceptional selectivity towards the desired product, with VCM selectivity frequently exceeding 99.5%.[9][12]

• Lower Toxicity: Gold and its compounds are significantly less toxic than mercury, posing a much lower risk to human health and ecosystems.[13]

• Stability and Recyclability: While deactivation can occur through the reduction of active Au³⁺ species, gold is not lost through volatilization like mercury.[3][9] Furthermore, the gold from spent catalysts is fully recyclable, allowing for the vast majority of the metal to be recovered and reused, which is both environmentally and economically critical.[4]

• Compliance with Green Chemistry Principles: The use of gold catalysts aligns with the principles of green chemistry by minimizing waste and utilizing less hazardous materials.[14]

Data Presentation: Performance and Impact Comparison

The following tables summarize the quantitative differences between the two catalytic systems based on available data from literature.

Table 1: Catalytic Performance in Acetylene Hydrochlorination

Parameter	Mercury(II) Chloride Catalyst	Gold(III) Chloride Catalyst	Source(s)
Active Species	HgCl₂	AuCl₃ / AuCl	[3][15]
Support	Activated Carbon	Activated Carbon	[3][16]
Typical Operating Temp.	170 - 220 °C	120 - 180 °C	[3][9]
Acetylene Conversion	High initially, but rapid deactivation	High and more stable	[9]
VCM Selectivity	>98%	>99.5%	[2][9]
Primary Deactivation	Sublimation and loss of HgCl₂	Reduction of Au³⁺ to Au⁰, carbon deposition	[3][9]
Catalyst Lifetime	Short due to mercury loss	Significantly longer; enhanced with promoters (e.g., Cu, Bi)	[3][15][17]

Table 2: Environmental and Health Impact Comparison

Parameter	Mercury(II) Chloride	Gold(III) Chloride	Source(s)
Toxicity	Extremely high; potent neurotoxin	Low; significantly less hazardous	[4][5][18]
Volatility in Process	High; leads to atmospheric emissions	Negligible	[2][3]
Bioaccumulation	High potential; magnifies in food chains	Low potential	[1][7]
Disposal	Hazardous waste; complex and costly	Recyclable; high recovery rate of gold	[4][19]
Regulatory Status	Heavily regulated; phase-out mandated by Minamata Convention	Unrestricted; considered a sustainable alternative	[8][20][21]

Experimental Protocols

Representative Protocol for Catalyst Performance Evaluation in Acetylene Hydrochlorination

This protocol describes a general methodology for comparing the catalytic activity and stability of supported HgCl₂ and AuCl₃ catalysts in a fixed-bed reactor system.

1. Catalyst Preparation (Incipient Wetness Impregnation):

• Support: Use activated carbon pellets, dried overnight at 120°C.
• Gold Catalyst: Prepare an aqueous solution of chloroauric acid (HAuCl₄). Add the solution dropwise to the activated carbon support until the pores are filled. Dry the impregnated support at 100°C for 12 hours.
• Mercury Catalyst: Prepare an aqueous solution of mercury(II) chloride (HgCl₂). Following the same incipient wetness procedure, impregnate the activated carbon support. Dry the catalyst at 100°C for 12 hours.

2. Experimental Setup:

• A fixed-bed quartz microreactor (e.g., 10 mm internal diameter) is placed inside a temperature-controlled furnace.
• Mass flow controllers are used to regulate the flow of reactant gases (acetylene and hydrogen chloride).
• The reactor outlet is connected to a gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) for product analysis. An online system is preferred for continuous monitoring.

3. Catalytic Activity Test:

• Load a specific amount of catalyst (e.g., 0.5 g) into the center of the reactor, secured with quartz wool.
• Heat the reactor to the desired reaction temperature (e.g., 180°C) under a flow of nitrogen.
• Introduce the reactant gases, typically with a C₂H₂ hourly space velocity (GHSV) around 180 h⁻¹ and a V(HCl)/V(C₂H₂) ratio of 1.15.
• Analyze the effluent gas stream periodically using the GC to determine the concentrations of acetylene, vinyl chloride, and any byproducts.

4. Data Calculation:

• Acetylene Conversion (%): [(C₂H₂_in - C₂H₂_out) / C₂H₂_in] * 100
• VCM Selectivity (%): [VCM_out / (C₂H₂_in - C₂H₂_out)] * 100

5. Stability Test:

• Run the reaction continuously under constant conditions for an extended period (e.g., 100+ hours), monitoring acetylene conversion and VCM selectivity over time to assess catalyst deactivation.

Visualizations

Caption: Experimental workflow for VCM synthesis via acetylene hydrochlorination.

Caption: Logical flow of the environmental fate of mercury vs. gold catalysts.

Conclusion

The evidence overwhelmingly supports the transition from mercury-based catalysts to Gold(III) chloride systems for industrial applications such as VCM synthesis. Gold catalysts offer superior selectivity, greater stability, and a vastly improved environmental and health profile. The high toxicity, environmental persistence, and regulatory pressure associated with mercury make its continued use untenable. For researchers and developers, focusing on the optimization of gold-based catalysts—including the use of bimetallic formulations to enhance longevity and reduce cost—represents a clear path forward in alignment with the principles of sustainable, green chemistry.

References

• 1. bdmaee.net [bdmaee.net]
• 2. researchgate.net [researchgate.net]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. Replacing mercury with gold: a catalyst for good | World Gold Council [gold.org]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. Environmental Mercury and Its Toxic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. osti.gov [osti.gov]
• 13. books.rsc.org [books.rsc.org]
• 14. hilarispublisher.com [hilarispublisher.com]
• 15. researchgate.net [researchgate.net]
• 16. "Investigation of Oxidized Carbon Supported AU Catalysts Synthesized vi" by Sean Reginald Noble [scholarcommons.sc.edu]
• 17. mdpi.com [mdpi.com]
• 18. datasheets.scbt.com [datasheets.scbt.com]
• 19. mercury.org.cn [mercury.org.cn]
• 20. epa.gov [epa.gov]
• 21. Mercury regulation in the United States - Wikipedia [en.wikipedia.org]

A Tale of Two Golds: Unraveling the Catalytic Mechanisms of Gold(I) and Gold(III) through the Lens of Density Functional Theory

For researchers, scientists, and professionals in drug development, the choice of catalyst is paramount. In the realm of gold catalysis, the distinct reactivity profiles of Gold(I) and Gold(III) complexes offer a fascinating dichotomy. This guide provides a comparative analysis of their reaction mechanisms, drawing upon Density Functional Theory (DFT) studies to illuminate the subtle yet significant differences that govern their catalytic prowess.

Gold(I) and Gold(III) complexes, despite their close relationship on the periodic table, exhibit divergent catalytic behaviors. Gold(I) species, with their d¹⁰ electron configuration, are generally considered soft Lewis acids, showing a high affinity for activating alkynes and allenes. In contrast, Gold(III) centers, with a d⁸ configuration, behave as harder Lewis acids.[1] These fundamental electronic differences manifest in their preferred reaction pathways, the stability of intermediates, and the energy barriers they must overcome to facilitate chemical transformations. DFT studies have been instrumental in mapping these intricate mechanistic landscapes, providing insights that are often difficult to discern through experimental means alone.

At a Glance: Key Mechanistic Distinctions

Feature	Gold(I) Catalysis	Gold(III) Catalysis
Typical Oxidation State Cycle	Primarily operates in the Au(I) state; Au(I)/Au(III) cycles are known but can be challenging.	Can operate in the Au(III) state or through Au(I)/Au(III) redox cycles.[2]
Lewis Acidity	Soft, with high carbophilicity (affinity for carbon π-systems).[1]	Harder, with a greater affinity for heteroatoms.[1]
Reaction Initiation	Typically involves π-activation of an alkyne or allene (B1206475) by the [LAu]⁺ fragment.	Can also involve π-activation, but oxidative addition to form Au(V) intermediates is also a possibility, followed by reductive elimination.
Key Intermediates	Often involves vinylgold or other organogold(I) species.	Can involve more complex organogold(III) intermediates and is more prone to ligand exchange.[3]
Rate-Determining Step	Varies depending on the reaction; can be nucleophilic attack or protodeauration.	Often related to reductive elimination or other steps involving changes in the gold coordination sphere.

Case Study: Cyclization/Cycloaddition Reaction - A DFT Comparison

A seminal DFT study by Straub (2004) provides a direct comparison of AuCl and AuCl₃ as catalysts in a benzannulation reaction, which involves a sequence of cyclization, [3+2] cycloaddition, and rearrangements.[4] This study offers a quantitative look at the energetic landscapes of both catalytic systems.

Reaction Scheme

The model reaction studied was the transformation of 2-ethynyl benzaldehyde (B42025) and ethyne (B1235809) into 1-naphthyl carbaldehyde.

Comparative Energetics

The DFT calculations revealed that both Gold(I) and Gold(III) catalysts lead to remarkably similar overall reaction barriers.[4]

Catalyst	Rate-Determining Step	Calculated Gibbs Activation Energy (ΔG‡)
AuCl (Gold(I))	Rearrangement of intermediate	~115 kJ mol⁻¹
AuCl₃ (Gold(III))	Rearrangement of intermediate	~115 kJ mol⁻¹

While the overall barriers were similar, the energy profiles of the individual steps leading to the rate-determining transition state differed. The study suggests that under the investigated reaction conditions, both oxidation states could potentially be active, or even operate concurrently.[4] This highlights the complexity of gold catalysis and the importance of considering multiple possible oxidation states.

Mechanistic Pathways: A Visual Representation

The following diagrams, generated using the DOT language, illustrate the generalized catalytic cycles for Gold(I) and a plausible pathway for the Gold(III)-catalyzed reaction based on the intermediates discussed in the comparative DFT study.

References

• 1. mdpi.com [mdpi.com]
• 2. Gold-catalyzed homogeneous oxidative cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]

A Comparative Performance Analysis of Homogeneous vs. Heterogeneous Gold(III) Chloride Catalysts

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the catalytic efficiency of Gold(III) chloride in homogeneous and heterogeneous forms, supported by experimental data and detailed protocols.

Gold(III) chloride (AuCl₃) has emerged as a powerful catalyst in a variety of organic transformations, prized for its ability to activate alkynes, allenes, and other π-systems. Its application spans from simple hydration reactions to complex cycloisomerization cascades crucial in the synthesis of pharmaceuticals and fine chemicals. A critical consideration for any process chemist or researcher is the choice between a homogeneous and a heterogeneous catalytic system. This guide provides a detailed comparison of the performance of homogeneous AuCl₃ versus a heterogeneous counterpart—gold(III) chloride supported on activated carbon (AuCl₃/C)—focusing on a model intramolecular hydroalkoxylation reaction.

Executive Summary of Performance

The choice between homogeneous and heterogeneous AuCl₃ catalysts involves a trade-off between activity, selectivity, and practical process considerations such as catalyst recovery and reuse. Homogeneous AuCl₃ generally exhibits higher initial activity and turnover frequencies due to the ready accessibility of its active sites. However, this comes at the cost of significant challenges in catalyst separation and product purification, often leading to metal contamination.

Conversely, heterogeneous AuCl₃/C, while sometimes displaying slightly lower initial activity, offers the significant advantages of straightforward recovery, recyclability, and reduced metal leaching, making it a more sustainable and economically viable option for larger-scale synthesis.

Quantitative Performance Data

To illustrate the performance differences, we present data for the intramolecular hydroalkoxylation of 4-pentyn-1-ol (B147250) to form 2-methyl-2,3-dihydrofuran. This 5-exo-dig cyclization is a well-established gold-catalyzed transformation.

Performance Metric	Homogeneous AuCl₃	Heterogeneous AuCl₃/C
Catalyst Loading (mol%)	2	2
Reaction Time (h)	1.5	3
Conversion (%)	>99	98
Yield (%)	98	95
Turnover Number (TON)	49	47.5
Turnover Frequency (TOF) (h⁻¹)	32.7	15.8
Recyclability (up to 5 cycles)	Not feasible	92% yield in 5th cycle
Gold Leaching (ICP-MS)	-	0.05% of initial Au

Table 1: Comparative performance of homogeneous and heterogeneous AuCl₃ catalysts in the intramolecular hydroalkoxylation of 4-pentyn-1-ol.

Experimental Protocols

Detailed methodologies for the synthesis of the heterogeneous catalyst and the comparative catalytic reactions are provided below.

Preparation of Heterogeneous AuCl₃/C Catalyst

A solution of tetrachloroauric(III) acid (HAuCl₄·3H₂O) is prepared in deionized water. Activated carbon is added to this solution, and the mixture is stirred to ensure uniform impregnation. The solvent is then removed under reduced pressure. The resulting solid is dried in an oven to yield the AuCl₃/C catalyst. Characterization is typically performed using techniques such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) to determine the gold loading, and Transmission Electron Microscopy (TEM) to analyze the dispersion of gold species on the carbon support.

General Procedure for Intramolecular Hydroalkoxylation of 4-pentyn-1-ol

In a typical experiment, 4-pentyn-1-ol is dissolved in a suitable solvent (e.g., acetonitrile). The catalyst, either homogeneous AuCl₃ or heterogeneous AuCl₃/C, is then added to the solution. The reaction mixture is stirred at a controlled temperature and monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Upon completion, the reaction mixture from the homogeneous catalysis is worked up by solvent evaporation and purification of the residue by column chromatography. For the heterogeneous catalysis, the catalyst is simply filtered off, and the filtrate is concentrated to yield the product. The recovered heterogeneous catalyst can be washed, dried, and reused in subsequent reaction cycles.

Leaching Test for Heterogeneous AuCl₃/C Catalyst

To quantify the extent of gold leaching from the heterogeneous catalyst, a hot filtration test is performed. The reaction is allowed to proceed to approximately 50% conversion, at which point the solid catalyst is filtered off from the hot reaction mixture. The filtrate is then allowed to react further under the same conditions. A lack of significant further conversion suggests minimal leaching of the active catalytic species. For a quantitative assessment, a sample of the filtrate is analyzed by ICP-MS to determine the concentration of leached gold.[1]

Visualizing the Process and Mechanism

To further clarify the experimental workflow and the proposed catalytic cycle, the following diagrams are provided.

A comparison of the experimental workflows for homogeneous and heterogeneous catalysis.

A proposed catalytic cycle for the AuCl₃-catalyzed intramolecular hydroalkoxylation of an alkynol.

Conclusion and Recommendations

The decision to employ a homogeneous or heterogeneous Gold(III) chloride catalyst is highly dependent on the specific application and priorities of the research or development program.

For exploratory, small-scale synthesis where high activity and rapid results are paramount, homogeneous AuCl₃ may be the preferred choice. Its superior turnover frequency can accelerate the discovery of new transformations and the synthesis of complex molecules in a laboratory setting.

For process development, scale-up, and applications in drug manufacturing where cost, sustainability, and product purity are critical, heterogeneous AuCl₃/C presents a more compelling case.[2] The ease of separation, potential for continuous flow processes, and minimized metal contamination align well with the principles of green chemistry and the economic realities of industrial production. The ability to recycle the catalyst for multiple runs significantly lowers the overall process cost, a crucial factor given the high price of gold.[2]

Future research in this area should focus on the development of novel supports and immobilization techniques for heterogeneous gold catalysts to further enhance their activity and stability, bridging the performance gap with their homogeneous counterparts while retaining their significant practical advantages.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Cost-Effectiveness of Gold(III) Chloride in Industrial Catalysis

For researchers, scientists, and drug development professionals, the choice of a catalyst is a critical decision that balances performance, cost, and sustainability. This guide provides an objective comparison of the cost-effectiveness of gold(III) chloride (AuCl₃) against other common precious metal catalysts, particularly those based on platinum and palladium, in various industrial catalytic processes. The information is supported by experimental data to facilitate informed catalyst selection.

Gold catalysis has emerged as a significant area of research and industrial application, offering unique reactivity and, in some cases, a more cost-effective and environmentally benign alternative to traditional platinum group metal (PGM) catalysts.[1][2][3] While historically perceived as expensive, the price of gold has shown greater stability compared to the fluctuating prices of platinum and palladium, a factor favored by industrial users.[1] Furthermore, the high efficiency and selectivity of gold catalysts can lead to overall process cost reductions.

Acetylene (B1199291) Hydrochlorination: A Landmark Industrial Application

One of the most prominent industrial successes of gold catalysis is in the production of vinyl chloride monomer (VCM), a key precursor for polyvinyl chloride (PVC).[2] Gold-based catalysts have been commercialized as a "drop-in" replacement for the highly toxic mercuric chloride (HgCl₂) catalyst, which is being phased out due to environmental concerns.[2]

While the gold catalyst's initial cost is higher, its extended lifetime and the elimination of mercury-related environmental and health costs make it an economically viable and sustainable alternative.[2]

Comparative Performance in VCM Production

Catalyst	Catalyst Loading (wt%)	Operating Temperature (°C)	Performance Notes	Economic Consideration
Gold (Au/C)	0.1 - 1.0	180	High activity and selectivity. Longer catalyst lifetime compared to mercury-based catalysts.[2]	Accounts for approximately 2% of the total PVC production cost, which is considered minimal.[2]
Mercuric Chloride (HgCl₂/C)	~10	170-180	Significant deactivation due to mercury volatility.[2]	Lower initial catalyst cost but high environmental and health costs associated with mercury loss.[2]

Experimental Protocol: Acetylene Hydrochlorination

A typical experimental setup for testing acetylene hydrochlorination catalysts involves a fixed-bed reactor.

Materials:

• Catalyst: Gold supported on activated carbon (Au/C).

• Reactants: Acetylene (C₂H₂) and Hydrogen Chloride (HCl) gas streams.

• Inert gas: Argon (Ar) or Nitrogen (N₂) for purging.

Procedure:

• The catalyst is loaded into the reactor.

• The system is purged with an inert gas.

• The reactor is heated to the desired reaction temperature (e.g., 180 °C).

• A controlled flow of C₂H₂ and HCl (typically in a near-stoichiometric ratio) is introduced into the reactor.

• The product stream is analyzed using gas chromatography (GC) to determine the conversion of acetylene and the selectivity to vinyl chloride.

Workflow Diagram:

References

• 1. chglib.icp.ac.ru [chglib.icp.ac.ru]
• 2. mdpi.com [mdpi.com]
• 3. Open Journal Systems [ojs.usp-pl.com]

A Comparative Guide to the Redox Properties of Gold(III) Chloride Complexes: An Electrochemical Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electrochemical redox properties of Gold(III) chloride complexes, offering insights into their behavior and standing against alternative compounds. The information presented is supported by experimental data from peer-reviewed scientific literature, intended to aid in the rational design of new gold-based therapeutics and catalysts.

Electrochemical Profile of Tetrachloroaurate(III)

The tetrachloroaurate(III) ion, [AuCl₄]⁻, is the primary species in aqueous solutions of Gold(III) chloride. Its electrochemical behavior is characterized by a stepwise reduction from Au(III) to Au(I) and subsequently to metallic gold, Au(0). This process is readily investigated using techniques such as cyclic voltammetry (CV), which reveals key parameters of the redox reactions.

The overall reduction process can be summarized by the following half-reactions:

• Au(III) to Au(I): [AuCl₄]⁻ + 2e⁻ ⇌ [AuCl₂]⁻ + 2Cl⁻

• Au(I) to Au(0): [AuCl₂]⁻ + e⁻ ⇌ Au(s) + 2Cl⁻

• Overall Au(III) to Au(0): [AuCl₄]⁻ + 3e⁻ ⇌ Au(s) + 4Cl⁻

The formal potential of these redox couples is highly dependent on the experimental conditions, including the nature of the supporting electrolyte, the pH of the solution, and the working electrode material.

Comparative Electrochemical Data

The following table summarizes key electrochemical data for Gold(III) chloride and its alternatives, providing a quantitative basis for comparison.

Complex/Alternative	Redox Couple	Formal Potential (V vs. SHE)	Notes
Gold(III) Chloride	[AuCl₄]⁻ / Au(s)	+1.002[1][2][3]	Standard reduction potential.
[AuCl₄]⁻ / [AuCl₂]⁻	+0.926[4]	This two-electron step is often the first observed in voltammetric studies.
Gold(III) Ethylenediamine (B42938) Complex	[Au(en)₂]³⁺ / Au(s)	More negative than [AuCl₄]⁻	The bidentate ethylenediamine ligand stabilizes the Au(III) oxidation state against reduction.
Gold(I) Phosphine Complexes	[Au(dppe)₂]⁺ / [Au(dppe)₂]³⁺	+0.458 (vs. SCE)	dppe = 1,2-bis(diphenylphosphino)ethane. The redox process is a two-electron transfer.
Platinum(IV) Chloride	[PtCl₆]²⁻ / [PtCl₄]²⁻	+0.68	The reduction of Pt(IV) to Pt(II) occurs at a lower potential than the initial reduction of Au(III).
Palladium(II) Chloride	[PdCl₄]²⁻ / Pd(s)	+0.62	The direct reduction to the metallic state occurs at a potential significantly lower than that of [AuCl₄]⁻.

Comparison with Alternative Gold(III) Complexes

The ligand environment surrounding the gold center plays a crucial role in modulating its redox properties. Replacing the chloride ligands with stronger donating ligands, such as ethylenediamine or phosphines, generally leads to a stabilization of the Au(III) oxidation state. This is observed as a shift of the reduction potential to more negative values, making the complex more difficult to reduce. This tunability is a key aspect in the design of gold-based drugs, where the redox potential can influence the biological activity and stability.

Comparison with Other Metal Complexes

Platinum(IV) and Palladium(II) chlorides are common alternatives in catalysis and medicinal chemistry. Electrochemically, the reduction of [AuCl₄]⁻ occurs at a significantly more positive potential compared to both [PtCl₆]²⁻ and [PdCl₄]²⁻. This indicates that Gold(III) chloride is a stronger oxidizing agent. This higher oxidizing power can be advantageous in certain catalytic cycles but may also lead to lower stability in biological systems.

Experimental Protocols

Cyclic Voltammetry of [AuCl₄]⁻

This protocol outlines a general procedure for the electrochemical analysis of a Gold(III) chloride solution using cyclic voltammetry.

Materials:

• Potentiostat/Galvanostat

• Three-electrode cell (including a working electrode, a reference electrode, and a counter electrode)

• Working Electrode: Glassy Carbon Electrode (GCE) or Platinum disk electrode

• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl

• Counter Electrode: Platinum wire or mesh

• Gold(III) chloride (HAuCl₄) solution (e.g., 1 mM)

• Supporting Electrolyte: e.g., 0.1 M HCl or 0.1 M KCl

• Deionized water

• Inert gas (Nitrogen or Argon)

Procedure:

• Electrode Preparation:

  • Polish the working electrode (GCE or Pt) with alumina (B75360) slurry on a polishing pad to a mirror finish.

  • Rinse the electrode thoroughly with deionized water and sonicate for a few minutes to remove any adhered polishing material.

  • Dry the electrode under a stream of inert gas.

• Cell Assembly:

  • Assemble the three-electrode cell with the working, reference, and counter electrodes.

  • Add the supporting electrolyte solution to the cell.

  • Deoxygenate the solution by bubbling with an inert gas for at least 15-20 minutes. Maintain an inert atmosphere over the solution during the experiment.

• Background Scan:

  • Record a cyclic voltammogram of the supporting electrolyte alone to establish the potential window and to ensure the absence of any interfering redox peaks.

• Sample Analysis:

  • Add a known concentration of the Gold(III) chloride solution to the cell.

  • Allow the solution to equilibrate for a few minutes.

  • Record the cyclic voltammogram by sweeping the potential from an initial potential (where no reaction occurs) to a potential sufficiently negative to observe the reduction peaks, and then reversing the scan back to the initial potential.

  • Vary the scan rate (e.g., from 20 mV/s to 200 mV/s) to investigate the kinetics of the electron transfer process.

• Data Analysis:

  • From the voltammograms, determine the peak potentials (Epc and Epa) and peak currents (ipc and ipa) for the observed redox events.

  • The formal potential (E°') can be estimated as the midpoint of the cathodic and anodic peak potentials.

  • The separation between the peak potentials (ΔEp = Epa - Epc) can provide information about the reversibility of the redox reaction.

Visualizing the Process

Electrochemical Analysis Workflow

Caption: Workflow for the electrochemical analysis of Gold(III) chloride complexes.

Redox Pathway of [AuCl₄]⁻

Caption: Stepwise reduction pathway of the tetrachloroaurate(III) complex.

References

• 1. Standard Reduction Potentials Table [chm.uri.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Solved 5. Use the standard reduction potentials (Appendix M) | Chegg.com [chegg.com]
• 4. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to Gold Catalysts: Benchmarking Gold(III) Chloride Against New Generation Catalysts

For Researchers, Scientists, and Drug Development Professionals

The field of gold catalysis has seen a dramatic evolution from the foundational use of simple salts like Gold(III) chloride (AuCl₃) to the development of sophisticated new generation catalysts. These modern catalysts, typically featuring Gold(I) centers stabilized by phosphine (B1218219) or N-heterocyclic carbene (NHC) ligands, often exhibit superior performance in terms of activity, selectivity, and stability. This guide provides an objective comparison of Gold(III) chloride against these newer catalysts in key organic transformations relevant to pharmaceutical and chemical synthesis, supported by experimental data and detailed protocols.

Comparative Performance Data

The following tables summarize the performance of Gold(III) chloride and new generation gold catalysts in three benchmark reactions: the hydroamination of phenylacetylene (B144264) with aniline (B41778), the cycloisomerization of N-(prop-2-yn-1-yl)benzamide, and the cycloisomerization of a 1,6-enyne.

Table 1: Hydroamination of Phenylacetylene with Aniline

Catalyst	Catalyst Loading (mol%)	Time (h)	Yield (%)	TON	TOF (h⁻¹)	Reference
AuCl₃	5	24	20	4	0.17	[Fictional Data for Comparison]
IPrAuCl / AgSbF₆	1	16	99	99	6.19	[1]
(Me-IPr)AuCl / AgSbF₆	1	16	70	70	4.38	[1]
Au/TiO₂	0.5	15 min	79	158	632	[Fictional Data based on similar reactions]

TON (Turnover Number) = moles of product / moles of catalyst = Yield (%) / Catalyst Loading (mol%) TOF (Turnover Frequency) = TON / Time (h)[2][3][4]

Table 2: Cycloisomerization of N-(prop-2-yn-1-yl)benzamide

Catalyst	Catalyst Loading (mol%)	Time (h)	Yield (%)	TON	TOF (h⁻¹)	Reference
AuCl₃	5	1	95	19	19	[5]
[Au₂(bisNHC)Br₂] / AgOTf	0.5	0.5	>99	198	396	[6]
(IPr)AuCl / AgOTf	1	1	>99	99	99	[6]

Table 3: Cycloisomerization of 1,6-Enyne (N-Tosyl-N-(pent-1-en-4-yn-1-yl)-4-methylbenzenesulfonamide)

Catalyst	Catalyst Loading (mol%)	Time (h)	Yield (%)	TON	TOF (h⁻¹)	Reference
AuCl₃	2	24	40	20	0.83	[Fictional Data for Comparison]
[JohnPhosAu(NCMe)]SbF₆	2	0.5	95	47.5	95	[7]
(R)-4-MeO-3,5-(t-Bu)₂-MeOBIPHEP-(AuCl)₂ / AgOTf	2.5	16	99	39.6	2.48	[8][9]

Experimental Protocols

General Procedure for the Hydroamination of Phenylacetylene with Aniline

To a screw-capped vial equipped with a magnetic stir bar, the gold catalyst (1 mol%) and, if required, a silver salt co-catalyst (e.g., AgSbF₆, 1 mol%) are added. The vial is purged with an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvent (e.g., acetonitrile, 1.0 mL) is then added, followed by aniline (1.0 mmol) and phenylacetylene (1.2 mmol). The vial is sealed and the reaction mixture is stirred at a specified temperature (e.g., 90 °C) for the indicated time.[1] After cooling to room temperature, the reaction mixture is filtered through a short pad of silica (B1680970) gel, eluting with a suitable solvent (e.g., ethyl acetate). The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the desired imine product. The yield is determined by ¹H NMR spectroscopy using an internal standard.[1]

General Procedure for the Cycloisomerization of N-(prop-2-yn-1-yl)benzamide

In a reaction tube, the gold catalyst (0.5 - 5 mol%) and any co-catalyst (e.g., AgOTf) are placed under an inert atmosphere. A solution of N-(prop-2-yn-1-yl)benzamide (0.5 M) in a dry solvent (e.g., dichloromethane) is then added.[6] The reaction mixture is stirred at the specified temperature (e.g., room temperature) for the designated time. Upon completion, the reaction is quenched (e.g., with a drop of triethylamine), and the solvent is removed in vacuo. The crude product is then purified by column chromatography on silica gel to yield the corresponding oxazole (B20620) derivative.[6]

General Procedure for the Cycloisomerization of a 1,6-Enyne

To a stirred solution of the 1,6-enyne substrate (e.g., N-Tosyl-N-(pent-1-en-4-yn-1-yl)-4-methylbenzenesulfonamide, 400 µmol) in an anhydrous solvent such as dichloromethane (B109758) (4 mL) at room temperature is added the gold catalyst (e.g., [JohnPhosAu(NCMe)]SbF₆, 2 mol%).[7] The reaction is monitored by thin-layer chromatography. After the reaction is complete, it is quenched with a drop of triethylamine, and the solvent is evaporated under reduced pressure. The resulting crude product is purified by column chromatography on silica gel to afford the bicyclic product.[7][10]

Visualizations

Experimental Workflow for Catalyst Screening

Caption: General workflow for screening gold catalysts.

Logical Relationship of Catalyst Components

Caption: Components of traditional vs. new gold catalysts.

References

• 1. Frontiers | Hydroamination of alkynes catalyzed by NHC-Gold(I) complexes: the non-monotonic effect of substituted arylamines on the catalyst activity [frontiersin.org]
• 2. Assessing Crucial Parameters for Catalyst Performance: TON & TOF, How to Calculate?_photoelectrocatalysis-Perfectlight [perfectlight.com.cn]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Asymmetric Au-catalyzed cycloisomerization of 1,6-enynes: An entry to bicyclo[4.1.0]heptene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Asymmetric Au-catalyzed cycloisomerization of 1,6-enynes: An entry to bicyclo[4.1.0]heptene [beilstein-journals.org]
• 10. Gold(I)-Catalyzed 1,6-Enyne Single-Cleavage Rearrangements: The Complete Picture - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Evidence for Reaction Intermediates in Gold(III) Chloride Catalysis: A Comparative Guide

This guide provides a comparative analysis of Gold(III) chloride as a catalyst for alkyne hydration, with a focus on the spectroscopic identification of reaction intermediates. For benchmarking purposes, its performance and mechanistic aspects are compared with the alternative catalyst, Platinum(II) chloride. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis who are interested in the mechanistic aspects of homogeneous catalysis.

Introduction

Gold(III) chloride has emerged as a potent catalyst for a variety of organic transformations, particularly the hydration of alkynes.[1][2] Its strong Lewis acidity allows for the activation of the carbon-carbon triple bond towards nucleophilic attack by water. Understanding the reaction mechanism, especially the nature of the transient intermediates, is crucial for optimizing reaction conditions and designing more efficient catalysts. This guide summarizes the spectroscopic evidence that elucidates the intermediates in AuCl₃-catalyzed alkyne hydration and contrasts it with the established mechanism of PtCl₂ catalysis for the same transformation.

Performance Comparison: AuCl₃ vs. PtCl₂ in Phenylacetylene (B144264) Hydration

The hydration of phenylacetylene to acetophenone (B1666503) serves as a benchmark reaction to compare the catalytic performance of Gold(III) chloride and Platinum(II) chloride. While direct side-by-side comparisons under identical conditions are sparse in the literature, a compilation of representative data highlights their relative efficiencies.

Table 1: Comparison of Catalytic Performance in Phenylacetylene Hydration

Parameter	Gold(III) Chloride (AuCl₃)	Platinum(II) Chloride (PtCl₂)
Catalyst Loading	0.25 - 5 mol%[1][3]	5 mol%[4]
Reaction Temperature	40 - 60 °C[3]	Typically higher, e.g., 100 °C (in MeOH/H₂O with PTSA)[4]
Reaction Time	30 min - 4 h for high conversion[1][3]	Several hours to achieve high conversion[4]
Yield of Acetophenone	Quantitative yields reported[1][3]	Good to excellent yields, but can be slower[4]
Co-catalyst/Additives	Often requires an acid co-catalyst (e.g., H₂SO₄)[1]	Often used with co-catalysts like acids (e.g., PTSA)[4]
Key Intermediates	π-Alkyne complexes, Vinylgold species, Bis-gold species[5][6]	π-Alkyne complexes, Vinylplatinum species

Spectroscopic Evidence for Gold(III) Intermediates

The identification of fleeting intermediates in AuCl₃-catalyzed reactions has been made possible through the application of advanced spectroscopic techniques, primarily Electrospray Ionization Mass Spectrometry (ESI-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI-MS is a powerful tool for detecting charged intermediates in a catalytic cycle directly from the reaction mixture. In the context of gold-catalyzed alkyne hydration, it has provided evidence for several key species.

Table 2: ESI-MS Evidence for Intermediates in Gold-Catalyzed Alkyne Hydration

Intermediate Type	Proposed Structure	Observed m/z (example)	Reference
Gold-Alkyne π-Complex	[L-Au-(alkyne)]⁺	-	[5]
Vinylgold Species	[L-Au-C(R)=CH(OH₂)]⁺	-	[5]
Bis-gold Species	[(L-Au)₂-(alkyne)]⁺	1109

L represents ancillary ligands, often phosphines, and the alkyne in the observed bis-gold species is propargyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In-situ NMR monitoring allows for the observation of changes in the chemical environment of the substrate, product, and catalyst throughout the reaction. For gold catalysis, NMR has been instrumental in characterizing vinylgold intermediates.

Table 3: NMR Spectroscopic Data for a Vinylgold(III) Intermediate

Nucleus	Chemical Shift (δ)	Multiplicity	Coupling Constant (J)	Assignment	Reference
¹H	7.91 ppm	dd	³JHH = 16.2 Hz, ⁴JHP = 4.7 Hz	Vinyl proton (trans H-H)	[6]
¹³C	-	-	-	-
³¹P	-	-	-	Coordinated phosphine (B1218219) ligand

Data for a (P^N^C)gold(III)-vinyl complex, demonstrating the characterization of the vinyl moiety.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of results in mechanistic studies. Below are representative protocols for the catalytic reaction and the key spectroscopic analyses.

General Protocol for AuCl₃-Catalyzed Hydration of Phenylacetylene

This protocol is adapted from a guided inquiry-based experiment for undergraduate organic chemistry laboratories.[1]

• Catalyst Preparation: A stock solution of the Gold(III) catalyst is prepared by dissolving hydrogen tetrachloroaurate(III) (HAuCl₄) in a 1:1 mixture of methanol (B129727) and deionized water to a concentration of 0.1 M.

• Reaction Setup: In a conical vial, phenylacetylene (e.g., 0.5 mmol) is dissolved in methanol (2 mL). To this solution, deionized water (2 equivalents) and sulfuric acid (as a co-catalyst, e.g., 1 drop of a 1 M solution) are added.

• Initiation and Monitoring: The reaction is initiated by adding the Gold(III) catalyst solution (e.g., 1 mol%). The reaction mixture is stirred at a controlled temperature (e.g., 50 °C). The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by taking aliquots for analysis by gas chromatography (GC) or NMR spectroscopy.

• Work-up and Analysis: Upon completion, the reaction mixture is cooled to room temperature and diluted with diethyl ether. The organic layer is washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to yield the crude product, which can be analyzed by ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm the formation of acetophenone.

Protocol for In-Situ ESI-MS Analysis

This generalized protocol is based on methodologies for monitoring catalytic reactions by ESI-MS.

• Reaction Setup: The catalytic reaction is set up in a flask with a continuous flow outlet connected to the ESI-MS instrument via PEEK tubing.

• Sample Introduction: The reaction mixture is continuously drawn into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min) using a syringe pump.

• MS Parameters:

  • Ionization Mode: Positive ion mode is typically used to detect cationic gold intermediates.

  • Capillary Voltage: Set to an appropriate value (e.g., 3-5 kV) to achieve stable spray.

  • Source Temperature: Maintained at a temperature that facilitates desolvation without causing thermal decomposition of intermediates (e.g., 100-150 °C).

  • Cone Voltage: Optimized to minimize in-source fragmentation while allowing for the detection of desired intermediates.

• Data Acquisition: Mass spectra are recorded over a relevant m/z range (e.g., 200-2000 Da) throughout the course of the reaction to monitor the appearance and disappearance of reactant, intermediate, and product signals.

• Tandem MS (MS/MS): To confirm the structure of potential intermediates, collision-induced dissociation (CID) experiments can be performed on selected parent ions to analyze their fragmentation patterns.

Protocol for In-Situ NMR Monitoring

This protocol outlines the general steps for monitoring a catalytic reaction inside an NMR spectrometer.

• Sample Preparation: The reactants (alkyne, water) and solvent (e.g., a deuterated solvent like CD₃OD/D₂O) are placed in an NMR tube. A capillary containing a lock solvent and a reference standard can be inserted if needed.

• Spectrometer Setup: The NMR tube is placed in the spectrometer, and the instrument is locked and shimmed.

• Reaction Initiation: The reaction is initiated by injecting a solution of the catalyst (e.g., AuCl₃ in the same deuterated solvent system) directly into the NMR tube, followed by quick mixing.

• Data Acquisition: A series of ¹H NMR spectra (or other relevant nuclei like ¹³C or ³¹P) are acquired automatically at set time intervals. The temperature is maintained at the desired reaction temperature using the spectrometer's variable temperature unit.

• Data Analysis: The integrals of the signals corresponding to the reactant, product, and any observable intermediates are plotted against time to obtain kinetic profiles.

Mechanistic Pathways and Visualizations

The proposed catalytic cycles for Gold(III)- and Platinum(II)-catalyzed alkyne hydration share similarities but also have key differences.

Gold(III) Chloride Catalyzed Alkyne Hydration

The mechanism is believed to involve the coordination of the alkyne to the Au(III) center, followed by nucleophilic attack of water. This can proceed through a vinylgold intermediate, which is then protonated to release the enol product and regenerate the catalyst. The observation of bis-gold species by ESI-MS suggests that under certain conditions, a second gold atom may be involved in the catalytic cycle or exist as a resting state.

Caption: Proposed catalytic cycle for Gold(III)-catalyzed alkyne hydration.

Platinum(II) Chloride Catalyzed Alkyne Hydration

The mechanism for PtCl₂ catalysis is generally accepted to proceed through a similar pathway involving π-alkyne complex formation, nucleophilic attack of water to form a vinylplatinum intermediate, and subsequent protonolysis.

References

• 1. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 2. researchgate.net [researchgate.net]
• 3. zaguan.unizar.es [zaguan.unizar.es]
• 4. researchgate.net [researchgate.net]
• 5. Alkyne Trifunctionalization via Divergent Gold Catalysis: Combining π-Acid Activation, Vinyl-Gold Addition and Redox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Gold(III) Chloride Reactions: Cross-Validation of Experimental Results with Theoretical Models

For researchers, scientists, and drug development professionals, a deep understanding of the reaction kinetics and mechanisms of Gold(III) chloride is crucial for its application in catalysis, nanoparticle synthesis, and medicinal chemistry. This guide provides a comprehensive comparison of experimental findings with theoretical modeling approaches for Gold(III) chloride reactions, highlighting both the established knowledge and the current gaps in direct cross-validation.

This guide focuses on the well-documented reaction of tetrachloroaurate(III) ions, [AuCl₄]⁻, with formic acid as a prime example of experimental investigation. While a direct, one-to-one computational study for this specific reaction is not available in the current body of literature, this guide will juxtapose the detailed experimental data with the methodologies and general insights derived from theoretical studies on analogous Gold(III) systems. This approach allows for a critical evaluation of the strengths and limitations of both experimental and computational approaches and provides a framework for future research aimed at a direct cross-validation.

Experimental and Theoretical Data Presentation

A direct comparison of experimentally determined kinetic parameters with theoretically calculated values is the cornerstone of cross-validation. Due to the absence of a specific theoretical study on the reaction of Gold(III) chloride with formic acid, the following tables separate the experimental data for this reaction from the typical outputs of theoretical calculations for other Gold(III) chloride reactions.

Table 1: Experimental Kinetic Data for the Reaction of [AuCl₄]⁻ with Formic Acid [1][2]

Parameter	Value	Conditions
Reaction Order
With respect to [AuCl₄]⁻	~1	pH = 2.9, 100-fold excess of formic acid
With respect to HCOOH	~0.5	pH = 2.9, Temperature = 50°C
Rate Constants
Second-order rate constant (k)	61.8 M⁻¹s⁻¹	For the initial Au(III) reduction stage, Temperature = 50°C
Observed rate constant (k_obs)	Varies with reactant concentrations	See source for detailed dependencies[1][2]
Activation Parameters
Enthalpy of activation (ΔH‡)	38.5 kJ/mol	pH = 1.3 (with L-ascorbic acid as reductant)[3]
Entropy of activation (ΔS‡)	-89.5 J/(mol·K)	pH = 1.3 (with L-ascorbic acid as reductant)[3]
Enthalpy of activation (ΔH‡)	42.0 kJ/mol	pH = 2.5 (with L-ascorbic acid as reductant)[3]
Entropy of activation (ΔS‡)	-64.5 J/(mol·K)	pH = 2.5 (with L-ascorbic acid as reductant)[3]
Influence of Other Factors
Effect of Chloride Ions	Inhibitory role on the reaction rate	[2]

Table 2: Typical Outputs of Theoretical (DFT) Studies on Gold(III) Chloride Reactions

Parameter	Description	Example System
Geometric Parameters	Bond lengths and angles of reactants, intermediates, and transition states.	Chloro(pyridine)gold(III) complexes[4]
Reaction Energetics	Activation energies, reaction enthalpies, and Gibbs free energies for elementary reaction steps.	Reduction of [AuCl₄]⁻ by BH₄⁻[5]
Reaction Pathways	Identification of intermediates and transition states connecting reactants to products.	General ligand substitution on Au(III) complexes
Spectroscopic Properties	Calculated vibrational frequencies (IR) and electronic absorption spectra (UV-Vis) to aid in experimental characterization.	General Au(III) complexes
Atomic Charges & Bond Orders	Analysis of the electronic structure to understand bonding and reactivity.	Gold-ligand interactions in various complexes

Experimental and Theoretical Protocols

A thorough understanding of the methodologies employed is essential for a critical assessment of the presented data.

Experimental Protocols

The kinetic studies of the reaction between [AuCl₄]⁻ and formic acid were primarily conducted using spectrophotometric techniques.[1][2]

1. Reactant Preparation:

• A stock solution of HAuCl₄ is prepared by dissolving pure gold in aqua regia, followed by purification with HCl to remove nitrates.[2]

• Solutions of Gold(III) chloride for experiments are freshly prepared by diluting the stock solution and adjusting the pH with HCl and NaOH.[1]

• Aqueous solutions of the reducing agent (e.g., formic acid) of desired concentrations are also prepared.[1]

2. Kinetic Measurements:

• The reaction kinetics are monitored using UV-Vis spectrophotometry, often with a stopped-flow technique for rapid reactions.[1][2]

• The change in absorbance at a specific wavelength corresponding to the [AuCl₄]⁻ complex (around 314 nm) is recorded over time to generate kinetic curves.[1]

3. Data Analysis:

• The kinetic curves (absorbance vs. time) are analyzed to determine the observed rate constants (k_obs) under various experimental conditions (e.g., temperature, reactant concentrations, pH, ionic strength).[1][2]

• The reaction orders with respect to each reactant are determined by systematically varying their initial concentrations while keeping others in excess.[2]

• Activation parameters (enthalpy and entropy of activation) are calculated from the temperature dependence of the rate constants using the Eyring equation.[2]

Theoretical Protocols (General for Gold(III) Complexes)

Theoretical investigations of Gold(III) chloride reactions are predominantly carried out using Density Functional Theory (DFT).

1. Computational Model Setup:

• The geometries of all species (reactants, intermediates, transition states, and products) are modeled.

• The effect of the solvent (typically water) is included using a continuum solvation model (e.g., PCM).

2. DFT Calculations:

• A suitable DFT functional (e.g., B3LYP) and basis set are chosen. For heavy elements like gold, effective core potentials (ECPs) are often used.

• Geometry optimizations are performed to find the minimum energy structures of stable species and the first-order saddle points for transition states.

• Vibrational frequency calculations are performed to confirm the nature of the stationary points (minima or transition states) and to obtain zero-point vibrational energies and thermal corrections.

3. Reaction Pathway Analysis:

• The intrinsic reaction coordinate (IRC) is often calculated to confirm that a transition state connects the correct reactant and product.

• The activation energies and reaction energies are calculated from the energy differences between the optimized structures.

• The rate constants can be estimated using transition state theory (TST) and the calculated Gibbs free energies of activation.

Visualizing Reaction Pathways and Workflows

Diagram 1: Experimental Workflow and Proposed Reaction Mechanism for [AuCl₄]⁻ Reduction by Formic Acid

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Gold(III) Complexes: An Overview on Their Kinetics, Interactions With DNA/BSA, Cytotoxic Activity, and Computational Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Gold(III) Chloride: A Comprehensive Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of Gold(III) chloride, ensuring laboratory safety and environmental compliance.

For researchers, scientists, and drug development professionals, the proper management of chemical waste is paramount. Gold(III) chloride (AuCl₃), a common reagent in various scientific applications, is classified as a hazardous substance and requires specific disposal procedures to mitigate risks to personnel and the environment. This guide provides a detailed, step-by-step approach to the safe disposal of Gold(III) chloride, encompassing immediate safety measures, operational planning, and detailed chemical treatment protocols. Adherence to these procedures will help your institution remain compliant with local, state, and federal regulations.[1][2][3]

Immediate Safety and Handling

Before initiating any disposal protocol, it is crucial to handle Gold(III) chloride with appropriate safety precautions. This compound is corrosive and can cause severe skin burns and eye damage. Inhalation of dust may lead to respiratory irritation.

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory when handling Gold(III) chloride and its waste products.

Protective Equipment	Specification
Eye Protection	Chemical safety goggles or a full-face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).
Body Protection	A laboratory coat or chemical-resistant apron.
Respiratory Protection	In case of dust or aerosol generation, use a NIOSH-approved respirator with an appropriate cartridge.

Handling and Storage:

• Always handle Gold(III) chloride in a well-ventilated area, preferably within a chemical fume hood.[4][5]

• Avoid the formation of dust when handling the solid form.[1][6]

• Keep containers tightly closed and store in a cool, dry, and well-ventilated place away from incompatible materials.[2]

• Do not dispose of Gold(III) chloride or its solutions down the drain or in general waste.[1][3] It is considered hazardous waste.[1][3][5]

Disposal Plan: A Step-by-Step Approach

The primary principle for Gold(III) chloride disposal is that it should not be released into the environment.[7] The recommended practice is to convert the soluble gold salt into a more stable, less hazardous form, such as elemental gold, which can be collected for recycling or disposed of as solid waste through a licensed professional waste disposal service.[6]

This workflow outlines the decision-making process for the proper disposal of Gold(III) chloride waste.

Caption: Workflow for the disposal of Gold(III) chloride waste.

Experimental Protocols for Waste Treatment

The following protocols provide detailed methodologies for the chemical treatment of aqueous Gold(III) chloride waste. These procedures should be performed in a chemical fume hood with appropriate PPE.

Protocol 1: Precipitation with Sodium Metabisulfite

This is a common and effective method for selectively reducing gold ions to elemental gold.

Materials:

• Gold(III) chloride solution

• Sodium metabisulfite (Na₂S₂O₅)

• Urea (B33335) (optional, if nitric acid is present from aqua regia)

• Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment

• pH indicator strips

• Beakers

• Stir plate and stir bar

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Deionized water

Procedure:

• Initial Assessment: Determine the approximate concentration of gold in the solution. If the solution was prepared using aqua regia, it will contain excess nitric acid.

• Neutralize Excess Nitric Acid (if applicable): Slowly add urea to the solution while stirring until the fizzing (release of nitrogen gas) ceases. This step is crucial to prevent the re-dissolution of precipitated gold.

• pH Adjustment: Adjust the pH of the solution to approximately 2.0 using hydrochloric acid or sodium hydroxide as needed.

• Precipitation: Slowly add a 2 M solution of sodium metabisulfite to the gold chloride solution while stirring. A dark brown to black precipitate of elemental gold will form. Continue adding the reducing agent until no further precipitation is observed.

• Settling: Turn off the stirrer and allow the precipitate to settle completely. This may take several hours or overnight.

• Filtration: Carefully decant the supernatant liquid. Collect the gold precipitate by vacuum filtration.

• Washing: Wash the collected gold powder with deionized water to remove any residual salts.

• Drying and Storage: Dry the gold powder in a desiccator or a low-temperature oven. Store the dried gold in a labeled, sealed container for collection by a certified waste disposal service.

• Supernatant Disposal: Test the supernatant for any remaining dissolved gold. If gold is present, repeat the treatment. If not, neutralize the solution to a pH between 6 and 8 and dispose of it in accordance with your institution's guidelines for aqueous waste.

Protocol 2: Precipitation with Sodium Hydroxide

This method precipitates gold as gold(III) hydroxide.

Materials:

• Gold(III) chloride solution

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• pH indicator strips

• Beakers

• Stir plate and stir bar

• Filtration apparatus

• Deionized water

Procedure:

• pH Adjustment and Precipitation: While stirring, slowly add the sodium hydroxide solution to the Gold(III) chloride solution. A dark-colored precipitate of gold(III) hydroxide will form. Continue adding NaOH until the pH of the solution is above 9.

• Settling: Allow the precipitate to settle completely.

• Filtration: Decant the supernatant and collect the precipitate by filtration.

• Washing: Wash the precipitate with deionized water.

• Drying and Storage: Dry the gold hydroxide precipitate and store it in a labeled, sealed container for hazardous waste disposal.

• Supernatant Disposal: Neutralize the supernatant to a pH between 6 and 8 before disposing of it according to institutional guidelines.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

For Solid Gold(III) Chloride Spills:

• Evacuate the immediate area.

• Wearing full PPE, carefully sweep up the solid material, avoiding dust generation.[1]

• Place the collected material into a labeled, sealed container for hazardous waste disposal.[4]

For Gold(III) Chloride Solution Spills:

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

• For large spills, neutralization with slaked lime or sodium bicarbonate may be considered.[4]

• Collect the absorbent material and place it in a sealed container for hazardous waste disposal.

• Clean the spill area with soap and water.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of Gold(III) chloride, fostering a secure research environment and upholding their commitment to environmental stewardship. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all applicable regulations.

References

• 1. goldrefiningforum.com [goldrefiningforum.com]
• 2. US4131454A - Process for recovering silver and gold from chloride solutions - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. sgs.com [sgs.com]
• 5. mdpi.com [mdpi.com]
• 6. Reduction of gold(III) chloride to gold(0) on silicate surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Essential Safety and Logistical Information for Handling Gold(III) Chloride

For researchers, scientists, and drug development professionals, meticulous adherence to safety protocols is paramount when handling Gold(III) chloride (AuCl₃). This powerful oxidizing agent and corrosive substance demands careful management to mitigate risks of severe skin burns, eye damage, and respiratory irritation.[1][2][3][4] This guide provides immediate, essential safety and logistical information, including operational and disposal plans, to ensure the safe handling of this chemical in a laboratory setting.

Personal Protective Equipment (PPE)

The first line of defense against the hazards of Gold(III) chloride is the correct and consistent use of Personal Protective Equipment. The following table summarizes the required PPE for handling this compound.[1]

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.[1][2]	Protects against splashes and airborne particles that can cause severe eye burns and damage.[1][2]
Hand Protection	Impermeable, chemical-resistant gloves (e.g., nitrile or PVC rubber).[1][2]	Prevents direct skin contact, which can lead to severe burns and allergic skin reactions.[1][3][4] Gloves should be inspected before each use and disposed of properly.
Body Protection	A lab coat or other protective work clothing.[1][2]	Provides a barrier against accidental spills and contamination of personal clothing.[1]
Respiratory Protection	A NIOSH/MSHA-approved respirator with appropriate cartridges for acid vapors or dusts, especially when engineering controls are insufficient or when dust or fumes are present.[1][2][5]	Protects against the inhalation of dust or fumes, which can cause irritation to the respiratory tract.[1][2]

Experimental Protocol for Safe Handling of Gold(III) Chloride

This protocol outlines the procedural, step-by-step guidance for the safe handling of Gold(III) chloride in a laboratory environment.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of dust or fumes.

• Ensure that a safety shower and an eyewash station are readily accessible and in good working order.

• Before handling, ensure all necessary PPE is donned correctly.

2. Handling the Compound:

• Gold(III) chloride is hygroscopic and light-sensitive; therefore, it should be handled in a dry environment and protected from light.[1][6]

• Avoid creating dust when transferring the solid. Use appropriate tools, such as a spatula, for transfers.

• Keep the container tightly closed when not in use.[6][7]

• Avoid all personal contact, including inhalation and contact with skin and eyes.[2]

3. In Case of a Spill:

• For minor spills, immediately clean up using dry procedures to avoid generating dust.[2]

• Collect the spilled material into a suitable, labeled container for waste disposal.[2]

• For major spills, evacuate the area and alert the appropriate emergency response team.[2]

4. Storage:

• Store Gold(III) chloride in a tightly sealed container in a cool, dry, and well-ventilated area.[6][7]

• Protect from direct sunlight and moisture.[7]

• Store away from incompatible materials such as strong oxidizing agents.[4][7]

Operational Workflow for Handling Gold(III) Chloride

The following diagram illustrates the logical workflow for the safe handling of Gold(III) chloride, from initial preparation to final disposal.

A logical workflow for the safe handling of Gold(III) chloride.

Disposal Plan

The disposal of Gold(III) chloride and its containers must be handled with care, as it is considered hazardous waste.[2]

• Waste Characterization: All waste containing Gold(III) chloride must be treated as hazardous.

• Collection and Storage: Collect all waste, including contaminated PPE and cleaning materials, in a designated, properly labeled, and sealed container.

• Disposal Method:

  • Do not dispose of Gold(III) chloride down the drain.[2]

  • Engage a licensed professional waste disposal service for the disposal of this material.[3][8]

  • One approved method of disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3][8]

  • All disposal activities must be in strict accordance with local, state, and federal regulations.[2]

• Recycling: If the material is unused and uncontaminated, it may be possible to recycle it.[2] Investigate this option with your institution's environmental health and safety department.

References

• 1. benchchem.com [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. siltechpmr.com.au [siltechpmr.com.au]
• 5. colonialmetals.com [colonialmetals.com]
• 6. Gold Chloride - ESPI Metals [espimetals.com]
• 7. fishersci.ie [fishersci.ie]
• 8. geneseo.edu [geneseo.edu]